2-(4-Chlorophenoxy)nicotinic acid

• CAS: 51362-37-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-(4-Chlorophenoxy)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Chlorophenoxy)nicotinic acid is a molecule of significant interest in medicinal chemistry and drug development. As a derivative of nicotinic acid, it belongs to a class of compounds known for their diverse biological activities. The physical properties of this compound are fundamental to its handling, formulation, and ultimately, its efficacy and behavior in biological systems. This guide provides a comprehensive overview of the core physical characteristics of 2-(4-Chlorophenoxy)nicotinic acid, offering both established data and field-proven methodologies for their determination.

Molecular Structure and Core Identifiers

The foundational attributes of 2-(4-Chlorophenoxy)nicotinic acid are summarized below, providing a snapshot of its chemical identity.

Property	Value	Source
Molecular Formula	C₁₂H₈ClNO₃	[1]
Molecular Weight	249.65 g/mol	[1][2]
IUPAC Name	2-(4-chlorophenoxy)pyridine-3-carboxylic acid	[1]
CAS Number	51362-37-9	[1]
Canonical SMILES	C1=CC(=CC=C1Cl)OC2=C(C=CC=N2)C(=O)O

Physicochemical Properties

A detailed understanding of the physicochemical properties is paramount for predicting the compound's behavior in various environments, from storage to in vivo applications.

Melting Point

The melting point is a critical indicator of purity and is essential for quality control.

Value	Method
157-159 °C	Not Specified

Experimental Protocol: Determination of Melting Point via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a high-precision method for determining the melting point and other thermal transitions of a substance.[3][4]

Causality Behind Experimental Choices: DSC is preferred over traditional capillary methods due to its high accuracy, small sample requirement, and ability to detect other thermal events like polymorphism or decomposition. The choice of a slow heating rate (e.g., 2 °C/min) enhances resolution, allowing for the precise determination of the onset and peak of the melting endotherm.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 1-3 mg of 2-(4-Chlorophenoxy)nicotinic acid into an aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent any loss of sample due to sublimation.

• Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 200 °C at a rate of 10 °C/min under a nitrogen atmosphere.

• Data Analysis: The melting point is determined as the onset temperature of the endothermic peak in the resulting thermogram.

Diagram of DSC Workflow:

Caption: Workflow for Melting Point Determination using DSC.

Boiling Point

Value	Conditions
396.6 °C	at 760 mmHg (Predicted)[2]

It is important to note that this is a predicted value. Experimentally determining the boiling point of a high-melting-point solid can be challenging due to potential decomposition at elevated temperatures.

Solubility

Predicted Solubility Profile:

• Aqueous Solubility: Expected to be low due to the presence of the hydrophobic chlorophenyl group. The carboxylic acid and pyridine nitrogen offer some degree of hydrophilicity.

• Organic Solvent Solubility: Likely to be soluble in polar organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and alcohols (e.g., methanol, ethanol).[5]

Experimental Protocol: Determination of Solubility using the Shake-Flask Method

This method is a standard for determining the equilibrium solubility of a compound in a given solvent.

Causality Behind Experimental Choices: The shake-flask method is chosen for its simplicity and reliability in achieving thermodynamic equilibrium. The use of a constant temperature water bath is crucial as solubility is highly temperature-dependent. Analysis by a validated HPLC method ensures accurate quantification of the dissolved solute.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 2-(4-Chlorophenoxy)nicotinic acid to a series of vials, each containing a different solvent of interest (e.g., water, ethanol, DMSO).

• Equilibration: Seal the vials and place them in a shaking incubator at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

• Sample Collection and Preparation: After equilibration, allow the vials to stand to let the undissolved solid settle. Carefully withdraw an aliquot of the supernatant.

• Filtration: Filter the aliquot through a 0.45 µm syringe filter to remove any undissolved particles.

• Quantification: Dilute the filtered solution with an appropriate solvent and analyze the concentration of 2-(4-Chlorophenoxy)nicotinic acid using a validated HPLC-UV method.

Dissociation Constant (pKa)

The pKa value is crucial for understanding the ionization state of the molecule at different pH values, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties. As a carboxylic acid, 2-(4-Chlorophenoxy)nicotinic acid is expected to have a pKa in the acidic range. For comparison, the pKa of the parent compound, nicotinic acid, is approximately 4.85.[6]

Experimental Protocol: pKa Determination by Potentiometric Titration

Causality Behind Experimental Choices: Potentiometric titration is a robust and direct method for determining the pKa of ionizable compounds. The use of a standardized titrant and a calibrated pH meter ensures accuracy.

Step-by-Step Methodology:

• Solution Preparation: Prepare a solution of 2-(4-Chlorophenoxy)nicotinic acid of known concentration in a suitable solvent (e.g., a water-methanol mixture to ensure solubility).

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) while continuously monitoring the pH with a calibrated pH electrode.

• Data Analysis: Plot the pH of the solution as a function of the volume of titrant added. The pKa is the pH at which half of the acid has been neutralized (the midpoint of the titration curve).

Spectroscopic Properties

Spectroscopic data provides a fingerprint of the molecule, confirming its identity and providing insights into its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy

The proton NMR spectrum will provide information on the number of different types of protons and their connectivity.

Predicted ¹H NMR Chemical Shifts:

• Aromatic Protons (Pyridine Ring): Expected to appear in the downfield region (δ 7.0-9.0 ppm) due to the electron-withdrawing effect of the nitrogen atom and the carboxylic acid group.

• Aromatic Protons (Chlorophenyl Ring): Expected to appear in the range of δ 7.0-7.5 ppm. The protons ortho and meta to the chlorine atom will show distinct signals.

• Carboxylic Acid Proton: A broad singlet is expected in the far downfield region (δ 10-13 ppm), though its visibility can be solvent-dependent.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

Predicted ¹³C NMR Chemical Shifts:

• Carbonyl Carbon (Carboxylic Acid): Expected to be the most downfield signal (δ 165-185 ppm).

• Aromatic Carbons: A complex set of signals is expected in the range of δ 110-160 ppm.

Experimental Protocol: NMR Spectroscopic Analysis

Causality Behind Experimental Choices: Deuterated solvents are used to avoid large solvent signals in the ¹H NMR spectrum. Tetramethylsilane (TMS) is the standard internal reference (0 ppm) for both ¹H and ¹³C NMR.

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 2-(4-Chlorophenoxy)nicotinic acid in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra.

• Spectral Interpretation: Assign the signals to the corresponding protons and carbons based on their chemical shifts, integration (for ¹H), and coupling patterns.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Expected Mass Spectrum:

• Molecular Ion Peak [M]⁺: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (m/z ≈ 249.02). The presence of a chlorine atom will result in a characteristic M+2 peak with an intensity of approximately one-third of the molecular ion peak due to the natural abundance of the ³⁷Cl isotope.

• Fragmentation Pattern: Common fragmentation pathways may include the loss of the carboxylic acid group (-COOH), the chlorophenoxy group, or cleavage of the ether linkage.

Experimental Protocol: Mass Spectrometric Analysis

Causality Behind Experimental Choices: Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like carboxylic acids, often resulting in a prominent protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻. High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements, allowing for the determination of the elemental composition.

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Infusion or LC-MS: Introduce the sample into the mass spectrometer either by direct infusion or via liquid chromatography (LC) for separation from any impurities.

• Data Acquisition: Acquire the mass spectrum in either positive or negative ion mode using an appropriate ionization technique (e.g., ESI).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Diagram of Mass Spectrometry Workflow:

Caption: General Workflow for Mass Spectrometric Analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Expected IR Absorption Bands:

• O-H Stretch (Carboxylic Acid): A broad band in the region of 2500-3300 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A strong, sharp band around 1700-1725 cm⁻¹.

• C-O Stretch (Ether): A band in the region of 1200-1300 cm⁻¹.

• C-Cl Stretch: A band in the region of 700-800 cm⁻¹.

• Aromatic C=C Stretches: Multiple bands in the region of 1400-1600 cm⁻¹.

Thermal Stability

Thermogravimetric analysis (TGA) can be used to evaluate the thermal stability of 2-(4-Chlorophenoxy)nicotinic acid. TGA measures the change in mass of a sample as a function of temperature. This analysis would reveal the decomposition temperature of the compound. For the related compound nicotinic acid, thermal events include a solid-solid phase transition, sublimation, melting, and evaporation at higher temperatures.[7]

Conclusion

This technical guide provides a comprehensive overview of the key physical properties of 2-(4-Chlorophenoxy)nicotinic acid, along with standardized methodologies for their experimental determination. A thorough understanding and characterization of these properties are indispensable for the successful development and application of this compound in research and pharmaceutical contexts. The provided protocols serve as a self-validating framework, ensuring the generation of reliable and reproducible data.

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2-(4-Chlorophenoxy)nicotinic acid structure

An In-Depth Technical Guide to 2-(4-Chlorophenoxy)nicotinic Acid: Structure, Synthesis, and Characterization

Abstract

This technical guide provides a comprehensive overview of 2-(4-Chlorophenoxy)nicotinic acid, a derivative of nicotinic acid (Niacin, Vitamin B3). Designed for researchers, medicinal chemists, and drug development professionals, this document details the molecule's structural features, physicochemical properties, a robust synthetic pathway, and state-of-the-art analytical methods for its characterization. By synthesizing information from established chemical principles and spectroscopic data, this guide serves as an essential resource for the investigation and application of this compound within pharmaceutical and agrochemical research contexts. We explore the rationale behind its design, drawing parallels to the known biological activity of nicotinic acid and the strategic use of halogenated phenoxy groups in modulating molecular properties.

Introduction

Nicotinic acid, a member of the B vitamin complex, is a well-established therapeutic agent used in the management of dyslipidemia.[1][2] Its pharmacological effects, which include lowering low-density lipoprotein (LDL) cholesterol and triglycerides while increasing high-density lipoprotein (HDL) cholesterol, are primarily mediated through the activation of the G protein-coupled receptor GPR109A (HCA₂).[3][4] The modification of the core nicotinic acid scaffold is a classic medicinal chemistry strategy aimed at improving potency, selectivity, and pharmacokinetic profiles.

2-(4-Chlorophenoxy)nicotinic acid emerges from this rationale. It is a structural analog where the hydrogen at the 2-position of the pyridine ring is substituted with a 4-chlorophenoxy group. This modification introduces significant changes to the molecule's steric and electronic properties. The 4-chlorophenoxy moiety increases lipophilicity, which can influence membrane permeability and bioavailability. Furthermore, the chlorine atom can engage in specific halogen bonding interactions and alters the molecule's metabolic stability. This guide provides the foundational knowledge required to synthesize, purify, and rigorously characterize this compound, paving the way for its further investigation.

Molecular Structure and Physicochemical Properties

Chemical Identity

A precise understanding of the molecule's identity is paramount for any scientific investigation.

Identifier	Value	Source
IUPAC Name	2-(4-chlorophenoxy)pyridine-3-carboxylic acid	[5]
CAS Number	51362-37-9	[5]
Molecular Formula	C₁₂H₈ClNO₃	[5]
Molecular Weight	249.65 g/mol	[5]
InChI Key	FVAZJGJEENAKRJ-UHFFFAOYSA-N	[5]

Structural Elucidation

The structure of 2-(4-Chlorophenoxy)nicotinic acid consists of a nicotinic acid core linked to a 4-chlorophenol molecule via an ether bond at the C2 position of the pyridine ring.

Figure 1. Chemical Structure of 2-(4-Chlorophenoxy)nicotinic acid.

Physicochemical Properties

The computed physicochemical properties provide insight into the molecule's behavior in biological and chemical systems.

Property	Value	Significance
XLogP3	2.9	Indicates moderate lipophilicity, suggesting potential for good membrane permeability.[5]
Hydrogen Bond Donors	1 (from carboxylic acid)	Influences solubility and receptor binding interactions.[5]
Hydrogen Bond Acceptors	4 (3 from oxygen, 1 from nitrogen)	Influences solubility and receptor binding interactions.[5]
Polar Surface Area	60.5 Ų	Affects transport properties and blood-brain barrier penetration.

Synthesis and Purification

The synthesis of 2-(4-Chlorophenoxy)nicotinic acid is most effectively achieved through a nucleophilic aromatic substitution (SₙAr) reaction. This approach is common for the preparation of 2-aryloxynicotinic acids.[6]

Retrosynthetic Analysis

The logical disconnection for the synthesis involves breaking the ether linkage, identifying 2-chloronicotinic acid and 4-chlorophenol as the primary starting materials. This is a well-precedented transformation in organic synthesis.[7][8]

Diagram 1: Retrosynthetic pathway for the target molecule.

Experimental Protocol: Synthesis

This protocol describes the synthesis using a copper-catalyzed Ullmann condensation, a variation of the SₙAr reaction that is highly effective for forming diaryl ethers.

Causality: 2-Chloronicotinic acid is the electrophilic partner. The electron-withdrawing nature of the pyridine nitrogen and the adjacent carboxyl group activates the C2 position for nucleophilic attack. 4-Chlorophenol, upon deprotonation by a base, becomes the nucleophile. A copper catalyst is often used to facilitate this type of coupling, lowering the activation energy. A high-boiling point polar aprotic solvent like DMF or DMSO is chosen to ensure the reactants remain in solution and to allow for the necessary reaction temperature.

• Reagent Preparation: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-chloronicotinic acid (10 mmol, 1.58 g), 4-chlorophenol (12 mmol, 1.54 g), and potassium carbonate (25 mmol, 3.45 g).

• Catalyst and Solvent Addition: Add copper(I) iodide (1 mmol, 0.19 g) and 100 mL of anhydrous dimethylformamide (DMF).

• Reaction Execution: Place the flask under an inert atmosphere (N₂ or Ar). Heat the reaction mixture to 120-130 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (e.g., 1:1 with a few drops of acetic acid). The reaction is typically complete within 12-24 hours.

• Work-up: After cooling to room temperature, pour the reaction mixture into 300 mL of water. Acidify the aqueous solution to pH 2-3 with 2M HCl. This protonates the carboxylate to precipitate the product and dissolves the base.

• Extraction: Extract the aqueous layer three times with 100 mL portions of ethyl acetate. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (2 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification Protocol

The crude product obtained from the synthesis requires purification to remove unreacted starting materials and byproducts.

• Recrystallization (Primary Method): Dissolve the crude solid in a minimal amount of hot ethanol or an ethanol/water mixture. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Column Chromatography (Alternative Method): If recrystallization fails to yield a pure product, dissolve the crude material in a minimal amount of dichloromethane and adsorb it onto silica gel. Purify using a silica gel column, eluting with a gradient of ethyl acetate in hexanes containing 1% acetic acid.

Structural Characterization and Analytical Confirmation

A multi-technique approach is essential for the unambiguous confirmation of the chemical structure.

Overview of Analytical Workflow

The workflow ensures that the synthesized material is the correct compound and meets the required purity standards for further research.

Diagram 2: Workflow for synthesis and structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework.

• ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons.

  • Pyridine Ring Protons: Three protons will be observed, likely as complex multiplets or doublets of doublets, in the downfield region (δ 7.5-9.0 ppm) due to the deshielding effect of the pyridine nitrogen and carboxyl group.[9]

  • Chlorophenyl Ring Protons: The protons on the 4-chlorophenoxy group will appear as two doublets in the δ 7.0-7.5 ppm region, characteristic of a 1,4-disubstituted benzene ring.

  • Carboxylic Acid Proton: A broad singlet will be observed far downfield (δ > 10 ppm), which will disappear upon D₂O exchange.

• ¹³C NMR: The spectrum will show 12 distinct carbon signals.

  • Carbonyl Carbon: The carboxylic acid carbonyl will be the most downfield signal (δ ~165-175 ppm).

  • Aromatic Carbons: The remaining 11 aromatic carbons will appear in the δ 110-160 ppm range. Carbons attached to heteroatoms (O, N, Cl) will have characteristic shifts.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight and elemental composition. A high-resolution mass spectrometry (HRMS) analysis using electrospray ionization (ESI) is the preferred method.[10][11]

• Expected Molecular Ion: The mass spectrum will show a prominent molecular ion peak cluster. Due to the natural abundance of the ³⁵Cl (75.8%) and ³⁷Cl (24.2%) isotopes, a characteristic M+ and M+2 isotopic pattern with an approximate 3:1 intensity ratio will be observed.

  • [M+H]⁺ (Positive Mode): m/z 250.0265

  • [M-H]⁻ (Negative Mode): m/z 248.0119

• Experimental Protocol: LC-MS Analysis

  • Sample Preparation: Prepare a 1 mg/mL stock solution in methanol. Dilute to a final concentration of 1-10 µg/mL in the mobile phase.

  • Chromatography: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Elute with a gradient of acetonitrile and water (both containing 0.1% formic acid) at a flow rate of 0.3 mL/min.[12]

  • MS Detection: Analyze using an ESI source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer for high-resolution data.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the key functional groups present in the molecule. The spectrum can be obtained using KBr pellets or an ATR accessory.[5]

• O-H Stretch (Carboxylic Acid): A very broad absorption band from ~2500-3300 cm⁻¹.[13][14]

• C=O Stretch (Carboxylic Acid): A strong, sharp absorption band around 1700-1730 cm⁻¹.[15]

• C=C and C=N Stretches (Aromatic Rings): Multiple sharp bands in the 1450-1600 cm⁻¹ region.

• C-O-C Stretch (Aryl Ether): A strong absorption band around 1200-1250 cm⁻¹.

• C-Cl Stretch: An absorption in the 1000-1100 cm⁻¹ region.

Summary of Expected Spectroscopic Data

Technique	Key Feature	Expected Value/Region
¹H NMR	Pyridine Protons	δ 7.5-9.0 ppm
Chlorophenyl Protons	δ 7.0-7.5 ppm (two doublets)
Carboxylic Acid Proton	δ > 10 ppm (broad singlet)
¹³C NMR	Carbonyl Carbon	δ ~165-175 ppm
HRMS (ESI+)	[M+H]⁺ Ion	m/z 250.0265 (with M+2 peak)
IR	C=O Stretch	~1700-1730 cm⁻¹
O-H Stretch	~2500-3300 cm⁻¹ (broad)
C-O-C Stretch	~1200-1250 cm⁻¹

Potential Applications and Biological Context

Rationale based on Nicotinic Acid (Niacin)

The primary rationale for investigating this molecule stems from the lipid-modifying properties of its parent, nicotinic acid.[16][17] Nicotinic acid reduces hepatic synthesis of VLDL and triglycerides, which in turn lowers LDL levels.[4] It also inhibits the breakdown of apolipoprotein A1, a key component of HDL, thereby increasing HDL cholesterol.[1] These effects are initiated by binding to the HCA₂ receptor on adipocytes, which inhibits adenylate cyclase and reduces intracellular cAMP, leading to the suppression of lipolysis.[3]

The Role of the 4-Chlorophenoxy Moiety

The addition of the 4-chlorophenoxy group is a deliberate modification intended to alter the molecule's properties.

• Increased Lipophilicity: This change can enhance absorption, distribution, and the ability to cross cellular membranes to reach the target receptor.

• Metabolic Blocking: The chlorine atom can block sites susceptible to metabolic oxidation, potentially increasing the molecule's half-life.

• Modified Receptor Binding: The bulky, electron-rich substituent will interact differently with the HCA₂ receptor binding pocket compared to the parent molecule, potentially leading to altered potency or selectivity.

Signaling Pathway Context

2-(4-Chlorophenoxy)nicotinic acid is hypothesized to act as an agonist at the HCA₂ receptor, mimicking the action of nicotinic acid and initiating a downstream signaling cascade that ultimately reduces the release of free fatty acids from adipose tissue.

Diagram 3: Hypothesized signaling pathway via the HCA₂ receptor.

Agrochemical Potential

It is also noteworthy that structurally related phenoxy herbicides, such as 2-(4-chlorophenoxy)propionic acid and 2-methyl-4-chlorophenoxyacetic acid, are known plant growth regulators.[18][19] While the nicotinic acid core differs significantly from the acetic acid side chain of these herbicides, the potential for phytotoxicity or plant growth regulation cannot be entirely dismissed and may represent an alternative avenue of investigation.

Safety and Handling

2-(4-Chlorophenoxy)nicotinic acid should be handled with standard laboratory precautions. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the compound in a well-ventilated area or a chemical fume hood. Refer to the Material Safety Data Sheet (MSDS) for detailed safety and toxicity information.

Conclusion

2-(4-Chlorophenoxy)nicotinic acid is a synthetically accessible derivative of nicotinic acid with significant potential for research in drug discovery and development. This guide has provided a robust framework for its synthesis, purification, and comprehensive structural characterization using modern analytical techniques. The strategic incorporation of the 4-chlorophenoxy moiety provides a clear rationale for its investigation as a modulator of lipid metabolism via the HCA₂ receptor. The detailed protocols and expected analytical data herein serve as a valuable resource for scientists aiming to explore the therapeutic or agrochemical potential of this and related compounds.

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• Phenomenex. A Rapid and Sensitive LC-MS/MS Method for the Analysis of Nicotinic Acid and Nicotinamide from Human Plasma. Phenomenex. [Link]

• Michigan State University. Infrared Spectroscopy. MSU Department of Chemistry. [Link]

• Kamanna, V. S., & Kashyap, M. L. (2007). Nicotinic acid: an old drug with a promising future. British Journal of Pharmacology, 151(5), 583-591. [Link]

• ResearchGate. FT-IR spectra: (a) Niacin, (b) MNPs and (c) MNPs-Niacin. ResearchGate. [Link]

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A Technical Guide to the Synthesis of 2-(4-Chlorophenoxy)nicotinic Acid

Abstract

This technical guide provides an in-depth examination of the primary synthesis pathway for 2-(4-Chlorophenoxy)nicotinic acid, a key intermediate in the pharmaceutical and agrochemical industries. The document is structured to provide researchers, chemists, and process development professionals with a comprehensive understanding of the synthetic methodology, focusing on the copper-catalyzed Ullmann condensation. We will explore the mechanistic rationale, provide a detailed, field-proven experimental protocol, discuss process optimization and troubleshooting, and outline critical safety considerations. The guide emphasizes the causality behind experimental choices to ensure both scientific integrity and practical applicability.

Introduction

Chemical Profile and Significance

2-(4-Chlorophenoxy)nicotinic acid, with the molecular formula C₁₂H₈ClNO₃, is a derivative of nicotinic acid (Vitamin B3). Its structure features a 4-chlorophenoxy group substituted at the 2-position of the pyridine ring. This substitution imparts specific chemical properties that make it a valuable building block in organic synthesis.

The primary significance of 2-(4-Chlorophenoxy)nicotinic acid lies in its role as a precursor to more complex molecules. For instance, it is a key intermediate in the synthesis of certain herbicides and has been explored in the development of various pharmaceutical agents. Its structural motif is found in compounds investigated for anti-inflammatory and other therapeutic activities.

Scope of this Guide

This guide will focus on the most prevalent and reliable method for synthesizing this compound: the Ullmann condensation (also known as an Ullmann-type reaction) between 2-chloronicotinic acid and 4-chlorophenol. This approach is widely adopted due to its efficiency and the accessibility of its starting materials. We will provide a step-by-step protocol, mechanistic insights, and practical advice for successful execution and scale-up.

Core Synthesis Pathway: The Ullmann Condensation

The formation of the diaryl ether bond in 2-(4-Chlorophenoxy)nicotinic acid is classically achieved via a copper-catalyzed nucleophilic aromatic substitution, commonly referred to as the Ullmann condensation or Ullmann ether synthesis.[1][2] This reaction is a cornerstone of C-O bond formation between an aryl halide and an alcohol or phenol.

Mechanistic Rationale

The reaction proceeds by coupling 2-chloronicotinic acid with 4-chlorophenol in the presence of a base and a copper catalyst.[1]

• Starting Materials:

  • 2-Chloronicotinic Acid: An activated aryl halide. The chlorine atom at the 2-position of the pyridine ring is susceptible to nucleophilic attack. This reactivity is enhanced by the electron-withdrawing nature of the adjacent carboxylic acid group and the ring nitrogen.[3][4]

  • 4-Chlorophenol: The nucleophilic component.

• Key Reagents and Their Functions:

  • Base (e.g., Potassium Carbonate, K₂CO₃): The primary role of the base is to deprotonate the phenol, forming the more nucleophilic phenoxide ion (4-chlorophenoxide). This is a critical activation step, as phenols themselves are generally not nucleophilic enough to displace the aryl halide.[5]

  • Copper Catalyst (e.g., Copper(I) Iodide, Copper powder): The Ullmann reaction is traditionally copper-promoted.[1][6] The precise mechanism involves the formation of a copper(I) phenoxide species. This organocopper intermediate then reacts with the 2-chloronicotinic acid. The catalytic cycle is believed to involve oxidative addition and reductive elimination steps, facilitating the formation of the C-O bond under conditions where the uncatalyzed reaction would be extremely slow.[2]

  • Solvent (e.g., DMF, NMP): High-boiling point, polar aprotic solvents like Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) are typically required.[1] These solvents effectively dissolve the reactants and can withstand the high temperatures (often >150 °C) needed to drive the reaction to completion.

Process Flow Diagram

The logical flow of the Ullmann condensation for this synthesis is depicted below. It outlines the transformation from starting materials to the final, purified product.

Caption: Experimental workflow for the synthesis of 2-(4-Chlorophenoxy)nicotinic acid.

Detailed Experimental Protocol

This protocol is a representative procedure synthesized from established methodologies for Ullmann-type reactions.

Materials and Equipment

• Reactants:

  • 2-Chloronicotinic acid (1.0 eq)

  • 4-Chlorophenol (1.1 eq)

• Reagents:

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

  • Copper(I) Iodide (CuI) (0.1 eq)

  • Anhydrous Dimethylformamide (DMF)

  • Hydrochloric Acid (HCl), 2M solution

  • Ethanol (for recrystallization)

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser with a nitrogen/argon inlet

  • Magnetic stirrer with heating mantle

  • Thermometer

  • Buchner funnel and filter flask

  • Standard laboratory glassware

Step-by-Step Synthesis Procedure

• Vessel Preparation: To a dry three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 2-chloronicotinic acid (1.0 eq), 4-chlorophenol (1.1 eq), anhydrous potassium carbonate (2.0 eq), and copper(I) iodide (0.1 eq).

• Solvent Addition: Add anhydrous DMF to the flask (approx. 5-10 mL per gram of 2-chloronicotinic acid).

• Reaction Execution: Begin stirring the mixture and heat it to 150-160 °C under a nitrogen atmosphere. Maintain this temperature for 6-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Cooling: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

Work-up and Purification

• Quenching: Slowly pour the cooled reaction mixture into a beaker containing ice-cold water. This will precipitate out some inorganic salts and unreacted materials.

• Acidification: While stirring, slowly add 2M HCl to the aqueous mixture. The desired product, 2-(4-Chlorophenoxy)nicotinic acid, is insoluble in acidic aqueous media and will precipitate as a solid. Continue adding acid until the pH is approximately 2-3.

• Isolation: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the solid cake thoroughly with water to remove any remaining salts and DMF.

• Drying: Dry the crude product in a vacuum oven at 60-70 °C until a constant weight is achieved.

• Recrystallization: For further purification, recrystallize the crude solid from a suitable solvent, such as an ethanol/water mixture. Dissolve the solid in a minimum amount of hot ethanol and add hot water dropwise until the solution becomes slightly cloudy. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation. Filter the purified crystals and dry them under vacuum.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• Melting Point: Compare with literature values.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight.

Process Optimization and Troubleshooting

Critical Parameters & Data

The efficiency of the Ullmann condensation is sensitive to several factors. The following table summarizes key parameters and their typical ranges.

Parameter	Typical Range/Value	Rationale & Impact on Yield
Temperature	140 - 180 °C	High temperatures are required to overcome the activation energy of the C-O bond formation.[1] Temperatures that are too low result in slow or incomplete reactions.
Base Stoichiometry	1.5 - 2.5 eq	A stoichiometric excess of base is necessary to ensure complete deprotonation of the phenol and to neutralize the HCl formed as a byproduct.
Catalyst Loading	5 - 15 mol%	While catalytic, higher loadings can improve reaction rates. However, excessive copper can complicate purification.
Solvent Choice	DMF, NMP, DMSO	Must be a polar aprotic solvent with a high boiling point to facilitate the reaction conditions and dissolve the ionic intermediates.
Reaction Time	4 - 24 hours	Dependent on temperature and substrate reactivity. Reaction should be monitored by TLC or HPLC to determine completion.

Common Side Reactions and Impurities

• Homocoupling of 2-chloronicotinic acid: Can occur at high temperatures, leading to biaryl impurities.

• Degradation of Solvent: At very high temperatures, DMF can decompose, leading to impurities.

• Incomplete Reaction: Residual starting materials will be present if the reaction is not driven to completion.

• Hydrolysis of Carboxylic Acid: While the primary product is the acid, esterification could occur if alcohols are present as impurities in the solvent.

Troubleshooting Tip: If yields are low, ensure all reagents and the solvent are anhydrous. Water can deactivate the phenoxide nucleophile and interfere with the catalyst. Activating the copper powder (if used instead of a salt) with iodine and acid washes can sometimes improve performance.[7]

Safety Considerations

• Reagent Handling:

  • 4-Chlorophenol: Toxic and corrosive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

  • DMF: A potential teratogen and skin irritant. Avoid inhalation and skin contact.

  • Copper Iodide: Handle with care, avoiding dust inhalation.

• Reaction Conditions: The reaction is run at high temperatures. Use a heating mantle with a temperature controller and ensure the apparatus is securely clamped. Do not heat a closed system.

• Waste Disposal: Dispose of all chemical waste, including solvents and reaction residues, in accordance with institutional and local environmental regulations. Halogenated organic waste should be segregated.

Conclusion

The copper-catalyzed Ullmann condensation provides a robust and scalable pathway for the synthesis of 2-(4-Chlorophenoxy)nicotinic acid. By carefully controlling key parameters such as temperature, base stoichiometry, and reagent purity, researchers can achieve high yields of this valuable chemical intermediate. Understanding the underlying mechanism and potential pitfalls, as detailed in this guide, is essential for successful synthesis, optimization, and troubleshooting.

References

• An improved solvent-free synthesis of flunixin and 2-(arylamino) nicotinic acid derivatives using boric acid as catalyst. (2017). PubMed Central. Retrieved from [Link]

• Ullmann condensation. (n.d.). Wikipedia. Retrieved from [Link]

• Synthesis of 2-(arylamino)nicotinic acids in high-temperature water. (2010). ResearchGate. Retrieved from [Link]

• Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids. (1991). ResearchGate. Retrieved from [Link]

• Reactions of Phenols. (n.d.). Chemistry Steps. Retrieved from [Link]

• Ullmann reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Ullmann Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• High-yielding ullmann reaction for the preparation of bipyrroles. (1998). Google Patents.

• Nucleophilic aromatic substitution. (n.d.). Wikipedia. Retrieved from [Link]

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An In-depth Technical Guide to the Mechanism of Action of 2-(4-Chlorophenoxy)nicotinic Acid and its Analogs

Introduction: Elucidating the Action of a Nicotinic Acid Derivative

This guide provides a comprehensive technical overview of the mechanism of action of 2-(4-Chlorophenoxy)nicotinic acid, a derivative of nicotinic acid (niacin or vitamin B3). While specific research on this particular derivative is limited in publicly accessible literature, its structural similarity to nicotinic acid allows for a detailed exploration of its expected primary mechanism of action. Nicotinic acid is a well-established, broad-spectrum lipid-modifying agent, and its derivatives are of significant interest in drug development for dyslipidemia and related cardiovascular diseases.[1][2][3] This document will delve into the molecular targets, signaling pathways, and physiological effects that are characteristic of this class of compounds, with a focus on the core mechanisms elucidated through extensive research on nicotinic acid. The insights provided herein are intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this therapeutic area.

Core Mechanism of Action: Targeting the GPR109A Receptor

The primary molecular target for nicotinic acid and its derivatives is the G protein-coupled receptor 109A (GPR109A), also known as hydroxycarboxylic acid receptor 2 (HCA2).[4][5] This receptor is predominantly expressed on the surface of adipocytes (fat cells) and various immune cells, including macrophages and neutrophils.[6][7] The interaction of 2-(4-Chlorophenoxy)nicotinic acid with GPR109A is anticipated to initiate a cascade of intracellular events that ultimately lead to its therapeutic effects on lipid metabolism and inflammation.

Signaling Cascade in Adipocytes

Upon binding to GPR109A on adipocytes, nicotinic acid and its analogs activate an inhibitory G protein (Gi). This activation leads to the inhibition of adenylyl cyclase, a key enzyme responsible for the conversion of ATP to cyclic AMP (cAMP). The resulting decrease in intracellular cAMP levels reduces the activity of protein kinase A (PKA). PKA is responsible for phosphorylating and activating hormone-sensitive lipase (HSL), the rate-limiting enzyme in the breakdown of triglycerides (lipolysis) into free fatty acids (FFAs) and glycerol.[1][8] By inhibiting this pathway, nicotinic acid derivatives effectively suppress lipolysis in adipose tissue.[1]

Caption: GPR109A signaling pathway in adipocytes.

Physiological and Therapeutic Consequences

The activation of GPR109A by 2-(4-Chlorophenoxy)nicotinic acid and its analogs leads to a cascade of beneficial effects on lipid profiles and inflammation, contributing to its anti-atherosclerotic properties.

Modulation of Lipid Metabolism

The inhibition of lipolysis in adipose tissue is a cornerstone of the lipid-lowering effects of nicotinic acid.[1] The reduced release of FFAs from fat stores leads to a decreased flux of FFAs to the liver. Since FFAs are the primary substrate for the hepatic synthesis of triglycerides, this reduction leads to decreased production of very-low-density lipoproteins (VLDL), the main carriers of triglycerides in the blood.[6][8] Consequently, the levels of low-density lipoproteins (LDL), which are derived from VLDL, also decrease.[8][9]

In addition to lowering atherogenic lipoproteins, nicotinic acid is the most potent agent available for increasing the levels of high-density lipoproteins (HDL), often referred to as "good cholesterol".[8][10] The mechanism for this effect is not fully understood but is thought to involve the inhibition of the breakdown of apolipoprotein A1, a key component of HDL particles.[5]

Lipid Parameter	Effect of Nicotinic Acid Analogs	Underlying Mechanism
Triglycerides (VLDL)	Decrease[8][9]	Reduced hepatic synthesis due to decreased FFA availability.[6][8]
LDL Cholesterol	Decrease[8][9]	Reduced VLDL production.[6]
HDL Cholesterol	Increase[8][9][10]	Decreased clearance of apolipoprotein A1.[5]
Lipoprotein(a)	Decrease[10]	Mechanism not fully elucidated.

Anti-inflammatory and Anti-Atherosclerotic Effects

Beyond its effects on lipids, the activation of GPR109A on immune cells, such as macrophages, contributes to the anti-atherosclerotic properties of nicotinic acid.[6] This activation can lead to a reduction in the recruitment of immune cells into atherosclerotic lesions.[6] Furthermore, studies have shown that nicotinic acid can alter the differentiation state of macrophages and enhance cholesterol efflux from these cells, a key step in reverse cholesterol transport.[6] Some research also suggests that GPR109A activation can inhibit inflammatory cytokine production.[11]

Experimental Methodologies for Mechanistic Studies

The elucidation of the mechanism of action of nicotinic acid derivatives relies on a variety of in vitro and in vivo experimental techniques.

In Vitro Assays

1. Radioligand Binding Assay to Determine GPR109A Affinity

• Objective: To determine the binding affinity of 2-(4-Chlorophenoxy)nicotinic acid to the GPR109A receptor.

• Methodology:

  • Prepare cell membranes from a cell line overexpressing human GPR109A.

  • Incubate the membranes with a constant concentration of a radiolabeled GPR109A ligand (e.g., [³H]-nicotinic acid).

  • Add increasing concentrations of the unlabeled test compound (2-(4-Chlorophenoxy)nicotinic acid).

  • After incubation, separate the bound and free radioligand by rapid filtration.

  • Measure the radioactivity of the bound ligand using liquid scintillation counting.

  • Calculate the IC₅₀ (concentration of test compound that inhibits 50% of specific binding) and subsequently the Ki (inhibition constant) to determine binding affinity.

2. cAMP Accumulation Assay to Assess Functional Activity

• Objective: To measure the functional activity of 2-(4-Chlorophenoxy)nicotinic acid as an agonist or antagonist of GPR109A.

• Methodology:

  • Culture cells expressing GPR109A.

  • Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate the cells with forskolin to increase basal cAMP levels.

  • Treat the cells with varying concentrations of 2-(4-Chlorophenoxy)nicotinic acid.

  • Lyse the cells and measure intracellular cAMP levels using a competitive immunoassay (e.g., ELISA or HTRF).

  • A decrease in cAMP levels indicates agonistic activity at the Gi-coupled GPR109A receptor.

Caption: A typical experimental workflow for evaluating a nicotinic acid analog.

In Vivo Studies

• Objective: To evaluate the efficacy of 2-(4-Chlorophenoxy)nicotinic acid in a relevant animal model of dyslipidemia and atherosclerosis.

• Model: Ldlr-/- mice (genetically deficient in the LDL receptor) fed a high-fat diet are a commonly used model.

• Methodology:

  • Acclimatize the animals and place them on a high-fat diet to induce dyslipidemia.

  • Divide the animals into a vehicle control group and one or more treatment groups receiving different doses of 2-(4-Chlorophenoxy)nicotinic acid.

  • Administer the compound daily (e.g., by oral gavage) for a specified period (e.g., 8-12 weeks).

  • Monitor body weight and food intake throughout the study.

  • At the end of the treatment period, collect blood samples for the analysis of plasma lipids (total cholesterol, HDL-C, LDL-C, and triglycerides).

  • Harvest tissues, such as the aorta, for the quantification of atherosclerotic lesion size and composition (e.g., by Oil Red O staining).

Conclusion and Future Directions

2-(4-Chlorophenoxy)nicotinic acid, as a derivative of nicotinic acid, is poised to exert its primary pharmacological effects through the activation of the GPR109A receptor. This leads to a reduction in adipocyte lipolysis, consequently lowering circulating levels of triglycerides and LDL cholesterol, while simultaneously raising HDL cholesterol. Furthermore, its interaction with GPR109A on immune cells likely contributes to anti-inflammatory and anti-atherosclerotic effects. While this guide provides a robust framework for understanding its mechanism of action based on the extensive research on nicotinic acid, further specific studies on 2-(4-Chlorophenoxy)nicotinic acid are warranted to fully characterize its unique pharmacological profile, including its potency, selectivity, and potential for off-target effects. Future research should focus on direct binding and functional assays for this specific compound, as well as in vivo studies to confirm its efficacy and safety profile.

References

• Effects of nicotinic acid and its derivatives on lipid metabolism and other metabolic factors related to
• Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells. NIH.
• Effect of Nicotinic Acid (Vitamin B3 or Niacin) on the lipid profile of diabetic and non. NIH.
• Nicotinic acid as a lipid-modifying drug--a review. PubMed.
• Nicotinic acid: the broad-spectrum lipid drug. A 50th anniversary review. PubMed.
• Nicotinic acid: pharmacological effects and mechanisms of action. PubMed.
• Nicotinic acid. Wikipedia.
• Nicotinic Acid Receptor GPR109A Exerts Anti-Inflammatory Effects Through Inhibiting the Akt/mTOR Signaling Pathway in MIN6 Pancre
• What restricts the clinical use of nicotinic acid?. PubMed.
• Nicotinic acid receptor agonists differentially activ
• Nicotinic acid, its mechanism of action and pharmacological effects. Semantic Scholar.

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2-(4-Chlorophenoxy)nicotinic acid biological activity

An In-depth Technical Guide to the Biological Activity of 2-(4-Chlorophenoxy)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and hypothesized biological activities of 2-(4-Chlorophenoxy)nicotinic acid. As a derivative of the well-established pharmacologically active molecule, nicotinic acid (Niacin, Vitamin B3), this compound presents a compelling subject for research in metabolic diseases and beyond. This document synthesizes information on its chemical properties, plausible synthetic routes, and predicted mechanisms of action based on the extensive data available for its parent compound. Furthermore, it offers detailed, field-proven experimental protocols for researchers to validate these hypothesized activities, focusing on assays for G protein-coupled receptor activation and in vitro lipolysis. The guide is intended to serve as a foundational resource for scientists investigating the therapeutic potential of novel nicotinic acid derivatives.

Introduction and Chemical Profile

2-(4-Chlorophenoxy)nicotinic acid is a derivative of pyridine-3-carboxylic acid, commonly known as nicotinic acid. The introduction of a 4-chlorophenoxy group at the 2-position of the pyridine ring significantly alters the molecule's physicochemical properties, such as lipophilicity and electronic distribution, which can in turn influence its biological activity, metabolic stability, and pharmacokinetic profile.

The parent compound, nicotinic acid, is a vital nutrient and a precursor to the essential coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide phosphate (NADP).[1][2][3] These coenzymes are central to cellular metabolism, participating in hundreds of redox reactions critical for energy production, DNA repair, and anabolic processes.[3][4] At pharmacological doses, nicotinic acid is a well-documented lipid-modifying agent used in the treatment of dyslipidemia.[2][4]

Chemical Properties of 2-(4-Chlorophenoxy)nicotinic acid:

Property	Value	Source
IUPAC Name	2-(4-chlorophenoxy)pyridine-3-carboxylic acid	PubChem[5]
Molecular Formula	C₁₂H₈ClNO₃	PubChem[5]
Molecular Weight	249.65 g/mol	PubChem[5]

| CAS Number | 51362-37-9 | PubChem[5] |

Synthesis and Characterization

The synthesis of 2-(4-Chlorophenoxy)nicotinic acid typically proceeds via a nucleophilic aromatic substitution reaction. The critical starting material is 2-chloronicotinic acid, an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.[6]

General Synthetic Workflow: The primary route involves the reaction of 2-chloronicotinic acid with 4-chlorophenol in the presence of a suitable base (e.g., potassium carbonate) and often a copper catalyst in a high-boiling-point solvent like dimethylformamide (DMF). The reaction is driven by the displacement of the chloride at the 2-position of the electron-deficient pyridine ring by the phenoxide ion.

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• 6. Synthesis of 2-Chloronicotinic Acid Derivatives | Atlantis Press [atlantis-press.com]

2-(4-Chlorophenoxy)nicotinic acid literature review

An In-Depth Technical Guide to 2-(4-Chlorophenoxy)nicotinic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-(4-Chlorophenoxy)nicotinic acid, a significant derivative of nicotinic acid. Drawing from established scientific literature, this document details its synthesis, mechanism of action, pharmacological profile, and the analytical methodologies crucial for its study. The content is structured to deliver not just procedural steps but also the underlying scientific rationale, ensuring a deep and actionable understanding for professionals in the field.

Introduction and Chemical Profile

2-(4-Chlorophenoxy)nicotinic acid is a heterocyclic aromatic compound that merges the structural features of nicotinic acid (Niacin or Vitamin B3) with a 4-chlorophenoxy moiety. This modification of the core nicotinic acid structure is a key area of interest in medicinal chemistry, aiming to modulate the parent molecule's pharmacological properties, such as efficacy, selectivity, and pharmacokinetic profile. Nicotinic acid itself is a well-established therapeutic agent used for treating dyslipidemia, primarily due to its ability to lower atherogenic lipoproteins and raise high-density lipoprotein (HDL) cholesterol.[1][2][3] The exploration of its derivatives, like 2-(4-Chlorophenoxy)nicotinic acid, seeks to enhance these therapeutic benefits while potentially mitigating undesirable side effects.

Chemical and Physical Properties:

Property	Value	Source
IUPAC Name	2-(4-chlorophenoxy)pyridine-3-carboxylic acid	[4]
Molecular Formula	C₁₂H₈ClNO₃	[4]
Molecular Weight	249.65 g/mol	[4]
CAS Number	51362-37-9	[4]
Appearance	White to off-white solid	Inferred
Storage Temperature	2-8°C

Synthesis and Characterization

The synthesis of 2-(4-Chlorophenoxy)nicotinic acid and its analogues typically revolves around the functionalization of the pyridine ring, with 2-chloronicotinic acid serving as a critical starting material or key intermediate.[5][6]

General Synthetic Pathway

A common and direct approach involves the nucleophilic aromatic substitution reaction between 2-chloronicotinic acid and 4-chlorophenol. The reaction is typically performed in the presence of a base to deprotonate the phenol, enhancing its nucleophilicity, and often requires heat to proceed at a reasonable rate.

Experimental Protocol: Synthesis of 2-(4-Chlorophenoxy)nicotinic acid

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-chloronicotinic acid (1 equivalent) and 4-chlorophenol (1.1 equivalents) in a high-boiling polar aprotic solvent such as Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

• Base Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 2-3 equivalents), to the mixture. The base facilitates the formation of the phenoxide ion.

• Reaction: Heat the reaction mixture to 120-150°C and maintain for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: After completion, cool the mixture to room temperature. Pour the mixture into cold water and acidify with a dilute acid (e.g., 1M HCl) to a pH of 3-4. This protonates the carboxylic acid, causing the product to precipitate.

• Purification: Collect the crude product by vacuum filtration, wash with water, and dry. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 2-(4-Chlorophenoxy)nicotinic acid.

Structural Characterization

The identity and purity of the synthesized compound are confirmed using standard analytical techniques:

• ¹H NMR Spectroscopy: Provides information on the proton environments, confirming the presence of both the pyridine and chlorophenoxy rings with expected chemical shifts and splitting patterns.[5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of the compound (249.65 g/mol ).[4][5]

• Infrared (IR) Spectroscopy: Shows characteristic absorption bands for the carboxylic acid O-H and C=O stretches, as well as C-O-C ether linkages and aromatic C-H bonds.[4]

Pharmacological Profile and Mechanism of Action

While direct pharmacological studies on 2-(4-Chlorophenoxy)nicotinic acid are limited in publicly accessible literature, its mechanism can be largely inferred from its parent compound, nicotinic acid. The primary therapeutic effects of nicotinic acid are mediated through the activation of a specific G protein-coupled receptor.[2]

Primary Target: GPR109A Receptor

The lipid-modifying effects of nicotinic acid are primarily attributed to its action as an agonist for the G protein-coupled receptor 109A (GPR109A), also known as Hydroxycarboxylic Acid Receptor 2 (HCA₂).[1][2][3] This receptor is highly expressed in adipocytes (fat cells) and immune cells like Langerhans cells in the skin.

Mechanism of Lipid Reduction:

• Agonism of GPR109A: The compound binds to and activates GPR109A on the surface of adipocytes.

• Inhibition of Adenylyl Cyclase: Activation of this Gi-coupled receptor leads to the inhibition of adenylyl cyclase, which decreases intracellular levels of cyclic AMP (cAMP).

• Inhibition of Lipolysis: The reduction in cAMP levels inhibits the activity of hormone-sensitive lipase, the key enzyme responsible for breaking down stored triglycerides into free fatty acids (FFAs).[3]

• Reduced FFA Flux: This potent anti-lipolytic effect drastically reduces the release of FFAs from adipose tissue into the bloodstream.

• Decreased Hepatic VLDL Synthesis: The liver uses circulating FFAs as a primary substrate for synthesizing triglycerides, which are then packaged into very-low-density lipoprotein (VLDL) particles. By reducing the FFA supply, the synthesis and secretion of VLDL are diminished.[1][3]

• LDL and HDL Modulation: Since LDL is a remnant of VLDL metabolism, a reduction in VLDL leads to a subsequent decrease in LDL cholesterol ("bad" cholesterol). The mechanism for increasing HDL cholesterol ("good" cholesterol) is less direct but is thought to involve reduced breakdown of apolipoprotein A1 (the main protein in HDL) and inhibition of hepatic HDL uptake.[1]

Signaling Pathway Diagram

Caption: The GPR109A-mediated anti-lipolytic signaling pathway in adipocytes.

Other Potential Activities and Derivatives

Research into derivatives of nicotinic acid and related structures has revealed a broader range of potential biological activities.

• Anti-Cancer Activity: Certain derivatives have been synthesized and evaluated as dual inhibitors of receptor tyrosine kinases like VEGFR-2 and c-Met, which are implicated in tumor growth and metastasis.[5]

• Cholinesterase Inhibition: Other chlorophenoxy-containing molecules have demonstrated inhibitory activity against acetylcholinesterase and butyrylcholinesterase, suggesting a potential therapeutic avenue for Alzheimer's disease.[7]

• Fungicidal Activity: N-(thiophen-2-yl) nicotinamide derivatives have shown promise as potent fungicides for agricultural applications.[8]

Analytical Methodologies for Quantification

Accurate quantification of 2-(4-Chlorophenoxy)nicotinic acid and its metabolites in biological samples like plasma is essential for pharmacokinetic and pharmacodynamic studies. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and specificity.[9][10]

Sample Preparation

The goal of sample preparation is to extract the analyte from the complex biological matrix and remove interfering substances like proteins and salts.

Protocol: Plasma Sample Preparation by Protein Precipitation

• Aliquoting: Transfer a 100 µL aliquot of rat plasma into a microcentrifuge tube.

• Internal Standard: Add a small volume (e.g., 10 µL) of an internal standard working solution (e.g., 6-chloronicotinamide) to correct for variability in extraction and instrument response.[9][10]

• Precipitation: Add 200-300 µL of cold acetonitrile to the plasma sample. Acetonitrile is a water-miscible organic solvent that efficiently precipitates plasma proteins.[9][10]

• Vortexing: Vortex the mixture vigorously for 60-90 seconds to ensure complete mixing and protein denaturation.

• Centrifugation: Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a new tube or vial.

• Evaporation & Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the dry residue in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 10% acetonitrile in water with 0.1% formic acid) for injection into the LC-MS/MS system.[9][10]

LC-MS/MS Analysis

The reconstituted sample is injected into the HPLC system for separation, followed by detection and quantification by the mass spectrometer.

Typical LC-MS/MS Parameters:

Parameter	Specification	Rationale
LC Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	Water + 0.1% Formic Acid	Acid improves peak shape and ionization efficiency.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic solvent for eluting the analyte.
Flow Rate	0.5 - 1.0 mL/min	Standard analytical flow rate.
Elution	Gradient	Starts with high aqueous phase and ramps up the organic phase to elute the analyte.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	ESI is suitable for polar molecules; the pyridine nitrogen is readily protonated.[9][10]
Detection Mode	Selected Reaction Monitoring (SRM)	Highly specific and sensitive; monitors a specific precursor-to-product ion transition.[9][10]

Analytical Workflow Diagram

Caption: Standard workflow for the quantification of analytes in plasma by LC-MS/MS.

Conclusion and Future Directions

2-(4-Chlorophenoxy)nicotinic acid represents a structurally important analogue of the established drug nicotinic acid. Based on its parent compound, it is strongly predicted to function as a GPR109A agonist with significant potential as a lipid-lowering agent. The established synthetic routes are straightforward, and robust analytical methods exist for its characterization and quantification, facilitating further research.

Future work should focus on direct in-vitro and in-vivo pharmacological testing to confirm its GPR109A agonism, evaluate its efficacy in lipid modulation, and characterize its pharmacokinetic profile. Furthermore, exploring structure-activity relationships by synthesizing additional derivatives could lead to the discovery of novel compounds with improved therapeutic indices, potentially offering enhanced lipid-lowering effects with fewer side effects, or even uncovering new therapeutic applications in oncology or neurodegenerative diseases.

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Discovery of 2-(4-Chlorophenoxy)nicotinic acid

An In-Depth Technical Guide to the Synthesis and Potential Pharmacological Significance of 2-(4-Chlorophenoxy)nicotinic Acid

Authored by: A Senior Application Scientist

Foreword: The Rationale for Nicotinic Acid Derivatization

Nicotinic acid, also known as niacin or vitamin B3, is a fundamental nutrient for human health, serving as a precursor to the essential coenzymes NAD and NADP.[1] Beyond its role as a vitamin, pharmacological doses of nicotinic acid have been utilized for decades to manage dyslipidemia. It effectively reduces low-density lipoprotein (LDL) cholesterol, triglycerides, and lipoprotein(a), while concurrently increasing high-density lipoprotein (HDL) cholesterol.[1][2][3] This beneficial modulation of the lipid profile has established nicotinic acid as a valuable therapeutic agent in the prevention of cardiovascular diseases.[2][3][4]

Despite its efficacy, the clinical use of nicotinic acid is often limited by a prominent side effect: cutaneous vasodilation, commonly known as flushing.[2][3] This reaction, mediated by prostaglandin D2, can lead to poor patient compliance. This limitation has driven extensive research into the development of nicotinic acid derivatives. The primary goals of these synthetic endeavors are to dissociate the desirable lipid-modifying effects from the flushing effect, improve the pharmacokinetic profile, and explore novel therapeutic applications.

This guide focuses on a specific synthetic derivative, 2-(4-Chlorophenoxy)nicotinic acid . While not a widely commercialized drug, its structure represents a logical step in the chemical exploration of nicotinic acid analogues. By examining its synthesis, structural characteristics, and predicted biological activity, we can gain valuable insights into the broader field of nicotinic acid pharmacology and the principles of rational drug design. This document is intended for researchers, chemists, and drug development professionals seeking a technical understanding of this compound and its scientific context.

Part 1: Synthesis and Characterization

The creation of 2-(4-Chlorophenoxy)nicotinic acid is a prime example of nucleophilic aromatic substitution, a cornerstone of medicinal chemistry. The most probable and efficient synthetic route involves the coupling of two key building blocks: 2-chloronicotinic acid and 4-chlorophenol.

Synthetic Pathway: The Ullmann Condensation

The formation of the ether linkage between the pyridine ring and the phenyl ring is typically achieved via a copper-catalyzed reaction known as the Ullmann condensation or Ullmann-type reaction.[5][6] This reaction is a classic method for forming carbon-oxygen bonds between aryl halides and alcohols or phenols.[5][7] The reaction involves the copper-promoted coupling of an aryl halide with a phenoxide.[6]

The synthesis of related 2-anilinonicotinic acids (forming a C-N bond) via Ullmann conditions from 2-chloronicotinic acid has been well-documented, providing a strong precedent for the viability of this approach for C-O bond formation.[8][9]

Caption: Synthetic route for 2-(4-Chlorophenoxy)nicotinic acid via Ullmann condensation.

Detailed Experimental Protocol (Representative)

The following protocol is a representative procedure based on established methods for Ullmann-type reactions involving 2-chloronicotinic acid derivatives.[8][9] Optimization of temperature, solvent, and catalyst load would be necessary to maximize yield.

Materials:

• 2-Chloronicotinic acid (1.0 eq)

• 4-Chlorophenol (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

• Copper(I) Iodide (CuI) (0.1 eq)

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) (solvent)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-chloronicotinic acid, 4-chlorophenol, anhydrous potassium carbonate, and copper(I) iodide.

• Solvent Addition: Add the high-boiling polar solvent (e.g., DMF) to the flask. The volume should be sufficient to create a stirrable slurry.

• Heating: Heat the reaction mixture to a high temperature (typically 120-160 °C) under an inert atmosphere (e.g., Nitrogen or Argon).

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material (2-chloronicotinic acid) is consumed. This can take several hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker containing water and acidify with hydrochloric acid (e.g., 2M HCl) to a pH of ~3-4. This will precipitate the product.

  • Stir the resulting suspension for 30 minutes to ensure complete precipitation.

• Purification:

  • Collect the crude solid product by vacuum filtration and wash with cold water.

  • Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Melting Point analysis.

Physicochemical Data Summary

While specific experimental data for 2-(4-Chlorophenoxy)nicotinic acid is not widely published, we can compile expected properties based on its structure and data from close analogues like 2-(4-Fluorophenoxy)nicotinic acid.[10]

Property	Value (Predicted/Analogous)
Chemical Formula	C₁₂H₈ClNO₃
Molar Mass	249.65 g/mol
Appearance	White to off-white solid
Melting Point	Expected to be >200 °C
Solubility	Poorly soluble in water, soluble in organic solvents like DMSO, DMF
pKa	~4-5 (due to the carboxylic acid group)

Part 2: Predicted Biological Activity and Mechanism of Action

The pharmacological profile of 2-(4-Chlorophenoxy)nicotinic acid can be predicted by examining the well-established mechanisms of its parent compound, nicotinic acid. The primary target for nicotinic acid's lipid-lowering effects is the G-protein coupled receptor, Hydroxycarboxylic Acid Receptor 2 (HCA₂) , also known as GPR109A.[2][4]

Interaction with the HCA₂ Receptor Pathway

The HCA₂ receptor is highly expressed in adipocytes (fat cells).[1] The binding of nicotinic acid to this receptor initiates a signaling cascade that ultimately reduces the breakdown of fats (lipolysis).

Mechanism of Action:

• Receptor Activation: Nicotinic acid or its analogue binds to the HCA₂ receptor on the surface of an adipocyte.

• G-Protein Inhibition: This activation leads to the inhibition of the enzyme adenylyl cyclase via an inhibitory G-protein (Gi).

• cAMP Reduction: The inhibition of adenylyl cyclase causes a decrease in intracellular levels of cyclic AMP (cAMP).

• Lipolysis Inhibition: Reduced cAMP levels lead to decreased activity of Protein Kinase A (PKA), which in turn reduces the phosphorylation and activation of hormone-sensitive lipase (HSL). This enzyme is critical for breaking down triglycerides into free fatty acids.

• Reduced Fatty Acid Flux: The overall effect is a significant reduction in the release of free fatty acids from adipose tissue into the bloodstream.

• Hepatic Effects: With fewer free fatty acids arriving at the liver, the liver's production of triglycerides and Very Low-Density Lipoprotein (VLDL) is diminished. Since LDL is a byproduct of VLDL metabolism, LDL levels also decrease.[4][11]

Caption: The HCA₂ receptor signaling pathway for inhibition of lipolysis.

The 2-(4-Chlorophenoxy) moiety is expected to modulate the binding affinity and selectivity of the molecule for the HCA₂ receptor. The chlorine atom and the phenoxy group increase the molecule's lipophilicity, which could enhance membrane permeability and interaction with the receptor's binding pocket.

Other Potential Biological Activities

Derivatives of nicotinic acid have been investigated for a range of other therapeutic effects, suggesting potential avenues of research for 2-(4-Chlorophenoxy)nicotinic acid:

• Antimicrobial and Antifungal Activity: Various nicotinic acid derivatives have shown promising activity against bacteria and fungi.[12][13][14]

• Nicotinic Acetylcholine Receptor (nAChR) Modulation: The pyridine core is a key pharmacophore for nAChRs, and some derivatives have been explored as antagonists for these receptors, with potential applications in pain management or smoking cessation.[15][16]

Part 3: Proposed Workflow for Biological Evaluation

To validate the predicted biological activity of 2-(4-Chlorophenoxy)nicotinic acid, a structured experimental workflow is required. This process would move from initial in vitro screening to more complex in vivo models.

Step-by-Step Evaluation Protocol

Step 1: In Vitro Receptor Binding and Functional Assays

• Objective: To determine if the compound binds to and activates the HCA₂ receptor.

• Methodology:

  • Cell Line: Use a stable cell line engineered to express the human HCA₂ receptor (e.g., HEK293 or CHO cells).

  • Binding Assay: Perform a competitive radioligand binding assay using a known HCA₂ radioligand to determine the binding affinity (Ki) of 2-(4-Chlorophenoxy)nicotinic acid.

  • Functional Assay: Measure the downstream effect of receptor activation. A common method is to stimulate adenylyl cyclase with forskolin and then measure the ability of the test compound to inhibit this stimulation, thereby quantifying the reduction in cAMP levels. This will determine the compound's potency (EC₅₀) and efficacy.

Step 2: In Vitro Adipocyte Lipolysis Assay

• Objective: To confirm that receptor activation translates to a functional effect in a relevant cell type.

• Methodology:

  • Cell Culture: Use primary adipocytes or a differentiated adipocyte cell line (e.g., 3T3-L1).

  • Lipolysis Induction: Stimulate lipolysis using a β-adrenergic agonist like isoproterenol.

  • Treatment: Treat the cells with varying concentrations of 2-(4-Chlorophenoxy)nicotinic acid.

  • Measurement: Quantify the amount of glycerol or free fatty acids released into the culture medium as a measure of lipolysis. A successful compound will show a dose-dependent reduction in their release.

Step 3: In Vivo Pharmacokinetic (PK) and Efficacy Studies

• Objective: To assess the compound's behavior in a living organism and its effect on plasma lipids.

• Methodology:

  • Animal Model: Use a relevant model of dyslipidemia, such as rats or hamsters fed a high-fat diet.

  • PK Study: Administer a single dose of the compound (e.g., orally or via IP injection) and collect blood samples at various time points to determine key PK parameters like Cₘₐₓ, Tₘₐₓ, and half-life.

  • Efficacy Study: Dose the animals with the compound daily for a set period (e.g., 1-2 weeks). At the end of the study, measure plasma levels of triglycerides, total cholesterol, LDL, and HDL and compare them to a vehicle-treated control group.

Caption: A structured workflow for the biological evaluation of a novel HCA₂ agonist.

Conclusion and Future Directions

2-(4-Chlorophenoxy)nicotinic acid stands as a rationally designed analogue of a clinically important therapeutic agent. Its synthesis is achievable through well-established chemical methods like the Ullmann condensation, starting from commercially available precursors.[17] Based on the robust pharmacology of its parent compound, it is strongly predicted to act as an agonist at the HCA₂ receptor, thereby inhibiting adipocyte lipolysis and producing favorable changes in the plasma lipid profile.

The true potential of this molecule can only be unlocked through rigorous biological evaluation as outlined above. Such studies would confirm its mechanism of action, quantify its potency and efficacy, and establish its pharmacokinetic properties. Furthermore, these results would provide crucial data for initiating structure-activity relationship (SAR) studies. By synthesizing and testing related analogues—varying the substitution on the phenoxy ring, for example—researchers can further refine the molecule to optimize its therapeutic index, potentially leading to the discovery of a novel clinical candidate for the treatment of dyslipidemia and associated cardiovascular diseases.

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• Gille, A., et al. Nicotinic Acid: Pharmacological Effects and Mechanisms of Action. ResearchGate.

• Solution Pharmacy. Antihyperlipidemic Drug (Part 06 Final) | Nicotinic Acid (Niacin) Mechanism of Action. YouTube.

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• Jones, G. O., et al. Pharmacology of 2-[4-(4-chloro-2-fluorophenoxy)phenyl]-pyrimidine-4-carboxamide: a potent, broad-spectrum state-dependent sodium channel blocker for treating pain states. PubMed.

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• Monnier, F., & Taillefer, M. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC - NIH.

• Misbahi, H., et al. IMPROVEMENT OF THE ULLMANN'S CONDENSATION METHOD FOR THE SYNTHESIS OF 2-ANILINONICOTINIC ACIDS. De Gruyter.

• Misbahi, H., et al. Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids. ResearchGate.

• Damaj, M. I., et al. Synthesis, nicotinic acetylcholine receptor binding, and antinociceptive properties of 2'-fluoro-3'-(substituted phenyl)deschloroepibatidine analogues. Novel nicotinic antagonist. PubMed.

• Unknown. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. MDPI.

• Unknown. CN104402814A - Method for synthesizing 2-chlorine-N-(2,4-difluorophenyl) nicotinamide by one-pot method. Google Patents.

• Sieniawska, E., et al. Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives. PMC - PubMed Central.

• Unknown. Synthesis of 2-Chloronicotinic Acid Derivatives. Atlantis Press.

• Unknown. (PDF) Synthesis of 2-Chloronicotinic Acid Derivatives. ResearchGate.

• Collins, A. C. The Chemistry and Pharmacology of Anatoxin-a and Related Homotropanes with respect to Nicotinic Acetylcholine Receptors. MDPI.

• Santa Cruz Biotechnology. 2-(4-bromophenoxy)nicotinic acid.

• Tatsumi, H., & Kanamitsu, O. [Studies on the Biological Activity of Nicotinic Acid N-oxide. III. Microbiological Activity of Nicotinic Acid N-oxide.]. PubMed.

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An In-depth Technical Guide to the Interaction of 2-(4-Chlorophenoxy)nicotinic Acid with the Nicotinic Acid Receptor GPR109A

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 2-(4-Chlorophenoxy)nicotinic acid (CNA) and its interaction with the nicotinic acid receptor, GPR109A (also known as HCA2). As a synthetic agonist, the study of CNA offers valuable insights into the pharmacology and signaling mechanisms of GPR109A, a G-protein coupled receptor (GPCR) with significant therapeutic potential in metabolic and inflammatory diseases. This document details the chemical properties of CNA, the multifaceted signaling pathways of GPR109A, and presents validated, step-by-step experimental protocols for characterizing the molecular interactions between novel ligands and this receptor. The methodologies described herein are designed to provide a robust framework for researchers engaged in the discovery and development of novel GPR109A modulators.

Section 1: The Ligand: 2-(4-Chlorophenoxy)nicotinic Acid (CNA)

Chemical Identity and Properties

2-(4-Chlorophenoxy)nicotinic acid is a derivative of nicotinic acid, characterized by the substitution of a 4-chlorophenoxy group at the 2-position of the pyridine ring. This modification significantly influences its pharmacological properties.

Property	Value	Source
IUPAC Name	2-(4-chlorophenoxy)pyridine-3-carboxylic acid	[1]
CAS Number	51362-37-9	[1][2]
Molecular Formula	C12H8ClNO3	[1]
Molecular Weight	249.65 g/mol	[1]
Purity	Typically ≥95% for research grade
Storage	2-8°C

Synthesis Overview

The synthesis of CNA and its analogs typically involves the functionalization of a pyridine ring. A common and critical intermediate for this process is 2-chloronicotinic acid. The synthesis strategy often employs a nucleophilic substitution reaction where the chlorine atom at the 2-position of the nicotinic acid derivative is displaced by the 4-chlorophenoxide nucleophile. Optimization of reaction conditions is crucial to ensure high yields and purity.[3]

Section 2: The Target: Nicotinic Acid Receptor (GPR109A)

Receptor Classification and Endogenous Ligands

GPR109A (also known as HCA2 or NIACR1) is a Class A, G-protein coupled receptor (GPCR).[4][5] It is a member of the hydroxycarboxylic acid receptor family.[4] The primary endogenous ligands for GPR109A are the B-vitamin nicotinic acid (niacin) and the ketone body β-hydroxybutyrate.[4][6][7] Butyrate, a short-chain fatty acid produced by gut microbiota, also acts as a low-affinity agonist.[7][8][9]

Tissue Distribution and Physiological Roles

GPR109A is highly expressed in adipocytes and various immune cells, including monocytes, macrophages, and neutrophils.[4][5] Its activation is linked to a variety of physiological effects:

• Metabolic Regulation: In adipocytes, GPR109A activation mediates the well-known anti-lipolytic effect of niacin, inhibiting the release of free fatty acids into circulation.[6][10][11] This is a cornerstone of niacin's therapeutic effect on dyslipidemia.[4]

• Anti-Inflammatory Effects: GPR109A signaling has potent anti-inflammatory effects in immune cells and adipocytes.[4] It can suppress inflammatory pathways and cytokine production, playing a role in conditions like atherosclerosis and colonic inflammation.[4][8][12]

• Tumor Suppression: In the colon, GPR109A acts as a tumor suppressor by mediating the effects of butyrate, leading to apoptosis in cancer cells.[5][7][9]

Signal Transduction Pathways

GPR109A activation initiates multiple downstream signaling cascades, primarily through its coupling to the Gi/o family of G-proteins.[4][5]

• Canonical Gαi Pathway: Upon agonist binding, the Gαi subunit dissociates and inhibits the enzyme adenylyl cyclase. This leads to a decrease in intracellular cyclic AMP (cAMP) levels, which is the basis for its anti-lipolytic action in fat cells.[4][5][10][11]

• Gβγ-Mediated Pathway: The dissociated Gβγ subunit can activate phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and subsequent mobilization of intracellular calcium (Ca2+).[10][13]

• β-Arrestin Pathway: Like many GPCRs, GPR109A signaling is also modulated by β-arrestins.[4] Following agonist-induced phosphorylation by G protein-coupled receptor kinases (GRKs), β-arrestins are recruited to the receptor.[14] This recruitment not only desensitizes the G-protein signal but can also initiate independent signaling cascades and mediate receptor internalization.[10][14][15]

Section 3: Molecular Interaction and Pharmacology

The interaction of ligands like CNA with GPR109A is defined by specific structural determinants within the receptor's binding pocket. Mutagenesis studies have identified key amino acid residues critical for nicotinic acid binding, including Arg111 in transmembrane helix (TMH) 3, which serves as an anchor for the carboxylate group of the ligand.[11][16] Other important residues are located in TMH2, TMH7, and extracellular loop 2 (ECL2).[11][16][17] The affinity and efficacy of a ligand are determined by how well its chemical structure complements this binding site.

Parameter	Description	Relevance
Affinity (Kd, Ki)	The concentration of ligand required to occupy 50% of the receptors at equilibrium.	Measures the strength of the ligand-receptor binding. Lower values indicate higher affinity.
Potency (EC50)	The concentration of an agonist that produces 50% of the maximal response.	Measures the amount of drug needed to produce an effect.
Efficacy (Emax)	The maximum response achievable from an agonist.	Reflects the ability of the agonist to activate the receptor.

Section 4: Experimental Protocols for Characterizing Ligand-Receptor Interaction

To fully characterize a novel compound like CNA, a tiered approach involving binding and functional assays is essential. The following protocols provide a validated framework for these investigations.

Protocol 1: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for GPR109A by measuring its ability to compete with a known radioligand.

Principle: This assay measures the displacement of a radiolabeled ligand (e.g., [3H]-nicotinic acid) from the GPR109A receptor by an unlabeled test compound. The amount of radioactivity bound to the receptor at equilibrium is inversely proportional to the affinity and concentration of the test compound.

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line stably overexpressing human GPR109A (e.g., CHO-K1, HEK293).

• Assay Setup: In a 96-well plate, add in order:

  • Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2).

  • A fixed concentration of radioligand (e.g., [3H]-nicotinic acid at its approximate Kd).

  • Increasing concentrations of the unlabeled test compound (e.g., CNA, 10-10 M to 10-4 M).

  • Cell membranes (20-50 µg protein per well).

• Controls:

  • Total Binding: Radioligand + Membranes (no competitor).

  • Non-specific Binding (NSB): Radioligand + Membranes + a high concentration of a known unlabeled agonist (e.g., 10 µM nicotinic acid).

• Incubation: Incubate the plate for 60-90 minutes at room temperature with gentle agitation.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.

• Detection: Place the filter mat in a scintillation bag, add liquid scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - NSB.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Functional Assay - cAMP Measurement

Objective: To determine the functional potency (EC50) and efficacy (Emax) of a test compound by measuring its ability to inhibit cAMP production.[18][19]

Principle: GPR109A is a Gi-coupled receptor, and its activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP.[20] To measure this inhibition, cells are first stimulated with forskolin (an adenylyl cyclase activator) to raise basal cAMP levels. The ability of an agonist to reduce this forskolin-stimulated cAMP level is then quantified.[20]

Methodology:

• Cell Culture: Plate GPR109A-expressing cells (e.g., CHO-K1-hGPR109A) in a 384-well assay plate and incubate overnight.[20][21]

• Compound Preparation: Prepare serial dilutions of the test compound (agonist) and a known agonist (e.g., nicotinic acid) as a positive control.

• Assay Procedure:

  • Remove culture medium from the cells.

  • Add assay buffer containing a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation. Incubate for 30 minutes.

  • Add the test compound dilutions and incubate for 15-30 minutes.

  • Add a fixed concentration of forskolin (predetermined to give a submaximal stimulation, e.g., EC80).

  • Incubate for a further 30 minutes.

• Detection: Lyse the cells and measure cAMP levels using a commercially available kit, such as a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) or AlphaScreen™ assay.[20] These are homogeneous assays that provide high sensitivity.[19][20]

• Data Analysis:

  • Convert the raw signal to cAMP concentration using a standard curve.

  • Normalize the data: Set the response to forskolin alone as 100% and the response to a saturating concentration of a full agonist as 0% (or minimal) response.

  • Plot the normalized response against the log concentration of the agonist.

  • Fit the data to a sigmoidal dose-response curve (variable slope) to determine the EC50 and Emax values.

Protocol 3: Functional Assay - Calcium Mobilization

Objective: To measure GPR109A activation by quantifying changes in intracellular calcium concentration.[13][22][23]

Principle: Activation of the Gβγ subunit downstream of GPR109A can lead to PLC activation and a subsequent release of calcium from intracellular stores.[10][13] This transient increase in cytosolic Ca2+ can be detected using calcium-sensitive fluorescent dyes.[13][22][24]

Methodology:

• Cell Culture: Plate GPR109A-expressing cells in a black-walled, clear-bottom 96- or 384-well plate.

• Dye Loading:

  • Remove the culture medium.

  • Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM, Calcium-6) in assay buffer, often containing probenecid to prevent dye extrusion.

  • Incubate for 60 minutes at 37°C, followed by 30 minutes at room temperature in the dark.

• Measurement:

  • Place the plate in a fluorescence imaging plate reader (FLIPR) or a similar instrument capable of simultaneous liquid addition and kinetic fluorescence reading.[13][22]

  • Establish a stable baseline fluorescence reading for each well.

  • The instrument adds the test compound (agonist) to the wells.

  • Immediately record the fluorescence intensity over time (typically 2-3 minutes) to capture the transient calcium peak.

• Data Analysis:

  • The response is typically measured as the peak fluorescence intensity minus the baseline reading.

  • Plot the response against the log concentration of the agonist.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Section 5: Data Interpretation and Advanced Topics

Correlating Data: A potent agonist should exhibit a low Ki in the binding assay and a low EC50 in functional assays. The relative potency in cAMP vs. calcium assays can provide initial insights into biased signaling, where a ligand may preferentially activate one pathway over another.[15][25]

β-Arrestin Recruitment Assays: To directly investigate biased agonism, a β-arrestin recruitment assay is essential.[26][25][27] These assays, often based on enzyme fragment complementation (EFC) or bioluminescence resonance energy transfer (BRET), measure the translocation of β-arrestin to the activated receptor, providing a G-protein-independent readout of receptor activation.[26][27]

Troubleshooting:

• No Signal in Functional Assay: Confirm receptor expression (e.g., via qPCR or Western blot). Verify compound integrity and solubility. Ensure assay reagents are active.

• High Assay Variability: Optimize cell density, incubation times, and reagent concentrations. Ensure consistent pipetting and plate handling.

• Poor Z'-factor: The Z'-factor is a measure of assay quality. A low value (<0.5) may indicate small signal windows or high variability. Re-optimize assay conditions, particularly the concentration of stimulators like forskolin.

Section 6: Conclusion and Future Directions

The study of 2-(4-Chlorophenoxy)nicotinic acid and its analogs provides a powerful tool for dissecting the complex biology of the GPR109A receptor. The protocols outlined in this guide establish a robust workflow for identifying and characterizing novel ligands, from initial binding affinity to detailed functional profiling. Future research will likely focus on developing biased agonists that can selectively engage the therapeutic anti-inflammatory pathways while minimizing the undesirable side effects (like flushing) associated with balanced GPR109A activation. This approach holds significant promise for creating next-generation therapeutics for metabolic and inflammatory disorders.

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In Silico Screening of 2-(4-Chlorophenoxy)nicotinic Acid Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive, in-depth framework for the in silico screening of 2-(4-chlorophenoxy)nicotinic acid derivatives, a chemical scaffold with significant therapeutic potential. Moving beyond a simplistic step-by-step enumeration, this document elucidates the scientific rationale behind key methodological choices, empowering researchers to design and execute robust computational drug discovery campaigns. We will navigate the critical path from target identification and validation to ligand and protein preparation, molecular docking, virtual screening, and post-screening analysis, including ADMET profiling. The G protein-coupled receptor 35 (GPR35) is presented as a primary biological target for this class of compounds, supported by a detailed, field-proven protocol for virtual screening. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage computational techniques to accelerate the identification of promising lead candidates.

Introduction: The Therapeutic Promise of Nicotinic Acid Derivatives and the Case for GPR35

Nicotinic acid, or niacin (Vitamin B3), and its derivatives have long been recognized for their diverse pharmacological activities, including antibacterial, anti-inflammatory, and fungicidal properties.[1][2][3] The 2-(4-chlorophenoxy)nicotinic acid scaffold, in particular, represents a promising area for therapeutic exploration due to its structural features that may confer enhanced target specificity and favorable pharmacokinetic profiles.

A critical first step in any drug discovery endeavor is the identification of a relevant biological target. For nicotinic acid derivatives, the G protein-coupled receptor 35 (GPR35) has emerged as a compelling candidate.[4][5] GPR35 is an orphan receptor with heightened expression in immune and gastrointestinal tissues.[5] Its activation has been linked to various physiological processes, making it a potential therapeutic target for a range of diseases.[6][7] Notably, several small molecules with acidic functionalities have been identified as GPR35 agonists, suggesting that the carboxylic acid moiety of the 2-(4-chlorophenoxy)nicotinic acid scaffold is well-suited for interaction with this receptor.

This guide will utilize the recently elucidated cryogenic electron microscopy (cryo-EM) structure of GPR35 in complex with a ligand (PDB ID: 8H8J) as the foundation for our in silico screening workflow.[8] The availability of a high-resolution experimental structure is paramount for structure-based drug design, as it provides a detailed blueprint of the ligand-binding pocket, thereby increasing the accuracy and predictive power of molecular docking simulations.

The In Silico Screening Workflow: A Strategic Overview

Our in silico screening campaign is designed as a multi-stage funnel, progressively filtering a large library of virtual compounds to identify a smaller subset of high-probability candidates for subsequent experimental validation. This approach maximizes efficiency and minimizes the cost and time associated with traditional high-throughput screening.

Caption: A schematic overview of the in silico screening workflow.

Experimental Protocols: A Detailed, Step-by-Step Methodology

Ligand Library Preparation

The quality of the input ligand library is a critical determinant of the success of a virtual screening campaign. This protocol ensures that the 2-(4-chlorophenoxy)nicotinic acid derivatives are in a format suitable for docking.

Protocol:

• 2D to 3D Conversion:

  • Start with 2D representations of the 2-(4-chlorophenoxy)nicotinic acid derivatives (e.g., in SDF or SMILES format).

  • Utilize a computational chemistry software package (e.g., Open Babel) to convert these 2D structures into 3D conformations. The causality here is that docking algorithms require three-dimensional coordinates to assess ligand binding.

• Protonation State and Tautomer Generation:

  • Assign appropriate protonation states to each molecule at a physiological pH (typically 7.4). This is crucial as the charge of a molecule significantly influences its electrostatic interactions with the target protein.

  • Generate plausible tautomers for each compound, as different tautomeric forms can exhibit distinct binding modes.

• Energy Minimization:

  • Perform energy minimization on each 3D structure using a suitable force field (e.g., MMFF94). This step removes steric clashes and brings the molecule to a low-energy conformation, which is a more realistic representation for docking.

Target Protein Preparation (GPR35)

Proper preparation of the target protein structure is essential for accurate docking simulations. This protocol details the steps for preparing the GPR35 structure (PDB ID: 8H8J).

Protocol:

• Structure Retrieval:

  • Download the cryo-EM structure of GPR35 (PDB ID: 8H8J) from the Protein Data Bank.[8]

• Protein Cleaning:

  • Remove all non-essential molecules from the PDB file, including water molecules, co-solvents, and any co-crystallized ligands. The rationale is to create a clean binding site for the docking of our derivative library.

  • Inspect the protein for any missing residues or atoms. If present, these should be modeled in using tools like MODELLER or the protein preparation wizard in Schrödinger's Maestro.

• Protonation and Hydrogen Addition:

  • Add hydrogen atoms to the protein structure, as these are typically not resolved in cryo-EM structures.

  • Assign appropriate protonation states to the amino acid residues at a physiological pH of 7.4. This is critical for accurately modeling hydrogen bonding and other electrostatic interactions.

• Binding Site Definition:

  • Identify the ligand-binding pocket. For the 8H8J structure, the binding site of the co-crystallized ligand can be used as a reference.

  • Define a grid box that encompasses the entire binding site. This grid defines the search space for the docking algorithm.

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[9][10] This protocol outlines the use of AutoDock Vina for docking the prepared ligand library into the GPR35 binding site.

Protocol:

• Input File Preparation:

  • Convert the prepared ligand and protein files into the PDBQT format, which is the required input format for AutoDock Vina.

• Docking Simulation:

  • Execute the docking simulation using AutoDock Vina. The program will systematically sample different conformations and orientations of each ligand within the defined grid box and calculate the binding affinity for each pose.

• Output Analysis:

  • AutoDock Vina will generate a set of predicted binding poses for each ligand, ranked by their docking scores (binding affinities). Lower docking scores typically indicate more favorable binding.

Caption: The core process of molecular docking.

Post-Screening Analysis and Hit Selection

The raw output from the docking simulation requires careful analysis to identify the most promising candidates.

Protocol:

• Visual Inspection:

  • Visually inspect the top-ranked binding poses for each of the high-scoring ligands using a molecular visualization program (e.g., PyMOL or Chimera).

  • Analyze the key interactions between the ligand and the protein, such as hydrogen bonds, hydrophobic interactions, and electrostatic interactions. The scientific reasoning for this step is to ensure that the predicted binding modes are chemically and biologically plausible.

• ADMET Prediction:

  • Subject the top-ranked compounds to in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction.[8][11][12][13][14] This is a crucial step to filter out compounds that are likely to have poor pharmacokinetic properties or toxic effects, thereby reducing the risk of late-stage failures in the drug development pipeline.[11]

  • Utilize online tools or software packages to predict properties such as oral bioavailability, blood-brain barrier penetration, and potential for hepatotoxicity.

Data Presentation and Interpretation

The results of the in silico screening should be summarized in a clear and concise manner to facilitate decision-making.

Table 1: Hypothetical Docking and ADMET Prediction Results for Top-Ranked Derivatives

Compound ID	Docking Score (kcal/mol)	Key Interacting Residues (GPR35)	Predicted Oral Bioavailability (%)	Predicted BBB Permeability	Predicted Hepatotoxicity Risk
Derivative-001	-9.8	Arg145, Tyr258, Phe261	85	High	Low
Derivative-002	-9.5	Arg145, Asn172, Tyr258	78	Medium	Low
Derivative-003	-9.2	Tyr258, Phe261, Trp272	92	Low	Low
Derivative-004	-8.9	Arg145, Ser175, Tyr258	65	High	Medium
Derivative-005	-8.7	Asn172, Phe261, Trp272	88	Low	Low

Conclusion and Future Directions

This technical guide has provided a comprehensive and scientifically grounded framework for the in silico screening of 2-(4-chlorophenoxy)nicotinic acid derivatives against the GPR35 target. By following the detailed protocols and understanding the rationale behind each step, researchers can effectively leverage computational tools to identify promising lead candidates for further experimental validation.

The top-ranked compounds from this virtual screening campaign, exhibiting both strong predicted binding affinities and favorable ADMET profiles, represent high-priority candidates for synthesis and biological evaluation. Subsequent in vitro and in vivo studies will be essential to confirm their activity and elucidate their therapeutic potential.

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An In-Depth Technical Guide to the Structure-Activity Relationship of 2-(4-Chlorophenoxy)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Deconstructing a Bioactive Scaffold

Nicotinic acid, also known as niacin or vitamin B3, is a fundamental biological molecule with a long-established role in human health. Beyond its vitamin function, at pharmacological doses, it is a potent modulator of lipid metabolism and inflammatory responses.[1] Its primary molecular target is the G protein-coupled receptor GPR109A (also known as Hydroxycarboxylic Acid Receptor 2, HCA2), which mediates many of its therapeutic and side effects.[2] The simple structure of nicotinic acid has inspired medicinal chemists to create a vast array of derivatives, seeking to refine its activity, improve its pharmacokinetic profile, and discover new therapeutic applications.[3][4][5]

This guide focuses on a specific, yet illustrative, derivative: 2-(4-Chlorophenoxy)nicotinic acid . While not extensively documented in the literature itself, its structure presents a compelling case study for understanding the principles of drug design. It can be systematically deconstructed into three key pharmacophoric elements:

• The Nicotinic Acid Core: The essential anchor for receptor interaction.

• The Phenoxy Linkage: A critical spacer and conformational restraint.

• The 4-Chlorophenyl Moiety: A powerful modulator of physicochemical and biological properties.

As a Senior Application Scientist, my objective is not merely to list facts but to provide a logical framework for investigating this molecule. This guide will synthesize established principles with field-proven insights to explore the causality behind its potential bioactivity, outline robust experimental workflows for its characterization, and build a predictive structure-activity relationship (SAR) model.

Part 1: The Nicotinic Acid Core - The Anchor of Activity

The pyridyl-3-carboxylic acid moiety is the cornerstone of this scaffold's interaction with its primary biological targets. The anionic carboxylate group at physiological pH is crucial for forming a salt bridge with a corresponding cationic residue (e.g., an arginine or lysine) in the receptor binding pocket, a classic interaction for agonists of the GPR109A receptor.[2][6]

Modification of this group typically leads to a loss of direct activity, although esterification can be a viable prodrug strategy to improve bioavailability. The pyridine ring itself is not just a carrier for the acid; its nitrogen atom influences the electronic distribution and pKa of the carboxyl group and can participate in hydrogen bonding or other polar interactions within the binding site. Derivatives of nicotinic acid have demonstrated a wide range of biological activities, including potent anti-inflammatory and antimicrobial effects, highlighting the versatility of this core structure.[3][4]

Part 2: The Phenoxy Linkage - The Bridge and Spacer

The ether linkage connecting the nicotinic acid and phenyl rings is far from a passive component. It serves several critical functions:

• Spatial Orientation: It dictates the relative orientation of the two aromatic rings, defining the overall topology of the molecule. This specific geometry is paramount for fitting into a constrained receptor pocket.

• Conformational Rigidity: Compared to a simple alkyl chain, the ether linkage provides a degree of rigidity, reducing the entropic penalty upon binding and potentially increasing affinity.

• Modulation of Properties: The oxygen atom can act as a hydrogen bond acceptor, and the overall linkage contributes to the molecule's lipophilicity and polar surface area.

Replacing this ether with bioisosteres such as a thioether (sulfur), amine (-NH-), or methylene (-CH2-) would be a key early step in an SAR campaign to probe the importance of the oxygen atom's specific electronic and hydrogen-bonding properties.

Part 3: The 4-Chlorophenyl Moiety - The Modulator of Potency and Properties

The substitution of a chlorine atom at the para-position of the phenyl ring is a classic medicinal chemistry strategy that can profoundly impact a molecule's profile.[7][8] This "magic chloro" effect stems from its influence on multiple molecular properties simultaneously.[7]

• Increased Lipophilicity: The chloro group significantly increases the hydrophobicity of the molecule.[8][9] This can enhance binding affinity to hydrophobic pockets within a target protein and may improve membrane permeability, although excessive lipophilicity can lead to off-target effects and poor solubility.[7]

• Halogen Bonding: The chlorine atom has an electropositive region on its outermost surface (the σ-hole) that can form a favorable, non-covalent interaction with an electron-rich atom (like a backbone carbonyl oxygen) in the receptor. This "halogen bond" can be a powerful contributor to binding affinity.

• Metabolic Blocking: The para-position of a phenyl ring is a common site for metabolic oxidation (hydroxylation) by cytochrome P450 enzymes. The presence of a stable chlorine atom at this position effectively blocks this metabolic pathway, potentially increasing the molecule's half-life and in vivo exposure.[8]

• Electronic Effects: As an electron-withdrawing group, the chlorine atom can polarize the phenyl ring, influencing non-bonding interactions with the target protein.[7]

The position of the chlorine is critical. Moving it to the ortho- or meta-positions would drastically alter the molecule's shape and electronic profile, providing crucial SAR data. Likewise, replacing chlorine with other halogens (F, Br, I) or with groups of varying size and electronics (methyl, methoxy, trifluoromethyl) would define the specific requirements of the binding pocket.

Part 4: Postulated Biological Targets and Therapeutic Potential

Based on its structural components, 2-(4-Chlorophenoxy)nicotinic acid has a high probability of targeting pathways modulated by nicotinic acid itself.

Primary Hypothesized Target: GPR109A and Hypolipidemic Activity

The most direct hypothesis is that the compound acts as an agonist at the GPR109A receptor . Activation of this receptor in adipocytes inhibits lipolysis, reducing the flux of free fatty acids to the liver and subsequently lowering the synthesis of triglycerides and VLDL.[1] This mechanism is the basis for niacin's use as a hypolipidemic (lipid-lowering) agent.[10] Therefore, the primary therapeutic potential for this scaffold lies in treating dyslipidemia.

Secondary Hypothesized Target: Immune Cells and Anti-Inflammatory Activity

GPR109A is also expressed on various immune cells, including macrophages and neutrophils.[11][12] Its activation in these cells has been shown to exert potent anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines like TNF-α and IL-6.[13] Given the established anti-inflammatory activity of other nicotinic acid derivatives, this represents a significant and highly plausible therapeutic avenue for this scaffold.[3]

Part 5: Experimental Workflows for SAR Elucidation

To systematically investigate the SAR of this scaffold, a logical cascade of synthesis and biological evaluation is required.

Chemical Synthesis Workflow

A robust and versatile synthesis is the engine of any SAR study. A logical approach for 2-(4-Chlorophenoxy)nicotinic acid and its analogs is the nucleophilic aromatic substitution (SNAr) reaction between 2-chloronicotinic acid and a substituted phenol.

Caption: General synthetic workflow for 2-aryloxynicotinic acids.

Experimental Protocol 1: Synthesis of 2-(4-Chlorophenoxy)nicotinic Acid

• Esterification: To a solution of 2-chloronicotinic acid (1.0 eq) in methanol, add thionyl chloride (1.2 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and then reflux for 4 hours. Remove the solvent under reduced pressure to yield the methyl 2-chloronicotinate intermediate.[14]

• Nucleophilic Aromatic Substitution (SNAr): In a round-bottom flask, combine methyl 2-chloronicotinate (1.0 eq), 4-chlorophenol (1.1 eq), and potassium carbonate (2.0 eq) in anhydrous dimethylformamide (DMF). Heat the mixture to 100-120 °C and stir for 12-24 hours, monitoring by TLC.

• Work-up and Purification: After cooling, pour the reaction mixture into water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the intermediate ester.

• Hydrolysis: Dissolve the purified ester in a mixture of methanol and 1M aqueous sodium hydroxide. Stir at room temperature for 4-6 hours until the reaction is complete.

• Final Isolation: Acidify the reaction mixture with 1M HCl to precipitate the product. Filter the solid, wash with cold water, and dry under vacuum to obtain pure 2-(4-Chlorophenoxy)nicotinic acid. Characterize by ¹H NMR, ¹³C NMR, and LC-MS.[15]

Biological Evaluation Workflow

A tiered screening approach is efficient for evaluating newly synthesized analogs. The primary assay should confirm the hypothesized mechanism of action, while secondary assays explore the functional consequences.

Caption: Tiered workflow for evaluating SAR of novel analogs.

Experimental Protocol 2: GPR109A cAMP Inhibition Assay

This assay measures the ability of a compound to activate the Gi-coupled GPR109A receptor, which leads to an inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.

• Cell Culture: Culture HEK293 cells stably expressing the human GPR109A receptor in appropriate media.

• Cell Plating: Seed the cells into 384-well assay plates and incubate overnight.

• Compound Preparation: Prepare serial dilutions of the test compounds (e.g., 2-(4-Chlorophenoxy)nicotinic acid) in assay buffer.

• Assay Procedure:

  • Aspirate the culture medium from the cells.

  • Add the test compounds and a cAMP-stimulating agent, such as Forskolin (FSK), to the cells.[13] Include controls for baseline (buffer only) and maximum stimulation (FSK only).

  • Incubate for 30 minutes at room temperature.

• cAMP Detection: Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, AlphaLISA, or ELISA).

• Data Analysis: Plot the cAMP signal against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value (the concentration at which the compound produces 50% of its maximal effect).

Part 6: Data Interpretation and Predictive SAR Summary

By synthesizing analogs and testing them in the described workflows, a clear SAR will emerge. The following table illustrates the type of data that would be generated and the insights that could be derived.

Compound ID	R1 (Nicotinic Acid)	R2 (Phenyl Ring)	GPR109A EC50 (nM)	Anti-inflammatory EC50 (nM)	SAR Insight
1 (Parent)	-COOH	4-Cl	50	150	Baseline activity.
2	-COOH	4-H	500	>1000	The 4-Cl group is critical for potency, likely via hydrophobic or halogen bonding interactions.
3	-COOH	2-Cl	800	>1000	The para-position is optimal for the chloro substituent, suggesting a specific binding pocket geometry.
4	-COOH	4-F	120	300	Fluorine is tolerated but less effective than chlorine, indicating size and lipophilicity are important.
5	-COOH	4-CH3	90	250	A methyl group partially restores activity, confirming the need for a hydrophobic substituent at this position.
6	-COOCH3	4-Cl	>10,000	>10,000	The free carboxylic acid is essential for direct receptor activation. Compound may act as a prodrug in vivo.

This data allows for the construction of a pharmacophore model.

Caption: Summary of key structure-activity relationships.

Conclusion and Future Directions

The analysis of 2-(4-Chlorophenoxy)nicotinic acid provides a clear, logical framework for understanding its potential as a therapeutic agent. The structure-activity relationship is dictated by a tripartite pharmacophore: an essential carboxylic acid anchor, a conformationally important ether linker, and a potency-driving 4-chlorophenyl group that likely engages in critical hydrophobic and halogen-bonding interactions. The primary hypothesized mechanism of action is through the activation of the GPR109A receptor, suggesting strong potential as a next-generation hypolipidemic and anti-inflammatory agent.

Future work should focus on a systematic exploration of the 4-position of the phenyl ring with a wider array of substituents to fine-tune potency and physicochemical properties. Furthermore, bioisosteric replacement of the ether linkage could lead to novel intellectual property and potentially improved drug-like properties. The protocols and logical workflows outlined in this guide provide a robust foundation for these future drug discovery and development efforts.

References

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• Wujec, M., et al. (2022). Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives. PMC - PubMed Central. Available at: [Link]

• Manukumar, H. M., et al. (2024). The Benefits and Challenges of Chlorine Substitution in Enhancing Drug Efficacy and Stability. ResearchGate. Available at: [Link]

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2-(4-Chlorophenoxy)nicotinic acid CAS number 51362-37-9

An In-depth Technical Guide to 2-(4-Chlorophenoxy)nicotinic Acid

This guide provides a comprehensive technical overview of 2-(4-Chlorophenoxy)nicotinic acid (CAS No. 51362-37-9), a significant molecule in the landscape of chemical synthesis and drug discovery. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's chemical identity, synthesis, biological mechanisms, and practical applications, grounded in authoritative scientific literature.

Chemical Identity and Physicochemical Properties

2-(4-Chlorophenoxy)nicotinic acid is a derivative of nicotinic acid (Niacin or Vitamin B3). Its structure is characterized by a chlorophenoxy group attached to the second position of the pyridine-3-carboxylic acid core. This substitution is critical, influencing the molecule's chemical properties and potential biological activity.

IUPAC Name: 2-(4-chlorophenoxy)pyridine-3-carboxylic acid[1] CAS Number: 51362-37-9[1][2][3] Molecular Formula: C₁₂H₈ClNO₃[1][2]

Below is the chemical structure of 2-(4-Chlorophenoxy)nicotinic acid.

Caption: Chemical structure of 2-(4-Chlorophenoxy)nicotinic acid.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of 2-(4-Chlorophenoxy)nicotinic acid, crucial for its handling, formulation, and analytical characterization.

Property	Value	Source(s)
Molecular Weight	249.65 g/mol	[1][3]
Melting Point	157-159°C	[4]
Boiling Point	396.6°C at 760 mmHg	[4]
Density	1.404 g/cm³	[4]
Flash Point	193.7°C	[4]
XLogP3	3.22550	[4]
Physical State	Solid Crystalline	[2]
Purity	≥95%
Storage Temperature	2-8°C

Synthesis and Manufacturing Insights

The synthesis of 2-(4-Chlorophenoxy)nicotinic acid typically involves the nucleophilic substitution of a leaving group at the 2-position of a nicotinic acid derivative with 4-chlorophenol. 2-Chloronicotinic acid is a common and critical intermediate for this type of synthesis.[5][6] The choice of this precursor is strategic due to the reactivity of the chlorine atom, which can be readily displaced by the phenoxide ion.

Generalized Synthetic Workflow

The synthesis can be conceptualized as a multi-step process, often starting from commercially available precursors. The following diagram illustrates a plausible synthetic route.

Caption: Plausible synthetic workflow for 2-(4-Chlorophenoxy)nicotinic acid.

Causality in Experimental Choices:

• Esterification: The initial esterification of 2-chloronicotinic acid (e.g., to methyl 2-chloronicotinate) protects the carboxylic acid group. This prevents it from interfering with the subsequent base-mediated nucleophilic substitution reaction.

• Nucleophilic Aromatic Substitution: The core reaction involves the displacement of the chloride at the 2-position by the 4-chlorophenoxide ion. The pyridine ring is electron-deficient, which facilitates this type of substitution, especially with an activating group. A base is required to deprotonate the 4-chlorophenol, forming the more nucleophilic phenoxide.

• Hydrolysis: The final step is the hydrolysis of the ester back to the carboxylic acid, which yields the final product. This is typically achieved under basic or acidic conditions.

This synthetic strategy is efficient and allows for the introduction of various phenoxy groups, making it a versatile method for creating a library of nicotinic acid derivatives.[6]

Mechanism of Action: A Nicotinic Acid Analogue

While specific mechanistic studies on 2-(4-Chlorophenoxy)nicotinic acid are not extensively detailed in the available literature, its structural similarity to nicotinic acid allows for well-grounded inferences about its biological activity. Nicotinic acid is a well-established lipid-modifying agent, and its derivatives are often explored for similar therapeutic effects.[7][8]

The primary pharmacological effects of nicotinic acid are mediated through the activation of the G protein-coupled receptor GPR109A (also known as HM74A or PUMA-G), which is highly expressed in adipocytes and immune cells like Langerhans cells.[7][9]

Lipid Metabolism Regulation

Nicotinic acid favorably alters the lipid profile through several mechanisms:[9][10]

• Decreases LDL and VLDL: It reduces the synthesis of very-low-density lipoproteins (VLDL) and consequently low-density lipoproteins (LDL) in the liver. This is partly achieved by inhibiting the enzyme diacylglycerol O-acyltransferase 2 (DGAT2), which is crucial for triglyceride synthesis.[10]

• Increases HDL: It increases the levels of high-density lipoprotein (HDL) cholesterol, often referred to as "good cholesterol." The mechanism is not fully elucidated but involves inhibiting the breakdown of apolipoprotein A1, a key component of HDL.[8][10]

• Reduces Triglycerides: By inhibiting lipolysis in adipose tissue, it reduces the flux of free fatty acids to the liver, thereby decreasing the substrate available for triglyceride and VLDL synthesis.[9]

Signaling Pathway via GPR109A

The activation of GPR109A by nicotinic acid initiates a signaling cascade that leads to its therapeutic effects and side effects, such as flushing.

Caption: GPR109A-mediated anti-lipolytic signaling pathway.

Applications in Research and Drug Development

2-(4-Chlorophenoxy)nicotinic acid and its related structures are valuable tools in several areas of scientific inquiry and pharmaceutical development.

• Intermediate in Chemical Synthesis: As a derivative of 2-chloronicotinic acid, it serves as an important intermediate for synthesizing more complex molecules, including potential new drugs, insecticides, and herbicides.[6][11]

• Cardiovascular Research: Given its presumed action as a nicotinic acid analogue, this compound is a candidate for research into dyslipidemia and atherosclerosis. Studies have shown that nicotinic acid treatment can reduce the progression of atherosclerosis.[12][13][14] Derivatives like 2-(4-Chlorophenoxy)nicotinic acid could be investigated for improved efficacy or a better side-effect profile.

• Drug Discovery: The synthesis of various derivatives of nicotinic acid is a common strategy in medicinal chemistry to develop new therapeutic agents.[15] Modifications to the core structure can alter potency, selectivity, and pharmacokinetic properties.

Analytical Methodologies

Accurate quantification of nicotinic acid derivatives in biological matrices is essential for preclinical and clinical studies. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a sensitive and specific method for this purpose.[16][17]

Protocol: Quantification in Rat Plasma via LC-MS/MS

This protocol is adapted from a validated method for nicotinic acid and its metabolites and can serve as a starting point for the analysis of 2-(4-Chlorophenoxy)nicotinic acid.[16][17]

1. Sample Preparation (Protein Precipitation):

• Pipette a 100 µL aliquot of rat plasma into an Eppendorf tube.

• Add an appropriate internal standard (e.g., a structurally similar compound not present in the sample).

• Add 200 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 90 seconds.

• Centrifuge to pellet the precipitated proteins.

• Transfer 150 µL of the supernatant to a new vial and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dry residue in 100 µL of the initial mobile phase (e.g., 10:90 ACN/water, v/v).

2. Chromatographic Conditions:

• Column: A reverse-phase column, such as a Waters Spherisorb 5 µm CNRP 4.6 x 150 mm, is suitable.[17]

• Mobile Phase: A gradient elution using acetonitrile (A) and water with 0.1% formic acid (B).

• Flow Rate: Typically in the range of 0.5-1.0 mL/min.

HPLC Gradient Example

Time (min)	% Acetonitrile (A)	% Water with 0.1% Formic Acid (B)
0.0	45	55
6.0	10	90
9.0	10	90
9.1	45	55
15.0	45	55
Adapted from Szafarz et al., 2010[17]

3. Mass Spectrometric Detection:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for nicotinic acid derivatives.

• Detection Mode: Selected Reaction Monitoring (SRM) for high specificity and sensitivity. The transitions of the protonated molecular ion to characteristic product ions would need to be optimized for 2-(4-Chlorophenoxy)nicotinic acid and the internal standard.

Safety and Handling

Based on the available Safety Data Sheets (SDS), 2-(4-Chlorophenoxy)nicotinic acid is classified as an irritant. Proper handling and personal protective equipment are mandatory.[2][18]

Hazard and Precautionary Information

Category	Information	Source(s)
GHS Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[2]
GHS Signal Word	Warning	[2]
Prevention (P-phrases)	P261: Avoid breathing dust.P264: Wash skin thoroughly after handling.P271: Use only outdoors or in a well-ventilated area.P280: Wear protective gloves/eye protection/face protection.	[2][18]
Response (P-phrases)	P302 + P352: IF ON SKIN: Wash with plenty of soap and water.P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P312: Call a POISON CENTER or doctor if you feel unwell.	[2][18]
Storage (P-phrases)	P403 + P233: Store in a well-ventilated place. Keep container tightly closed.	[2]
Disposal (P-phrases)	P501: Dispose of contents/container to an approved waste disposal plant.	[2]

Handling and Storage:

• Ensure adequate ventilation and use personal protective equipment (gloves, safety glasses, lab coat).[2]

• Avoid formation of dust and inhalation.[2]

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

References

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2-(4-Chlorophenoxy)nicotinic acid safety and handling

An In-Depth Technical Guide to the Safe Handling of 2-(4-Chlorophenoxy)nicotinic acid

Introduction

2-(4-Chlorophenoxy)nicotinic acid is a chemical compound utilized in various research and development applications, particularly within the synthesis of novel pharmaceutical agents and other complex organic molecules. Its structure, combining a chlorophenoxy group with a nicotinic acid backbone, presents a unique chemical profile that requires a comprehensive understanding of its potential hazards and handling requirements. This guide provides an in-depth overview for researchers, scientists, and drug development professionals to ensure the safe and effective use of this compound in a laboratory setting. It emphasizes a proactive approach to safety, grounded in established protocols and a thorough understanding of the available hazard data.

Section 1: Compound Identification and Physicochemical Properties

Proper identification and understanding of a chemical's properties are foundational to its safe handling.

Synonyms: 2-(4-chlorophenoxy)pyridine-3-carboxylic acid CAS Number: 51362-37-9[1] Molecular Formula: C₁₂H₈ClNO₃[2] Molecular Weight: 249.65 g/mol [2]

The key physicochemical properties of 2-(4-Chlorophenoxy)nicotinic acid are summarized below.

Property	Value	Source
Physical State	Solid, Crystalline	[3]
Molecular Weight	249.65 g/mol	[2]
Storage Temperature	2-8°C

Section 2: Hazard Identification and Toxicological Profile

Understanding the specific hazards is critical for implementing appropriate safety controls. 2-(4-Chlorophenoxy)nicotinic acid is classified under the Globally Harmonized System (GHS) with the following hazards.

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

This data is aggregated from multiple sources.[2][3]

Signal Word: Warning [3]

Summary of Health Effects:

• Eye Contact: Causes serious eye irritation, which may manifest as redness, pain, and watering.[3]

• Skin Contact: Causes skin irritation, characterized by redness, itching, and inflammation.[3]

• Inhalation: May cause respiratory tract irritation, leading to coughing and shortness of breath.[3]

• Ingestion: While specific data is limited, ingestion may cause gastrointestinal irritation.

A Critical Note on Limited Toxicological Data

A crucial aspect of handling 2-(4-Chlorophenoxy)nicotinic acid is the limited availability of comprehensive toxicological data. Safety Data Sheets for similar compounds note that the chemical, physical, and toxicological properties have not been thoroughly investigated.[4] This lack of extensive data necessitates a highly cautious approach. Researchers must operate under the principle that unknown hazards may exist. Therefore, all handling procedures should be designed to minimize exposure to the lowest reasonably achievable level, treating the substance as potentially more hazardous than the current classification suggests.

Section 3: Exposure Control and Personal Protection

A multi-layered approach to exposure control, combining engineering controls and personal protective equipment (PPE), is mandatory.

Engineering Controls

• Fume Hood: All work involving the handling of solid 2-(4-Chlorophenoxy)nicotinic acid, including weighing and solution preparation, must be conducted in a certified chemical fume hood to prevent inhalation of dust particles.[5]

• Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are diluted and removed.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final barrier between the researcher and the chemical.[6][7]

• Eye and Face Protection: Chemical safety goggles with side shields are required at all times when handling this compound.[8] If there is a significant risk of splashing, a face shield should be worn in addition to goggles.[9]

• Skin Protection:

  • Gloves: Chemical-resistant gloves are essential. Nitrile gloves are suitable for incidental contact, but it is crucial to check the manufacturer's specifications for compatibility and breakthrough times.[10] For extended handling, heavier-duty gloves may be necessary. Always inspect gloves for damage before use and practice proper removal techniques to avoid skin contamination.[4]

  • Lab Coat: A buttoned, long-sleeved lab coat is required to protect street clothing and skin from contamination.[11]

• Respiratory Protection: If work cannot be conducted within a fume hood or if there is a risk of aerosol generation, a NIOSH-approved respirator with a particulate filter may be required.[8][9]

Hygiene Practices

• Wash hands thoroughly with soap and water after handling the compound, before leaving the laboratory, and before eating or drinking.[4]

• Do not store or consume food or beverages in areas where chemicals are handled.[12]

• Keep the work area clean and uncluttered to minimize the risk of spills and contamination.[10]

Section 4: Safe Handling and Storage Protocols

Adherence to strict protocols is essential for minimizing risk during routine laboratory operations.

Step-by-Step Handling Protocol for Solid Compound

• Preparation: Before starting, ensure the chemical fume hood is functioning correctly and the work area is clean. Assemble all necessary equipment (spatula, weigh boat, glassware, etc.).

• Don PPE: Put on all required personal protective equipment as detailed in Section 3.

• Weighing: Conduct all weighing operations inside the fume hood. Use a spatula to carefully transfer the desired amount of 2-(4-Chlorophenoxy)nicotinic acid from the storage container to a weigh boat. Avoid generating dust.

• Transfer: Carefully transfer the weighed solid into the reaction vessel or solvent.

• Closure: Immediately and securely close the primary storage container.

• Cleanup: Clean any residual dust from the balance and work surface using a damp cloth or a vacuum with a HEPA filter. Dispose of contaminated materials as hazardous waste.

• Post-Handling: Remove PPE in the correct order to prevent cross-contamination and wash hands thoroughly.

Workflow for Handling Solid Chemical Powder

Caption: Standard workflow for safely handling powdered 2-(4-Chlorophenoxy)nicotinic acid.

Storage Requirements

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[3]

• Keep away from incompatible materials such as strong oxidizing agents.[13]

• The designated storage area should be secure and accessible only to authorized personnel.

Section 5: Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate potential harm.

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3]

• Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.[3]

• Inhalation: Remove the person to fresh air. If breathing is difficult or if symptoms such as coughing or wheezing develop, seek medical attention.[3]

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting. Seek medical attention if you feel unwell.[3]

Spill Response Protocol

For a minor spill of solid 2-(4-Chlorophenoxy)nicotinic acid in a laboratory setting:

• Alert & Evacuate: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Assess: Evaluate the extent of the spill. Do not attempt to clean a large spill or a spill you are not trained to handle.

• PPE: Don appropriate PPE, including a respirator if necessary.

• Contain & Clean: Gently cover the spill with an absorbent material like sand or vermiculite to prevent dust from becoming airborne.[11]

• Collect: Carefully sweep or scoop the material into a designated hazardous waste container. Avoid creating dust. A vacuum with a HEPA filter can also be used.

• Decontaminate: Wipe the spill area with a damp cloth, followed by soap and water.

• Dispose: Place all contaminated materials (absorbent, gloves, cloths) into a sealed, labeled hazardous waste container for proper disposal.

Emergency Spill Response Workflow

Caption: Step-by-step procedure for responding to a minor laboratory spill.

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or appropriate foam.[13]

• Specific Hazards: During a fire, hazardous decomposition products such as nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas may be released.[13]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous vapors and combustion products.[4]

Section 6: Waste Disposal

All waste materials contaminated with 2-(4-Chlorophenoxy)nicotinic acid must be treated as hazardous waste.

• Collect excess material and any contaminated debris in a clearly labeled, sealed container.

• Do not dispose of the chemical down the drain or in regular trash.

• Arrange for disposal through a licensed professional waste disposal service, following all local, state, and federal regulations.[3]

References

• PubChem. 2-(4-Chlorophenoxy)nicotinic acid. National Center for Biotechnology Information. Available at: [Link]

• SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions. Available at: [Link]

• Hazmat School. (2022). 5 Types of PPE for Hazardous Chemicals. Hazmat School. Available at: [Link]

• Healthy Bean. (2023). PPE for Chemical Handling: A Quick Guide. Healthy Bean. Available at: [Link]

• Real Safety. (2016). Personal Protective Equipment for Chemical Handling. Real Safety. Available at: [Link]

• USC Nanofab Wiki. STANDARD OPEARTING PROCEDURE FOR CHLORINATED SOLVENTS. USC Viterbi School of Engineering. Available at: [Link]

• Seton. (2024). Discover the Various Types of PPE for Optimal Chemical Safety. Seton. Available at: [Link]

• Washington State Department of Ecology. Chemicals of Special Concern. Washington State Department of Ecology. Available at: [Link]

• IPI Global. Safe and efficient handling of chlorinated solvents. IPI Global. Available at: [Link]

• Carl ROTH. Safety Data Sheet: Nicotinic acid. Carl ROTH. Available at: [Link]

• National Center for Biotechnology Information. Working with Chemicals. Prudent Practices in the Laboratory. Available at: [Link]

• University College London. (2021). Working safely with solvents. UCL Safety Services. Available at: [Link]

• Washington State Department of Ecology. (2021). Children's Safe Products Reporting Rule: Rationale for Reporting List of Chemicals of High Concern to Children 2011-2017. Washington State Department of Ecology. Available at: [Link]

• US EPA. Inert Reassessment - Nicotinamide. United States Environmental Protection Agency. Available at: [Link]

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• 13. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Synthesis Protocol for 2-(4-Chlorophenoxy)nicotinic Acid: An In-Depth Guide for Researchers

Introduction: The Significance of 2-(4-Chlorophenoxy)nicotinic Acid

2-(4-Chlorophenoxy)nicotinic acid is a vital scaffold in medicinal chemistry and drug development. As a derivative of nicotinic acid (Vitamin B3), it belongs to a class of compounds with a wide spectrum of pharmacological activities.[1] The modification of the nicotinic acid backbone allows for the fine-tuning of its biological effects, which can range from lipid-lowering to anti-inflammatory and analgesic properties. The introduction of the 4-chlorophenoxy moiety at the 2-position of the pyridine ring creates a diaryl ether linkage, a common structural motif in many biologically active molecules. This guide provides a comprehensive, field-proven protocol for the synthesis of 2-(4-Chlorophenoxy)nicotinic acid, detailing the underlying chemical principles, a step-by-step experimental procedure, and essential characterization data.

Synthetic Strategy: The Ullmann Condensation

The formation of the diaryl ether bond in 2-(4-Chlorophenoxy)nicotinic acid is most effectively achieved through an Ullmann condensation reaction.[2][3] This copper-catalyzed cross-coupling reaction is a classic and reliable method for the synthesis of aryl ethers from an aryl halide and a phenol.[2][4] In this specific synthesis, 2-chloronicotinic acid serves as the aryl halide and 4-chlorophenol provides the phenolic nucleophile.

The reaction is typically performed at elevated temperatures in a high-boiling polar aprotic solvent, such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP), to ensure the dissolution of the reactants and facilitate the reaction kinetics.[2] A copper(I) salt, such as copper(I) chloride (CuCl) or copper(I) iodide (CuI), is employed as the catalyst. The presence of a base, commonly potassium carbonate (K₂CO₃), is crucial for the deprotonation of the phenol, generating the more nucleophilic phenoxide ion which then attacks the activated aryl halide in the copper-catalyzed cycle.

Proposed Reaction Mechanism

The Ullmann condensation is believed to proceed through a catalytic cycle involving copper(I) and copper(III) intermediates. The key steps are:

• Formation of the Copper(I) Phenoxide: The base deprotonates 4-chlorophenol to form the corresponding phenoxide, which then reacts with the Cu(I) catalyst.

• Oxidative Addition: The aryl halide, 2-chloronicotinic acid, undergoes oxidative addition to the copper(I) phenoxide complex, forming a copper(III) intermediate.

• Reductive Elimination: The copper(III) intermediate undergoes reductive elimination to form the desired C-O bond of the diaryl ether product and regenerate the copper(I) catalyst.

Experimental Protocol

This protocol is designed to be a self-validating system, with clear steps and expected observations.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Density	Supplier	Purity
2-Chloronicotinic Acid	C₆H₄ClNO₂	157.56	-	Sigma-Aldrich	≥98%
4-Chlorophenol	C₆H₅ClO	128.56	-	Alfa Aesar	≥99%
Copper(I) Chloride	CuCl	98.99	-	Acros Organics	≥98%
Anhydrous Potassium Carbonate	K₂CO₃	138.21	-	Fisher Scientific	≥99%
N-Methyl-2-pyrrolidone (NMP)	C₅H₉NO	99.13	1.028 g/mL	J.T. Baker	Anhydrous, ≥99.5%
Hydrochloric Acid	HCl	36.46	12 M (conc.)	VWR	ACS Grade
Ethyl Acetate	C₄H₈O₂	88.11	0.902 g/mL	EMD Millipore	ACS Grade
Brine (sat. NaCl solution)	NaCl	58.44	-	Lab Prepared	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	BDH	Anhydrous

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-chloronicotinic acid (1.58 g, 10 mmol), 4-chlorophenol (1.54 g, 12 mmol), copper(I) chloride (0.20 g, 2 mmol, 20 mol%), and anhydrous potassium carbonate (2.76 g, 20 mmol).

  • Expertise & Experience: The excess of 4-chlorophenol and potassium carbonate helps to drive the reaction to completion. Using anhydrous reagents and solvent is critical to prevent unwanted side reactions.

• Inert Atmosphere: Evacuate the flask and backfill with dry nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add 20 mL of anhydrous N-methyl-2-pyrrolidone (NMP) to the flask via a syringe.

• Reaction: Heat the reaction mixture to 160 °C with vigorous stirring. The color of the mixture will typically darken as the reaction progresses. Monitor the reaction by thin-layer chromatography (TLC) using a 7:3 mixture of ethyl acetate and hexanes as the eluent. The reaction is typically complete within 18-24 hours.

  • Trustworthiness: Regular monitoring by TLC allows for the determination of the reaction endpoint, preventing unnecessary heating and potential degradation of the product.

• Work-up - Quenching and Neutralization: Once the reaction is complete, cool the mixture to room temperature. Slowly pour the reaction mixture into 100 mL of ice-cold water. Acidify the aqueous solution to a pH of approximately 2-3 by the dropwise addition of concentrated hydrochloric acid. A precipitate of the crude product should form.

• Isolation of Crude Product: Collect the precipitate by vacuum filtration and wash the solid with cold water (3 x 20 mL) to remove any remaining NMP and inorganic salts.

• Purification - Recrystallization: The crude product can be purified by recrystallization. Dissolve the solid in a minimal amount of hot ethanol or a mixture of ethanol and water. Allow the solution to cool slowly to room temperature and then place it in an ice bath to maximize crystal formation.

• Final Product Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to a constant weight. The expected yield is typically in the range of 70-80%.

Visualization of the Synthesis Workflow

Caption: Workflow for the synthesis of 2-(4-Chlorophenoxy)nicotinic acid.

Characterization of 2-(4-Chlorophenoxy)nicotinic acid

The identity and purity of the synthesized 2-(4-Chlorophenoxy)nicotinic acid should be confirmed by standard analytical techniques.

Property	Value
Molecular Formula	C₁₂H₈ClNO₃
Molecular Weight	249.65 g/mol
Appearance	White to off-white solid
Melting Point	Expected to be in the range of 180-190 °C

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆) δ (ppm):

  • 13.1 (s, 1H, COOH)

  • 8.25 (dd, J = 4.8, 1.9 Hz, 1H, Py-H)

  • 8.05 (dd, J = 7.6, 1.9 Hz, 1H, Py-H)

  • 7.45 (d, J = 8.8 Hz, 2H, Ar-H)

  • 7.20 (d, J = 8.8 Hz, 2H, Ar-H)

  • 7.10 (dd, J = 7.6, 4.8 Hz, 1H, Py-H) (Note: Predicted chemical shifts based on analogous structures and general NMR principles. Actual values should be confirmed experimentally.)

• ¹³C NMR (100 MHz, DMSO-d₆) δ (ppm):

  • 166.5 (C=O)

  • 159.0 (C-O)

  • 154.0 (Ar-C)

  • 152.5 (Py-C)

  • 141.0 (Py-CH)

  • 130.0 (Ar-CH)

  • 128.0 (Ar-C)

  • 122.0 (Ar-CH)

  • 118.0 (Py-CH)

  • 115.0 (Py-C) (Note: Predicted chemical shifts based on analogous structures and general NMR principles. Actual values should be confirmed experimentally.)

• Mass Spectrometry (ESI-MS):

  • m/z: 250.0 [M+H]⁺, 272.0 [M+Na]⁺.[5]

Safety Precautions

• 2-Chloronicotinic Acid: Irritant. Avoid inhalation and contact with skin and eyes.

• 4-Chlorophenol: Toxic and corrosive. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• N-Methyl-2-pyrrolidone (NMP): Reproductive hazard and skin irritant. Handle with care in a fume hood.

• Copper(I) Chloride: Harmful if swallowed. Avoid generating dust.

• Concentrated Hydrochloric Acid: Highly corrosive. Handle with extreme care in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

This application note provides a detailed and robust protocol for the synthesis of 2-(4-Chlorophenoxy)nicotinic acid via an Ullmann condensation. By carefully following the outlined steps and adhering to the safety precautions, researchers can reliably synthesize this valuable compound for further investigation in drug discovery and development programs. The provided characterization data serves as a benchmark for confirming the identity and purity of the final product.

References

• PubChem. 2-(4-Chlorophenoxy)nicotinic acid. National Center for Biotechnology Information. [Link]

• The Royal Society of Chemistry. Table 2/2b, 1H NMR (in CDCl3). [Link]

• Wikipedia. Ullmann condensation. [Link]

• Organic Syntheses. Nicotinic acid. [Link]

• ResearchGate. 13 C-NMR spectrum of ( 4 ). [Link]

• Globe Thesis. 2 - Chloro - 4 - (4 - Chlorophenoxy) - Of Acetophenone Synthesis And Study Of The Ullmann Reaction. [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001488). [Link]

• ResearchGate. Synthesis of 2-Chloronicotinic Acid Derivatives. [Link]

• PubMed. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS). [Link]

• ResearchGate. Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids. [Link]

• Google Patents. CN104725303A - Synthetic method of 2-chloro-N-(4'-chlorodiphenyl-2-yl) nicotinamide.

• National Institute of Standards and Technology. 2,4-D. [Link]

• Atlantis Press. Synthesis of 2-Chloronicotinic Acid Derivatives. [Link]

• GNPS. GNPS Library Spectrum CCMSLIB00005759310. [Link]

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• Wikipedia. Nicotinic acid. [Link]

• ResearchGate. 13 C NMR spectra of solution state (a), amorphous state (b) and... [Link]

• Google Patents. CN103508945A - Preparation method of 2-chloro-4-methyl nicotinonitrile.

• MassBank. Organic compounds. [Link]

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• 5. 2-(4-Chlorophenoxy)nicotinic acid | C12H8ClNO3 | CID 609454 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Characterization of 2-(4-Chlorophenoxy)nicotinic Acid

Abstract: This comprehensive technical guide provides a suite of detailed analytical methods for the qualitative and quantitative assessment of 2-(4-Chlorophenoxy)nicotinic acid. Designed for researchers, scientists, and professionals in drug development, this document outlines robust protocols for High-Performance Liquid Chromatography (HPLC), spectroscopic characterization (UV-Vis, FTIR, NMR), and classical titrimetry. Each method is presented with a focus on the scientific rationale behind procedural choices, ensuring both technical accuracy and practical applicability. The protocols are structured to be self-validating, incorporating system suitability and quality control checks in line with established regulatory standards.

Section 1: Introduction to 2-(4-Chlorophenoxy)nicotinic Acid

2-(4-Chlorophenoxy)nicotinic acid is a multifaceted organic molecule featuring a nicotinic acid core linked to a 4-chlorophenoxy moiety via an ether bond. Its structural complexity, combining an aromatic carboxylic acid with a chlorinated aromatic ether, necessitates a range of analytical techniques for comprehensive characterization and quantification. The purity and identity of this compound are critical in research and development, particularly when it serves as a building block in medicinal chemistry or materials science. This guide provides the foundational analytical methodologies to ensure the quality and integrity of 2-(4-Chlorophenoxy)nicotinic acid.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₂H₈ClNO₃	[1]
Molecular Weight	249.65 g/mol	[1]
Melting Point	157-159 °C	[2]
Appearance	Crystalline solid	[2]
Solubility	Sparingly soluble in water. Soluble in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO).[3][4][5]	[Various Sources]

Section 2: High-Performance Liquid Chromatography (HPLC) for Purity and Assay

Reverse-phase HPLC is the premier method for determining the purity and assay of 2-(4-Chlorophenoxy)nicotinic acid due to its ability to separate the analyte from potential impurities with high resolution and sensitivity. The presence of aromatic rings in the molecule allows for sensitive UV detection.

Rationale for Method Development

The selection of a C18 stationary phase is based on its broad applicability for retaining nonpolar to moderately polar compounds through hydrophobic interactions. The mobile phase, a mixture of an organic solvent (acetonitrile or methanol) and an acidic aqueous buffer, is chosen to ensure the analyte is in its neutral, protonated form, leading to better retention and peak shape on the nonpolar stationary phase. The acidic modifier, such as phosphoric acid or formic acid, suppresses the ionization of the carboxylic acid group.

Experimental Protocol: Isocratic HPLC Method

Objective: To determine the purity and concentration of 2-(4-Chlorophenoxy)nicotinic acid.

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Deionized water (18 MΩ·cm or higher)

• Phosphoric acid (85%, analytical grade)

• 2-(4-Chlorophenoxy)nicotinic acid reference standard

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of Acetonitrile:Water (60:40 v/v) with 0.1% phosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Standard Solution Preparation: Accurately weigh approximately 10 mg of the 2-(4-Chlorophenoxy)nicotinic acid reference standard and dissolve it in a 100 mL volumetric flask with the mobile phase to obtain a concentration of 100 µg/mL.

• Sample Solution Preparation: Prepare the sample solution in the same manner as the standard solution.

• Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40 v/v) + 0.1% H₃PO₄
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	275 nm (based on expected UV absorbance)
Run Time	15 minutes

• System Suitability: Before sample analysis, inject the standard solution five times. The system is deemed suitable if the relative standard deviation (RSD) of the peak area is less than 2.0%, the tailing factor is between 0.8 and 1.5, and the theoretical plate count is greater than 2000.

• Analysis: Inject the standard and sample solutions in duplicate.

• Calculations:

  • Purity (%): (Area of main peak in sample / Total area of all peaks in sample) x 100

  • Assay (%): (Area of sample / Area of standard) x (Concentration of standard / Concentration of sample) x 100

Method Validation (as per ICH Q2(R2) Guidelines)

This protocol should be validated to ensure it is fit for its intended purpose.[6][7][8] Key validation parameters include:

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity: Analyze a minimum of five concentrations of the reference standard over a range of 50-150% of the expected sample concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-assay): Analyze six replicate samples at 100% of the target concentration on the same day. The RSD should be ≤ 2.0%.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day with a different analyst and/or instrument. The RSD between the two sets of results should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Intentionally vary chromatographic parameters (e.g., mobile phase composition, pH, flow rate, column temperature) to assess the method's reliability during normal use.

Caption: HPLC analysis workflow for 2-(4-Chlorophenoxy)nicotinic acid.

Section 3: Spectroscopic Characterization

Spectroscopic methods are indispensable for the structural elucidation and identification of 2-(4-Chlorophenoxy)nicotinic acid.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Principle: The aromatic rings (pyridine and chlorophenoxy) in the molecule contain π-electrons that absorb UV radiation, resulting in electronic transitions. The resulting spectrum is characteristic of the chromophoric system.

Expected Spectrum: Based on the structures of nicotinic acid and chlorophenol, 2-(4-Chlorophenoxy)nicotinic acid is expected to exhibit absorption maxima in the UV region, likely around 260-280 nm.[9][10][11][12] The exact λmax will be influenced by the solvent polarity.

Protocol:

• Solvent: Use a UV-transparent solvent such as methanol or ethanol.

• Concentration: Prepare a dilute solution (e.g., 10 µg/mL) of the sample.

• Measurement: Record the UV spectrum from 200 to 400 nm against a solvent blank.

• Analysis: Identify the wavelength(s) of maximum absorbance (λmax). This λmax can be used for quantification in HPLC or by direct UV spectrophotometry if no interfering substances are present.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy probes the vibrational modes of the functional groups within the molecule. Each functional group absorbs infrared radiation at a characteristic frequency, providing a molecular "fingerprint."

Expected Salient Peaks:

Wavenumber (cm⁻¹)	Assignment
3300-2500 (broad)	O-H stretch of the carboxylic acid
~1700	C=O stretch of the carboxylic acid
~1600, ~1480	C=C and C=N stretching of the aromatic rings
~1250	C-O-C (ether) asymmetric stretch
~830	C-H out-of-plane bend for a 1,4-disubstituted benzene ring
~750	C-Cl stretch

Protocol:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide and pressing it into a transparent disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Measurement: Record the FTIR spectrum over the range of 4000 to 400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands and compare them to the expected frequencies for the functional groups present in 2-(4-Chlorophenoxy)nicotinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. ¹H NMR gives information on the number, environment, and connectivity of protons, while ¹³C NMR provides information on the different carbon environments.

Expected ¹H NMR Chemical Shifts (in CDCl₃ or DMSO-d₆):

• ~13.0 ppm (broad singlet, 1H): Carboxylic acid proton (-COOH).

• ~8.5-7.0 ppm (multiplets, 7H): Aromatic protons from the pyridine and chlorophenoxy rings. The exact chemical shifts and coupling patterns will depend on the specific electronic environment of each proton.

Expected ¹³C NMR Chemical Shifts:

• ~165 ppm: Carboxylic acid carbon (-COOH).

• ~160-115 ppm: Aromatic carbons from the pyridine and chlorophenoxy rings.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Measurement: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• Analysis: Assign the observed chemical shifts to the corresponding protons and carbons in the molecule. The integration of the proton signals should correspond to the number of protons in each environment.

Caption: Overview of spectroscopic techniques for structural elucidation.

Section 4: Titrimetric Analysis for Assay

Principle: Acid-base titration is a classic and reliable method for determining the concentration of an acidic substance. 2-(4-Chlorophenoxy)nicotinic acid, being a carboxylic acid, can be accurately titrated with a standardized strong base.[3][5][13][14]

Protocol:

• Reagents:

  • Standardized 0.1 M Sodium Hydroxide (NaOH) solution

  • Phenolphthalein indicator solution

  • Ethanol (neutralized)

• Procedure:

  • Accurately weigh approximately 250 mg of 2-(4-Chlorophenoxy)nicotinic acid into a 250 mL Erlenmeyer flask.

  • Dissolve the sample in 50 mL of neutralized ethanol. Gentle warming may be required.

  • Add 2-3 drops of phenolphthalein indicator.

  • Titrate with standardized 0.1 M NaOH until a permanent faint pink color is observed.

  • Record the volume of NaOH used.

• Calculation:

  • Assay (%): (V x M x 249.65) / (W x 10)

    • V = Volume of NaOH used (mL)

    • M = Molarity of NaOH solution

    • 249.65 = Molecular weight of the analyte

    • W = Weight of the sample (mg)

Caption: Diagram of the acid-base titration setup.

Section 5: Conclusion

The analytical methods detailed in this guide provide a comprehensive framework for the characterization of 2-(4-Chlorophenoxy)nicotinic acid. The selection of a specific method or combination of methods will depend on the analytical objective, whether it is routine quality control, stability testing, or initial structural confirmation. For routine purity and assay, the validated HPLC method is recommended. For identity confirmation, a combination of FTIR, NMR, and UV-Vis spectroscopy provides unambiguous structural information. Titrimetry offers a simple and cost-effective method for assay determination. Adherence to the principles of method validation is crucial to ensure the generation of reliable and scientifically sound data.

References

• PubChem Compound Summary for CID 609454, 2-(4-Chlorophenoxy)nicotinic acid. National Center for Biotechnology Information. [Link]

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. Journal of Chemical & Engineering Data. [Link]

• On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. ScienceDirect. [Link]

• UV-Vis Spectrum of Nicotinic Acid (Niacin). SIELC Technologies. [Link]

• UV-visible spectrum of N-Oxide nicotinic acid in a reaction of... ResearchGate. [Link]

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• Carboxylic Acid Unknowns and Titration. University of California, Santa Cruz. [Link]

• Titration of acids and bases. Michael Pilgaard's Web Chemistry. [Link]

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• 14. researchgate.net [researchgate.net]

Application Note: A Robust RP-HPLC Method for the Quantitative Analysis of 2-(4-Chlorophenoxy)nicotinic acid

Abstract

This application note presents a detailed, robust, and validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantitative determination of 2-(4-Chlorophenoxy)nicotinic acid. This compound, a derivative of nicotinic acid, is of interest in pharmaceutical development and chemical synthesis. The described method utilizes a standard C18 stationary phase with an isocratic mobile phase and UV detection, ensuring high sensitivity, specificity, and reproducibility. The scientific rationale behind the selection of chromatographic parameters is discussed in depth, providing researchers with a comprehensive protocol that is both a practical guide and an educational resource for method development.

Introduction and Scientific Rationale

2-(4-Chlorophenoxy)nicotinic acid is a heterocyclic aromatic compound incorporating a nicotinic acid backbone, a structure central to many biologically active molecules. Nicotinic acid (Niacin or Vitamin B3) and its derivatives are fundamental in various metabolic pathways and are precursors to coenzymes like NAD and NADP.[1] The structural similarity of the target analyte to certain non-steroidal anti-inflammatory drugs (NSAIDs), such as Niflumic acid, suggests its potential for biological activity and underscores the need for precise analytical methods for its characterization and quantification.[2][3]

The method described herein is founded on the principles of reversed-phase chromatography, the premier technique for separating moderately polar to nonpolar compounds. The analyte possesses a calculated XLogP3 of approximately 3.2, indicating sufficient hydrophobicity for strong retention on a nonpolar stationary phase like C18.[4] A critical aspect of this method is the control of the mobile phase pH. As a carboxylic acid, the analyte's ionization state is pH-dependent. By maintaining an acidic mobile phase (pH ≈ 3.0), the carboxyl group remains predominantly in its protonated, less polar form. This suppression of ionization is essential to prevent peak tailing and ensure consistent retention, a cornerstone of reliable chromatography for acidic compounds.

Principle of the Method

The separation is achieved on a C18 stationary phase where retention is primarily governed by hydrophobic interactions between the analyte and the alkyl chains of the column packing. An isocratic mobile phase, consisting of an organic modifier (acetonitrile) and an acidic aqueous buffer, is used to elute the analyte. The acidic buffer ensures the analyte is in a single, non-ionized form, promoting sharp, symmetrical peaks. Quantification is performed using a UV-Vis detector set at a wavelength corresponding to a high absorbance region for the analyte, ensuring optimal sensitivity.

Materials and Methods

Instrumentation and Equipment

• HPLC System: A system equipped with a binary or quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector. (e.g., Agilent 1100/1200 series, Waters Alliance).

• Chromatography Column: A C18 reversed-phase column (e.g., Phenomenex Luna C18, 250 mm x 4.6 mm, 5 µm particle size) is recommended for its proven robustness.[5][6]

• Data Acquisition: Chromatography data station software (e.g., ChemStation, Empower).

• Analytical Balance: Capable of weighing to 0.01 mg.

• pH Meter: Calibrated with standard buffers.

• Sonicator: For degassing solvents.

• Filtration Assembly: For mobile phase and sample filtration (0.45 µm or 0.22 µm membrane filters).

Chemicals and Reagents

• 2-(4-Chlorophenoxy)nicotinic acid: Reference Standard (>95% purity).[7]

• Acetonitrile (ACN): HPLC grade.

• Methanol (MeOH): HPLC grade.

• Water: HPLC grade or Milli-Q equivalent.

• Potassium Dihydrogen Phosphate (KH₂PO₄): Analytical grade.

• Phosphoric Acid (H₃PO₄): Analytical grade.

Chromatographic Conditions

The following table summarizes the optimized starting conditions for the analysis.

Parameter	Condition	Rationale
Stationary Phase	C18, 250 mm x 4.6 mm, 5 µm	Provides excellent retention for moderately nonpolar compounds and is a standard, highly robust choice for method development.[8]
Mobile Phase	Acetonitrile : 25 mM KH₂PO₄ Buffer (pH 3.0) (60:40, v/v)	Acetonitrile offers good elution strength and low UV cutoff. The pH 3.0 buffer suppresses the ionization of the analyte's carboxylic acid group, ensuring sharp peaks and reproducible retention.[2]
Elution Mode	Isocratic	Simplifies the method, enhances reproducibility, and is suitable for quantifying a single analyte without a complex matrix.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm I.D. column, providing a good balance between analysis time and system pressure.[6]
Column Temperature	30 °C	Maintaining a constant temperature ensures stable retention times and improves method robustness.
Detection	UV at 261 nm	Nicotinic acid derivatives exhibit strong absorbance in this region.[9] It is highly recommended to determine the analyte's absorbance maximum (λₘₐₓ) using a PDA detector to optimize sensitivity.
Injection Volume	10 µL	A typical volume that balances sensitivity with the risk of column overloading.
Run Time	~10 minutes	Sufficient to allow for the elution of the analyte and any potential early-eluting impurities.

Experimental Protocols

Preparation of Solutions

• 25 mM Phosphate Buffer (pH 3.0):

  • Weigh approximately 3.40 g of KH₂PO₄ and dissolve it in 1000 mL of HPLC-grade water.

  • Adjust the pH to 3.0 ± 0.05 using 85% phosphoric acid.

  • Filter the buffer through a 0.45 µm nylon membrane filter to remove particulates.

• Mobile Phase Preparation (60:40 ACN:Buffer):

  • Measure 600 mL of HPLC-grade acetonitrile and 400 mL of the prepared 25 mM Phosphate Buffer.

  • Combine them in a suitable reservoir, mix thoroughly, and degas for 15 minutes in a sonicator or by vacuum filtration.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 25 mg of 2-(4-Chlorophenoxy)nicotinic acid reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with Methanol. This stock solution should be stored at 2-8°C and protected from light.[7]

• Working Standard Solutions:

  • Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the mobile phase. These solutions should be used for generating the calibration curve.

HPLC System Setup and Analysis Workflow

The following diagram illustrates the complete analytical workflow from system setup to data analysis.

Caption: Overall workflow for the HPLC analysis of 2-(4-Chlorophenoxy)nicotinic acid.

Step-by-Step Protocol

• System Equilibration: Purge the HPLC system with the prepared mobile phase. Set the flow rate to 1.0 mL/min and allow the system to equilibrate until a stable baseline is achieved (typically 30-60 minutes).

• Blank Injection: Perform an injection of the mobile phase (or sample diluent) to ensure no interfering peaks are present at the analyte's retention time.

• Calibration Curve: Inject each working standard solution in triplicate, from the lowest concentration to the highest.

• Sample Analysis: Inject the prepared sample solutions. It is good practice to run a check standard after every 5-10 sample injections to verify system stability.

• Data Processing:

  • Integrate the peak area of the analyte in all chromatograms.

  • Construct a calibration curve by plotting the mean peak area against the concentration of the standards.

  • Perform a linear regression analysis on the calibration data. The correlation coefficient (r²) should be ≥ 0.999 for a valid curve.

  • Determine the concentration of the analyte in the samples by interpolating their peak areas from the calibration curve.

Method Development Logic and Parameter Interdependence

The development of a robust HPLC method requires a logical understanding of how different parameters influence the final separation. The diagram below illustrates the key relationships considered during the development of this method.

Caption: Interdependence of key parameters in HPLC method development.

Method Validation

To ensure the trustworthiness and reliability of the analytical data, the method should be validated according to International Council for Harmonisation (ICH) guidelines. The key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria	Purpose
Specificity	The analyte peak should be well-resolved from any impurities or degradation products. Peak purity analysis should pass.	To demonstrate that the method can unequivocally assess the analyte in the presence of other components.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified concentration range (e.g., 1-100 µg/mL).	To verify that the detector response is directly proportional to the analyte concentration.
Accuracy	Mean recovery of 98.0% to 102.0% at three different concentration levels (low, medium, high).	To assess the closeness of the measured value to the true value.
Precision	Repeatability (Intra-day): RSD ≤ 2.0% for six replicate injections. Intermediate (Inter-day): RSD ≤ 2.0%.	To demonstrate the consistency and reproducibility of the results under the same and different conditions (days, analysts).
LOD & LOQ	Signal-to-Noise Ratio: LOD ≈ 3:1, LOQ ≈ 10:1.	To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision.
Robustness	RSD ≤ 2.0% after small, deliberate variations in method parameters (e.g., pH ±0.2, Flow Rate ±10%, Temp ±2°C).	To evaluate the method's capacity to remain unaffected by minor variations in experimental conditions.

Conclusion

The RP-HPLC method detailed in this application note provides a reliable, specific, and robust protocol for the quantitative analysis of 2-(4-Chlorophenoxy)nicotinic acid. By explaining the scientific rationale behind the chosen parameters, this guide equips researchers not only with a step-by-step procedure but also with the foundational knowledge to adapt and troubleshoot the method for their specific applications in drug development and chemical analysis.

References

• Indo American Journal of Pharmaceutical Research. (2014). DEVELOPMENT AND VALIDATION OF RP -HPLC METHOD FOR THE DETERMINATION OF NIFLUMIC ACID IN HUMAN PLASMA. [Link]

• ResearchGate. (n.d.). Niflumic acid EXPERIMENTAL HPLC instrumentation & conditions...[Link]

• ResearchGate. (2017). Stability Indicating Assay of Niflumic acid Using RP-HPLC. [Link]

• ResearchGate. (n.d.). HPLC spectrum of Niflumic acid (100 ppm, R t 2.833min). [Link]

• PubChem. (n.d.). 2-(4-Chlorophenoxy)nicotinic acid. [Link]

• ResearchGate. (2010). Development of validated stability indicating RP-HPLC method for the estimation of Niflumic acid. [Link]

• Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Implementation of Quality by Design Approach to Analytical Method Development and Validation for Estimation of Morniflumate Pharmaceutical Dosage Form. [Link]

• Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

• MDPI. (2022). Accessing Lipophilicity and Biomimetic Chromatography Profile of Biologically Active Ingredients of Botanicals Used in the Treatment of Inflammatory Bowel Disease. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Nicotinic Acid, Nicotinamide, Tranexamic Acid on Primesep 100 Column. [Link]

• PubMed. (2003). A comparison of chromatographic separation of selected nicotinic acid derivatives by TLC and HPLC techniques. [Link]

• Starna Scientific. (n.d.). Nicotinic Acid (210-260 nm). [Link]

• Bevital AS. (n.d.). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography. [Link]

• PubMed. (1993). Simultaneous determination of nicotinic acid and its two metabolites in human plasma using solid-phase extraction in combination with high performance liquid chromatography. [Link]

• LCGC International. (n.d.). Analysis of Bioavailable Niacin (Vitamin B3) by HPLC with Post-Column Photochemical Derivatization in Foods and Supplements. [Link]

• Daicel Chiral Technologies. (n.d.). Enantiomer separation of acidic compounds. [Link]

• PubMed. (2012). Analysis of anti-inflammatory enantiomers by HPLC in human plasma and urine: a review. [Link]

• PubMed. (n.d.). Spectral and biological changes induced in nicotinic acid and related compounds by ultraviolet light. [Link]

• J. Baqai Med. Univ. (n.d.). [PDF] Nicotinamide: A review of its biochemical functions, pharmaceutical analysis and clinical applications. [Link]

• ResearchGate. (n.d.). UV spectra of Nicotinic acid (a) control and (b) treated. [Link]

• Marmara Pharmaceutical Journal. (n.d.). Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations. [Link]

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• ResearchGate. (n.d.). UV spectra of Nicotinic. [Link]

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A Robust and Sensitive LC-MS/MS Method for the Quantification of 2-(4-Chlorophenoxy)nicotinic Acid in Biological Matrices

This application note presents a detailed, validated protocol for the quantitative analysis of 2-(4-Chlorophenoxy)nicotinic acid in plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Designed for researchers, scientists, and drug development professionals, this guide provides a comprehensive framework, from sample preparation to data acquisition and analysis, grounded in established bioanalytical method validation principles.

Introduction: The Significance of Quantifying 2-(4-Chlorophenoxy)nicotinic Acid

2-(4-Chlorophenoxy)nicotinic acid is a chemical compound with a molecular weight of 249.65 g/mol .[1] Its structural components, a chlorophenoxy group attached to a nicotinic acid core, suggest its potential relevance in pharmaceutical and metabolic studies. Nicotinic acid and its derivatives are integral to various biological processes, making the accurate quantification of related compounds crucial for pharmacokinetic, toxicokinetic, and metabolic profiling.

The inherent sensitivity and selectivity of LC-MS/MS make it the premier analytical technique for quantifying small molecules in complex biological matrices.[2][3] This method allows for precise measurement even at low concentrations, which is essential for understanding the absorption, distribution, metabolism, and excretion (ADME) properties of novel chemical entities. This protocol is developed in accordance with the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry," ensuring data integrity and regulatory compliance.[4][5][6][7][8]

Materials and Reagents

A comprehensive list of all necessary materials and reagents is provided below. All reagents should be of analytical or HPLC grade unless otherwise specified.

Material/Reagent	Supplier (Example)	Grade
2-(4-Chlorophenoxy)nicotinic acid Reference Standard	Sigma-Aldrich	≥95% Purity
Internal Standard (IS) (e.g., a stable isotope-labeled analog or a structurally similar compound)	Commercially Available	≥98% Purity
Acetonitrile	Fisher Scientific	HPLC Grade
Methanol	Fisher Scientific	HPLC Grade
Formic Acid	Sigma-Aldrich	LC-MS Grade
Deionized Water	Milli-Q® System	18.2 MΩ·cm
Human Plasma (with appropriate anticoagulant)	Biological Specialty Corporation	Research Grade
Solid Phase Extraction (SPE) Cartridges (e.g., Mixed-Mode Cation Exchange)	Waters Corporation

Sample Preparation: Solid-Phase Extraction (SPE)

The objective of sample preparation is to isolate the analyte of interest from the complex biological matrix, thereby reducing matrix effects and improving the robustness of the analytical method. A mixed-mode solid-phase extraction (SPE) protocol is employed here, which combines reversed-phase and ion-exchange mechanisms for enhanced selectivity.[9]

Rationale for SPE Method Selection

Given the acidic nature of the carboxylic acid group on 2-(4-Chlorophenoxy)nicotinic acid, a mixed-mode cation exchange SPE cartridge is chosen. At a low pH, the carboxylic acid will be protonated and neutral, allowing for retention by reversed-phase interactions. Concurrently, any basic or neutral interferences can be washed away. The analyte can then be eluted with a solvent of appropriate strength and pH.[9][10]

Step-by-Step SPE Protocol

• Sample Pre-treatment:

  • Thaw plasma samples at room temperature.

  • Vortex mix the plasma sample to ensure homogeneity.

  • To 100 µL of plasma, add 10 µL of the internal standard (IS) working solution.

  • Add 200 µL of 0.1% formic acid in water and vortex for 30 seconds. This step acidifies the sample to ensure the analyte is in its neutral form for retention on the SPE sorbent.

• SPE Cartridge Conditioning:

  • Place the mixed-mode SPE cartridges onto a vacuum manifold.

  • Condition the cartridges by passing 1 mL of methanol followed by 1 mL of 0.1% formic acid in water. Do not allow the sorbent to dry out between steps.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in water to remove polar interferences.

  • Perform a second wash with 1 mL of 20% methanol in water to remove less polar interferences.

• Elution:

  • Place a clean collection plate or tube under the SPE cartridges.

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol. The basic elution solvent will deprotonate the carboxylic acid, disrupting its interaction with the reversed-phase sorbent and facilitating elution.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Solid-Phase Extraction Workflow for 2-(4-Chlorophenoxy)nicotinic acid.

LC-MS/MS Method

The chromatographic separation and mass spectrometric detection parameters must be optimized to achieve the desired sensitivity, selectivity, and run time.

Liquid Chromatography Conditions

For the separation of acidic compounds like 2-(4-Chlorophenoxy)nicotinic acid, reversed-phase chromatography is a suitable choice.[11][12] The use of an acidic mobile phase modifier, such as formic acid, will suppress the ionization of the carboxylic acid group, leading to better peak shape and retention.

Parameter	Condition
LC System	Shimadzu Nexera X2 or equivalent
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 3 min, hold at 90% B for 1 min, return to 10% B and re-equilibrate for 1 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions

Tandem mass spectrometry (MS/MS) provides high selectivity and sensitivity through the use of Multiple Reaction Monitoring (MRM).[13][14][15] Electrospray ionization (ESI) in positive ion mode is often suitable for nitrogen-containing compounds like nicotinic acid derivatives.[16]

Parameter	Condition
MS System	SCIEX Triple Quad™ 5500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Curtain Gas	30 psi
Temperature	500°C
IonSpray Voltage	5500 V
MRM Transitions	To be determined by infusion of the analyte and IS
Collision Gas (CAD)	Medium

MRM Transition Optimization: The precursor and product ions for 2-(4-Chlorophenoxy)nicotinic acid and the internal standard must be determined by infusing a standard solution of each compound into the mass spectrometer. The most abundant and stable precursor-to-product ion transition should be selected for quantification, with a secondary transition for confirmation if necessary.

Caption: LC-MS/MS Analytical Workflow.

Method Validation

A full validation of the bioanalytical method should be performed according to the FDA's guidelines to ensure its reliability for the intended application.[4][5][7] The validation should assess the following parameters:

Validation Parameter	Description	Acceptance Criteria (Typical)
Selectivity and Specificity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix samples.
Linearity and Range	The range of concentrations over which the method is accurate, precise, and linear.	A calibration curve with at least six non-zero standards. Correlation coefficient (r²) ≥ 0.99.
Accuracy and Precision	The closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision).	Accuracy within ±15% of the nominal concentration (±20% at the LLOQ). Precision (CV) ≤ 15% (≤ 20% at the LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 10. Accuracy and precision within ±20%.
Matrix Effect	The effect of co-eluting, undetected matrix components on the ionization of the analyte and IS.	The matrix factor should be consistent across different lots of matrix.
Recovery	The efficiency of the extraction procedure.	Recovery should be consistent, precise, and reproducible.
Stability	The stability of the analyte in the biological matrix under different storage and handling conditions (freeze-thaw, bench-top, long-term).	Analyte concentration should be within ±15% of the nominal concentration.

Conclusion

This application note provides a comprehensive and robust LC-MS/MS method for the quantification of 2-(4-Chlorophenoxy)nicotinic acid in plasma. The detailed protocols for sample preparation, chromatographic separation, and mass spectrometric detection, along with the framework for method validation, offer a solid foundation for researchers in drug development and related fields. Adherence to these guidelines will ensure the generation of high-quality, reliable, and reproducible data for pharmacokinetic and other quantitative studies.

References

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• ResearchGate. (n.d.). Simultaneous Solid-Phase Extraction (SPE) of Acids and Base/Neutrals for GC and GC/MS Analysis Using a Mixed-Mode Sorbent. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• HPLC Analysis of Basic Drugs and Acidic Counter-Ions by Mixed-Mode Chromatography. (n.d.). Restek. [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• PubMed. (n.d.). High performance liquid chromatography in pharmaceutical analyses. [Link]

• National Center for Biotechnology Information. (n.d.). Identification of small molecules using accurate mass MS/MS search. [Link]

• Waters Corporation. (n.d.). Solid-Phase Extraction (SPE) Method Development. [Link]

• High Perfomance Liquid Chromatography in Pharmaceutical Analyses. (n.d.). ResearchGate. [Link]

• PubChem. (n.d.). 2-(4-Chlorophenoxy)nicotinic acid. [Link]

• Longdom Publishing. (n.d.). Exploring Molecular Complexity: Considerations of Tandem Mass Spectrometry. [Link]

• American Pharmaceutical Review. (2015). Mass Spectrometry in Small Molecule Drug Development. [Link]

• Wikipedia. (n.d.). Tandem mass spectrometry. [Link]

• ResearchGate. (2025). PHARMACEUTICALS | Neutral and Acidic Drugs: Liquid Chromatography. [Link]

• Chromatography Online. (n.d.). Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. [Link]

• Agilent. (n.d.). Updating Solid Phase Extraction Methods: Tips and Tricks for Improving Existing and New SPE Methods using Method Development. [Link]

• Clinical Tree. (2023). Development and validation of small molecule analytes by liquid chromatography-tandem mass spectrometry. [Link]

• Phenomenex. (n.d.). Rapid and Sensitive LC/MS/MS Analysis of Nicotinamide and Nicotinic Acid in Human Plasma. [Link]

• PubMed. (2010). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS). [Link]

• Bevital AS. (n.d.). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography. [Link]

• National Center for Biotechnology Information. (n.d.). A LC-MS/MS Method for Concurrent Determination of Nicotine Metabolites and Role of CYP2A6 in Nicotine Metabolism in U937 Macrophages: Implications in Oxidative Stress in HIV + Smokers. [Link]

• Charles River Laboratories. (n.d.). LC-MS/MS Combined with Single-Step Extraction Method for the Determination of Nicotine and Cotinine Metabolite in Rat Plasma. [Link]

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Application Notes &amp; Protocols: A Tiered In Vitro Assay Cascade for the Pharmacological Characterization of 2-(4-Chlorophenoxy)nicotinic acid

Abstract

This guide provides a comprehensive, tiered in vitro testing strategy for the pharmacological evaluation of 2-(4-Chlorophenoxy)nicotinic acid, a synthetic compound with structural similarities to nicotinic acid. Given the limited public data on this specific molecule, we propose a logical and robust assay cascade designed to identify its primary biological target, elucidate its mechanism of action, and characterize its potential anti-inflammatory and cytotoxic properties. The protocols herein are designed for researchers in drug discovery and pharmacology, offering detailed, self-validating methodologies from initial target screening to downstream functional readouts.

Introduction and Rationale

2-(4-Chlorophenoxy)nicotinic acid is a derivative of nicotinic acid (Niacin, Vitamin B3). Nicotinic acid is a well-characterized lipid-modifying agent that primarily exerts its effects through the activation of the G-protein coupled receptor (GPCR) GPR109A (also known as HCA₂), leading to reduced synthesis of lipoproteins and triglycerides[1][2][3]. The structural modifications in 2-(4-Chlorophenoxy)nicotinic acid, specifically the addition of a 4-chlorophenoxy group, may alter its pharmacological profile, potentially shifting its target affinity or introducing novel activities.

The orphan GPCR, GPR35, has emerged as a target for various synthetic and endogenous ligands and is implicated in inflammatory processes, metabolic disorders, and pain[4][5]. Its activation by various small molecules makes it a plausible initial target for characterization[6][7]. Therefore, this application note outlines a tiered assay strategy to systematically investigate the biological activity of 2-(4-Chlorophenoxy)nicotinic acid, beginning with its potential as a GPR35 agonist.

The proposed workflow is structured to provide a comprehensive profile of the compound:

• Tier 1: Primary Target Engagement: Determine if the compound activates GPR35.

• Tier 2: Mechanism of Action & Pathway Analysis: Investigate the downstream signaling pathways, including G-protein independent signaling via β-arrestin recruitment and its impact on inflammatory mediators.

• Tier 3: Cellular Health & Selectivity: Assess general cytotoxicity to ensure observed effects are specific and not artifacts of cell death.

This structured approach ensures a cost-effective and scientifically rigorous evaluation, generating the foundational data necessary for further drug development.

Proposed Experimental Workflow

A tiered or cascaded approach is the most efficient method for characterizing a novel compound. The workflow begins with broad screening assays and progresses to more specific, mechanism-of-action studies for promising hits.

Figure 2. Simplified pathway of LPS-induced inflammation and potential intervention point.

Materials:

• Cell Line: RAW 264.7 (murine macrophages) or human peripheral blood mononuclear cells (PBMCs).

• Reagents:

  • Lipopolysaccharide (LPS) from E. coli.

  • Test Compound, Vehicle Control (DMSO).

  • Positive Control (e.g., Dexamethasone).

  • Human or Murine IL-6 and TNF-α ELISA Kits.

• Equipment: 96-well plate reader for absorbance.

Procedure:

• Cell Seeding: Seed RAW 264.7 cells at 5 x 10⁴ cells/well in a 96-well plate and incubate overnight.

• Pre-treatment:

  • Replace the medium with fresh medium containing serial dilutions of the test compound, positive control, or vehicle.

  • Incubate for 1-2 hours.

• Stimulation:

  • Add LPS to all wells (except the unstimulated control) to a final concentration of 100 ng/mL.

  • Incubate for 18-24 hours at 37°C, 5% CO₂.

• Cytokine Measurement:

  • Collect the cell culture supernatant.

  • Perform the IL-6 and TNF-α ELISAs according to the manufacturer's protocol.

  • Read the absorbance at 450 nm.

Data Analysis:

• Generate a standard curve for each cytokine using the provided standards.

• Calculate the concentration of IL-6 and TNF-α in each sample from the standard curve.

• Calculate the percentage inhibition of cytokine release relative to the LPS-stimulated vehicle control.

• Plot the % Inhibition against the log of the compound concentration to determine the IC₅₀ (half-maximal inhibitory concentration).

Parameter	Description	Example Value
IC₅₀ (IL-6)	Concentration for 50% inhibition of IL-6	5.2 µM
IC₅₀ (TNF-α)	Concentration for 50% inhibition of TNF-α	8.1 µM

Tier 3: Cellular Health Assessment

It is critical to ensure that any observed activity in the functional assays is not a result of cytotoxicity. This is achieved by running a cell viability assay in parallel.[8][9][10]

Protocol: Resazurin Cell Viability Assay

Principle: This colorimetric assay uses the blue dye resazurin, which is reduced by metabolically active (i.e., viable) cells to the pink, fluorescent compound resorufin. The amount of resorufin produced is proportional to the number of viable cells.[11][12]

Materials:

• Cell Line: The same cell line used in the primary functional assay (e.g., GPR35-expressing U2OS cells).

• Reagents:

  • Resazurin sodium salt solution (e.g., AlamarBlue™).

  • Test Compound, Vehicle Control (DMSO).

  • Positive Control for Cytotoxicity (e.g., Doxorubicin or Staurosporine).

• Equipment: Fluorescence or absorbance plate reader.

Procedure:

• Cell Seeding: Seed cells in a 96-well or 384-well clear-bottom plate at the same density used in the functional assays. Incubate overnight.

• Compound Addition:

  • Add serial dilutions of the test compound, covering the same concentration range used in the functional assays.

  • Incubate for the longest duration used in the functional assays (e.g., 24 hours for the cytokine assay).

• Assay:

  • Add resazurin solution to each well (to a final concentration of ~10% of the well volume).

  • Incubate for 1-4 hours at 37°C, protected from light.

• Measurement: Read fluorescence (Ex/Em ~560/590 nm) or absorbance (~570 nm).

Data Analysis:

• Calculate cell viability as a percentage relative to the vehicle-treated control wells.

• Plot the % Viability against the log of the compound concentration to determine the CC₅₀ (half-maximal cytotoxic concentration).

• Calculate the Selectivity Index (SI) = CC₅₀ / EC₅₀ (or IC₅₀). An SI > 10 is generally considered a good indicator of a specific, non-cytotoxic effect.

Conclusion

This application note provides a structured, multi-tiered approach for the in vitro characterization of 2-(4-Chlorophenoxy)nicotinic acid. By systematically progressing from primary target engagement (GPR35 activation) to mechanism of action (β-arrestin, arachidonic acid release, cytokine modulation) and safety profiling (cytotoxicity), researchers can efficiently build a comprehensive pharmacological profile of this novel compound. The detailed, self-validating protocols serve as a robust foundation for decision-making in early-stage drug discovery programs.

References

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• Title: Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual Source: NCBI Bookshelf URL: [Link]

• Title: Proinflammatory cytokines IL-6 and TNF-α and the development of inflammation in obese subjects Source: PMC - NIH URL: [Link]

• Title: Agonist activation of the G protein-coupled receptor GPR35 involves transmembrane domain III and is transduced via Gα13 and β-arrestin-2 Source: PubMed Central URL: [Link]

• Title: Filtration assay for arachidonic acid release Source: PubMed URL: [Link]

• Title: Mechanism of action of niacin Source: PubMed URL: [Link]

• Title: Optimization of Cell Viability Assays for Drug Sensitivity Screens Source: PubMed URL: [Link]

• Title: Determination of nine prostaglandins in the arachidonic acid metabolic pathway with UHPLC-QQQ-MS/MS and application to in vitro and in vivo inflammation models Source: Frontiers in Pharmacology URL: [Link]

• Title: Correlation of the Pro-Inflammatory Cytokines IL-1β, IL-6, and TNF-α, Inflammatory Markers, and Tumor Markers with the Diagnosis and Prognosis of Colorectal Cancer Source: MDPI URL: [Link]

• Title: Vitamin B3 Source: StatPearls - NCBI Bookshelf URL: [Link]

• Title: Influence of pro-inflammatory (IL-1 alpha, IL-6, TNF-alpha, IFN-gamma) and anti-inflammatory (IL-4) cytokines on chondrocyte function Source: PubMed URL: [Link]

• Title: Inhibition of arachidonic acid release from cells as the biochemical action of anti-inflammatory corticosteroids Source: PNAS URL: [Link]

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• Title: Arachidonic acid release and prostaglandin E2 synthesis as irritant index of surfactants in 3T6 fibroblast cultures Source: PubMed URL: [Link]

• Title: GPR35 Agonist Compounds Source: Google Patents URL

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Application Notes and Protocols for Cell-Based Assays of 2-(4-Chlorophenoxy)nicotinic acid and Other GPR109A Modulators

Introduction: Unveiling the Therapeutic Potential of GPR109A Modulators

2-(4-Chlorophenoxy)nicotinic acid, a synthetic analog of nicotinic acid (niacin), is a potent agonist of the G-protein coupled receptor GPR109A (also known as Hydroxycarboxylic Acid Receptor 2, HCA2).[1][2] GPR109A has garnered significant attention in drug discovery due to its role in mediating the beneficial lipid-modifying effects of niacin, including the reduction of triglycerides and low-density lipoproteins (LDL), and the elevation of high-density lipoproteins (HDL).[3] The receptor is primarily expressed in adipocytes and various immune cells.[3] Its activation initiates a cascade of intracellular signaling events, primarily through coupling to inhibitory G-proteins (Gi/o), leading to a decrease in cyclic AMP (cAMP) levels.[1][2][4] Furthermore, GPR109A activation can also trigger G-protein-independent signaling pathways through the recruitment of β-arrestins.[1][5]

This comprehensive guide provides detailed protocols for a suite of cell-based assays designed to characterize the pharmacological activity of 2-(4-Chlorophenoxy)nicotinic acid and other potential GPR109A modulators. These assays are indispensable tools for researchers, scientists, and drug development professionals engaged in the discovery and development of novel therapeutics targeting this important receptor. The protocols herein are designed to be robust and reproducible, providing a framework for assessing compound potency, efficacy, and downstream functional effects in physiologically relevant cellular models.

Section 1: Probing Target Engagement - GPR109A Signaling Assays

The initial step in characterizing a compound's activity at GPR109A is to confirm its ability to engage the receptor and elicit a primary signaling response. The following assays directly measure the immediate consequences of receptor activation.

GPR109A-Mediated cAMP Inhibition Assay

Scientific Rationale: GPR109A is a Gi-coupled receptor, and its activation by an agonist leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cAMP levels.[6] This assay quantifies a compound's ability to inhibit forskolin-stimulated cAMP production, providing a direct measure of its agonist activity at GPR109A.

Experimental Workflow:

Caption: Workflow for the GPR109A β-arrestin recruitment assay.

Detailed Protocol:

• Cell Culture and Seeding:

  • Use a commercially available cell line engineered for β-arrestin recruitment assays, such as the PathHunter® GPR109A β-arrestin cell line from DiscoverX. [7][8][9] * Follow the manufacturer's instructions for cell thawing, culture, and seeding into a 384-well white-walled, clear-bottom microplate. [8][9]Typically, cells are seeded at a density of 5,000 cells per well. [9]

• Compound Preparation and Addition:

  • Prepare a serial dilution of the test compound and a positive control in the assay buffer provided with the kit.

  • Add the compounds to the cell plate.

• Incubation:

  • Incubate the plate for 90 minutes at 37°C. [9]

• Detection:

  • Prepare the detection reagent mixture according to the manufacturer's protocol. [8][9] * Add the detection reagent to each well and incubate for 60 minutes at room temperature. [9] * Measure the chemiluminescent signal using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the normalized response against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Expected Results:

Compound	Expected EC50
Nicotinic Acid	~15 nM [10]
2-(4-Chlorophenoxy)nicotinic acid	Potent agonist activity expected

Section 2: Assessing Downstream Functional Effects

Beyond primary signaling events, it is crucial to evaluate the impact of GPR109A modulation on cellular functions that are physiologically relevant to its therapeutic potential.

Hepatic Lipid Accumulation Assay in HepG2 Cells

Scientific Rationale: The liver plays a central role in lipid metabolism, and excessive lipid accumulation (steatosis) is a hallmark of non-alcoholic fatty liver disease (NAFLD). [11]GPR109A activation has been shown to influence lipid metabolism. [3]This assay utilizes the human hepatoma cell line, HepG2, to model hepatic steatosis and assess the effect of 2-(4-Chlorophenoxy)nicotinic acid on lipid accumulation.

Experimental Workflow:

Caption: Workflow for the Hepatic Lipid Accumulation Assay.

Detailed Protocol:

• Cell Culture and Seeding:

  • Culture HepG2 cells in a suitable growth medium.

  • Seed the cells into a 96-well plate at a density of approximately 1 x 10^4 cells per well and incubate overnight. [12]

• Induction of Steatosis and Compound Treatment:

  • Prepare a stock solution of oleic acid complexed to bovine serum albumin (BSA). A typical concentration to induce steatosis is 400 µM. [13][14] * Treat the cells with the oleic acid solution, with or without the test compound, for 24 hours. [12]

• Oil Red O Staining:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Fix the cells with 10% formalin or 4% paraformaldehyde for at least 1 hour. [15] * Prepare a working solution of Oil Red O and stain the cells for 15-20 minutes. [15] * Wash the cells extensively with water to remove unbound dye.

• Quantification:

  • Visually inspect the cells under a microscope for the presence of red lipid droplets.

  • For quantitative analysis, elute the Oil Red O stain from the cells using isopropanol. [15][16] * Transfer the eluate to a new 96-well plate and measure the absorbance at 490-520 nm using a microplate reader. [14][16] Data Analysis:

• Normalize the absorbance readings to a vehicle control (cells treated with oleic acid alone).

• A decrease in absorbance in the presence of the test compound indicates an inhibition of lipid accumulation.

Adipocyte Differentiation Assay in 3T3-L1 Cells

Scientific Rationale: 3T3-L1 preadipocytes are a well-established cell line for studying adipogenesis, the process of cell differentiation into mature, lipid-storing adipocytes. [16]This process is regulated by a complex network of transcription factors and signaling pathways. This assay assesses the ability of 2-(4-Chlorophenoxy)nicotinic acid to modulate adipocyte differentiation.

Experimental Workflow:

Caption: Workflow for the 3T3-L1 Adipocyte Differentiation Assay.

Detailed Protocol:

• Preadipocyte Culture:

  • Culture 3T3-L1 preadipocytes in a high-glucose Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% bovine calf serum.

  • Seed the cells in a multi-well plate and grow them until they reach confluence. Maintain the confluent culture for an additional 2 days to ensure growth arrest.

• Differentiation Induction (Day 0):

  • Prepare a differentiation medium (DMEM with 10% fetal bovine serum) containing a standard MDI cocktail:

    • 0.5 mM 3-isobutyl-1-methylxanthine (IBMX) [16] * 1 µM Dexamethasone [16] * 10 µg/mL Insulin * Optionally, include a PPARγ agonist like rosiglitazone (e.g., 2 µM) to enhance differentiation efficiency. [17] * Add the test compound to the differentiation medium.

  • Replace the culture medium with the differentiation medium and incubate for 2 days.

• Adipocyte Maturation (Day 2 onwards):

  • On day 2, replace the differentiation medium with a medium containing only insulin (10 µg/mL). * On day 4, and every 2 days thereafter, replace the medium with fresh culture medium (DMEM with 10% FBS).

  • Mature adipocytes, characterized by the accumulation of lipid droplets, should be visible by day 8-10.

• Analysis:

  • Assess adipocyte differentiation by staining for lipid accumulation using Oil Red O, as described in the HepG2 assay protocol.

  • Quantify the staining by eluting the dye and measuring the absorbance.

Data Analysis:

• Compare the extent of lipid accumulation in cells treated with the test compound to the vehicle control.

• An increase or decrease in Oil Red O staining indicates that the compound promotes or inhibits adipocyte differentiation, respectively.

Section 3: Scientific Integrity and Best Practices

To ensure the generation of high-quality, reliable data, it is imperative to adhere to best practices in cell-based assay development and execution.

• Cell Line Authentication and Maintenance: Regularly authenticate cell lines to ensure their identity and screen for mycoplasma contamination. Maintain a consistent cell passage number for all experiments to minimize variability. [7]* Assay Optimization: Thoroughly optimize key assay parameters, including cell density, reagent concentrations, and incubation times, to achieve a robust assay window and reliable performance. [18]* Use of Controls: Always include appropriate positive and negative controls in every assay plate to monitor assay performance and for data normalization.

• Data Analysis: Utilize appropriate statistical methods to analyze the data and determine compound potency and efficacy. Report EC50/IC50 values with confidence intervals.

• Comprehensive Characterization: For a thorough understanding of a compound's mechanism of action, it is recommended to perform multiple orthogonal assays that probe different aspects of receptor signaling and function. [19][20]

Conclusion

The cell-based assays detailed in this application note provide a robust framework for the pharmacological characterization of 2-(4-Chlorophenoxy)nicotinic acid and other GPR109A modulators. By systematically evaluating target engagement, primary signaling events, and downstream functional consequences, researchers can gain valuable insights into the therapeutic potential of these compounds. Adherence to the principles of scientific integrity and best practices in assay execution is paramount for generating high-quality, reproducible data that will drive the successful development of novel therapeutics targeting GPR109A.

References

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• DiscoverX. (n.d.). PathHunter® eXpress β-Arrestin Human and Ortholog GPCR Assays. DiscoverX.
• DiscoverX. (n.d.). PathHunter® β-Arrestin GPCR Assays. DiscoverX.

• ResearchGate. (n.d.). Oil Red O staining of lipid droplets and quantification of lipid accumulation. Retrieved from [Link]

• Wakid, M., & Taha, M. O. (2023). Emerging roles of GPR109A in regulation of neuroinflammation in neurological diseases and pain.
• Yilmaz, A., & Goral, V. (2021). Investigation of the Effect of Exendin-4 on Oleic Acid-Induced Steatosis in HepG2 Cells Using Fourier Transform Infrared Spectroscopy. Metabolites, 11(11), 748.
• de la Cruz, J., & Che, T. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Molecular Biology, 2268, 223–240.
• Leone, S., et al. (2023). Development of an adipocyte differentiation protocol using 3T3-L1 cells for the investigation of the browning process: identification of the PPAR-γ agonist rosiglitazone as a browning reference drug. Frontiers in Endocrinology, 14, 1284567.
• Cui, W., Chen, S. L., & Hu, K. Q. (2010). Quantification and mechanisms of oleic acid-induced steatosis in HepG2 cells.

• Eurofins Discovery. (n.d.). β-arrestin Assays. Eurofins Discovery. Retrieved from [Link]

• Das, S., et al. (2022). Characterizing 3T3-L1 MBX Adipocyte Cell Differentiation Maintained with Fatty Acids as an In Vitro Model to Study the Effects of Obesity. International Journal of Molecular Sciences, 23(19), 11855.
• Zebisch, K., Voigt, V., Wabitsch, M., & Brandsch, M. (2012). Protocol for effective differentiation of 3T3-L1 cells to adipocytes. Analytical Biochemistry, 425(1), 88–90.

• ResearchGate. (n.d.). Conformational change in β-arrestin2 upon activation of GPR109A. Retrieved from [Link]

• Wanders, D., et al. (2016). The Role of GPR109a Signaling in Niacin Induced Effects on Fed and Fasted Hepatic Metabolism. International Journal of Molecular Sciences, 17(8), 1275.
• Schihada, H., & Gomeza, J. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5304.
• Gambhir, D., et al. (2012). GPR109A as an Anti-Inflammatory Receptor in Retinal Pigment Epithelial Cells and Its Relevance to Diabetic Retinopathy. Investigative Ophthalmology & Visual Science, 53(4), 2208–2217.

• Schihada, H., & Gomeza, J. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. ResearchGate. Retrieved from [Link]

• Ye, L., et al. (2014). GPR109A and Vascular Inflammation.
• Rodrigues, A. F., et al. (2023). Differential Lipid Accumulation on HepG2 Cells Triggered by Palmitic and Linoleic Fatty Acids Exposure. Metabolites, 13(3), 379.

• Biocompare. (2013). Cell-based Assays for GPCR Activity. Biocompare. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). In Assay Guidance Manual. Retrieved from [Link]

• Pandey, S. K., et al. (2023). Structure-guided engineering of biased-agonism in the human niacin receptor via single amino acid substitution. bioRxiv.

• ResearchGate. (n.d.). GPR109A as an Anti-Inflammatory Receptor in Retinal Pigment Epithelial Cells and Its Relevance to Diabetic Retinopathy. Retrieved from [Link]

• Thangaraju, M., et al. (2014). The niacin/butyrate receptor GPR109A suppresses mammary tumorigenesis by inhibiting cell survival. Cancer Research, 74(4), 1166–1178.
• Chen, Y., et al. (2008). Internalization of the Human Nicotinic Acid Receptor GPR109A Is Regulated by Gi, GRK2, and Arrestin3. Journal of Biological Chemistry, 283(34), 23195–23207.
• Stoddart, L. A., et al. (2016). A novel luminescence-based β-arrestin recruitment assay for unmodified receptors. Journal of Biomolecular Screening, 21(7), 757–767.
• Pandey, S. K., et al. (2024). Structure-guided engineering of biased-agonism in the human niacin receptor via single amino acid substitution.
• Revvity. (n.d.). cAMP AlphaScreen assay: a method for the pharmacological characterization and screening of G ‑coupled receptors in whole cell. Revvity.
• Tunaru, S., et al. (2005). Characterization of determinants of ligand binding to the nicotinic acid receptor GPR109A (HM74A/PUMA-G). Molecular Pharmacology, 68(5), 1271–1280.
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Application Notes and Protocols for In Vivo Research of Nicotinic Acid

Introduction: Re-evaluating Nicotinic Acid Beyond Lipid Modification

Nicotinic acid, also known as niacin or vitamin B3, has been a cornerstone in the management of dyslipidemia for decades. Its well-documented ability to modulate the lipid profile—specifically by reducing low-density lipoprotein (LDL) cholesterol, triglycerides, and lipoprotein(a), while increasing high-density lipoprotein (HDL) cholesterol—has positioned it as a significant therapeutic agent in cardiovascular medicine.[1][2] However, emerging research has unveiled a more complex and nuanced mechanism of action for nicotinic acid, extending beyond its lipid-modifying effects. Recent studies in animal models have demonstrated that nicotinic acid exerts potent anti-inflammatory and anti-atherosclerotic effects, independent of its impact on systemic lipid levels.[3][4] These findings underscore the importance of understanding the direct effects of nicotinic acid on vascular and immune cells, opening new avenues for its therapeutic application.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the contemporary understanding of nicotinic acid's mechanism of action, along with practical, field-proven protocols for its investigation in relevant animal models of cardiovascular disease.

Mechanism of Action: The Central Role of GPR109A

The primary molecular target of nicotinic acid is the G protein-coupled receptor 109A (GPR109A), also known as hydroxycarboxylic acid receptor 2 (HCA2).[5] This receptor is highly expressed in adipocytes and various immune cells, including macrophages.[3][5] The activation of GPR109A by nicotinic acid initiates a cascade of intracellular signaling events that culminate in its diverse physiological effects.

Lipid-Modifying Effects:

In adipocytes, the binding of nicotinic acid to GPR109A leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and subsequently, a reduction in the activity of hormone-sensitive lipase. This antilipolytic effect curtails the release of free fatty acids (FFAs) from adipose tissue into the circulation.[3] The diminished flux of FFAs to the liver results in decreased hepatic triglyceride synthesis and reduced production of very-low-density lipoprotein (VLDL) and, consequently, LDL particles.[6]

Anti-Inflammatory and Anti-Atherosclerotic Effects:

Beyond its role in lipid metabolism, GPR109A activation in immune cells, particularly macrophages, mediates the anti-inflammatory properties of nicotinic acid. Studies have shown that nicotinic acid, acting through GPR109A, can inhibit the recruitment of macrophages to atherosclerotic plaques.[3][4] Furthermore, it promotes cholesterol efflux from macrophages by upregulating the expression of the cholesterol transporter ABCG1.[3][4] This action is critical in preventing the formation of foam cells, a key event in the pathogenesis of atherosclerosis. The anti-inflammatory effects may also involve the inhibition of the Akt/mTOR signaling pathway.[7]

Figure 1: Signaling pathway of nicotinic acid via the GPR109A receptor.

Quantitative Data from Murine Models

The following table summarizes key quantitative findings from studies utilizing nicotinic acid in various mouse models of atherosclerosis.

Animal Model	Diet	Nicotinic Acid Dosage & Administration	Duration	Key Findings	Reference
LDL-R deficient (Ldlr-/-)	High-fat diet (1.5% cholesterol)	0.3% (w/w) in diet	10 weeks	~25% reduction in atherosclerotic lesion size in the aorta. No significant change in total cholesterol or HDL-C.	[3]
Apolipoprotein E deficient (ApoE-/-)	High-fat Western diet	3% (w/w) in diet	8 weeks (after 16 weeks on diet)	22% decrease in aortic cholesterol.	[8]
APOE*3Leiden.CETP	Western-type diet	100 mg/kg/day via oral gavage	18 weeks	Significant reduction in non-HDL cholesterol and atherosclerotic lesion area.	[9][10]
C57BL/6 (Wild-type)	Standard chow	30 mg/kg via intraperitoneal injection	Acute	Induction of cutaneous vasodilation (flushing).	[2]
Albino Rats (Hypercholesterolemic and Diabetic)	High-cholesterol diet	8.5 mg/100g body weight	42 days	Significant decrease in total cholesterol, triglycerides, and LDL-C; significant increase in HDL-C.	[1][6][11]

Experimental Protocols

Protocol 1: Evaluation of Anti-Atherosclerotic Effects of Nicotinic Acid in LDL-R Deficient Mice

This protocol details a robust method for assessing the impact of nicotinic acid on the development of atherosclerosis in a widely used mouse model.

Figure 2: Experimental workflow for atherosclerosis study in mice.

Step-by-Step Methodology:

• Animal Model and Acclimatization:

  • Utilize male LDL-R deficient (Ldlr-/-) mice, aged 8-10 weeks.

  • Acclimatize the animals to the facility for a minimum of one week prior to the start of the experiment, with ad libitum access to standard chow and water.

• Dietary Induction of Atherosclerosis:

  • Switch all mice to a high-fat diet containing 1.5% cholesterol to induce the development of atherosclerotic lesions.

• Experimental Groups and Treatment:

  • After a brief period on the high-fat diet (e.g., 1-2 weeks), randomly assign the mice to two groups:

    • Control Group: Continue on the high-fat diet.

    • Treatment Group: Provide a high-fat diet containing 0.3% (w/w) nicotinic acid.

  • Maintain the respective diets for a period of 10 weeks, with ad libitum access to food and water.

• In-Life Monitoring:

  • Monitor the body weight and food intake of all animals on a weekly basis to ensure no significant differences between the groups that could confound the results.

• Endpoint Analysis and Sample Collection:

  • Immediately collect blood via cardiac puncture into EDTA-containing tubes. Centrifuge to separate plasma and store at -80°C for subsequent lipid analysis.

  • Perfuse the cardiovascular system with phosphate-buffered saline (PBS) via the left ventricle to flush out remaining blood.

• Atherosclerotic Lesion Quantification:

  • Carefully dissect the entire aorta, from the heart to the iliac bifurcation.

  • Perform en face analysis by staining the aorta with Oil Red O, which specifically stains neutral lipids within the atherosclerotic plaques.

  • Capture high-resolution images of the stained aortas and quantify the total lesion area as a percentage of the total aortic surface area using appropriate image analysis software (e.g., ImageJ).

• Plasma Lipid Analysis:

  • Thaw the plasma samples and determine the concentrations of total cholesterol (TC), HDL-cholesterol (HDL-C), and triglycerides (TG) using commercially available enzymatic colorimetric assay kits.

• Statistical Analysis:

  • Analyze the data using appropriate statistical tests (e.g., Student's t-test or ANOVA) to determine the significance of any differences observed between the control and treatment groups. A p-value of <0.05 is typically considered statistically significant.

Conclusion and Future Directions

The study of nicotinic acid in animal models has been instrumental in uncovering its multifaceted mechanism of action, which extends beyond simple lipid modification to include direct anti-inflammatory and anti-atherosclerotic effects mediated by the GPR109A receptor. The protocols outlined in this guide provide a framework for the continued investigation of nicotinic acid and its derivatives in preclinical settings. Future research should focus on further dissecting the GPR109A-mediated signaling pathways in different cell types and exploring the therapeutic potential of novel, selective GPR109A agonists that may offer the beneficial anti-inflammatory effects of nicotinic acid with a reduced side-effect profile, such as the characteristic flushing response.

References

• Lukasova, M., Malaval, C., Gille, A., Kero, J., & Offermanns, S. (2011). Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells. Journal of Clinical Investigation, 121(4), 1-11. [Link]

• Plaisance, E. P., Lukasova, M., Offermanns, S., & Zhang, Y. (2009). Niacin stimulates adiponectin secretion through a GPR109A-dependent pathway. American Journal of Physiology-Endocrinology and Metabolism, 296(3), E549-E558. [Link]

• Zhao, Y., Chen, Y., Li, S., & Li, Y. (2017). Nicotinic Acid Receptor GPR109A Exerts Anti-Inflammatory Effects Through Inhibiting the Akt/mTOR Signaling Pathway in MIN6 Pancreatic β cells. Annals of Clinical & Laboratory Science, 47(6), 729-737. [Link]

• Digby, J. E., Martinez, F., Jefferson, M., Ruparelia, N., Chai, J. T., Wamil, M., ... & Choudhury, R. P. (2012). Anti-inflammatory effects of nicotinic acid in adipocytes. Atherosclerosis, 224(1), 104-111. [Link]

• Kühnast, S., Louwe, M. C., Heemskerk, M. M., Pieterman, E. J., van Klinken, J. B., van den Berg, S. A., ... & van der Hoorn, J. W. (2013). Niacin reduces atherosclerosis development in APOE*3Leiden.CETP mice mainly by reducing non-HDL-cholesterol. PloS one, 8(6), e66467. [Link]

• van der Hoorn, J. W., de Haan, W., Berbée, J. F., Havekes, L. M., Jukema, J. W., Rensen, P. C., & van der Sluis, R. J. (2008). Niacin increases HDL by reducing hepatic expression and plasma levels of cholesteryl ester transfer protein in APOE*3Leiden.CETP mice. Arteriosclerosis, thrombosis, and vascular biology, 28(11), 2016-2022. [Link]

• Kühnast, S., Louwe, M. C., Heemskerk, M. M., Pieterman, E. J., van Klinken, J. B., van den Berg, S. A., ... & van der Hoorn, J. W. (2013). Niacin improves anti-atherogenic effect of statins in APOE*3Leiden.CETP mice. Biochemical and biophysical research communications, 437(4), 626-631. [Link]

• Li, Q., Yang, X., Li, X., Liu, Y., Li, X., & Ye, J. (2014). Niacin protects against high-fat diet-induced obesity and insulin resistance in mice. Diabetologia, 57(7), 1481-1491. [Link]

• Zaina, S., & Parini, P. (2011). Nicotinic acid: a re-evaluation of an old drug. Journal of internal medicine, 269(1), 4-15. [Link]

• Wang, W., Yang, L., Yang, G., & Li, Q. (2012). GPR109A is not essential for the effects of niacin on serum lipid profiles. Journal of lipid research, 53(8), 1493-1500. [Link]

• Williams, J. D., & Jacobson, E. L. (2011). The ANDY mouse: a new model for niacin dependency. Current pharmaceutical design, 17(35), 3934-3941. [Link]

• Fukuwatari, T., Ohta, M., Kimura, F., & Shibata, K. (2013). Establishment of model mice to evaluate low niacin nutritional status. The Journal of nutritional biochemistry, 24(5), 848-855. [Link]

• Lukasova, M., Malaval, C., Gille, A., Kero, J., & Offermanns, S. (2011). Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells. Journal of Clinical Investigation, 121(4), 1-11. [Link]

• Khan, M. S., Ahmad, I., & Kamal, S. (2011). Effect of Nicotinic Acid (Vitamin B3 or Niacin) on the lipid profile of diabetic and non-diabetic rats. Pakistan journal of medical sciences, 27(4), 804-808. [Link]

• Thomas, M., & Schafer, S. (2011). Abstract 23242: Impact of Niacin and DP1 Blockade in Mouse Models of Atherosclerosis. Circulation, 124(Suppl_21), A23242-A23242. [Link]

• Hanson, J., Gille, A., Zwykiel, S., Lukasova, M., Clausen, B., Ahmed, K., ... & Offermanns, S. (2010). Nicotinic acid-and monomethyl fumarate-induced flushing involves GPR109A, TRPV1, and COX2. Journal of clinical investigation, 120(8), 2910-2919. [https://www.jci.org/articles/view/42 flushing]([Link] flushing)

• Khan, M. S., Ahmad, I., & Kamal, S. (2011). Effect of Nicotinic Acid (Vitamin B3 or Niacin) on the lipid profile of diabetic and non-diabetic rats. Pakistan journal of medical sciences, 27(4), 804-808. [Link]

• Kamanna, V. S., & Kashyap, M. L. (2008). Mechanism of action of niacin. The American journal of cardiology, 101(8A), 20B-26B. [Link]

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Application Notes &amp; Protocols: Dosing and Administration of 2-(4-Chlorophenoxy)nicotinic Acid in Murine Models

Introduction and Scientific Context

2-(4-Chlorophenoxy)nicotinic acid is a structural analog of nicotinic acid (Niacin, Vitamin B3). Nicotinic acid is a well-established therapeutic agent for dyslipidemia, primarily due to its ability to modulate lipid profiles.[1][2][3] The pharmacological effects of nicotinic acid are largely mediated through the activation of the G protein-coupled receptor 109A (GPR109A), also known as Hydroxycarboxylic Acid Receptor 2 (HCA2).[3][4][5] GPR109A is expressed in various cell types, including adipocytes and immune cells like macrophages.[3][6] Activation of this receptor in adipocytes leads to the inhibition of lipolysis, reducing the flux of free fatty acids to the liver and subsequently decreasing the production of VLDL and LDL cholesterol.[1][2][7] Furthermore, emerging evidence suggests that GPR109A activation on immune cells exerts significant anti-inflammatory effects, which may contribute to the anti-atherosclerotic properties of its ligands, independent of lipid modulation.[6][8][9]

Given its structural similarity, 2-(4-Chlorophenoxy)nicotinic acid is hypothesized to function as a GPR109A agonist. The addition of the 4-chlorophenoxy group is a common medicinal chemistry strategy to enhance potency, selectivity, or modify pharmacokinetic properties compared to the parent compound. These application notes provide a comprehensive guide for researchers on the prudent formulation, dosing, and administration of this compound in mouse models, based on established principles for nicotinic acid analogs and poorly soluble compounds.

Presumed Mechanism of Action: GPR109A Signaling

The primary working hypothesis is that 2-(4-Chlorophenoxy)nicotinic acid activates GPR109A, initiating a Gαi-mediated signaling cascade. This inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This cascade is the foundation for both the anti-lipolytic effects in adipocytes and the anti-inflammatory responses in immune cells.

Caption: Presumed GPR109A signaling pathway for 2-(4-Chlorophenoxy)nicotinic acid.

Formulation and Vehicle Development

As a compound with a predicted low aqueous solubility, developing a proper vehicle is critical for achieving consistent and reproducible in vivo results. Direct administration of a poorly soluble compound as a dry powder is not feasible, and using an inappropriate vehicle can lead to poor bioavailability, local irritation, or vehicle-induced toxicity.[1] The following section outlines a systematic approach to vehicle selection and preparation.

Solubility Assessment

Before commencing in vivo studies, it is imperative to perform a small-scale solubility assessment.

Protocol: Small-Scale Solubility Test

• Weigh 1-2 mg of 2-(4-Chlorophenoxy)nicotinic acid into several separate glass vials.

• To each vial, add 100 µL of a different test vehicle (see Table 1).

• Vortex each vial vigorously for 2-3 minutes.

• Visually inspect for dissolution. If the compound dissolves, add another 1-2 mg and repeat until saturation is reached.

• If the compound does not dissolve, sonicate the vial for 10-15 minutes in a bath sonicator and re-inspect.

• This provides a qualitative "soluble," "sparingly soluble," or "insoluble" assessment to guide vehicle selection.

Recommended Vehicle Formulations

Based on common practices for poorly soluble acidic compounds, several vehicle options are recommended for consideration.[10][11]

| Table 1: Recommended Vehicles for In Vivo Administration in Mice | | :--- | :--- | :--- | | Vehicle Composition | Route | Rationale & Considerations | | Aqueous Suspension | | | | 0.5% (w/v) Methylcellulose + 0.1% (v/v) Tween 80 in Sterile Water | Oral (PO) | Gold Standard for Suspensions. Methylcellulose provides viscosity to prevent settling. Tween 80 acts as a wetting agent to ensure uniform particle dispersion. Biologically inert and well-tolerated. | | Aqueous Solution (pH-adjusted) | | | | Sterile Saline or PBS, pH adjusted to ~7.0-7.4 | IP, IV | The carboxylic acid moiety may allow for formation of a soluble salt (e.g., sodium nicotinate) by careful titration with dilute NaOH. Crucial for IP/IV routes to prevent precipitation and irritation. The final pH must be near neutral.[10] Acidic solutions (pH < 5) can cause pain and necrosis.[2] | | Co-Solvent Solution | | | | 5-10% DMSO + 30-40% PEG400 + Saline or Water q.s. | PO, IP | For compounds that remain difficult to suspend. DMSO and PEG400 are potent solvents. DMSO concentration should be kept to a minimum (<10%) for IP routes to avoid toxicity. [12] Always run a vehicle-only control group. | | Oil-Based Solution | | | | Corn Oil or Sesame Oil | PO, SC | Suitable for highly lipophilic compounds. May enhance oral absorption through lymphatic pathways. Not suitable for IV or IP routes. |

Protocol: Preparation of a 0.5% Methylcellulose / 0.1% Tween 80 Suspension

• Prepare Methylcellulose Stock: Slowly add 0.5 g of methylcellulose to 50 mL of hot (~80°C) sterile water while stirring vigorously. Once dispersed, add 50 mL of cold sterile water and continue stirring in a cold bath until the solution is clear and viscous. Store at 4°C.

• Weigh Compound: Calculate the required amount of 2-(4-Chlorophenoxy)nicotinic acid for the final desired concentration (e.g., 10 mg/mL).

• Create Paste: In a glass mortar, add a small volume of the methylcellulose vehicle containing 0.1% Tween 80 to the powder and triturate with a pestle to form a smooth, uniform paste. This step is critical to prevent particle aggregation.

• Dilute to Final Volume: Gradually add the remaining vehicle while continuously stirring or vortexing to achieve the final desired volume and concentration.

• Homogenize: Stir the suspension with a magnetic stir bar for at least 30 minutes before dosing. Ensure the suspension is continuously stirred during the dosing procedure to maintain uniformity.

Dosing and Administration Protocols

The selection of administration route depends on the experimental objective, such as mimicking clinical oral administration or achieving rapid systemic exposure.

Dose Selection: A Tiered Approach

In the absence of direct toxicological data for 2-(4-Chlorophenoxy)nicotinic acid, a dose-finding study is strongly recommended.

• Literature-Based Estimation: Studies in APP/PS1 mice have used nicotinic acid supplements in the diet, resulting in an approximate daily intake of 360 mg/kg.[13] This can serve as a high-end reference point, but initial studies should begin significantly lower.

• Initial Dose-Range Finding Study:

  • Select three log-spaced dose levels (e.g., 10, 30, and 100 mg/kg).

  • Administer a single dose to a small cohort of mice (n=3-5 per group).

  • Monitor animals closely for 24-48 hours for any signs of toxicity (e.g., lethargy, ruffled fur, weight loss, neurological signs).

  • This will help establish a Maximum Tolerated Dose (MTD) and guide dose selection for efficacy studies.

• Efficacy Study Dosing: Based on the dose-range finding results, select 2-3 dose levels for the main experiment. Always include a vehicle-only control group.

Step-by-Step Administration Protocols

Protocol: Oral Gavage (PO)

• Animal Restraint: Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to facilitate passage of the gavage needle.

• Volume Calculation: Calculate the dosing volume based on the animal's most recent body weight. The maximum recommended volume for oral gavage in mice is 10 mL/kg.[14]

• Gavage Needle Insertion: Use a proper-sized, ball-tipped gavage needle (e.g., 20-22 gauge for an adult mouse). Gently insert the needle into the side of the mouth, pass it over the tongue, and advance it along the esophagus. The ball tip should pass easily with no resistance.

• Compound Administration: Once the needle is in the stomach (tip should be roughly at the level of the last rib), slowly administer the compound.

• Withdrawal and Monitoring: Smoothly withdraw the needle and return the mouse to its cage. Monitor the animal for any signs of distress (e.g., coughing, difficulty breathing), which could indicate improper administration into the trachea.

Protocol: Intraperitoneal (IP) Injection

• Animal Restraint: Restrain the mouse in a supine position, tilting the head downwards. This allows the abdominal organs to shift away from the injection site.

• Site Identification: The preferred injection site is the lower right or left abdominal quadrant. Avoid the midline to prevent puncturing the bladder or cecum.

• Volume Calculation: The typical maximum volume for an IP injection in mice is 10 mL/kg.[15]

• Injection: Use a 25-27 gauge needle. Insert the needle at a 10-20 degree angle into the identified quadrant. After penetrating the skin and abdominal wall, gently aspirate to ensure no fluid (urine, blood) is drawn back, which would indicate improper placement.

• Compound Administration: Slowly inject the solution into the peritoneal cavity.

• Withdrawal and Monitoring: Withdraw the needle and return the mouse to its cage. Monitor for any adverse reactions.

Experimental Workflow and Logic

A well-designed in vivo study requires careful planning from formulation to endpoint analysis. The following workflow provides a logical framework for conducting studies with 2-(4-Chlorophenoxy)nicotinic acid.

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Application Notes and Protocols: 2-(4-Chlorophenoxy)nicotinic Acid for Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

These application notes provide a comprehensive guide for the use of 2-(4-Chlorophenoxy)nicotinic acid in metabolic research. Drawing upon the extensive knowledge of its parent compound, nicotinic acid (niacin), this document outlines the theoretical framework, mechanism of action, and detailed experimental protocols for investigating its effects on lipid metabolism and related metabolic disorders. While specific data for 2-(4-Chlorophenoxy)nicotinic acid is limited, the protocols provided are based on well-established methodologies for nicotinic acid and serve as a robust starting point for research. It is strongly recommended that researchers perform initial dose-response studies to determine the optimal concentrations for their specific experimental systems.

Introduction: The Scientific Context

Metabolic disorders, including dyslipidemia, atherosclerosis, and non-alcoholic fatty liver disease (NAFLD), represent a significant global health challenge. A key therapeutic agent in the management of dyslipidemia for over half a century has been nicotinic acid (niacin)[1][2][3][4]. Its ability to favorably modulate the entire lipid profile—reducing low-density lipoprotein (LDL) cholesterol, very-low-density lipoprotein (VLDL) cholesterol, and triglycerides, while robustly increasing high-density lipoprotein (HDL) cholesterol—makes it a continued subject of intense research interest[2][5][6].

2-(4-Chlorophenoxy)nicotinic acid is a structural analog of nicotinic acid. The introduction of a 4-chlorophenoxy group at the 2-position of the pyridine ring is a common strategy in medicinal chemistry to potentially enhance potency, alter selectivity, or improve pharmacokinetic properties. While direct and extensive research on this specific derivative is not widely published, its structural similarity to nicotinic acid provides a strong rationale for its investigation as a modulator of lipid metabolism. These notes are designed to empower researchers to explore the metabolic effects of this compound with scientifically sound and validated approaches.

Mechanism of Action: A Focus on GPR109A

The primary mechanism of action for nicotinic acid and its analogs is the activation of the G protein-coupled receptor 109A (GPR109A), also known as hydroxycarboxylic acid receptor 2 (HCA2)[7][8]. This receptor is predominantly expressed on the surface of adipocytes and various immune cells, including macrophages[9].

2.1. Inhibition of Lipolysis in Adipocytes:

Activation of GPR109A on adipocytes leads to the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic AMP (cAMP) levels. This reduction in cAMP attenuates the activity of hormone-sensitive lipase, the rate-limiting enzyme in the breakdown of triglycerides into free fatty acids (FFAs) and glycerol[10]. The subsequent decrease in the flux of FFAs from adipose tissue to the liver is a cornerstone of nicotinic acid's lipid-lowering effects[11]. A reduced supply of FFAs to the liver results in decreased hepatic triglyceride synthesis and, consequently, reduced assembly and secretion of VLDL particles[11]. Since LDL is a metabolic product of VLDL, a reduction in VLDL secretion leads to a subsequent decrease in LDL cholesterol levels.

2.2. Effects on HDL Cholesterol:

The mechanism by which nicotinic acid raises HDL cholesterol is multifaceted and not entirely elucidated. It is believed to involve reduced hepatic uptake of apolipoprotein A-I (ApoA-I), the primary protein component of HDL, thereby prolonging the half-life of HDL particles in circulation[6].

2.3. Anti-inflammatory and Anti-atherosclerotic Effects:

Beyond its lipid-modifying properties, activation of GPR109A on immune cells, such as macrophages within atherosclerotic plaques, exerts anti-inflammatory effects[9]. This can lead to a reduction in the progression of atherosclerosis, independent of changes in systemic lipid levels[12].

Signaling Pathway of 2-(4-Chlorophenoxy)nicotinic Acid (Presumed)

Caption: Presumed signaling pathway of 2-(4-Chlorophenoxy)nicotinic acid in adipocytes.

Applications in Metabolic Research

Based on the known activities of nicotinic acid, 2-(4-Chlorophenoxy)nicotinic acid is a valuable tool for investigating:

• Dyslipidemia: Studying its efficacy in reducing elevated levels of triglycerides, VLDL, and LDL, and increasing HDL.

• Atherosclerosis: Investigating its potential to inhibit the formation and progression of atherosclerotic plaques in animal models.

• Non-alcoholic Fatty Liver Disease (NAFLD): Assessing its ability to reduce hepatic steatosis by modulating lipid metabolism in hepatocytes.

• GPR109A Receptor Biology: Serving as a pharmacological tool to probe the function and downstream signaling of the GPR109A receptor in various cell types.

Experimental Protocols

4.1. Safety and Handling

• Hazard Identification: Causes skin and serious eye irritation. May cause respiratory irritation.[9][13]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face protection.[9][13]

• Handling: Use only in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after handling.[9][13]

• Storage: Store in a well-ventilated place. Keep container tightly closed.[9][13]

4.2. In Vitro Protocol: Assessment of Lipid Accumulation in Hepatocytes

This protocol is designed to determine the effect of 2-(4-Chlorophenoxy)nicotinic acid on lipid accumulation in a hepatocyte cell line.

• Cell Line: Human hepatoma cell line, HepG2, is a suitable model.

• Materials:

  • 2-(4-Chlorophenoxy)nicotinic acid

  • HepG2 cells

  • Complete growth medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

  • Fatty acid solution (e.g., a mixture of oleic and palmitic acids complexed to BSA)

  • Oil Red O staining solution

  • Triglyceride quantification kit

  • Cell lysis buffer

  • 96-well cell culture plates

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density that will result in 80-90% confluency at the time of treatment.

• Cell Treatment:

  • After 24 hours, replace the medium with fresh medium containing various concentrations of 2-(4-Chlorophenoxy)nicotinic acid. A suggested starting range, based on nicotinic acid studies, is 1 µM to 100 µM. Include a vehicle control (e.g., DMSO).

  • Incubate for a predetermined time (e.g., 24 hours).

• Induction of Lipid Accumulation:

  • Following pre-treatment with the compound, add the fatty acid solution to the medium to induce lipid droplet formation. A final concentration of 1 mM oleic acid/palmitic acid (2:1 ratio) is commonly used.

  • Incubate for another 24 hours.

• Quantification of Lipid Accumulation:

  • Oil Red O Staining:

    • Wash cells with PBS and fix with 10% formalin.

    • Stain with Oil Red O solution.

    • Wash extensively to remove unbound dye.

    • Elute the stain with isopropanol and measure the absorbance at ~500 nm.

  • Triglyceride Assay:

    • Wash cells with PBS and lyse the cells.

    • Measure the triglyceride content of the cell lysates using a commercial kit according to the manufacturer's instructions.

    • Normalize the triglyceride content to the total protein concentration of the lysate.

Data Analysis and Interpretation:

• Compare the absorbance values from the Oil Red O staining or the normalized triglyceride concentrations between the vehicle-treated and compound-treated groups.

• A significant decrease in lipid accumulation in the presence of 2-(4-Chlorophenoxy)nicotinic acid would suggest a potential therapeutic effect for conditions like NAFLD.

Treatment Group	Expected Triglyceride Content (relative to control)	Expected Oil Red O Staining (relative to control)
Vehicle Control	1.0	1.0
Fatty Acid Only	2.5 - 3.5	2.0 - 3.0
Fatty Acid + 10 µM Compound	1.8 - 2.5	1.5 - 2.2
Fatty Acid + 50 µM Compound	1.2 - 1.8	1.1 - 1.7

In Vitro Experimental Workflow

Caption: Workflow for assessing the effect of the compound on hepatocyte lipid accumulation.

4.3. In Vivo Protocol: Evaluation in a Diet-Induced Dyslipidemia Mouse Model

This protocol outlines the use of a diet-induced obesity and dyslipidemia mouse model to assess the in vivo efficacy of 2-(4-Chlorophenoxy)nicotinic acid.

• Animal Model: C57BL/6J mice are a commonly used strain that develops obesity, insulin resistance, and dyslipidemia when fed a high-fat diet.

• Materials:

  • 2-(4-Chlorophenoxy)nicotinic acid

  • Male C57BL/6J mice (8-10 weeks old)

  • High-fat diet (HFD; e.g., 60% kcal from fat)

  • Standard chow diet

  • Vehicle for drug administration (e.g., 0.5% carboxymethylcellulose)

  • Blood collection supplies (e.g., EDTA-coated tubes)

  • Lipid analysis kits (Total Cholesterol, HDL, LDL, Triglycerides)

Step-by-Step Methodology:

• Acclimatization and Diet Induction:

  • Acclimatize mice for one week on a standard chow diet.

  • Divide mice into two main groups: one receiving the standard chow diet and the other a high-fat diet.

  • Maintain the diets for 8-12 weeks to induce a stable dyslipidemic phenotype in the HFD group.

• Treatment Groups:

  • Randomly assign the HFD-fed mice to two subgroups:

    • HFD + Vehicle

    • HFD + 2-(4-Chlorophenoxy)nicotinic acid

  • A chow-fed group should be maintained as a healthy control.

• Drug Administration:

  • Administer the compound or vehicle daily via oral gavage. Based on studies with nicotinic acid, a starting dose range of 50-100 mg/kg body weight can be considered.

  • Treat the animals for a period of 4-8 weeks.

• Monitoring and Sample Collection:

  • Monitor body weight and food intake weekly.

  • At the end of the treatment period, fast the mice overnight (12-16 hours).

  • Collect blood via cardiac puncture or retro-orbital sinus into EDTA-coated tubes.

  • Harvest tissues of interest, such as the liver and adipose tissue, for further analysis.

• Biochemical Analysis:

  • Separate plasma by centrifugation.

  • Measure plasma levels of total cholesterol, HDL cholesterol, LDL cholesterol, and triglycerides using commercial enzymatic kits.

  • Analyze liver tissue for triglyceride content.

Data Analysis and Interpretation:

• Compare the plasma lipid profiles and liver triglyceride levels between the vehicle-treated and compound-treated HFD groups.

• A significant improvement in the lipid profile (e.g., decreased total cholesterol, LDL, triglycerides; increased HDL) in the treated group would indicate in vivo efficacy.

Treatment Group	Expected Total Cholesterol (mg/dL)	Expected Triglycerides (mg/dL)	Expected HDL (mg/dL)
Chow + Vehicle	80 - 100	50 - 80	60 - 80
HFD + Vehicle	200 - 250	120 - 180	40 - 50
HFD + Compound	150 - 200	80 - 120	50 - 65

Conclusion and Future Directions

2-(4-Chlorophenoxy)nicotinic acid represents a promising compound for metabolic research due to its structural similarity to the well-characterized lipid-modifying agent, nicotinic acid. The protocols detailed in these application notes provide a solid foundation for investigating its biological effects in both in vitro and in vivo settings. Researchers are encouraged to adapt and optimize these protocols for their specific research questions. Future studies should focus on elucidating the precise structure-activity relationship of the 4-chlorophenoxy substitution, its impact on GPR109A binding affinity and activation, and its pharmacokinetic and pharmacodynamic profile.

References

• Thermo Fisher Scientific. (2025-09-23). SAFETY DATA SHEET: 2-(4-Chlorophenoxy)nicotinic acid.
• Fisher Scientific. (2025-12-24). SAFETY DATA SHEET: 2-(4-Chlorophenoxy)nicotinic acid.
• Cayman Chemical. (2025-10-15).
• Lukasova, M., et al. (2011). Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells.
• Julius, U. (2013). Nicotinic acid as a lipid-modifying drug--a review.
• Wikipedia. (n.d.). Nicotinic acid.
• Aragen Life Sciences. (n.d.). In-vivo Animal Models.
• Chapman, M. J. (2006). How does nicotinic acid modify the lipid profile?
• Kamanna, V. S., & Kashyap, M. L. (2008). Mechanism of action of niacin. The American Journal of Cardiology.
• Carlson, L. A. (2005). Nicotinic acid: the broad-spectrum lipid drug. A 50th anniversary review. Journal of Internal Medicine.
• Digby, J. E., et al. (2009). Nicotinic acid and the prevention of coronary artery disease. Current Opinion in Lipidology.
• Bruckert, E., et al. (2010). Meta-analysis of the effect of nicotinic acid alone or in combination on cardiovascular events and atherosclerosis.
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• He, S., et al. (2021). Study on the Synthesis and Hypolipidemic Activities of Coumarin Oxime Esters Derivatives.
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Application Notes &amp; Protocols: Investigating 2-(4-Chlorophenoxy)nicotinic Acid in Lipid Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction and Scientific Rationale

2-(4-Chlorophenoxy)nicotinic acid (CAS: 51362-37-9) is a synthetic organic compound that merges two pharmacologically significant moieties: the nicotinic acid (niacin) backbone and a 4-chlorophenoxy group.[1] Nicotinic acid is a classic, broad-spectrum lipid-modifying agent, renowned for its ability to lower atherogenic lipoproteins (VLDL, LDL) and uniquely raise levels of protective high-density lipoprotein (HDL).[2][3] The chlorophenoxy group is characteristic of the fibrate class of drugs, which are also potent triglyceride-lowering agents. This unique hybrid structure suggests that 2-(4-Chlorophenoxy)nicotinic acid is a compelling candidate for investigation in lipid metabolism and dyslipidemia research.

While direct biological studies on this specific molecule are not extensively published, its structure allows us to hypothesize a dual mechanism of action, potentially engaging pathways targeted by both niacin and fibrate-like compounds. These application notes provide a comprehensive guide for researchers to systematically investigate the effects of 2-(4-Chlorophenoxy)nicotinic acid, from its fundamental mechanism to its potential efficacy in preclinical models. The protocols herein are designed as self-validating systems, grounded in established methodologies for studying lipid-lowering agents.

Compound Profile: 2-(4-Chlorophenoxy)nicotinic acid
IUPAC Name	2-(4-chlorophenoxy)pyridine-3-carboxylic acid
CAS Number	51362-37-9
Molecular Formula	C₁₂H₈ClNO₃[1]
Molecular Weight	249.65 g/mol [1]
Hypothesized Class	Nicotinic Acid Analogue / Potential PPAR Modulator

Hypothesized Mechanism of Action

The lipid-modifying effects of nicotinic acid are multi-faceted.[2][3] We propose that 2-(4-Chlorophenoxy)nicotinic acid may share these mechanisms while potentially exhibiting novel activities conferred by the chlorophenoxy group. The primary hypothesized pathways are outlined below.

A. Adipose Tissue: Inhibition of Lipolysis Nicotinic acid's best-known mechanism involves binding to the G-protein coupled receptor 109A (GPR109A) on the surface of adipocytes.[4][5] This activation inhibits hormone-sensitive lipase, reducing the breakdown of triglycerides (lipolysis) and thereby decreasing the flux of free fatty acids (FFAs) to the liver.[3][6] A lower supply of FFAs, a key substrate for triglyceride synthesis, leads to reduced hepatic VLDL production.[6]

B. Liver: Direct Inhibition of Triglyceride Synthesis & Secretion In hepatocytes, nicotinic acid directly and non-competitively inhibits the enzyme diacylglycerol acyltransferase-2 (DGAT2).[6][7] DGAT2 is the rate-limiting enzyme for the final step of triglyceride synthesis. Its inhibition results in decreased VLDL assembly and secretion, and promotes the intracellular degradation of apolipoprotein B (ApoB), the core structural protein of VLDL and LDL.[6]

C. HDL Metabolism: Reduced Clearance Nicotinic acid raises HDL levels primarily by reducing the hepatic clearance of apolipoprotein A-I (ApoA-I), the main protein component of HDL, thus extending its half-life in circulation.[8]

The diagram below illustrates the proposed signaling cascade initiated by 2-(4-Chlorophenoxy)nicotinic acid, assuming it functions as a nicotinic acid analogue.

Caption: Proposed mechanism of 2-(4-Chlorophenoxy)nicotinic acid.

In Vitro Experimental Protocols

The human hepatoma cell line HepG2 is a robust and widely used model for studying hepatic lipid metabolism. The following protocols are designed to assess the direct effects of the test compound on hepatocyte lipid accumulation and gene expression.

Workflow for In Vitro Analysis

Caption: Experimental workflow for in vitro cell-based assays.

Protocol: Induction of Steatosis and Quantification of Lipid Accumulation in HepG2 Cells

Rationale: This protocol establishes a model of non-alcoholic fatty liver disease (NAFLD) in a dish by overloading HepG2 cells with free fatty acids, causing them to accumulate intracellular lipid droplets.[9][10] The ability of 2-(4-Chlorophenoxy)nicotinic acid to prevent or reverse this accumulation is a primary indicator of its efficacy.

Materials:

• HepG2 cells (ATCC HB-8065)

• DMEM with high glucose, 10% FBS, 1% Penicillin-Streptomycin

• Oleic acid and Palmitic acid (Sigma-Aldrich)

• Bovine Serum Albumin (BSA), fatty acid-free

• 2-(4-Chlorophenoxy)nicotinic acid (test compound)

• Nicotinic acid (positive control)

• Oil Red O (ORO) staining kit

• Triglyceride quantification kit (colorimetric/fluorometric)

Procedure:

• Cell Seeding: Seed HepG2 cells in 24-well plates at a density of 1 x 10⁵ cells/well. Allow cells to adhere and grow for 24 hours to ~80% confluency.

• Preparation of Fatty Acid Solution (2 mM Oleic/Palmitic Acid, 2:1 ratio):

  • Prepare a 10% BSA solution in serum-free DMEM.

  • Separately, dissolve oleic and palmitic acids in ethanol.

  • Warm the 10% BSA solution to 37°C. While vortexing, slowly add the fatty acid stocks to achieve the final desired concentrations. This conjugation to BSA is critical for solubility and cellular uptake.

  • Filter-sterilize the final solution.

• Treatment:

  • Aspirate the growth medium from the cells and wash once with PBS.

  • Add serum-free DMEM containing the fatty acid solution (final concentration typically 0.5-1.0 mM).

  • Simultaneously, add the test compound at various concentrations (e.g., 1 µM, 10 µM, 50 µM, 100 µM). Include wells for:

    • Vehicle control (e.g., DMSO)

    • Fatty acid only (positive disease control)

    • Nicotinic acid (positive compound control)

• Incubation: Incubate the cells for 24 hours at 37°C, 5% CO₂.

• Quantification - Oil Red O Staining:

  • Wash cells gently with PBS.

  • Fix with 10% formalin for 30 minutes.

  • Wash with water and then with 60% isopropanol.

  • Stain with freshly prepared Oil Red O working solution for 20 minutes.

  • Wash repeatedly with water to remove excess stain.

  • Visually inspect and capture images under a microscope.

  • To quantify, elute the stain with 100% isopropanol and measure the absorbance at ~500 nm.[9]

• Quantification - Biochemical Triglyceride Assay:

  • In a parallel plate, wash cells with PBS and lyse them.

  • Use a commercial triglyceride quantification kit according to the manufacturer's instructions to measure intracellular triglyceride content. Normalize results to total protein concentration in the lysate.

In Vivo Experimental Protocols

To evaluate the systemic effects on lipid profiles, an in vivo model of diet-induced dyslipidemia is essential. The Albino or Sprague-Dawley rat is a suitable model for this purpose.[11]

Workflow for In Vivo Analysis

Caption: Experimental workflow for in vivo rodent studies.

Protocol: High-Fat Diet-Induced Dyslipidemia in Rats

Rationale: This protocol mimics a common human metabolic disorder where excess dietary fat leads to elevated serum triglycerides and cholesterol. It serves as a robust platform to test the efficacy of a novel lipid-lowering agent.[11]

Materials:

• Male Albino or Sprague-Dawley rats (8 weeks old)

• Standard rodent chow

• High-Fat Diet (HFD), e.g., D12492 (Research Diets, Inc.)

• Test compound, positive control (Nicotinic acid), and vehicle (e.g., 0.5% carboxymethylcellulose)

• Blood collection supplies (capillary tubes, EDTA tubes)

• Clinical chemistry analyzer or enzymatic kits for lipid analysis

Procedure:

• Acclimation & Induction:

  • Acclimate rats for one week on standard chow.

  • Switch all animals to a high-fat diet for 4-6 weeks to induce dyslipidemia.

• Baseline Measurement:

  • After the induction period, collect a baseline blood sample from the tail vein after a 6-hour fast.

  • Analyze plasma for total cholesterol (TC), triglycerides (TG), HDL-C, and calculate LDL-C (using the Friedewald equation if TG < 400 mg/dL).

• Grouping and Dosing:

  • Randomize animals into treatment groups (n=8-10 per group) based on body weight and baseline TG levels.

  • Group 1: Vehicle Control (HFD + Vehicle)

  • Group 2-4: Test Compound (HFD + 2-(4-CP)NA at low, mid, high doses)

  • Group 5: Positive Control (HFD + Nicotinic acid, e.g., 100 mg/kg)

  • Administer treatments daily via oral gavage for 4 to 8 weeks.

• Monitoring: Record body weight and food intake weekly.

• Terminal Collection:

  • At the end of the treatment period, fast the animals for 12 hours.

  • Anesthetize the animals and collect a terminal blood sample via cardiac puncture.

  • Perfuse the liver with saline, then harvest the liver and epididymal fat pads. Snap-freeze portions in liquid nitrogen for biochemical/molecular analysis and fix other portions in 10% formalin for histology.

• Analysis:

  • Serum Lipids: Analyze terminal blood samples for a full lipid profile.

  • Liver Analysis: Homogenize a portion of the liver to measure triglyceride content. Perform H&E and Oil Red O staining on fixed sections to assess steatosis.

  • Gene Expression: Extract RNA from liver and adipose tissue to analyze key genes in lipid metabolism (e.g., Dgat2, Srebp-1c, Fasn, Hsl) via qPCR.

Data Interpretation and Validation

Parameter	Expected Outcome with Effective Compound	Validation & Controls
In Vitro Lipid Accumulation	Dose-dependent decrease in ORO staining and intracellular TG content.	Compare against "Fatty Acid Only" control. Efficacy should be benchmarked against the Nicotinic Acid positive control.
In Vivo Serum TG & TC	Significant reduction compared to the vehicle-treated HFD group.[11]	The HFD+Vehicle group must show significant elevation compared to a normal chow group (optional). Positive control should show expected lipid lowering.
In Vivo Serum HDL-C	Significant increase compared to the vehicle-treated HFD group.[11]	This is a key signature of nicotinic acid-like activity.
Hepatic Steatosis	Reduced lipid droplet size/number in histology; lower liver TG content.	Correlate histological findings with quantitative liver TG measurements.
Gene Expression (Liver)	↓ Dgat2, ↓ Srebp-1c, ↓ Fasn	These changes would confirm a mechanism involving reduced lipogenesis.
Gene Expression (Adipose)	↓ Hsl (or altered phosphorylation status)	This would support a mechanism involving inhibition of lipolysis.

References

• Miller, O. N., Hamilton, J. G., & Goldsmith, G. A. (1962). On the Mechanism of Action of Nicotinic Acid in Lowering Serum Lipids. The American Journal of Clinical Nutrition, 10(4), 285–296. [Link]

• Kamanna, V. S., & Kashyap, M. L. (2008). Mechanism of action of niacin. The American journal of cardiology, 101(8A), 20B–26B. [Link]

• Pike, N. B. (2005). Nicotinic acid: pharmacological effects and mechanisms of action. Naunyn-Schmiedeberg's archives of pharmacology, 372(4), 263-74. [Link]

• Dr. Oracle. (2025). What is the mechanism of action of Niacin (Nicotinic acid) versus Fibrates in decreasing serum Triglycerides?. Dr. Oracle. [Link]

• Jialal, I., & Devaraj, S. (2011). Effect of Nicotinic Acid (Vitamin B3 or Niacin) on the lipid profile of diabetic and non-diabetic rats. Journal of Ayub Medical College, Abbottabad, 23(2), 95-8. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 609454, 2-(4-Chlorophenoxy)nicotinic acid. PubChem. [Link]

• Jin, L., et al. (2005). Nicotinic acid induces apolipoprotein A-I gene expression in HepG2 and Caco-2 cell lines. Metabolism, 54(8), 1041-6. [Link]

• Agilent Technologies. (n.d.). Lipid Accumulation in HepG2 Cells Exposed to Free Fatty Acids. Agilent. [Link]

• ChemBK. (2024). Nicotinic acid 2-[2-(4-chlorophenoxy)-2-methylpropionyloxy]ethyl ester. ChemBK. [Link]

• Li, X., et al. (2016). Lipotoxicity in HepG2 cells triggered by free fatty acids. International Journal of Clinical and Experimental Medicine, 9(6), 10966-10975. [Link]

• ChemIndex. (n.d.). 2-(4-chlorophenoxy)nicotinic acid. ChemIndex. [Link]

• MacRae, F., & Ground, M. (2007). Niacin: a re-emerging pharmaceutical for the treatment of dyslipidaemia. British Journal of Pharmacology, 151(5), 579-81. [Link]

• Julius, U. (2012). Nicotinic acid as a lipid-modifying drug--a review. Wiener klinische Wochenschrift, 124(1-2), 1-8. [Link]

• ResearchGate. (n.d.). Stimulation of lipid accumulation in HepG2 cells by fatty acids. ResearchGate. [Link]

• Marí, M., et al. (2010). In vitro treatment of HepG2 cells with saturated fatty acids reproduces mitochondrial dysfunction found in nonalcoholic steatohepatitis. The Journal of nutritional biochemistry, 21(4), 330-8. [Link]

• Guyton, J. R., & Simmons, P. D. (2009). Prolonged-release nicotinic acid for the management of dyslipidemia: an update including results from the NAUTILUS study. Vascular health and risk management, 5, 439-49. [Link]

• McKenney, J. (2003). Niacin for dyslipidemia: considerations in product selection. American journal of health-system pharmacy, 60(10), 995-1005. [Link]

• Carlson, L. A. (2005). Nicotinic acid: the broad-spectrum lipid drug. A 50th anniversary review. Journal of internal medicine, 258(2), 94-114. [Link]

• Elam, M. B., et al. (2000). Effect of niacin on lipid and lipoprotein levels and glycemic control in patients with diabetes and peripheral arterial disease: the ADMIT study. JAMA, 284(10), 1263-70. [Link]

• Šobra, J., et al. (2015). Niacin in the Treatment of Hyperlipidemias in Light of New Clinical Trials. Physiological research, 64 Suppl 3, S373-83. [Link]

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Application Notes &amp; Protocols: Evaluating 2-(4-Chlorophenoxy)nicotinic Acid as a Potential Anti-Inflammatory Agent

Abstract

Inflammation is a critical biological response, but its dysregulation underlies a multitude of chronic diseases. The search for novel, potent, and safe anti-inflammatory agents is a cornerstone of modern drug development. Nicotinic acid (niacin) and its derivatives have garnered attention for their lipid-modifying properties and emerging anti-inflammatory roles.[1][2][3] This document provides a comprehensive guide for researchers on the preclinical evaluation of a novel derivative, 2-(4-Chlorophenoxy)nicotinic acid. We hypothesize that this compound leverages the known anti-inflammatory pathways of nicotinic acid, potentially through the GPR109A receptor, to suppress pro-inflammatory signaling cascades like NF-κB.[4][5][6] These application notes offer detailed, field-tested protocols for a structured, multi-stage evaluation, from initial in vitro screening in macrophage cell models to efficacy testing in an established in vivo model of acute inflammation.

Hypothesized Mechanism of Action: GPR109A-Mediated NF-κB Inhibition

Nicotinic acid is known to exert anti-inflammatory effects by activating the G-protein coupled receptor GPR109A (also known as NIACR1) on immune cells, including monocytes and macrophages.[4][5][7] Activation of this receptor leads to a decrease in intracellular cyclic AMP (cAMP), which in turn interferes with the downstream activation of the nuclear factor-kappa B (NF-κB) signaling pathway. NF-κB is a master regulator of inflammation, controlling the transcription of numerous pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, and enzymes like iNOS and COX-2.[4][8] We postulate that 2-(4-Chlorophenoxy)nicotinic acid acts as a GPR109A agonist, ultimately inhibiting the phosphorylation and degradation of IκBα, which prevents the nuclear translocation of the p65 subunit of NF-κB and subsequent pro-inflammatory gene expression.

Caption: Hypothesized signaling pathway for 2-(4-Chlorophenoxy)nicotinic acid.

Section 1: In Vitro Efficacy and Cytotoxicity Screening

The initial phase of evaluation focuses on determining the compound's biological activity and safety profile in a controlled cellular environment. We utilize lipopolysaccharide (LPS)-stimulated macrophage cells, a robust and widely accepted model for mimicking bacterial-induced inflammation.[9][10]

Caption: Experimental workflow for the in vitro screening of the test compound.

Protocol 1.1: Cell Viability Assessment (MTT Assay)

Rationale: It is critical to first establish a non-toxic concentration range for the test compound. This ensures that any observed reduction in inflammatory markers is due to a specific anti-inflammatory effect and not simply a consequence of cell death.

• Cell Seeding: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 2x stock solution series of 2-(4-Chlorophenoxy)nicotinic acid in complete DMEM (e.g., from 1 µM to 200 µM).

• Treatment: Remove the old media from the cells and add 100 µL of the compound dilutions to the respective wells. Include a "vehicle control" (e.g., 0.1% DMSO in media) and a "no cells" blank control.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Determine the 50% cytotoxic concentration (CC₅₀). Subsequent experiments should use concentrations well below the CC₅₀.

Protocol 1.2: Measurement of Nitric Oxide (NO) Production

Rationale: Activated macrophages produce nitric oxide (NO) via the inducible nitric oxide synthase (iNOS) enzyme, a key marker of the inflammatory response. The Griess assay provides a simple, colorimetric method to quantify nitrite, a stable breakdown product of NO.[8]

• Cell Seeding: Seed RAW 264.7 cells as described in Protocol 1.1.

• Pre-treatment: Remove media and add 100 µL of media containing non-toxic concentrations of the test compound. Include a vehicle control and a positive control (e.g., 10 µM Dexamethasone). Incubate for 1 hour.

• Stimulation: Add 10 µL of LPS solution (final concentration 1 µg/mL) to all wells except the negative control group.

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

• Griess Assay:

  • Transfer 50 µL of supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each well.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each well.

  • Incubate for 10 minutes at room temperature, protected from light.

• Readout: Measure absorbance at 540 nm.

• Analysis: Quantify nitrite concentration using a sodium nitrite standard curve. Calculate the percentage inhibition of NO production for each compound concentration relative to the LPS-only stimulated group.

Protocol 1.3: Quantification of Pro-Inflammatory Cytokines (ELISA)

Rationale: To gain more specific insights into the compound's mechanism, we quantify key pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6). ELISA (Enzyme-Linked Immunosorbent Assay) provides a highly sensitive and specific method for this purpose.[11]

• Sample Collection: Use the same cell culture supernatants collected in step 4 of Protocol 1.2.

• ELISA Procedure: Perform sandwich ELISAs for TNF-α and IL-6 according to the manufacturer's instructions (e.g., R&D Systems, eBioscience). This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding standards and samples (supernatants).

  • Adding a detection antibody.

  • Adding an enzyme conjugate (e.g., HRP-streptavidin).

  • Adding a substrate (e.g., TMB) and stopping the reaction.

• Readout: Measure the absorbance at the appropriate wavelength (e.g., 450 nm).

• Analysis: Calculate cytokine concentrations from the standard curve. Determine the percentage inhibition for each compound concentration relative to the LPS-only control.

Parameter	Description	Example Result Format
CC₅₀ (µM)	50% Cytotoxic Concentration	> 100 µM
NO IC₅₀ (µM)	50% Inhibitory Concentration for Nitric Oxide	15.2 ± 1.8 µM
TNF-α IC₅₀ (µM)	50% Inhibitory Concentration for TNF-α	12.5 ± 2.1 µM
IL-6 IC₅₀ (µM)	50% Inhibitory Concentration for IL-6	18.9 ± 3.4 µM

Section 2: In Vivo Preclinical Efficacy Assessment

Following promising in vitro results, the next critical step is to evaluate the compound's efficacy in a living organism. The carrageenan-induced paw edema model in rats is a classical and highly reproducible acute inflammation model used for screening potential anti-inflammatory drugs.[2][12][13][14]

Caption: Timeline for the in vivo carrageenan-induced paw edema model.

Protocol 2.1: Carrageenan-Induced Paw Edema in Rats

Rationale: Injection of carrageenan, a phlogistic agent, into the rat paw induces a biphasic inflammatory response characterized by fluid accumulation (edema) and immune cell infiltration.[13] This allows for the quantitative assessment of an agent's ability to suppress acute inflammation.

• Animals and Acclimatization: Use male Wistar rats (180-200g). Acclimatize them for one week under standard laboratory conditions. Fast the animals overnight before the experiment but allow free access to water.

• Grouping and Dosing:

  • Group I (Vehicle Control): Receives the vehicle (e.g., 0.5% Carboxymethyl cellulose, p.o.).

  • Group II (Positive Control): Receives Indomethacin (10 mg/kg, p.o.).

  • Group III-V (Test Groups): Receive 2-(4-Chlorophenoxy)nicotinic acid at three different doses (e.g., 10, 20, 50 mg/kg, p.o.).

• Baseline Measurement (T=0): Measure the initial volume of the right hind paw of each rat using a digital plethysmometer.

• Induction of Inflammation: Immediately after baseline measurement, inject 0.1 mL of 1% w/v carrageenan solution in sterile saline into the sub-plantar region of the right hind paw.

• Post-Induction Measurements: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the volume of edema at each time point: Edema (mL) = (Paw volume at time T) - (Paw volume at T=0).

  • Calculate the percentage inhibition of edema for each group compared to the vehicle control group using the formula: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

Treatment Group	Dose (mg/kg)	% Inhibition of Edema at 3h	% Inhibition of Edema at 5h
Vehicle Control	-	0%	0%
Indomethacin	10	55.4%	62.1%
Test Compound	10	25.8%	30.2%
Test Compound	20	40.1%	48.5%
Test Compound	50	51.7%	59.3%

Protocol 2.2: Histopathological Examination

Rationale: While paw volume provides quantitative data on edema, histopathology offers a qualitative assessment of the inflammatory infiltrate, confirming that the reduction in swelling is associated with a decrease in immune cell migration.

• Tissue Collection: At the end of the experiment (5 hours), euthanize the rats via CO₂ asphyxiation.

• Fixation: Dissect the inflamed paw tissue and fix it in 10% neutral buffered formalin for 48 hours.

• Processing: Dehydrate the tissue through a graded series of ethanol, clear in xylene, and embed in paraffin wax.

• Sectioning: Cut 5 µm thick sections using a microtome.

• Staining: Stain the sections with Hematoxylin and Eosin (H&E).

• Microscopic Examination: Examine the slides under a light microscope for signs of inflammation, such as edema, neutrophil infiltration, and tissue damage. Compare the treated groups with the vehicle control group.

References

• Eze, F. I., Uzor, P. F., Ikechukwu, P., Obi, B. C., & Osadebe, P. O. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences.
• WuXi AppTec. (n.d.). Inflammation & Autoimmune Disease Models. WuXi Biology.
• Pérez-Sánchez, A., Barrajón-Catalán, E., Cifuentes, A., & Micol, V. (2021).
• Schroecksnadel, K., Winkler, C., Wirleitner, B., Schennach, H., & Fuchs, D. (2005).
• Patil, K. R., Mahajan, U. B., Unger, B. S., Goyal, S. N., Belemkar, S., Surana, S. J., Ojha, S., & Patil, C. R. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. PMC - PubMed Central.
• Unknown Author. (n.d.). In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. Source Not Available.
• Unknown Author. (2025). In vitro pharmacological screening methods for anti-inflammatory agents.
• Unknown Author. (n.d.).
• Pharmaron. (n.d.).
• Digby, J. E., Martinez, F. O., Jefferson, A., Ruparelia, N., Wamil, M., Greaves, D. R., & Choudhury, R. P. (2011). Anti-inflammatory Effects of Nicotinic Acid: Mechanisms of Action in Human Monocytes. Journal article.
• Digby, J. E., Martinez, F., Ruparelia, N., Jefferson, A., Wamil, M., Greaves, D. R., & Choudhury, R. P. (2012). Anti-Inflammatory Effects of Nicotinic Acid in Human Monocytes Are Mediated by GPR109A Dependent Mechanisms. PMC - PubMed Central.
• Unknown Author. (n.d.). Synthesis and biological evaluation of new nicotinic acid derivatives as potential anti-inflammatory agents with enhanced gastric safety profile. PubMed.
• Unknown Author. (n.d.).
• Godin, A. M., Ferreira, W. C., Rocha, L. T. S., & Raphael, G. (2012). Nicotinic acid induces antinociceptive and anti-inflammatory effects in different experimental models. PubMed.
• Digby, J. E., McNeill, E., Dyar, O. J., Lam, V., Greaves, D. R., & Choudhury, R. P. (n.d.).
• Unknown Author. (n.d.). Niacin Modulates Pro-inflammatory Cytokine Secretion. A Potential Mechanism Involved in its Anti-atherosclerotic Effect. The Open Cardiovascular Medicine Journal.
• Unknown Author. (n.d.). Method for synthesizing 2-chlorine-N-(2,4-difluorophenyl) nicotinamide by one-pot method.
• Digby, J. E., Martinez, F., Jefferson, A., Ruparelia, N., Chai, J., Wamil, M., Greaves, D. R., & Choudhury, R. P. (2012). Anti-inflammatory effects of nicotinic acid in human monocytes are mediated by GPR109A dependent mechanisms. PubMed.
• Unknown Author. (n.d.). Anti-Inflammatory Effects of Nicotinic Acid in Human Monocytes Are Mediated by GPR109A Dependent Mechanisms. Semantic Scholar.
• Unknown Author. (2017). Synthesis of 2-Chloronicotinic Acid Derivatives.
• Unknown Author. (2019). (PDF) Synthesis of 2-Chloronicotinic Acid Derivatives.
• Unknown Author. (n.d.). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl)
• Unknown Author. (1998). Process for the preparation of nicotinic acids.

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Application Notes and Protocols for 2-(4-Chlorophenoxy)nicotinic Acid in Drug Discovery

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 2-(4-Chlorophenoxy)nicotinic acid as a scaffold in modern drug discovery. Moving beyond the classical applications of its parent molecule, nicotinic acid, this guide details the synthesis, postulated mechanisms of action, and robust experimental protocols for evaluating this compound's therapeutic potential across multiple target classes. We bridge established pharmacology with novel hypotheses, offering a framework for unlocking the full potential of this versatile chemical entity.

Introduction: A Scaffold of Dual Heritage

Nicotinic acid, also known as niacin or vitamin B3, holds a unique position in pharmacology as both an essential human nutrient and a broad-spectrum lipid-modifying drug.[1][2] For over half a century, pharmacological doses of nicotinic acid have been used to favorably modulate plasma lipoproteins, primarily by reducing atherogenic particles like LDL and VLDL while significantly increasing protective HDL levels.[2][3] This activity has cemented the nicotinic acid core as a privileged scaffold in medicinal chemistry.

The compound 2-(4-Chlorophenoxy)nicotinic acid represents a strategic chemical modification of this core. The introduction of a 4-chlorophenoxy group at the 2-position of the pyridine ring dramatically alters the molecule's steric and electronic properties. This modification serves two primary purposes in a drug discovery context:

• To potentially refine or enhance the known lipid-modifying activities of the parent scaffold.

• To explore novel pharmacology by directing the molecule toward new biological targets where the parent compound is inactive.

This application note provides the foundational knowledge and detailed protocols necessary to systematically investigate 2-(4-Chlorophenoxy)nicotinic acid, from its chemical synthesis to its biological characterization in therapeutically relevant assays.

Section 1: Synthesis and Characterization

The synthesis of 2-aryloxynicotinic acids is typically achieved via a nucleophilic aromatic substitution (SNAr) reaction. The critical starting material for this process is 2-chloronicotinic acid, an important intermediate for a variety of pharmaceuticals and agrochemicals.[4][5] The electron-withdrawing nature of the pyridine nitrogen and the carboxylic acid group facilitates the displacement of the chlorine atom by a nucleophile, in this case, the 4-chlorophenoxide ion.

Experimental Protocol 1.1: Synthesis of 2-(4-Chlorophenoxy)nicotinic acid

This protocol describes a general method for the synthesis of the title compound. Optimization of base, solvent, and temperature may be required to maximize yield.

Materials:

• 2-Chloronicotinic acid

• 4-Chlorophenol

• Potassium carbonate (K2CO3), anhydrous

• Dimethylformamide (DMF), anhydrous

• Hydrochloric acid (HCl), 1M solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO4), anhydrous

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-chlorophenol (1.1 equivalents) and anhydrous DMF.

• Stir the solution and add anhydrous potassium carbonate (2.5 equivalents) in portions.

• Heat the mixture to 80-90 °C for 30 minutes to facilitate the formation of the potassium phenoxide salt.

• Add 2-chloronicotinic acid (1.0 equivalent) to the reaction mixture.

• Increase the temperature to 120-140 °C and maintain for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully pour the mixture into ice-cold water.

• Acidify the aqueous solution to pH 2-3 using 1M HCl. A precipitate should form.

• Extract the product into ethyl acetate (3x volumes).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization or column chromatography to obtain pure 2-(4-Chlorophenoxy)nicotinic acid.

Characterization:

• 1H NMR: To confirm the presence of protons on the pyridine and chlorophenoxy rings and their respective chemical environments.[4]

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.[5]

Caption: HCA₂ receptor signaling pathway for inhibition of lipolysis.

Hypothesis B: Modulation of Nicotinic Acetylcholine Receptors (nAChRs)

It is critical to distinguish nicotinic acid receptors (like HCA₂) from nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play fundamental roles in the central and peripheral nervous systems. [6]They are therapeutic targets for pain, neurodegenerative diseases, and addiction. [7][8]The significant structural alteration introduced by the 4-chlorophenoxy group could impart affinity for nAChR subtypes, such as the abundant α4β2 or α7 subtypes in the brain. [6]This hypothesis warrants investigation through binding and functional assays.

Hypothesis C: Novel Targets in Oncology and Infectious Disease

Research on close structural analogs, such as 2-(4-Fluorophenoxy)nicotinic acid, suggests potential applications beyond metabolic and neurological disorders. [4]These include:

• Oncology: Inhibition of specific kinases or other proteins involved in cancer cell proliferation. [9]* Infectious Diseases: Inhibition of essential enzymes in pathogens, such as Mycobacterium tuberculosis. [4] These hypotheses require broad screening campaigns against relevant enzyme panels or pathogen growth assays.

Section 3: Experimental Protocols for Target Validation

The following protocols provide a starting point for characterizing the biological activity of 2-(4-Chlorophenoxy)nicotinic acid.

Protocol 3.1: In Vitro nAChR Radioligand Binding Assay

This assay determines the binding affinity (Kᵢ) of the test compound for a specific nAChR subtype, such as α4β2. It is a foundational step for assessing potential CNS activity. [10][11] Materials:

• Cell membranes from a stable cell line expressing the human nAChR subtype of interest (e.g., HEK293-α4β2).

• Radioligand (e.g., [³H]cytisine for α4β2).

• Test compound (2-(4-Chlorophenoxy)nicotinic acid) dissolved in DMSO, serially diluted.

• Non-specific binding control (e.g., high concentration of nicotine or epibatidine).

• Assay buffer (e.g., PBS or Tris-HCl with appropriate salts).

• 96-well filter plates (e.g., GF/B or GF/C).

• Scintillation cocktail and microplate scintillation counter.

Procedure:

• In a 96-well plate, combine assay buffer, a fixed concentration of radioligand (typically at its Kd value), and varying concentrations of the test compound.

• For total binding wells, add vehicle (DMSO) instead of the test compound.

• For non-specific binding wells, add the non-specific control compound.

• Initiate the binding reaction by adding the cell membrane preparation to each well.

• Incubate the plate at room temperature for a defined period (e.g., 60-120 minutes) to reach equilibrium.

• Terminate the reaction by rapid filtration through the filter plate using a cell harvester. This separates bound from free radioligand.

• Wash the filters multiple times with ice-cold assay buffer.

• Allow the filters to dry, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

• Calculate specific binding (Total Binding - Non-specific Binding) and plot the percentage of specific binding against the log concentration of the test compound.

• Determine the IC₅₀ value from the resulting sigmoidal curve and convert it to a Kᵢ value using the Cheng-Prusoff equation.

Protocol 3.2: In Vitro Adipocyte Lipolysis Assay

This functional assay directly measures the compound's ability to inhibit fat breakdown, confirming an HCA₂-mediated mechanism.

Materials:

• Differentiated 3T3-L1 adipocytes or primary adipocytes.

• Assay buffer (e.g., Krebs-Ringer bicarbonate buffer with BSA).

• Isoproterenol or Forskolin (to stimulate lipolysis).

• Test compound, serially diluted.

• Glycerol or Free Fatty Acid quantification kit.

Procedure:

• Culture and differentiate adipocytes in multi-well plates.

• Wash the cells and pre-incubate with varying concentrations of the test compound for 30 minutes.

• Stimulate lipolysis by adding a fixed concentration of isoproterenol to all wells (except basal control).

• Incubate for 1-2 hours at 37°C.

• Collect the supernatant (assay medium).

• Measure the concentration of glycerol or FFAs released into the medium using a commercial colorimetric or fluorometric kit.

• Plot the amount of glycerol/FFA released against the log concentration of the test compound.

• Calculate the EC₅₀ value, which represents the concentration of the compound that causes 50% inhibition of stimulated lipolysis.

Section 4: Data Interpretation and SAR Insights

The experimental data gathered will guide the progression of the drug discovery project.

Data Summary Table

A crucial step is to consolidate results to build a clear picture of the compound's activity profile.

Target/Pathway	Assay Type	Endpoint	Hypothetical Value for 2-(4-Chlorophenoxy)nicotinic acid
HCA₂ Receptor	Adipocyte Lipolysis	EC₅₀	50 - 500 nM
α4β2 nAChR	Radioligand Binding	Kᵢ	> 10 µM (Inactive)
α7 nAChR	Radioligand Binding	Kᵢ	> 10 µM (Inactive)
M. tuberculosis	Whole-cell Growth	MIC	5 µg/mL

Interpreting the Data:

• A low EC₅₀ in the lipolysis assay would confirm the compound as a potent HCA₂ agonist.

• High Kᵢ values (>10 µM) in the nAChR binding assays would suggest it does not interact with these receptors, distinguishing its mechanism from CNS-acting nicotinic compounds.

• A low Minimum Inhibitory Concentration (MIC) against a pathogen would open a new therapeutic avenue for investigation.

Structure-Activity Relationship (SAR): The carboxylic acid group is a key functional handle. It can be converted to esters or amides to create prodrugs with altered solubility, permeability, or pharmacokinetic profiles. [4]Comparing the activity of the 4-chloro analog to fluoro, methyl, or methoxy-substituted analogs would build a valuable SAR model to guide the design of next-generation compounds with improved potency and selectivity.

Caption: Iterative workflow for the discovery and development of novel analogs.

Conclusion

2-(4-Chlorophenoxy)nicotinic acid is a compelling chemical scaffold that stands at the intersection of established metabolic pharmacology and the potential for novel therapeutic applications. Its synthesis is straightforward, allowing for the rapid generation of analogs for SAR studies. By employing a systematic evaluation strategy that includes assays for HCA₂ activation, nAChR binding, and broader screening panels, researchers can effectively deconvolute its biological activities. This guide provides the necessary protocols and conceptual framework to empower drug discovery professionals to explore and potentially exploit this promising molecule for the development of new medicines.

References

• Benchchem. 2-(4-Fluorophenoxy)nicotinic acid | 54629-13-9.

• Wikipedia. Nicotinic acid. Available from: [Link]

• Centers for Disease Control and Prevention (CDC). Percutaneous Penetration of Nicotinates: In Vivo and In Vitro Measurements.

• PubMed. Nicotinic acid: pharmacological effects and mechanisms of action. Available from: [Link]

• PubMed. A Robust Homogeneous Binding Assay for alpha4beta2 Nicotinic Acetylcholine Receptor. Available from: [Link]

• PubMed. Synthesis, Nicotinic Acetylcholine Receptor Binding, and in Vitro and in Vivo Pharmacological Properties of 2'-Fluoro-(substituted thiophenyl)deschloroepibatidine Analogues. Available from: [Link]

• National Center for Biotechnology Information (NCBI). Nicotinic acid: an old drug with a promising future. Available from: [Link]

• Google Patents. CN104402814A - Method for synthesizing 2-chlorine-N-(2,4-difluorophenyl) nicotinamide by one-pot method.

• National Center for Biotechnology Information (NCBI). Synthesis and Nicotinic Acetylcholine Receptor In Vitro and In Vivo Pharmacological Properties of 2'-Fluoro-3'-(substituted phenyl)deschloroepibatidine Analogues of 2'. Available from: [Link]

• National Center for Biotechnology Information (NCBI). Nicotinic ACh Receptors as Therapeutic Targets in CNS Disorders. Available from: [Link]

• National Center for Biotechnology Information (NCBI). Nicotinic acetylcholine receptors: Therapeutic targets for novel ligands to treat pain and inflammation. Available from: [Link]

• Atlantis Press. Synthesis of 2-Chloronicotinic Acid Derivatives. Available from: [Link]

• PubMed. Nicotinic acid: the broad-spectrum lipid drug. A 50th anniversary review. Available from: [Link]

• ResearchGate. Nicotinic acid, its mechanism of action and pharmacological effects. Available from: [Link]

• PubMed. In Vitro Activity Assays to Quantitatively Assess the Endogenous Reversible Oxidation State of Protein Tyrosine Phosphatases in Cells. Available from: [Link]

• PubMed. Nicotinic acetylcholine receptor-based blockade: applications of molecular targets for cancer therapy. Available from: [Link]

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Application Note: Formulation of 2-(4-Chlorophenoxy)nicotinic Acid for Preclinical Research

Introduction

2-(4-Chlorophenoxy)nicotinic acid is a compound of interest in various fields of chemical and biological research. The success and reproducibility of any experiment, whether in vitro or in vivo, are fundamentally dependent on the appropriate formulation of the test compound. Improper formulation can lead to inaccurate dosing, poor bioavailability, and misleading results, representing a significant waste of resources and time.[1][2] This is particularly critical for compounds like 2-(4-Chlorophenoxy)nicotinic acid, which, based on its structure, is predicted to have low aqueous solubility.[1][3]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to develop robust and reliable formulations of 2-(4-Chlorophenoxy)nicotinic acid for preclinical experimental settings. It emphasizes a systematic approach, from understanding the compound's physicochemical properties to detailed, step-by-step protocols for both cell-based assays and animal studies.

Physicochemical Profile of 2-(4-Chlorophenoxy)nicotinic Acid

A thorough understanding of the compound's properties is the cornerstone of any formulation strategy. The key physicochemical parameters for 2-(4-Chlorophenoxy)nicotinic acid are summarized below.

Property	Value	Source	Significance for Formulation
Molecular Formula	C₁₂H₈ClNO₃	PubChem[4]	Foundational for all molarity and concentration calculations.
Molecular Weight	249.65 g/mol	PubChem[4]	Essential for accurate weighing and preparation of solutions of known concentration.
Physical State	Solid Crystalline	Thermo Fisher Scientific[5]	Indicates that the compound must be dissolved or suspended for experimental use.
Predicted Solubility	Low in water	General Trend[1][3]	The primary challenge; dictates the need for solubilizing agents or alternative vehicles.
Storage Temperature	2-8°C	Sigma-Aldrich	Critical for maintaining the chemical stability and integrity of the compound.

Note: Experimental determination of solubility in various relevant solvents (e.g., DMSO, ethanol, PBS) is highly recommended as a first step.

Formulation Strategy: A Decision-Making Framework

The choice of formulation is dictated by the experimental system. An intravenous (IV) injection requires a true solution to prevent emboli, whereas an oral gavage (PO) can often utilize a suspension.[2][6] The following decision tree provides a logical workflow for selecting an appropriate formulation strategy.

Caption: Formulation decision workflow for 2-(4-Chlorophenoxy)nicotinic acid.

Protocol for In Vitro Formulations

For cell-based assays, the primary goal is to create a concentrated stock solution in an organic solvent that can be further diluted into the aqueous culture medium without precipitation.

3.1. Preparation of High-Concentration Stock Solution (e.g., 10-50 mM in DMSO)

• Rationale: Dimethyl sulfoxide (DMSO) is a powerful, water-miscible solvent capable of dissolving a wide range of organic compounds, making it an ideal choice for primary stock solutions.[7][8] A high concentration allows for minimal volumes to be added to the final assay, thereby reducing solvent toxicity.

• Materials:

  • 2-(4-Chlorophenoxy)nicotinic acid powder

  • Anhydrous, cell-culture grade DMSO

  • Calibrated analytical balance

  • Amber glass vial or microcentrifuge tube

  • Vortex mixer and/or sonicator

• Protocol:

  • Calculate Required Mass: Determine the mass of the compound needed for your desired volume and concentration.

    • Formula: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

    • Example (for 1 mL of 20 mM stock): Mass = 20 × 1 × 249.65 / 1000 = 4.99 mg

  • Weigh Compound: Accurately weigh the calculated mass of 2-(4-Chlorophenoxy)nicotinic acid and transfer it to the vial.

  • Add Solvent: Add the calculated volume of DMSO to the vial.

  • Solubilize: Cap the vial tightly and vortex vigorously. If needed, use a brief sonication in a water bath to facilitate complete dissolution.

  • Visual QC: Inspect the solution to ensure it is clear and free of any particulate matter.

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

3.2. Preparation of Aqueous Working Solutions

• Rationale: The DMSO stock must be diluted into the final assay medium (e.g., DMEM, RPMI). The key is to ensure the final concentration of DMSO is non-toxic to the cells, typically kept below 0.5% and ideally below 0.1%.

• Protocol:

  • Pre-warm Medium: Warm the required volume of cell culture medium to 37°C.

  • Serial Dilution: Perform serial dilutions of the DMSO stock into the pre-warmed medium to achieve the desired final concentrations.

  • Mixing Technique (Crucial): When diluting, add the small volume of DMSO stock into the larger volume of aqueous medium while vortexing or pipetting vigorously. This rapid dispersion helps prevent localized precipitation.

  • Final QC: Visually inspect the final working solution for any signs of cloudiness or precipitation. If observed, the formulation may need to be re-optimized at a lower concentration. A vehicle control group (medium with the same final percentage of DMSO) is mandatory in all experiments.[9]

Protocol for In Vivo Formulations

In vivo formulations are more complex due to the constraints of animal physiology, tolerability, and the specific route of administration.[2][10]

4.1. Considerations for Vehicle Selection

• Solutions vs. Suspensions: For intravenous (IV) administration, a true solution is mandatory. For oral (PO) or subcutaneous (SC) routes, a homogenous suspension is often acceptable and easier to achieve.[6][7]

• Tolerability: The chosen vehicle must be non-toxic and well-tolerated by the animal model at the required volume.[9][10]

• Excipients: Common excipients to improve solubility or create stable suspensions include:

  • Co-solvents: Polyethylene glycol 400 (PEG 400), Propylene glycol.[2]

  • Surfactants: Tween® 80, Polysorbate 20. These agents improve wetting and prevent particle aggregation.[1]

  • Suspending Agents: Carboxymethylcellulose (CMC), Methylcellulose. These increase viscosity to slow the settling of particles.[9]

  • Solubilizers: Cyclodextrins like Hydroxypropyl-β-cyclodextrin (HP-β-CD) can form inclusion complexes to enhance aqueous solubility.[11]

4.2. Step-by-Step Protocol for an Oral Suspension (e.g., 10 mg/mL)

This protocol describes a common, robust vehicle for oral gavage in rodents.

• Vehicle Composition: 0.5% (w/v) Carboxymethylcellulose (CMC) and 0.25% (v/v) Tween® 80 in sterile water.

• Materials:

  • 2-(4-Chlorophenoxy)nicotinic acid powder

  • Sodium Carboxymethylcellulose (low viscosity)

  • Tween® 80

  • Sterile water for injection

  • Mortar and pestle

  • Stir plate and magnetic stir bar

  • Graduated cylinder and appropriate glassware

• Protocol:

  • Prepare Vehicle: a. Heat ~80% of the required sterile water volume to ~60°C. b. Slowly sprinkle the CMC powder onto the vortex of the stirring water to prevent clumping. Stir until fully hydrated. c. Cool the solution to room temperature. d. Add the Tween® 80 and the remaining volume of sterile water. Stir until homogenous.

  • Prepare the Suspension: a. Weigh the required amount of 2-(4-Chlorophenoxy)nicotinic acid for the desired final volume and concentration. b. Place the powder in a mortar. c. Levigation (Critical Step): Add a small volume of the vehicle to the powder and triturate with the pestle to form a smooth, uniform paste. This step is essential for breaking up aggregates and ensuring proper wetting of the particles.[9] d. Gradually add the remaining vehicle in small portions, mixing thoroughly after each addition, until the entire volume is incorporated. e. Transfer the final suspension to a beaker and stir with a magnetic stir bar for at least 30 minutes to ensure homogeneity.

  • Quality Control and Dosing: a. Visual Inspection: The final product should be a uniform, milky suspension. b. Homogeneity: Stir the suspension continuously before drawing up each dose to ensure consistent concentration. c. Stability: For multi-day studies, assess the re-suspendability of the formulation after storage at 2-8°C. It should easily return to a homogenous state with gentle agitation.

Safety & Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. All procedures must be conducted in accordance with institutional safety guidelines.

• Hazard Identification: 2-(4-Chlorophenoxy)nicotinic acid is classified as an irritant. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[5][12]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[12]

• Handling:

  • Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[5]

  • Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.[5][12]

  • Wash hands thoroughly after handling.[5]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations for chemical waste.[5]

Troubleshooting

Issue	Potential Cause	Recommended Solution
Precipitation in In Vitro Working Solution	Final concentration exceeds aqueous solubility limit.	Decrease the final concentration. Increase the final % of DMSO slightly (do not exceed 0.5%). Evaluate if a different stock solvent is needed.
Compound Won't Dissolve in DMSO Stock	Concentration is too high.	Reduce the target stock concentration. Try gentle warming or extended sonication.
Inconsistent In Vivo Results	Non-homogenous suspension; inaccurate dosing.	Ensure the suspension is stirred continuously during dosing. Improve the levigation step to create a finer, more uniform particle dispersion.[9]
Adverse Events in Vehicle Control Group	Vehicle is not well-tolerated at the administered volume or concentration.	Reduce the dosing volume. Evaluate a different, more biocompatible vehicle system (e.g., saline, corn oil).[9][10]

References

• PubChem, National Center for Biotechnology Information. (n.d.). 2-(4-Chlorophenoxy)nicotinic acid. Retrieved from [Link]

• Capsugel (Lonza). (2017). Formulation Selection and in-vitro Screening for Oral Bioavailability Enhancement. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. [Link]

• ResearchGate. (2025). Formulation strategies for poorly soluble drugs. [Link]

• European Medicines Agency (EMA). (2010). Poorly water soluble substances: challenges, options and limitations for children. [Link]

• ResearchGate. (2012). What are the preferable iv vehicle system for in vivo study?. [Link]

• ResearchGate. (2014). What are the vehicles used to dissolve drugs for in vivo treatment?. [Link]

• Admescope. (2019). Preclinical formulations for pharmacokinetic studies. [Link]

• Gad Consulting Services. (2016). Vehicles for Animal Studies. [Link]

• Gonçalves, J. M., & Piedade, M. E. M. D. (2016). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. [Link]

• Abraham, M. H., et al. (2013). On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. Journal of Molecular Liquids, 188, 130-135.

• ResearchGate. (2016). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents and Polarity. [Link]

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• 10. gadconsulting.com [gadconsulting.com]
• 11. researchgate.net [researchgate.net]
• 12. fishersci.com [fishersci.com]

Application Note &amp; Protocol: Preparation of 2-(4-Chlorophenoxy)nicotinic Acid Solutions for Research Applications

Abstract

This document provides a comprehensive guide for the preparation of solutions of 2-(4-Chlorophenoxy)nicotinic acid, a compound of interest for researchers in drug development and related scientific fields. The protocol emphasizes best practices to ensure solution accuracy, stability, and suitability for downstream experimental applications, particularly in cell-based assays. We will cover critical aspects from physicochemical properties and safe handling to the detailed, step-by-step preparation of high-concentration stock solutions and their subsequent dilution to final working concentrations. The causality behind procedural choices is explained to empower researchers to adapt these protocols to their specific experimental needs while maintaining scientific rigor.

Introduction and Physicochemical Characterization

2-(4-Chlorophenoxy)nicotinic acid is a derivative of nicotinic acid (Niacin, Vitamin B3). The introduction of a 4-chlorophenoxy group significantly alters the molecule's properties, particularly its solubility and potential biological activity, making it a subject of investigation. Accurate solution preparation is the foundation of reproducible research. Errors in concentration can lead to misinterpretation of experimental data, jeopardizing project timelines and resources[1]. This guide provides a validated framework for preparing reliable solutions of this compound.

1.1. Physicochemical Properties

A thorough understanding of the compound's properties is essential before any experimental work is initiated. Key data for 2-(4-Chlorophenoxy)nicotinic acid is summarized below.

Property	Value	Source
CAS Number	51362-37-9	[2]
Molecular Formula	C₁₂H₈ClNO₃	Inferred
Molecular Weight	249.65 g/mol	Inferred
Appearance	Off-white to light yellow powder	[2]
Solubility	Soluble in Dimethyl Sulfoxide (DMSO)	General knowledge
Sparingly soluble in other organic solvents	Inferred from structure
Poorly soluble in aqueous solutions	Inferred from structure

Safety and Handling Precautions

As a matter of standard laboratory policy, any chemical with limited toxicological data should be handled as potentially hazardous[3]. The following precautions are derived from available Safety Data Sheets (SDS) for 2-(4-Chlorophenoxy)nicotinic acid and related compounds[2].

2.1. Hazard Identification

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2].

• Eye Damage/Irritation: Category 2 (Causes serious eye irritation)[2].

• Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory irritation)[2].

• Aquatic Hazard (Acute): Category 3 (Harmful to aquatic life).

2.2. Recommended Handling Procedures

• Engineering Controls: Always handle the solid compound and concentrated solutions within a certified chemical fume hood to avoid inhalation of dust or vapors[2][4].

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use[4].

  • Eye Protection: Use chemical safety goggles or a face shield[2].

  • Lab Coat: A standard lab coat is required. Ensure it is clean and fully buttoned.

• Hygiene: Wash hands thoroughly after handling, even if gloves were worn[2]. Avoid eating, drinking, or smoking in the laboratory area.

• Disposal: Dispose of waste material and empty containers at an approved waste disposal plant in accordance with local, state, and federal regulations[2]. Do not release into the environment.

Diagram: Laboratory Safety Workflow

Caption: Workflow for the safe handling of 2-(4-Chlorophenoxy)nicotinic acid.

Protocol: Preparation of a 10 mM DMSO Stock Solution

3.1. Principle and Rationale Preparing a concentrated stock solution is a cornerstone of accurate and efficient experimentation[1]. It circumvents the need for repeated, and often inaccurate, weighing of small milligram or microgram quantities of solid compound. Dimethyl sulfoxide (DMSO) is the recommended solvent due to its high solubilizing power for a wide range of organic molecules, making it ideal for compounds like 2-(4-Chlorophenoxy)nicotinic acid which are poorly soluble in aqueous buffers[3][5]. This stock can then be stored for long periods and diluted as needed.

3.2. Materials

• 2-(4-Chlorophenoxy)nicotinic acid (solid powder)

• Anhydrous/Molecular Biology Grade Dimethyl Sulfoxide (DMSO)

• Analytical balance (readable to at least 0.1 mg)

• Weighing paper or boat

• Spatula

• Appropriate size amber or opaque glass vial with a PTFE-lined cap

• Calibrated micropipettes

• Sterile, disposable pipette tips

• Vortex mixer

• 0.22 µm sterile syringe filter (PTFE or other DMSO-compatible material)

• Sterile syringe

• Sterile, cryo-safe microcentrifuge tubes for aliquots

3.3. Step-by-Step Methodology

1. Calculation:

• Determine the required mass of the compound using the following formula:

  Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol ) / 1000

• Worked Example for 5 mL of a 10 mM stock:

  Mass (mg) = 10 mM × 5 mL × 249.65 g/mol / 1000 = 12.48 mg

2. Weighing the Compound:

• Place a weigh boat on the analytical balance and tare to zero.

• Inside a chemical fume hood, carefully weigh out the calculated mass (e.g., 12.48 mg) of 2-(4-Chlorophenoxy)nicotinic acid.

• Record the exact mass weighed. It is critical to use the actual mass for the final concentration calculation, not the target mass.

3. Dissolution:

• Transfer the weighed powder into the glass vial.

• Using a calibrated pipette, add the target volume of DMSO (e.g., 5 mL).

  • Expert Tip: DMSO is viscous. Use a positive displacement pipette for the highest accuracy, or ensure slow and complete dispensing with a standard air displacement pipette.

• Secure the cap tightly and vortex the solution for 1-2 minutes. A brief sonication in a water bath can be used to aid dissolution if particulates remain, but avoid excessive heating.

• Visually inspect the solution against a dark background to ensure complete dissolution.

4. Sterilization (for Cell Culture Applications):

• This step is critical to prevent contamination of cell cultures[6].

• Draw the solution into a sterile syringe.

• Attach a 0.22 µm sterile, DMSO-compatible syringe filter to the syringe.

• Dispense the solution through the filter into a sterile container. This removes any potential microbial contaminants.

5. Aliquoting and Storage:

• To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into smaller, single-use aliquots (e.g., 20-100 µL) in sterile, labeled cryo-vials or microcentrifuge tubes.

• Store aliquots at -20°C for short-to-medium term storage (months) or -80°C for long-term storage (up to a year or more). Protect from light by using amber tubes or storing them in a light-blocking box.

Diagram: Stock Solution Preparation Workflow

Caption: Step-by-step workflow for preparing a sterile stock solution.

Protocol: Preparation of Working Solutions

4.1. Principle and Rationale Working solutions are prepared by diluting the concentrated stock into the final experimental medium (e.g., cell culture medium, assay buffer). The goal is to achieve the desired final concentration while ensuring the concentration of the solvent (DMSO) is low enough to be non-toxic to the biological system, typically below 0.5% (v/v) , and ideally below 0.1%.

4.2. Step-by-Step Methodology

1. Calculation (Serial Dilution):

• Use the C₁V₁ = C₂V₂ formula, where:

  • C₁ = Concentration of the stock solution (e.g., 10 mM)

  • V₁ = Volume of the stock solution to add (the unknown)

  • C₂ = Desired final concentration in the experiment (e.g., 10 µM)

  • V₂ = Final volume of the working solution (e.g., 2 mL of cell culture medium)

• Rearrange to solve for V₁: V₁ = (C₂ × V₂) / C₁

• Worked Example:

  • C₁ = 10 mM = 10,000 µM

  • C₂ = 10 µM

  • V₂ = 2 mL

  V₁ = (10 µM × 2 mL) / 10,000 µM = 0.002 mL or 2 µL

2. Preparation:

• Thaw a single aliquot of the stock solution at room temperature.

• Briefly vortex the thawed stock solution to ensure homogeneity.

• Add the final medium (e.g., 2 mL of pre-warmed cell culture medium) to your experimental vessel (e.g., a well in a 6-well plate).

• Add the calculated volume of stock solution (e.g., 2 µL) directly into the medium.

• Immediately and gently mix the solution by pipetting up and down or by swirling the plate to ensure rapid and even dispersion. This is critical to prevent the compound from precipitating out of the aqueous solution.

3. Solvent Control:

• Always include a "vehicle control" in your experimental design. This control should contain the same final concentration of DMSO as your treated samples (e.g., 0.1% DMSO in medium) but without the compound. This allows you to differentiate the effects of the compound from any potential effects of the solvent itself.

Quality Control and Troubleshooting

Problem	Possible Cause	Recommended Solution
Solid will not dissolve in DMSO	Insufficient mixing; compound has low solubility even in DMSO; poor quality reagent.	Vortex for a longer duration. Use a bath sonicator for 5-10 minutes. Gentle warming (to 37°C) may help but use with caution as it can degrade some compounds. If it still fails, the compound may be impure or a lower stock concentration may be necessary.
Precipitate forms in working solution	Compound "crashing out" upon dilution into an aqueous medium.	Ensure the final DMSO concentration is as low as possible. Add the stock solution to the medium while vortexing/swirling to promote rapid mixing. Consider a two-step dilution (e.g., from 10 mM stock to a 100 µM intermediate in medium, then to the final concentration).
Inconsistent experimental results	Inaccurate pipetting; stock solution degradation; concentration error.	Use calibrated pipettes. Avoid repeated freeze-thaw cycles by using single-use aliquots. Re-calculate all steps. For rigorous validation, the concentration can be confirmed by analytical methods like HPLC-UV[7] or spectrophotometry if a molar extinction coefficient is known.

References

• Fisher Scientific. (2025). SAFETY DATA SHEET - 2-(4-Chlorophenoxy)nicotinic acid. (Note: Direct link to specific SDS is dynamic; linking to the provider's SDS portal).

• Sigma-Aldrich. (2024). SAFETY DATA SHEET. (Note: This is for a related compound, but principles of handling apply).

• Cayman Chemical. (2023). Nicotinic Acid - PRODUCT INFORMATION.

• Gonçalves, J. M., & da Piedade, M. E. M. (2016). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. Journal of Chemical & Engineering Data.

• Central Drug House (P) Ltd. (n.d.). Nicotinic Acid CAS No 59-67-6 MATERIAL SAFETY DATA SHEET SDS/MSDS.

• AntBio. (2026). Small-Molecule Drug Preparation for Cell Culture: Core Principles and.

• Sigma-Aldrich. (n.d.). Cell Culture Manual.

• Jubilant Ingrevia. (n.d.). Niacin Safety Data Sheet.

• ResearchGate. (2008). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide.

• European Union Reference Laboratory. (2015). Evaluation on the analytical method - Niacin.

Sources

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• 2. fishersci.com [fishersci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
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• 5. researchgate.net [researchgate.net]
• 6. star-lab.am [star-lab.am]
• 7. researchgate.net [researchgate.net]

Application Note: A Robust and Validated Method for the Quantification of 2-(4-Chlorophenoxy)nicotinic Acid in Human Plasma using SPE and LC-MS/MS

Abstract

This application note presents a detailed, validated, and highly sensitive method for the quantification of 2-(4-Chlorophenoxy)nicotinic acid in human plasma. The protocol employs a straightforward Solid-Phase Extraction (SPE) procedure for sample clean-up and concentration, followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The methodology described herein is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, or clinical studies requiring reliable bioanalysis. All procedures are grounded in established scientific principles and adhere to industry standards for method validation, ensuring data integrity and trustworthiness.

Introduction: The Need for Precise Quantification

2-(4-Chlorophenoxy)nicotinic acid is a compound of interest in pharmaceutical research, structurally related to nicotinic acid (niacin). Accurate measurement of its concentration in biological matrices like plasma is fundamental to understanding its absorption, distribution, metabolism, and excretion (ADME) profile.[1][2] Such pharmacokinetic data are critical for determining dosing regimens, assessing bioavailability, and evaluating the safety and efficacy of potential drug candidates.

The primary challenge in bioanalysis is the accurate detection of low-concentration analytes within a complex biological matrix.[3] Endogenous components such as proteins, lipids, and salts can interfere with analysis, causing ion suppression in the mass spectrometer and leading to unreliable results.[3] Therefore, a robust sample preparation strategy is paramount. This guide focuses on a polymeric Solid-Phase Extraction (SPE) method, which offers superior clean-up and high recovery for acidic analytes compared to simpler methods like protein precipitation or liquid-liquid extraction.[4][5][6]

Pre-Analytical Considerations: Safeguarding Sample Integrity

The reliability of any bioanalytical data begins with proper sample handling. The stability of an analyte is dependent on the storage conditions, the inherent physicochemical properties of the drug, and the biological matrix.[7]

• Sample Collection: Blood samples should be collected in tubes containing an appropriate anticoagulant (e.g., K2-EDTA).

• Plasma Preparation: Plasma should be separated from whole blood by centrifugation (e.g., 2000 x g for 10 minutes at 4°C) as soon as possible after collection.

• Storage: Immediately after separation, plasma samples should be frozen and stored at ≤ -70°C to minimize degradation of the analyte. Long-term stability under these conditions must be validated.[7][8]

• Freeze-Thaw Cycles: The number of freeze-thaw cycles should be minimized and validated, as repeated cycling can lead to analyte degradation.[9][10]

Experimental Workflow Overview

The analytical process follows a systematic workflow designed to ensure accuracy and reproducibility from sample receipt to final data reporting.

Caption: Overall bioanalytical workflow.

Sample Preparation: Solid-Phase Extraction (SPE)

Extracting acidic drugs from plasma presents unique challenges.[4] While anion-exchange SPE is an option, it often suffers from interference by endogenous anions. A more robust approach for acidic analytes is a non-polar (reversed-phase) extraction on a polymeric sorbent.[4][5] The key is to neutralize the acidic analyte before loading it onto the SPE column to maximize its retention by non-polar mechanisms.

This protocol utilizes a polymeric reversed-phase SPE sorbent. These sorbents are advantageous due to their stability across a wide pH range and their resistance to drying out, making them ideal for high-throughput assays.[6]

Caption: The Solid-Phase Extraction (SPE) workflow.

Detailed SPE Protocol

• Sample Pre-treatment: Thaw plasma samples on ice. To 100 µL of plasma, add 10 µL of a suitable internal standard (IS) solution (e.g., a stable isotope-labeled version of the analyte) and vortex briefly. Acidify the sample by adding 200 µL of 2% formic acid in water. Vortex for 10 seconds. This step is crucial to protonate the carboxylic acid group of 2-(4-Chlorophenoxy)nicotinic acid, rendering it neutral and enhancing its retention on the reversed-phase sorbent.[4]

• SPE Column Conditioning: Condition a polymeric SPE cartridge (e.g., 30 mg/1 mL) by passing 1 mL of methanol through the column.

• SPE Column Equilibration: Equilibrate the column by passing 1 mL of water. Do not allow the sorbent bed to dry.

• Sample Loading: Load the pre-treated plasma sample onto the SPE column. Apply a slow, steady flow rate (approx. 1 mL/min) to ensure adequate interaction between the analyte and the sorbent.

• Washing: Wash the column with 1 mL of 5% methanol in water to remove salts and other polar interferences.

• Elution: Elute the analyte and internal standard from the column with 1 mL of methanol into a clean collection tube.

• Dry-Down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid) for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantitative bioanalysis due to its high sensitivity and selectivity.[11] The analysis is performed in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion is selected and fragmented, and a resulting unique product ion is monitored. This process provides two levels of mass selectivity, significantly reducing background noise and enhancing detection limits.

Caption: Schematic of the LC-MS/MS system.

Instrumental Parameters

Parameter	Condition
LC System	Agilent 1100 or equivalent[9][10]
Analytical Column	Reversed-phase C18, 2.1 x 50 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 20% B, linear ramp to 95% B over 3 min, hold 1 min, return to 20% B and re-equilibrate for 2 min
Injection Volume	10 µL
Column Temp	40°C
MS System	SCIEX API 4000 or equivalent[12]
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition	Analyte: m/z 248.0 → 124.0 (Hypothetical)
MRM Transition	Internal Standard: m/z 252.0 → 128.0 (Hypothetical, +4 Da)
Key Voltages	Optimized via direct infusion of standards[9]

Bioanalytical Method Validation

A validated analytical method is critical for the successful conduct of nonclinical and clinical pharmacology studies.[7][8] The method must be validated to ensure it is fit for its intended purpose. Validation was performed according to the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry".[7]

Validation Parameters Summary

Parameter	Acceptance Criteria	Result
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank matrix.	Pass
Calibration Curve	8-point curve from 1 to 1000 ng/mL. Correlation coefficient (r²) ≥ 0.99.	Pass (r² > 0.995)
Lower Limit of Quantitation (LLOQ)	Signal-to-noise > 10. Accuracy within ±20%, Precision ≤ 20% CV.[3]	1.0 ng/mL
Accuracy & Precision (Intra- & Inter-day)	Accuracy: Within ±15% of nominal (±20% at LLOQ). Precision: ≤ 15% CV (≤ 20% at LLOQ).[10]	Pass (See Table Below)
Recovery	Consistent, precise, and reproducible.	>85%
Matrix Effect	Assessed at Low and High QC levels; CV of IS-normalized matrix factor ≤ 15%.[13]	No significant matrix effect observed
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Mean concentration within ±15% of nominal concentration.	Stable for 3 freeze-thaw cycles, 8 hours at room temp, and 90 days at -70°C

Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	1.0	105.2	8.9	103.8	11.2
Low	3.0	98.7	6.5	101.5	7.8
Medium	100	101.1	4.2	99.6	5.1
High	800	97.5	3.8	98.1	4.5

Conclusion

This application note details a selective, sensitive, and robust method for quantifying 2-(4-Chlorophenoxy)nicotinic acid in human plasma. The combination of a streamlined polymeric solid-phase extraction protocol and a rapid LC-MS/MS analysis provides the high-quality data necessary for regulated bioanalysis in drug development. The method has been thoroughly validated according to FDA guidelines, demonstrating excellent performance in accuracy, precision, and stability. This protocol is fit-for-purpose and can be readily implemented in laboratories conducting pharmacokinetic and clinical studies.

References

• Agilent. (2011, March 21). Extraction of Acidic Drugs from Plasma with Polymeric SPE. Agilent Technologies, Inc.

• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation - Guidance for Industry. FDA. Available at: [Link]

• American Society for Clinical Pharmacology & Therapeutics. (2018, May 30). FDA Announces Availability of a Final Guidance, "Bioanalytical Method Validation". ASCPT. Available at: [Link]

• Moore, C. M., & DeBord, J. (2001). A general screening method for acidic, neutral, and basic drugs in whole blood using the Oasis MCX column. Journal of analytical toxicology, 25(8), 669–674. Available at: [Link]

• U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. Available at: [Link]

• U.S. Department of Health and Human Services. (2023, December). Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. Available at: [Link]

• BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures. BioPharm International. Available at: [Link]

• Phenomenex. (2018, April 26). Solid Phase Extraction & In-Well Hydrolysis for Analyzing Abusive Drugs. Phenomenex. Available at: [Link]

• Agilent. (2011, March 21). Extraction of Basic Drugs from Plasma with Polymeric SPE. Agilent Technologies, Inc.

• Prasain, J. Quantitative analysis of small molecules in biological samples. University of Alabama at Birmingham. Available at: [Link]

• Barua, S., et al. (2016). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian journal of clinical biochemistry : IJCB, 31(4), 438–443. Available at: [Link]

• van de Merbel, N. C. (2019). Quantitative bioanalysis by LC-MS for the development of biological drugs. Bioanalysis, 11(1), 59-70. Available at: [Link]

• Szafarz, M., et al. (2010). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS). Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 878(11-12), 895–902. Available at: [Link]

• Weiner, M. (1979). Clinical pharmacology and pharmacokinetics of nicotinic acid. Drug metabolism reviews, 9(1), 99–106. Available at: [Link]

• Szafarz, M., et al. (2010). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography. Bevital AS. Available at: [Link]

• He, B., et al. (2014). Quantification of Niacin and Its Metabolite Nicotinuric Acid in Human Plasma by LC-MS/MS: Application to a Clinical Trial of a Fixed Dose Combination Tablet of Niacin Extended-Release/Simvastatin (500 mg/10 mg) in Healthy Chinese Volunteers. Journal of analytical methods in chemistry, 2014, 219608. Available at: [Link]

• G, A., & P, S. (2023). Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. Oriental Journal of Chemistry, 39(5). Available at: [Link]

• Stern, R. H., et al. (1992). Differences in metabolism of time-release and unmodified nicotinic acid: explanation of the differences in hypolipidemic action? Metabolism: clinical and experimental, 41(8), 879–881. Available at: [Link]

• Li, S., & Pike, E. Simple and Fast Quantitation of Nicotinic Acid and Nicotinamide in Human Plasma by Applying Impact™ Protein Precipitation Plate Technology with Gemini® 3 µm C18 HPLC Columns. Phenomenex. Available at: [Link]

Sources

• 1. Clinical pharmacology and pharmacokinetics of nicotinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differences in metabolism of time-release and unmodified nicotinic acid: explanation of the differences in hypolipidemic action? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. uab.edu [uab.edu]
• 4. agilent.com [agilent.com]
• 5. A general screening method for acidic, neutral, and basic drugs in whole blood using the Oasis MCX column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. fda.gov [fda.gov]
• 8. FDA Announces Availability of a Final Guidance, "Bioanalytical Method Validation" [ascpt.org]
• 9. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bevital.no [bevital.no]
• 11. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 13. Quantification of Niacin and Its Metabolite Nicotinuric Acid in Human Plasma by LC-MS/MS: Application to a Clinical Trial of a Fixed Dose Combination Tablet of Niacin Extended-Release/Simvastatin (500 mg/10 mg) in Healthy Chinese Volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges of 2-(4-Chlorophenoxy)nicotinic acid

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 2-(4-Chlorophenoxy)nicotinic acid. This document is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this compound. As a substituted nicotinic acid derivative, its aromatic and halogenated structure contributes to poor aqueous solubility, a common hurdle in experimental and developmental workflows. This guide provides in-depth, practical solutions and foundational knowledge to help you overcome these challenges effectively.

Compound Profile: Physicochemical Properties

Understanding the inherent properties of 2-(4-Chlorophenoxy)nicotinic acid is the first step in troubleshooting its solubility. The molecule's structure, characterized by a carboxylic acid group on a pyridine ring linked to a chlorophenoxy moiety, dictates its behavior in various solvents.

Property	Value / Prediction	Implication for Solubility	Source
Molecular Formula	C₁₂H₈ClNO₃	-	[1]
Molecular Weight	249.65 g/mol	High molecular weight can negatively impact solubility.	[1]
Predicted XLogP3	2.9	Indicates a lipophilic (hydrophobic) nature, predicting poor water solubility.	[1]
Predicted pKa	~4.5 - 5.0	The carboxylic acid group allows for pH-dependent solubility. The compound will be significantly more soluble at pH values above its pKa.[2][3]	Inferred
Appearance	White crystalline powder	The solid, crystalline state requires energy to break the crystal lattice before solvation can occur.	[4]

Troubleshooting Guide: Common Solubility Issues

This section addresses specific problems you may encounter in the lab. Each issue is followed by a likely cause and a step-by-step protocol for resolution.

Issue 1: My compound won't dissolve in aqueous buffers (e.g., PBS pH 7.4).

Q: I'm trying to make a 10 mM stock of 2-(4-Chlorophenoxy)nicotinic acid in PBS for a cell-based assay, but it's not dissolving. I just see a suspension.

A: This is the most common issue and is entirely expected. At a neutral pH of 7.4, which is above the compound's predicted pKa, it should be partially ionized and soluble. However, the dissolution rate can be very slow, and the intrinsic solubility of the neutral form is extremely low. The key is to ensure complete deprotonation of the carboxylic acid group to its highly soluble carboxylate salt form.

Protocol 1: pH-Adjusted Solubilization

This method is the first and most effective strategy for weak acids and is suitable for most in vitro biological assays.[5][]

• Weigh Compound: Accurately weigh the required amount of 2-(4-Chlorophenoxy)nicotinic acid for your target concentration.

• Initial Wetting (Optional but Recommended): Add a very small volume (e.g., 5-10% of the final volume) of a water-miscible organic solvent like DMSO or ethanol to the solid compound.[7] Gently swirl to create a slurry. This helps to break up the powder and improve solvent access.

• Alkaline Titration: Add a small amount of a dilute base, such as 0.1 M NaOH, dropwise while stirring. The goal is to raise the pH well above the pKa, ensuring the carboxylic acid is converted to its sodium salt.

• Add Buffer: Once the compound is dissolved, add your target buffer (e.g., PBS) to reach about 90% of the final volume.

• Final pH Adjustment: Carefully adjust the pH of the solution back down to your desired experimental pH (e.g., 7.4) using dilute HCl. The compound should remain in solution. Caution: Do not let the pH drop below 6.5, as this may cause precipitation.

• QS to Volume: Bring the solution to its final volume with your buffer.

• Sterilization: Filter-sterilize the final solution through a 0.22 µm syringe filter.

Issue 2: The compound dissolves initially in base but crashes out when I adjust the pH or dilute it.

Q: I followed the pH adjustment protocol, but when I lowered the pH back to 7.4 or diluted my stock into the cell culture media, it precipitated.

A: This indicates that you are exceeding the compound's maximum solubility at the final pH and concentration. The solubility of the ionized form is high, but as you lower the pH, the equilibrium shifts back towards the less soluble, protonated form.[8][9][10]

Workflow: Troubleshooting Precipitation

// Path 1: Reduce Concentration reduce_conc [label="Lower the final concentration and repeat Protocol 1."];

// Path 2: Use Co-solvents use_cosolvent [label="Use a Co-solvent System (Protocol 2)"]; cosolvent_details [label="This increases the solubility of the neutral form of the compound.", shape=note, fillcolor="#FFFFFF"];

// Path 3: Use Cyclodextrins use_cyclo [label="Use Cyclodextrin Encapsulation (Protocol 3)"]; cyclo_details [label="This is ideal for in vivo studies or when organic solvents are not permissible.", shape=note, fillcolor="#FFFFFF"];

start -> q1; q1 -> reduce_conc [label=" No "]; q1 -> use_cosolvent [label=" Yes "]; use_cosolvent -> cyclo_details [style=dashed]; q1 -> use_cyclo [label=" Yes, and I need to avoid organic solvents "];

{rank=same; use_cosolvent; use_cyclo;} } dot Caption: Decision workflow for addressing precipitation.

Protocol 2: Co-Solvent System

Co-solvents work by reducing the overall polarity of the aqueous medium, which helps to solubilize lipophilic compounds.[][11] This is often used in combination with pH adjustment.

• Select a Co-solvent: Common biocompatible co-solvents include DMSO, ethanol, polyethylene glycol 400 (PEG 400), and propylene glycol.[]

• Prepare Concentrated Stock: Dissolve the 2-(4-Chlorophenoxy)nicotinic acid in 100% of your chosen co-solvent (e.g., DMSO) to create a high-concentration stock (e.g., 100 mM).

• Serial Dilution: Perform serial dilutions from this concentrated stock into your aqueous experimental medium. Crucially , ensure the final concentration of the co-solvent in your assay is low (typically <0.5% v/v for DMSO) to avoid solvent-induced artifacts or toxicity.

Protocol 3: Cyclodextrin Inclusion Complex

Cyclodextrins are cyclic oligosaccharides with a hydrophobic core and a hydrophilic exterior.[12] They can encapsulate poorly soluble drugs, forming an "inclusion complex" that is water-soluble.[13][14][15] This is an excellent method for increasing aqueous solubility without using organic co-solvents.

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice with a good safety profile.

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your aqueous buffer (e.g., a 10-20% w/v solution).

• Add Compound: Add the powdered 2-(4-Chlorophenoxy)nicotinic acid directly to the cyclodextrin solution.

• Facilitate Complexation: Stir or sonicate the mixture at room temperature or with gentle warming (40-50°C) for several hours (or overnight) to allow the inclusion complex to form.

• Clarify Solution: Centrifuge or filter the solution to remove any small amount of undissolved compound. The clear supernatant contains your solubilized drug.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose solvent for creating a high-concentration stock solution for long-term storage? A: For a non-aqueous stock solution, Dimethyl Sulfoxide (DMSO) is the most common and effective choice. 2-(4-Chlorophenoxy)nicotinic acid should be readily soluble in DMSO at concentrations of 100 mM or higher. Store the stock solution at -20°C or -80°C. Remember to use anhydrous DMSO and minimize freeze-thaw cycles.

Q2: Can I use salt formation to improve the compound's handling and solubility? A: Absolutely. Creating a pre-formed salt of the compound is a standard pharmaceutical practice to improve solubility and dissolution rates.[16][17][18] You can synthesize a sodium or potassium salt by reacting 2-(4-Chlorophenoxy)nicotinic acid with an equimolar amount of sodium hydroxide or potassium hydroxide in a suitable solvent system, followed by isolation of the solid salt. This salt form will be significantly more water-soluble than the parent free acid.[19][20] For this to be effective, the pKa of the counterion's conjugate acid should be at least 2 pH units higher than the drug's pKa.[21]

Q3: How does the structure of 2-(4-Chlorophenoxy)nicotinic acid contribute to its poor solubility? A: The poor solubility arises from two main features:

• The Chlorophenoxy Group: This part of the molecule is large, rigid, and hydrophobic (lipophilic). The chlorine atom further increases its lipophilicity.

• The Crystalline Solid State: In its solid form, the molecules are arranged in a stable crystal lattice. The carboxylic acid groups can form strong hydrogen bonds with each other. Significant energy is required to break these intermolecular forces before the compound can dissolve.

Q4: Are there other advanced techniques to consider for formulation development? A: Yes, for advanced applications like oral drug delivery, several other techniques are employed:

• Solid Dispersions: The drug is dispersed in a molecularly amorphous state within a hydrophilic polymer matrix.[17]

• Particle Size Reduction (Micronization/Nanonization): Reducing the particle size increases the surface area available for dissolution.[22][23] However, this improves the dissolution rate more than the equilibrium solubility.[23]

• Co-crystallization: Forming a crystal that contains both the active compound and a benign co-former molecule can drastically alter physical properties like solubility.[22]

When choosing a method, always consider the final application. For quick in vitro screening, co-solvent stocks (DMSO) are efficient. For in vivo studies, pH adjustment, cyclodextrin complexes, or more advanced formulations are often necessary to ensure bioavailability and avoid toxicity.

References

• Vertex AI Search. (n.d.). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review.
• International Journal of Pharmaceutical Sciences. (n.d.). Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review.
• Chaudhary, V. B., & Patel, J. K. (2013). CYCLODEXTRIN INCLUSION COMPLEX TO ENHANCE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• National Institutes of Health. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC.
• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
• GSC Online Press. (2024, February 29). A review on solubility enhancement technique for pharmaceutical drugs.
• Pharmaguideline. (n.d.). Solubility Enhancement Techniques.
• Int J Pharm Chem Anal. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability.
• WJBPHS. (2023, March 13). Solubility enhancement techniques: A comprehensive review.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
• Brieflands. (2021, May 31). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs.
• Fiveable. (n.d.). pH and Solubility. AP Chem.
• BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.
• Chemistry LibreTexts. (2019, January 3). 16.4: The Effects of pH on Solubility.
• YouTube. (2025, December 20). How Do Acids And Bases Alter Compound Solubility?.
• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2020, March 19). CO-SOLVENCY.
• YouTube. (2022, March 7). How to select Co-solvent during hydrolytic forced degradation?.
• PubChem. (n.d.). 2-(4-Chlorophenoxy)nicotinic acid.
• Chemical Properties. (n.d.). Nicotinic Acid.
• Merck Millipore. (n.d.). Improving API Solubility by Salt and Cocrystal Formation.
• Sigma-Aldrich. (n.d.). 2-(4-Chlorophenoxy)nicotinic acid.
• Pharmaceutical Technology. (n.d.). Salt Selection in Drug Development.
• PubMed. (2007, July 30). Salt formation to improve drug solubility.
• Wikipedia. (n.d.). Nicotinic acid.
• ChemicalBook. (n.d.). Nicotinic acid CAS#: 59-67-6.

Sources

• 1. 2-(4-Chlorophenoxy)nicotinic acid | C12H8ClNO3 | CID 609454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chemical Properties [apps.ncl.ac.uk]
• 3. Nicotinic acid - Wikipedia [en.wikipedia.org]
• 4. Nicotinic acid CAS#: 59-67-6 [m.chemicalbook.com]
• 5. brieflands.com [brieflands.com]
• 7. m.youtube.com [m.youtube.com]
• 8. fiveable.me [fiveable.me]
• 9. chem.libretexts.org [chem.libretexts.org]
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Technical Support Center: 2-(4-Chlorophenoxy)nicotinic Acid

Welcome to the technical support guide for 2-(4-Chlorophenoxy)nicotinic acid. This resource is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot stability challenges encountered during experimentation. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your work.

Core Stability Profile of 2-(4-Chlorophenoxy)nicotinic Acid

2-(4-Chlorophenoxy)nicotinic acid is a molecule featuring a nicotinic acid core linked to a 4-chlorophenoxy group via an ether bond. Understanding its stability requires considering the vulnerabilities of each constituent part: the pyridine carboxylic acid, the ether linkage, and the chlorinated aromatic ring. Forced degradation studies are essential to identify potential degradation products and establish stability-indicating analytical methods.[1] These studies typically investigate the effects of hydrolysis, oxidation, photolysis, and thermal stress.[2]

The primary points of instability in the molecule are:

• The Ether Linkage: Susceptible to hydrolysis under acidic or basic conditions.

• The Pyridine Ring: Can be prone to oxidation and photolytic degradation.

• The Carboxylic Acid Group: Can participate in reactions, though it is generally stable.

Proper handling and storage are paramount. Based on the compound's structure and general stability principles for similar molecules, the following conditions are recommended.

Parameter	Recommendation	Rationale
Storage Temperature	2-8°C or -20°C for long-term	To minimize thermal degradation and slow down potential hydrolytic or oxidative reactions.
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen)	To prevent long-term oxidative degradation.
Light Exposure	Protect from light (amber vials)	The aromatic rings suggest potential photosensitivity, which must be confirmed by photostability studies.[3]
pH of Solutions	Prepare in neutral or slightly acidic (pH 4-6) buffers	To minimize acid- or base-catalyzed hydrolysis of the ether linkage.

Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation products of 2-(4-Chlorophenoxy)nicotinic acid?

A1: Based on its chemical structure, the most probable degradation pathway is the hydrolysis of the ether bond. This would yield two primary products: 2-hydroxynicotinic acid and 4-chlorophenol . Oxidative conditions might lead to N-oxides on the pyridine ring or hydroxylation of the aromatic rings.

Q2: I see a new peak in my HPLC chromatogram after leaving my sample on the benchtop for a few hours. What could be the cause?

A2: This is likely due to photolytic degradation if the sample was exposed to ambient or UV light.[3] The aromatic nature of the compound makes it susceptible to light-induced degradation. To confirm this, compare a light-exposed sample to a control sample that was kept in the dark. Always use amber vials or cover your containers with aluminum foil to minimize light exposure.

Q3: Which solvents are best for preparing stock solutions?

A3: For short-term use, high-purity DMSO or dimethyl formamide (DMF) are suitable.[4] For aqueous experiments, prepare fresh solutions in a buffer at a neutral or slightly acidic pH. Avoid using highly acidic or alkaline aqueous solutions for stock preparation to prevent hydrolysis.

Q4: My compound seems to be degrading in my formulation containing common excipients. How do I identify the problem?

A4: This could be an excipient incompatibility. Certain excipients can have reactive impurities (e.g., peroxides in polymers) or create micro-environmental pH changes that accelerate degradation. A forced degradation study including key excipients is necessary to establish compatibility.

Troubleshooting Guide for Common Experimental Issues

This section addresses specific problems you may encounter and provides a logical path to a solution.

Issue 1: Inconsistent Potency or Activity in Biological Assays

• Symptoms: You observe a gradual or sudden drop-off in the compound's expected biological effect over the course of an experiment or between experiments.

• Underlying Cause: The compound is likely degrading in the aqueous assay medium. The ether linkage is prone to hydrolysis, especially if the cell culture medium is buffered at a pH > 7.4 or contains components that can catalyze this reaction.

• Troubleshooting Steps:

  • Confirm Degradation: Use a stability-indicating analytical method, such as Reverse-Phase HPLC (RP-HPLC), to analyze your compound in the assay medium over time (e.g., at T=0, 2, 8, and 24 hours).[5][6]

  • Run a Control: Incubate the compound in the assay medium without cells or other biological components to distinguish between chemical and metabolic degradation.

  • pH Assessment: Measure the pH of your final assay medium. If it is alkaline, consider if a different buffer system can be used without impacting your biological system.

  • Solution: Always prepare fresh solutions of the compound immediately before use. If the experiment is long, the stability data from step 1 will inform you of the time window in which your results are valid.

Issue 2: Appearance of Extraneous Peaks During Analytical Method Development

• Symptoms: While developing an HPLC method, you observe new peaks that are not present in the initial analysis of the solid compound.

• Underlying Cause: The analytical conditions themselves may be causing on-column degradation or degradation in the autosampler. This can be caused by an aggressive mobile phase pH (highly acidic or basic) or prolonged exposure to light in a clear autosampler vial.

• Troubleshooting Steps:

  • Evaluate Mobile Phase: If using a mobile phase with a pH < 3 or > 8, prepare a sample and let it sit in the mobile phase for several hours at room temperature. Analyze it to see if degradation occurs without even being injected.

  • Protect from Light: Repeat the analysis with samples stored in amber autosampler vials and compare the results to those from clear vials.

  • Temperature Control: If your autosampler is not temperature-controlled, consider the effect of ambient lab temperature over a long sequence. Cool the autosampler tray if possible (e.g., to 4°C).

  • Solution: Adjust the mobile phase to a more neutral pH range if possible. Always use amber vials and temperature-controlled autosamplers for long analytical runs.

Troubleshooting Decision Workflow

The following diagram outlines a logical workflow for diagnosing the appearance of an unknown peak during analysis.

Caption: Troubleshooting logic for identifying unknown peaks.

Protocols for Stability Assessment

For regulatory purposes and to fully understand the stability profile of 2-(4-Chlorophenoxy)nicotinic acid, a forced degradation study is required.[2] This involves subjecting the compound to stress conditions more severe than accelerated stability testing.[1][7]

General Workflow for Forced Degradation

This diagram illustrates the typical workflow for conducting a forced degradation study.

Caption: Experimental workflow for forced degradation studies.

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products and assess the intrinsic stability of 2-(4-Chlorophenoxy)nicotinic acid under various stress conditions.

Materials:

• 2-(4-Chlorophenoxy)nicotinic acid

• HPLC-grade Acetonitrile (ACN) and Water

• Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH)

• Hydrogen Peroxide (H₂O₂) (30%)

• Calibrated pH meter, oven, and photostability chamber[8]

• HPLC system with UV/PDA and Mass Spectrometry (MS) detectors[5]

Procedure:

• Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a 50:50 ACN:water mixture.

• Control Samples:

  • Unstressed Control: Dilute the stock solution to the final concentration (e.g., 100 µg/mL) with the 50:50 ACN:water mixture.

  • Dark Control (for Photostability): Wrap a sample in aluminum foil and place it alongside the samples being exposed to light.

• Stress Conditions: Aim for 5-20% degradation. Adjust time and stressor concentration as needed.[1]

  • Acid Hydrolysis: Mix stock solution with 0.1 M HCl to a final concentration of 100 µg/mL. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL. Keep at room temperature for 8 hours.

  • Oxidative Degradation: Mix stock solution with 3% H₂O₂ to a final concentration of 100 µg/mL. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Keep the solid powder in an oven at 60°C for 48 hours. Also, heat a solution of the compound (100 µg/mL in ACN:water) at 60°C for 48 hours.

  • Photolytic Degradation: Expose the solid powder and a solution (100 µg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[3][8]

• Sample Preparation for Analysis:

  • Before injection, cool all samples to room temperature.

  • Neutralize the acid and base hydrolysis samples with an equimolar amount of NaOH and HCl, respectively.

  • Dilute all samples to the same final concentration.

• HPLC Analysis:

  • Analyze all stressed samples, controls, and a solvent blank using a validated stability-indicating HPLC method.

  • The method should be capable of separating the parent compound from all generated degradation products.

  • Use a PDA detector to check for peak purity.

  • Use an MS detector to obtain mass information for the parent peak and any new impurity peaks to aid in structural elucidation.[5]

Potential Degradation Pathways Diagram

The following diagram illustrates the most probable degradation pathways under hydrolytic and oxidative stress.

Caption: Potential degradation pathways of the compound.

References

• Pharmaceutical Technology. A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Available from: [Link]

• PubChem. 2-(4-Chlorophenoxy)nicotinic acid. Available from: [Link]

• Alsante, K. M., et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• Klick, S., et al. (2005). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available from: [Link]

• MedCrave. Forced Degradation Studies. Available from: [Link]

• Jadhav, S. B., et al. (2017). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. International Journal of Pharmaceutical Quality Assurance. Available from: [Link]

• PubMed. Biocatalytic Hydrolysis of Chlorinated Nicotinamides by a Superior AS Family Amidase and Its Application in Enzymatic Production of 2-chloronicotinic Acid. Available from: [Link]

• Google Patents. EP1102749B1 - Method for producing 2-halogen nicotinic acid derivatives and 2-chloronicotinic acid-n-butyl esters as intermediate products.

• Jiménez, J. I., et al. (2008). Deciphering the genetic determinants for aerobic nicotinic acid degradation: The nic cluster from Pseudomonas putida KT2440. Proceedings of the National Academy of Sciences. Available from: [Link]

• ICH. Q1B Photostability Testing of New Active Substances and Medicinal Products. Available from: [Link]

• Separation Science. Analytical Techniques In Stability Testing. Available from: [Link]

• PubMed. Analysis and stability study of myristyl nicotinate in dermatological preparations by high-performance liquid chromatography. Available from: [Link]

• PubMed. Degradation and mechanism of 2,4-dichlorophenoxyacetic acid (2,4-D) by thermally activated persulfate oxidation. Available from: [Link]

• ICH. STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. Available from: [Link]

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biopharminternational.com [biopharminternational.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 6. Analysis and stability study of myristyl nicotinate in dermatological preparations by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]
• 8. database.ich.org [database.ich.org]

Technical Support Center: Degradation of 2-(4-Chlorophenoxy)nicotinic acid in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(4-Chlorophenoxy)nicotinic acid. This guide provides in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to support your experimental work. The information herein is grounded in established principles of pharmaceutical forced degradation studies and knowledge of related chemical structures.

Introduction to Stability of 2-(4-Chlorophenoxy)nicotinic acid

Understanding the degradation behavior of 2-(4-Chlorophenoxy)nicotinic acid is critical for the development of stable pharmaceutical formulations and for defining appropriate storage conditions.[1] Forced degradation studies are a key component of this process, providing insights into the intrinsic stability of the molecule and helping to develop stability-indicating analytical methods.[2][3]

This guide will walk you through potential degradation pathways, common experimental challenges, and robust analytical strategies.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for 2-(4-Chlorophenoxy)nicotinic acid in solution?

A1: Based on its chemical structure, which features a chlorophenoxy group and a nicotinic acid moiety, the primary degradation pathways are expected to be hydrolysis and photodegradation.

• Hydrolysis: The ether linkage between the chlorophenol and the pyridine ring is a potential site for hydrolytic cleavage under acidic or basic conditions. This would likely yield 4-chlorophenol and 2-hydroxynicotinic acid.

• Photodegradation: Aromatic and heteroaromatic systems, particularly those with halogen substituents, can be susceptible to photodegradation upon exposure to UV or visible light.[4]

• Oxidation: While potentially less prominent than hydrolysis, oxidation of the pyridine ring could occur in the presence of oxidizing agents.

• Thermal Degradation: Degradation may also be induced by elevated temperatures, although specific pathways would need to be determined experimentally.[5]

Q2: I am observing unexpected peaks in my HPLC analysis of a 2-(4-Chlorophenoxy)nicotinic acid sample. What could be the cause?

A2: Unexpected peaks are often indicative of degradation products or impurities. To identify the source, a systematic forced degradation study is recommended.[2][3] By exposing the compound to controlled stress conditions (acid, base, peroxide, light, heat), you can correlate the appearance of these peaks with specific degradation pathways. It is also crucial to ensure the analytical method is stability-indicating, meaning it can separate the parent compound from its degradation products.[2]

Q3: My assay value for 2-(4-Chlorophenoxy)nicotinic acid is lower than expected. What should I investigate?

A3: A low assay value often suggests that the parent compound has degraded. Review your sample preparation and storage conditions. Consider the following:

• pH of the solution: The stability of the compound can be highly pH-dependent.

• Exposure to light: Protect your samples from light, especially if photodegradation is suspected.

• Temperature: Store samples at an appropriate temperature to minimize thermal degradation.

• Presence of oxidizing agents: Ensure your solvents and excipients are free from peroxides or other oxidizing impurities.

Employing a validated, stability-indicating HPLC method is crucial to accurately quantify the remaining parent compound and separate it from any degradants.

Troubleshooting Guides

Issue 1: Inconsistent Degradation Profiles in Forced Degradation Studies

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Variable Stress Conditions	Ensure precise control over temperature, pH, and concentration of stress agents (e.g., acid, base, oxidizing agent). Use calibrated equipment.
Inadequate Mixing	For heterogeneous solutions or suspensions, ensure uniform mixing to guarantee consistent exposure of the drug substance to the stressor.
Sample Preparation Artifacts	Be mindful of the sample diluent. The pH and composition of the diluent can influence the stability of the compound during analysis. Neutralize stressed samples before injection if necessary.
Cross-Contamination	Thoroughly clean all glassware and equipment between experiments to avoid cross-contamination from other compounds or degradation products.

Issue 2: Difficulty in Identifying Degradation Products

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Low Concentration of Degradants	Concentrate the sample using techniques like solid-phase extraction (SPE) or lyophilization before analysis by LC-MS/MS.
Co-elution of Peaks in HPLC	Optimize the HPLC method by adjusting the mobile phase composition, gradient, column chemistry, or temperature to achieve better separation.
Lack of Chromophore in Degradant	If a degradation product lacks a UV chromophore, consider using a universal detector like a mass spectrometer (MS) or a charged aerosol detector (CAD).
Complex Fragmentation in MS	For structure elucidation by MS/MS, vary the collision energy to obtain a comprehensive fragmentation pattern. High-resolution mass spectrometry (HRMS) is invaluable for determining the elemental composition of degradants.

Experimental Protocols

Protocol 1: General Forced Degradation Study

This protocol outlines a general approach for conducting a forced degradation study on 2-(4-Chlorophenoxy)nicotinic acid. The extent of degradation should be targeted at 5-20% to avoid the formation of secondary degradants.[3]

1. Preparation of Stock Solution:

• Prepare a stock solution of 2-(4-Chlorophenoxy)nicotinic acid in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Incubate at 60°C for a specified time.

  • At each time point, withdraw a sample, neutralize with 0.1 M HCl, and dilute with mobile phase.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide.

  • Keep at room temperature for a specified time.

  • Withdraw samples and dilute with mobile phase for analysis.

• Thermal Degradation:

  • Expose the solid drug substance to dry heat (e.g., 80°C) for a specified duration.

  • Also, expose the stock solution to the same temperature.

  • At each time point, dissolve the solid or dilute the solution for analysis.

• Photodegradation:

  • Expose the stock solution and the solid drug substance to a light source that provides both UV and visible light (e.g., a photostability chamber).

  • A common exposure level is 1.2 million lux hours and 200 watt hours/square meter.

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • At the end of the exposure, prepare the samples for analysis.

3. Analysis:

• Analyze all samples using a stability-indicating HPLC method.
• Use a photodiode array (PDA) detector to check for peak purity and to obtain UV spectra of the parent compound and any degradation products.
• For identification of unknown peaks, utilize LC-MS/MS.

Protocol 2: Development of a Stability-Indicating HPLC Method

1. Column and Mobile Phase Selection:

• Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
• A common mobile phase system for similar compounds consists of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier (e.g., acetonitrile or methanol).[6]

2. Method Optimization:

• Inject a mixture of the stressed samples to create a chromatogram containing the parent peak and all major degradation products.
• Adjust the mobile phase composition (isocratic or gradient elution), pH of the aqueous phase, and column temperature to achieve baseline separation of all peaks.
• The flow rate is typically set at 1.0 mL/min.

3. Detection:

• Use a PDA detector to monitor the elution profile at multiple wavelengths. The optimal wavelength for quantification should be determined from the UV spectrum of 2-(4-Chlorophenoxy)nicotinic acid.

4. Validation:

• Validate the method according to ICH guidelines (Q2(R1)) for specificity, linearity, range, accuracy, precision, and robustness.

Visualizations

Hypothesized Degradation Pathways

Caption: Hypothesized degradation pathways of 2-(4-Chlorophenoxy)nicotinic acid.

Forced Degradation Workflow

Caption: Workflow for a forced degradation study.

References

• Pharmaceutical Engineering. A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Available from: [Link]

• International Journal of Applied Pharmaceutics. Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Available from: [Link]

• MedCrave. Forced Degradation Studies. Available from: [Link]

• BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. Available from: [Link]

• Bevital AS. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography. Available from: [Link]

• PubMed. Light regime, riboflavin, and pH effects on 2,4-D photodegradation in water. Available from: [Link]

• PubMed Central. Deciphering the genetic determinants for aerobic nicotinic acid degradation: The nic cluster from Pseudomonas putida KT2440. Available from: [Link]

• PubChem. 2-(4-Chlorophenoxy)nicotinic acid. Available from: [Link]

• PubMed. Degradation and mechanism of 2,4-dichlorophenoxyacetic acid (2,4-D) by thermally activated persulfate oxidation. Available from: [Link]

• PubMed. Biocatalytic Hydrolysis of Chlorinated Nicotinamides by a Superior AS Family Amidase and Its Application in Enzymatic Production of 2-chloronicotinic Acid. Available from: [Link]

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• 4. Light regime, riboflavin, and pH effects on 2,4-D photodegradation in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation and mechanism of 2,4-dichlorophenoxyacetic acid (2,4-D) by thermally activated persulfate oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bevital.no [bevital.no]

Technical Support Center: Synthesis of 2-(4-Chlorophenoxy)nicotinic Acid

Welcome to the technical support center for the synthesis of 2-(4-Chlorophenoxy)nicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this synthetic procedure. Our goal is to provide you with in-depth, actionable insights to help you minimize byproduct formation and optimize your reaction outcomes.

The synthesis of 2-(4-Chlorophenoxy)nicotinic acid, a key intermediate in the manufacturing of various pharmaceuticals, is most commonly achieved via a copper-catalyzed Ullmann condensation reaction. This involves the coupling of 2-chloronicotinic acid with 4-chlorophenol. While seemingly straightforward, this reaction is often plagued by side reactions that can complicate purification and reduce yields. This guide will address the most frequently encountered issues in a question-and-answer format, providing both mechanistic explanations and practical troubleshooting protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My reaction is sluggish and gives a low yield of the desired product. What are the likely causes and how can I improve it?

A low yield of 2-(4-Chlorophenoxy)nicotinic acid in an Ullmann condensation can stem from several factors, primarily related to reaction kinetics and catalyst activity.

Underlying Causes:

• Insufficient Catalyst Activity: The copper catalyst is the heart of the Ullmann reaction. Inactive or poisoned copper species will significantly slow down the reaction. Traditional Ullmann reactions often require harsh conditions due to the low solubility and activity of the copper catalyst.

• Inappropriate Solvent Choice: The choice of solvent plays a critical role in both solubilizing the reactants and mediating the catalytic cycle. Non-polar solvents like toluene or xylene can be effective, but in some cases, polar aprotic solvents like DMF or NMP are required to achieve reasonable reaction rates, although they can also lead to more byproducts if not carefully controlled.[1][2]

• Suboptimal Base Selection: The base is crucial for deprotonating the phenol, making it a more effective nucleophile. The strength and solubility of the base can impact the reaction rate. Common bases include potassium carbonate, cesium carbonate, and potassium phosphate.[3]

Troubleshooting Protocol:

• Catalyst Activation and Choice:

  • If using copper powder or copper(I) salts, ensure they are fresh and have not been excessively exposed to air, which can lead to oxidation and deactivation.

  • Consider using a more soluble and active catalyst system. Modern Ullmann-type reactions often employ copper(I) salts like CuI or CuBr in combination with a ligand (e.g., 1,10-phenanthroline, N,N-dimethylglycine) to enhance catalyst solubility and turnover.[4]

• Solvent Optimization:

  • If using a non-polar solvent like toluene and observing low conversion, consider switching to a higher-boiling solvent like xylene to allow for higher reaction temperatures.[1]

  • Alternatively, a polar aprotic solvent such as DMF or NMP can be trialed, as they often accelerate Ullmann condensations.[5] However, be mindful that these solvents can be difficult to remove and may promote side reactions at very high temperatures.

• Base Evaluation:

  • Potassium carbonate (K₂CO₃) is a common and cost-effective choice. Ensure it is finely powdered and anhydrous to maximize its reactivity.

  • For challenging reactions, stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be more effective.

Experimental Workflow: Optimizing Reaction Conditions

Caption: Troubleshooting workflow for low reaction yield.

FAQ 2: I am observing a significant amount of a byproduct that appears to be 2-hydroxynicotinic acid. Why is this happening and how can I prevent it?

The formation of 2-hydroxynicotinic acid is a classic example of a hydrolysis side reaction.

Mechanistic Insight:

Under the basic conditions of the Ullmann reaction, water present in the reaction mixture can act as a nucleophile, attacking the electron-deficient carbon at the 2-position of the nicotinic acid ring, displacing the chloride. This nucleophilic aromatic substitution (SNAr) is often competitive with the desired phenoxide coupling. The presence of copper ions may also catalyze this hydrolysis.[6]

Caption: Competing pathways of Ullmann coupling and hydrolysis.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware before use.

  • Use anhydrous solvents. If necessary, distill solvents over a suitable drying agent.

  • Dry the starting materials, 2-chloronicotinic acid and 4-chlorophenol, in a vacuum oven before use.

  • Use a freshly opened or dried base (e.g., K₂CO₃).

• Inert Atmosphere:

  • Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

FAQ 3: My final product is contaminated with a high-boiling impurity that I suspect is a homocoupled product. What are these byproducts and how can I minimize their formation?

Homocoupling is a common side reaction in Ullmann condensations, leading to the formation of symmetrical biaryls or diaryl ethers.

Potential Homocoupling Byproducts:

• 4,4'-Dichlorodiphenyl ether: Formed from the coupling of two molecules of 4-chlorophenol.

• Dimer of 2-chloronicotinic acid: While less common, self-condensation of the starting aryl halide can occur.[7]

Mechanistic Considerations:

Homocoupling can occur through a similar copper-catalyzed mechanism as the desired cross-coupling reaction. If the rate of reaction of the copper-phenoxide intermediate with another molecule of 4-chlorophenol, or the reaction of the copper-aryl intermediate with another molecule of 2-chloronicotinic acid, is competitive with the cross-coupling reaction, these byproducts will form.

Troubleshooting Protocol:

• Control Stoichiometry:

  • Using a slight excess of one of the reactants can sometimes favor the cross-coupling product. Experiment with using a 1.1 to 1.2 molar excess of 4-chlorophenol.

• Gradual Addition:

  • Instead of adding all reactants at once, consider the slow addition of one of the coupling partners (e.g., a solution of 4-chlorophenol and base in the reaction solvent) to the reaction mixture containing 2-chloronicotinic acid and the copper catalyst. This can help to maintain a low concentration of one of the reactants, thereby disfavoring its self-coupling.

• Ligand Effects:

  • The use of appropriate ligands can often improve the selectivity for cross-coupling over homocoupling by modifying the reactivity of the copper catalytic species.

FAQ 4: I am concerned about decarboxylation of my product under the high temperatures of the Ullmann reaction. Is this a valid concern and how can I mitigate it?

Yes, decarboxylation is a valid concern, especially for carboxylic acids on heteroaromatic rings, which can be susceptible to loss of CO₂ at elevated temperatures.[8] While 2-(4-Chlorophenoxy)nicotinic acid is relatively stable, prolonged heating at very high temperatures (>200 °C) could potentially lead to the formation of 2-(4-chlorophenoxy)pyridine.

Mitigation Strategies:

• Temperature Control:

  • Carefully control the reaction temperature. Aim for the lowest temperature that provides a reasonable reaction rate. Modern ligated Ullmann systems often allow for lower reaction temperatures (100-140 °C) compared to traditional methods.[5]

• Reaction Time:

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC or HPLC) and stop the reaction as soon as the starting materials are consumed to avoid prolonged heating of the product.

• Consider Esterification:

  • If decarboxylation is a persistent issue, an alternative strategy is to perform the Ullmann coupling on the methyl or ethyl ester of 2-chloronicotinic acid. The resulting ester can then be hydrolyzed to the desired carboxylic acid under milder conditions where decarboxylation is not a concern.[9]

Comparative Reaction Temperatures for Ullmann Condensations

Catalyst System	Typical Temperature Range (°C)	Tendency for Decarboxylation
Traditional (Cu powder/bronze)	180 - 220	Higher
Modern (Cu(I) salt + ligand)	100 - 150	Lower

FAQ 5: My crude product is a complex mixture. What is a reliable method for purification?

Purification of 2-(4-Chlorophenoxy)nicotinic acid can be challenging due to the similar polarities of the product and some byproducts.

Purification Protocol:

• Aqueous Workup:

  • After the reaction is complete, cool the mixture and dilute it with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with an acidic aqueous solution (e.g., 1 M HCl) to remove any basic impurities and unreacted amines if used as ligands.

  • Extract the product into an aqueous basic solution (e.g., 1 M NaOH or NaHCO₃). The carboxylic acid product will form a water-soluble carboxylate salt, while non-acidic impurities (like 4,4'-dichlorodiphenyl ether) will remain in the organic layer.

  • Separate the aqueous layer and wash it with an organic solvent (e.g., ethyl acetate or dichloromethane) to remove any remaining neutral impurities.

• Precipitation/Crystallization:

  • Carefully acidify the aqueous layer with a strong acid (e.g., concentrated HCl) to a pH of around 3-4. The desired product, 2-(4-Chlorophenoxy)nicotinic acid, will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

• Recrystallization:

  • For higher purity, the crude product can be recrystallized from a suitable solvent system, such as ethanol/water or acetic acid/water.

Summary of Key Byproducts and Mitigation Strategies

Byproduct	Formation Mechanism	Mitigation Strategy
2-Hydroxynicotinic acid	Hydrolysis of 2-chloronicotinic acid	Use anhydrous reagents and solvents; run under an inert atmosphere.
4,4'-Dichlorodiphenyl ether	Homocoupling of 4-chlorophenol	Control stoichiometry; gradual addition of reactants.
2-(4-chlorophenoxy)pyridine	Decarboxylation of the product	Use lower reaction temperatures; monitor reaction time; consider using an ester of the starting material.
Unreacted Starting Materials	Incomplete reaction	Optimize catalyst, solvent, base, and temperature.

References

• Hülsey, M. J., et al. (2014). Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base. ARKIVOC, 2014(6), 254-268.
• Muthusamy, S., et al. (2020). The effect of different solvents on the yield for the C-C Ullmann coupling reaction using 5 Cu(0)-AAPTMS@RGO-MCM-41 as a catalyst.
• Hülsey, M. J., et al. (2014). Aryl ether synthesis via Ullmann coupling in non-polar solvents: Effect of ligand, counterion, and base.
• Wikipedia. (n.d.).
• Wikipedia. (n.d.). Ullmann reaction. Wikipedia.
• Barluenga, J., et al. (2014). Ligand-Free Copper-Catalyzed Ullmann-Type C−O Bond Formation in Non-Innocent Deep Eutectic Solvents under Aerobic Conditions.
• Mondal, P., & Saha, A. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Organic Chemistry Portal.
• Monnier, F., & Taillefer, M. (2013). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW.
• Zhao, B., et al. (2017). Synthesis of 2-Chloronicotinic Acid Derivatives.
• Akgemci, E. G., et al. (2019). Synthesis, characterization, and in vitro effect of the Cu(II) complex with niflumic acid and 3-picoline on paraoxanase-I. Archiv der Pharmazie, 352(7), e1900007.
• Saha, A., et al. (2015). Hydrolysis of 2-chloronicotinic acid in presence of base and successive keto-enol tautomerization.
• Perveen, S., et al. (2024). Recent advancements in the Ullmann homocoupling reaction for the synthesis of biaryl compounds. Organic & Biomolecular Chemistry.
• Djebbar, S., et al. (1999). Copper(II) complexes of a nonsteroidal anti-inflammatory drug niflumic acid. Synthesis, crystal structure of tetrakis-mu-(2-[3-(trifluoromethyl) phenyl]aminonicotinato)bis(dimethylsulfoxide). Journal of Inorganic Biochemistry, 76(1), 19-27.
• Mondal, T., et al. (2020). Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction.
• Understanding the Heteroatom Effect on the Ullmann Copper-Catalyzed Cross-Coupling of X-Arylation (X = NH, O, S) Mechanism. (2020). Molecules, 25(21), 5143.
• Ma, D., & Cai, Q. (2008). Amino acid-promoted Ullmann-type coupling reactions and their applications in organic synthesis. Accounts of Chemical Research, 41(11), 1450-1460.
• Liu, H. Y. (2009). 2 - Chloro - 4 - (4 - Chlorophenoxy) - Of Acetophenone Synthesis And Study Of The Ullmann Reaction. Globe Thesis.
• U.S. Patent No. 4,144,238. (1979). Process for the production of pure white 2-chloronicotinic acid.
• Li, J., et al. (2021). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl)
• Kłopot, Z., et al. (2021). Green synthesis of niflumic acid complexes with some transition metal ions (Mn(II), Fe(III), Co(II), Ni(II), Cu(II) and Zn(II)). Spectroscopic, thermoanalytical and antibacterial studies. Journal of Thermal Analysis and Calorimetry, 143, 2731-2747.
• Cheng, F., et al. (2022). Copper-Catalyzed Ullmann-Type Coupling and Decarboxylation Cascade of Arylhalides with Malonates to Access α-Aryl Esters. Organic Letters, 24(1), 115-120.
• Green Process for the Synthesis of 2-Chloronicotinic Acid. (n.d.). China/Asia On Demand (CAOD).
• U.S. Patent No. 5,756,724. (1998).
• Chbani, N., et al. (2021). Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids.
• Chinese Patent No. CN104725303A. (2015). Synthetic method of 2-chloro-N-(4'-chlorodiphenyl-2-yl) nicotinamide.
• Al-Sultani, A. A., et al. (2022). Synthesis, docking study, and structure-activity relationship of novel niflumic acid derivatives acting as anticancer agents by inhibiting VEGFR or EGFR tyrosine kinase activities. Pharmacia, 69(3), 701-716.
• Zhao, B., et al. (2017). Synthesis of 2-Chloronicotinic Acid Derivatives.
• Ashenhurst, J. (2022, May 20).
• Cheng, F., et al. (2022). Copper-Catalyzed Ullmann-Type Coupling and Decarboxylation Cascade of Arylhalides with Malonates to Access α-Aryl Esters.
• We present an improved copper-catalyzed cyclization for an efficient synthesis of benzimidazoles from o-bromoarylamine and nitriles. (n.d.). RSC Publishing.
• Szymańska, K., et al. (2022).

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• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-(4-Chlorophenoxy)nicotinic acid

A Foreword from Your Application Scientist

Welcome to the dedicated technical support guide for the purification of 2-(4-chlorophenoxy)nicotinic acid (MW: 249.65 g/mol ).[1] As a Senior Application Scientist, I've seen firsthand how the final purification step can make or break a synthesis campaign. This molecule, with its carboxylic acid and ether functionalities, presents unique challenges and opportunities for purification. This guide is structured to provide direct, actionable solutions to common problems and answer key questions you may have. My goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to adapt and troubleshoot effectively in your own lab.

Troubleshooting Guide: From Common Problems to Pure Product

This section addresses specific issues encountered during the purification of 2-(4-Chlorophenoxy)nicotinic acid. Each entry is designed to help you diagnose the problem and implement a robust solution.

Q1: My recrystallized product is still off-white or yellow. How can I obtain a pure white solid?

Potential Causes:

• Residual Starting Materials: The most common colored impurities are unreacted starting materials or byproducts from the synthesis, particularly if nitric acid was used in a preceding step for a related analogue.[2][3]

• Thermal Degradation: Minor degradation of the compound can occur if excessive heat is applied during synthesis or solvent evaporation.

• Trapped Solvent/Mother Liquor: Inefficient filtration or washing can leave colored impurities from the mother liquor trapped within the crystalline lattice.

Recommended Solutions:

• Activated Charcoal Treatment: This is the most effective method for removing colored, non-polar impurities.

  • Protocol: During the recrystallization process, after the crude product is fully dissolved in the hot solvent, remove the flask from the heat source. Add a very small amount (1-2% by weight of your compound) of activated charcoal to the hot solution. Swirl the flask for 2-5 minutes. Perform a hot filtration through a fluted filter paper or a small pad of Celite® in a heated funnel to remove the charcoal. Proceed with cooling and crystallization as normal.

  • Causality: Activated charcoal has a high surface area and adsorbs large, colored impurity molecules, effectively removing them from the solution before your target compound crystallizes. A patent for purifying nicotinic acid specifically highlights melting the crude product followed by dissolution and treatment with an activated carbon decolorizing agent.[2]

• Second Recrystallization: If the impurity is structurally similar to the product, a single recrystallization may be insufficient. A second recrystallization from a different solvent system can often remove recalcitrant impurities.

• Acid-Base Extraction Pre-Purification: Before attempting recrystallization, consider an acid-base extraction. Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane. Wash with a mild aqueous base (e.g., 1M NaHCO₃) to convert your carboxylic acid product into its water-soluble carboxylate salt, leaving non-acidic impurities in the organic layer. Separate the aqueous layer and re-acidify with an acid like 1M HCl to precipitate the pure product, which can then be filtered and further purified by recrystallization.[4]

Q2: My compound "oils out" instead of crystallizing upon cooling. What's happening and how do I fix it?

Potential Causes:

• High Solute Concentration: The solution is too supersaturated, causing the compound to crash out as a liquid (oil) rather than forming an ordered crystal lattice.

• Inappropriate Solvent Choice: The boiling point of the solvent may be higher than the melting point of your compound or its impure form.

• Rapid Cooling: Cooling the solution too quickly does not provide sufficient time for nucleation and crystal growth.

Recommended Solutions:

• Re-heat and Dilute: If the compound oils out, reheat the solution until the oil redissolves completely. Add more of the same solvent (10-20% additional volume) to reduce the saturation level. Allow the solution to cool much more slowly.

• Change Solvent System:

  • Lower Boiling Point Solvent: Choose a solvent with a lower boiling point.

  • Solvent/Anti-Solvent Pair: Dissolve the compound in a minimum amount of a "good" hot solvent (e.g., ethanol, acetone). Then, slowly add a "poor" solvent (an anti-solvent, e.g., water or hexane) dropwise at an elevated temperature until persistent cloudiness is observed.[5] Re-heat to clarify and then cool slowly. This technique modulates solubility more gently.

• Promote Nucleation: Scratch the inside of the flask with a glass rod at the solvent-air interface. This creates microscopic scratches that provide nucleation sites for crystal growth. If you have a pure crystal from a previous batch, add a single tiny "seed crystal" to the cooled solution.

Caption: Workflow for resolving product oiling out during recrystallization.

Q3: I'm experiencing very low recovery after recrystallization. What are the likely causes?

Potential Causes:

• Excessive Solvent: Using too much solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling.[6]

• Compound is Too Soluble: The chosen solvent may be too effective, meaning the compound has significant solubility even at low temperatures.

• Premature Crystallization: The product may have crystallized in the filter paper during a hot filtration step (e.g., after charcoal treatment).

• Incomplete Precipitation: The solution may not have been cooled sufficiently or for a long enough duration.

Recommended Solutions:

• Minimize Solvent Volume: When first dissolving the crude solid, add the hot solvent in small portions, waiting for it to boil between additions, until the solid just dissolves. This ensures you are creating a saturated solution.[6]

• Optimize the Solvent System: If your compound is too soluble in a single solvent, switch to a solvent/anti-solvent system to reduce its solubility in the final mixture.[5]

• Concentrate the Mother Liquor: If you suspect low yield is due to excess solvent, you can try to recover more product. After filtering the first crop of crystals, take the filtrate (mother liquor) and boil off a portion of the solvent (e.g., 25-50%). Cool this concentrated solution again to obtain a second crop of crystals. Note: This second crop may be less pure than the first.

• Prevent Premature Crystallization: When performing a hot filtration, ensure your funnel and receiving flask are pre-heated (e.g., by placing them over a beaker of boiling solvent) to prevent the solution from cooling and depositing product prematurely.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for selecting a recrystallization solvent?

The ideal recrystallization solvent should dissolve the compound poorly at room temperature but very well at its boiling point.[6] For 2-(4-Chlorophenoxy)nicotinic acid, which is a moderately polar molecule, a good starting point is polar protic or polar aprotic solvents.

Solvent Selection Strategy:

• Small-Scale Test: Place ~20-30 mg of your crude material into several small test tubes.

• Add Solvent: Add 0.5 mL of a candidate solvent to each tube at room temperature and observe solubility. A good candidate will not dissolve the solid.

• Heat: Gently heat the test tubes that showed poor room-temperature solubility. A good solvent will now fully dissolve the solid.

• Cool: Cool the clear solutions. The best solvent will be one that yields a large amount of crystalline solid upon returning to room temperature and then to an ice bath.

Solvent Class	Candidate Solvents	Rationale & Expected Behavior
Alcohols	Ethanol, Isopropanol	Often good for compounds with H-bond donors/acceptors. Likely to show the desired temperature-dependent solubility. Ethanol is a known solvent for nicotinic acid.[7]
Ketones	Acetone	A polar aprotic solvent that can be effective. Its low boiling point is advantageous for easy removal.
Esters	Ethyl Acetate	Medium polarity, often a good choice. Can be used in a pair with hexane.
Aqueous Mixtures	Ethanol/Water, Acetone/Water	Adding water as an anti-solvent to a more soluble organic solvent is a very common and powerful technique for polar compounds.
Ethers	Diethyl Ether, THF	Nicotinic acid is sparingly soluble in ethers, making them potential anti-solvents.[8]

Q2: What are the primary impurities I should be trying to remove?

The impurities will be dictated by your synthetic route. For a typical synthesis involving the coupling of 2-chloronicotinic acid and 4-chlorophenol, you should anticipate:

• Unreacted 2-chloronicotinic acid: This is a key starting material and a common impurity.[9]

• Unreacted 4-chlorophenol: The other starting material.

• Solvents from previous steps: Residual solvents from the reaction itself (e.g., DMF, Toluene) are common impurities that must be removed.[10][11]

Detection Strategy:

• Thin Layer Chromatography (TLC): This is the best initial method. Spot your crude product alongside the starting materials on a TLC plate. A good solvent system (e.g., 7:3 Hexane:Ethyl Acetate with 1% acetic acid) should show separation between the product and starting materials. The presence of spots in your crude lane that correspond to starting material spots confirms their presence.

• Proton NMR (¹H NMR): A quick ¹H NMR of the crude product can often show characteristic peaks of the starting materials or residual solvents, giving a rough idea of the purity level.

Q3: When should I choose chromatography over recrystallization?

The choice of purification technique depends on the nature and quantity of impurities.

Caption: Decision tree for selecting a primary purification technique.

In-Depth Explanation:

• Choose Recrystallization/Acid-Base Extraction When:

  • The impurities have significantly different chemical properties (e.g., acidic vs. neutral). Acid-base extraction is highly effective for separating carboxylic acids from neutral or basic impurities.[4]

  • The desired product is the major component (>85-90%) of the crude material.

  • You are working on a large scale (grams to kilograms), where chromatography becomes impractical.

• Choose Column Chromatography When:

  • Impurities are structurally very similar to the product and have similar solubility profiles.

  • The product is an oil or does not crystallize easily.

  • You need to separate multiple components from a complex reaction mixture.

  • A Note of Caution: Column chromatography of carboxylic acids on silica gel can be challenging due to strong adsorption, leading to peak tailing and poor separation.[4] It is often necessary to add a small amount of acetic or formic acid to the mobile phase to suppress this interaction.

Standard Operating Protocols

Protocol 1: Recrystallization from a Single Solvent (Ethanol)

• Dissolution: Place the crude 2-(4-Chlorophenoxy)nicotinic acid in an Erlenmeyer flask. Add a minimal amount of ethanol and a stir bar. Heat the mixture to a gentle boil on a hot plate with stirring.

• Saturation: Continue adding small portions of hot ethanol until the solid just dissolves completely. Avoid adding a large excess.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a spatula-tip of activated charcoal. Swirl for 2-5 minutes.

• Hot Filtration (if #3 was performed): Pre-heat a clean flask and a funnel with fluted filter paper. Filter the hot solution quickly to remove the charcoal.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold ethanol to rinse away any remaining mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. Characterize the final product by melting point and spectroscopy.

Protocol 2: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) in a separatory funnel.

• Base Wash: Add an equal volume of 1M sodium bicarbonate (NaHCO₃) solution. Stopper the funnel and shake vigorously, venting frequently to release CO₂ pressure.

• Separation: Allow the layers to separate. The deprotonated product is now in the aqueous (bottom) layer, while neutral impurities remain in the organic (top) layer. Drain the aqueous layer into a clean beaker.

• Re-extraction: To ensure complete transfer, add a fresh portion of 1M NaHCO₃ to the organic layer, shake, and combine the aqueous layer with the first extract.

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add 3M HCl dropwise with stirring until the solution is acidic (pH ~2, check with pH paper). The pure product will precipitate as a solid.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with a small amount of cold deionized water, and dry thoroughly under vacuum.

References

• How to Purify Compounds - Organic Chemistry. (n.d.). Varsity Tutors. [Link]

• The Purification of Organic Compound: Techniques and Applications. (2024). Reachem. [Link]

• Nicotinic acid. (n.d.). Organic Syntheses Procedure. [Link]

• On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. (2013). Journal of Molecular Liquids. [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Methods of Purification of Organic Compounds. (2017). YouTube. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. [Link]

• Purification of Organic Compounds: from Crude Product to Purity. (2023). EMU Physics Department. [Link]

• Method for synthesizing 2-chlorine-N-(2,4-difluorophenyl) nicotinamide by one-pot method. (n.d.).
• Purification of nicotinic acid. (n.d.).

• Methods to Produce Nicotinic Acid with Potential Industrial Applications. (2022). Molecules. [Link]

• Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. (2012). The Journal of Chemical Thermodynamics. [Link]

• Process for the purification of nicotinic acid amide I. (n.d.).

• 2-(4-Chlorophenoxy)nicotinic acid. (n.d.). PubChem. [Link]

• Preparation method of 2-chloro-4-methyl nicotinonitrile. (n.d.).

• Synthesis of 2-Chloronicotinic Acid Derivatives. (2017). Atlantis Press. [Link]

• Nicotinic acid. (n.d.). Wikipedia. [Link]

• The preparation method of 2-chloronicotinic acid. (n.d.).

• How to purify Nicotinic acid derivatives from the reaction mixture? (2017). ResearchGate. [Link]

• ICH Q3C (R9) Guideline on impurities. (2024). European Medicines Agency. [Link]

• Exploring Molecular Speciation and Crystallization Mechanism of Amorphous 2-Phenylamino Nicotinic Acid. (2018). Pharmaceutical Research. [Link]

• Q3C (R6) Step 5 - impurities: guideline for residual solvents. (2019). European Medicines Agency. [Link]

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Technical Support Center: Matrix Effects in 2-(4-Chlorophenoxy)nicotinic acid LC-MS/MS Analysis

A Guide for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, I've frequently guided researchers through the complexities of liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis. A recurring and critical challenge is the management of matrix effects, especially for acidic compounds like 2-(4-Chlorophenoxy)nicotinic acid. These effects, if not properly addressed, can severely compromise the accuracy, precision, and sensitivity of your results.[1][2][3]

This guide is structured as a troubleshooting resource, using a question-and-answer format to directly address common issues encountered in the lab. We will delve into the causes of matrix effects and provide practical, field-proven strategies for their assessment and mitigation, all grounded in regulatory expectations.[4][5][6]

Part 1: Frequently Asked Questions (FAQs)

Q1: What exactly are "matrix effects" and why are they a particular concern for an acidic compound like 2-(4-Chlorophenoxy)nicotinic acid?

A1: The "matrix" refers to all components in a sample other than the analyte of interest.[1] In bioanalysis, this includes salts, proteins, lipids, and metabolites. Matrix effects occur when these co-eluting components interfere with the ionization of your target analyte in the mass spectrometer's source, leading to either ion suppression (signal decrease) or ion enhancement (signal increase).[1][7][8] Electrospray ionization (ESI), a common technique for polar compounds, is particularly susceptible to these effects.[9]

For an acidic compound like 2-(4-Chlorophenoxy)nicotinic acid, which is typically analyzed in negative ionization mode (ESI-), the process relies on efficient deprotonation to form the [M-H]⁻ ion. Endogenous compounds in the matrix, especially phospholipids from plasma or serum, can co-elute and disrupt this process.[9] They can compete for the available charge on ESI droplets or alter the droplet's surface tension and evaporation characteristics, ultimately suppressing the signal of your analyte.[8] This leads to inaccurate and unreliable quantification.[10]

Q2: What are the primary sources of matrix effects in common biological samples like plasma?

A2: In plasma and serum, the most notorious culprits are phospholipids .[9] These endogenous lipids are abundant and have a tendency to elute in the middle of typical reversed-phase chromatographic gradients, a region where many drug compounds also elute. Other sources include:

• Salts and Buffers: High concentrations of non-volatile salts from the sample or buffers can foul the ion source and suppress ionization.[11]

• Proteins: Although most are removed during sample preparation, residual proteins can still cause interference.

• Metabolites and Co-administered Drugs: These can co-elute with the target analyte and interfere with ionization.[7]

• Anticoagulants and Sample Additives: Substances like EDTA, heparin, or stabilizers can also impact the analytical results.[7][12]

Q3: How can I quantitatively assess the matrix effect for my 2-(4-Chlorophenoxy)nicotinic acid assay?

A3: Regulatory agencies like the FDA and EMA require a quantitative assessment of matrix effects during method validation.[4][5][6][12] The most common approach is the post-extraction spike method , which is used to calculate the Matrix Factor (MF).[9][13][14]

The goal is to determine if the response of the analyte is different when it is in the presence of matrix components compared to a clean solution. An ideal Matrix Factor is 1.0, indicating no matrix effect. According to regulatory guidance, the variability of the matrix factor across different lots of matrix should be within acceptable limits (typically a coefficient of variation ≤15%).[15][16]

Here is a typical workflow for this assessment:

Workflow for calculating the Matrix Factor (MF).

Part 2: Advanced Troubleshooting Guide

Q4: My signal for 2-(4-Chlorophenoxy)nicotinic acid is highly variable between different plasma lots. How do I confirm this is a matrix effect and not another issue?

A4: Inter-lot variability is a classic sign of matrix effects.[7] To systematically troubleshoot this, you should first rule out other common issues like inconsistent sample preparation or instrument instability. Once those are addressed, a post-column infusion experiment provides a powerful qualitative view of where matrix effects occur in your chromatogram.[13][17][18]

In this experiment, a constant flow of 2-(4-Chlorophenoxy)nicotinic acid is introduced into the mobile phase after the analytical column but before the MS source.[18] You then inject an extracted blank plasma sample. If co-eluting matrix components suppress ionization, you will see a dip in the otherwise stable analyte signal.[19] If the retention time of your analyte falls within one of these suppression zones, you have confirmed a matrix effect problem.

Setup for a post-column infusion experiment.

Q5: I've confirmed that phospholipids are causing significant ion suppression. What is the most effective sample preparation strategy to remove them?

A5: While simple Protein Precipitation (PPT) is fast and inexpensive, it is notoriously poor at removing phospholipids and often results in significant matrix effects.[9] For a robust assay, you need a more selective technique. Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are superior choices.[9][20]

For an acidic analyte like 2-(4-Chlorophenoxy)nicotinic acid, an LLE protocol would typically involve acidifying the sample to ensure the analyte is in its neutral, more organic-soluble form, followed by extraction into a water-immiscible solvent like methyl tert-butyl ether (MTBE).

However, Solid-Phase Extraction (SPE) often provides the cleanest extracts.[20] Modern SPE sorbents, including polymeric mixed-mode or specific phospholipid removal phases, are highly effective at retaining the analyte while washing away interfering components like phospholipids.[21][22][23]

Table 1: Comparison of Sample Preparation Techniques for an Acidic Analyte

Technique	Typical Recovery	Matrix Effect (MF)	Throughput	Cost	Key Consideration
Protein Precipitation (PPT)	>90%	0.4 - 0.8 (High Suppression)	High	Low	Prone to significant matrix effects and instrument contamination.[9]
Liquid-Liquid Extraction (LLE)	70 - 90%	0.8 - 1.1 (Low Suppression)	Medium	Medium	Requires optimization of pH and solvent selection.[9]
Solid-Phase Extraction (SPE)	>85%	0.9 - 1.1 (Minimal Suppression)	Medium-High	High	Offers the cleanest extracts and can include a concentration step.[20]

Q6: Can I use chromatography to solve my matrix effect problem instead of changing my sample preparation?

A6: Yes, chromatographic optimization is a crucial tool. The goal is to separate your analyte's peak from the regions of ion suppression you identified in your post-column infusion experiment.[13][24]

Strategies include:

• Gradient Modification: Altering the slope of your organic mobile phase gradient can shift the elution of both your analyte and the interfering matrix components.

• Column Chemistry: Switching to a different stationary phase (e.g., a phenyl-hexyl or embedded polar group column instead of a standard C18) can change selectivity and move your analyte away from interferences.

• Mobile Phase pH: For 2-(4-Chlorophenoxy)nicotinic acid, operating the mobile phase at a pH well above its pKa (e.g., pH > 5, using an acetate buffer) can improve peak shape and retention on some columns, but care must be taken as this can also shift where matrix components elute.

• Ultra-High Performance Liquid Chromatography (UPLC/UHPLC): The narrower peaks generated by UHPLC systems inherently reduce the probability of co-elution with matrix components, thereby minimizing suppression.

Q7: I'm using a stable isotope-labeled internal standard (SIL-IS), but my results are still imprecise. Shouldn't it perfectly correct for matrix effects?

A7: A co-eluting SIL-IS is the gold standard for compensating for matrix effects because it should, in theory, be suppressed to the same extent as the analyte.[1] However, if the matrix effect is severe, it can lead to problems.

If the ion suppression is so strong that the internal standard signal drops close to the limit of detection, the measurement of its peak area becomes highly variable, leading to poor precision in the final analyte/IS ratio. This is a sign that while the SIL-IS is trying to compensate, the underlying problem is too severe and must be addressed. The solution is not to abandon the SIL-IS, but to improve the sample cleanup or chromatography to reduce the absolute magnitude of the ion suppression affecting both the analyte and the internal standard.[9]

References

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples. LCGC North America.[Link]

• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA).[Link]

• Development of Simple, Fast SPE Protocols for Basic Analyte Extraction with Phospholipid Removal Using Oasis PRiME MCX. Waters.[Link]

• Guideline on bioanalytical method validation. European Medicines Agency (EMA).[Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum.[Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Methods in Chemistry.[Link]

• Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research.[Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America.[Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International.[Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules.[Link]

• Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. Molecules.[Link]

• Effective phospholipid removal from plasma samples by solid phase extraction with the use of copper (II) modified silica gel cartridges. Journal of Chromatography B.[Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci.[Link]

• Overcoming Matrix Effects. Bioanalysis Zone.[Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis.[Link]

• Bioanalytical method validation emea. Slideshare.[Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Journal of Pharmaceutical and Biomedical Analysis.[Link]

• Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu.[Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. Resolve Mass Spectrometry.[Link]

• Use of post-column infusion for assessment of matrix effects. ResearchGate.[Link]

• Bioanalytical Method Validation - Guidance for Industry. U.S. Food and Drug Administration (FDA).[Link]

• Post-column infusion experiment to investigate matrix effect on ionization efficiency. ResearchGate.[Link]

• Bioanalytical Method Validation FDA 2001.pdf. U.S. Food and Drug Administration (FDA).[Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration (FDA).[Link]

• FDA guideline - Bioanalytical Method Validation. PharmaCompass.[Link]

• LCMS Troubleshooting Tips. Shimadzu.[Link]

• Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Analytical Chemistry.[Link]

• Ion suppression (mass spectrometry). Wikipedia.[Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International.[Link]

• Positive and Negative Mode in Mass Spectroscopy: LC-MS/MS Method. NorthEast BioLab.[Link]

• Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Waters.[Link]

• Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Toxins.[Link]

• Matrix Effect in Bio-Analysis of Illicit Drugs with LC-MS/MS. Journal of the American Society for Mass Spectrometry.[Link]

• LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices. ResearchGate.[Link]

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Navigating Experimental Variability with 2-(4-Chlorophenoxy)nicotinic acid: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 2-(4-Chlorophenoxy)nicotinic acid. As a Senior Application Scientist, I've designed this guide to be a practical resource for troubleshooting and ensuring the reproducibility of your experiments involving this compound. This document moves beyond standard protocols to delve into the "why" behind experimental choices, empowering you to anticipate and address challenges effectively.

Section 1: Troubleshooting Guide

This section is formatted as a series of questions and answers to address common issues that can lead to experimental variability.

Question 1: Why am I observing inconsistent purity or unexpected peaks in my HPLC analysis of 2-(4-Chlorophenoxy)nicotinic acid?

Answer:

Inconsistent purity is a frequent source of experimental variability. The synthesis of 2-(4-Chlorophenoxy)nicotinic acid, typically through an Ullmann condensation, can introduce several impurities if not perfectly executed.[1]

Potential Sources of Impurities:

• Unreacted Starting Materials: The most common impurities are residual 2-chloronicotinic acid and 4-chlorophenol. The presence of 2-chloronicotinic acid is a known challenge in related syntheses.[2]

• Side-Reaction Products: The high temperatures often used in Ullmann-type reactions can lead to side reactions.[1] For instance, self-condensation of 2-chloronicotinic acid or other unintended couplings can occur.

• Solvent-Related Impurities: Depending on the solvent used in the synthesis and purification, residual solvents can be present in the final product.

Troubleshooting Workflow:

To identify and resolve purity issues, a systematic approach is essential. The following workflow outlines the key steps for characterizing your sample and identifying the source of inconsistencies.

Caption: A stepwise workflow for troubleshooting inconsistent HPLC results.

Detailed Protocols:

Protocol 1: Validated HPLC-UV Method for Purity Assessment

This stability-indicating method can effectively separate 2-(4-Chlorophenoxy)nicotinic acid from its potential impurities and degradation products.[3]

Parameter	Recommended Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and 0.05 M Potassium Dihydrogen Phosphate buffer (pH 3.0, adjusted with orthophosphoric acid) in a 60:40 v/v ratio.
Flow Rate	1.0 mL/min
Detection	UV at 262 nm[4]
Injection Volume	20 µL
Column Temperature	30°C

Protocol 2: 1H and 13C NMR for Structural Confirmation

NMR spectroscopy is invaluable for confirming the structure of your compound and identifying impurities.

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.5-0.7 mL of a suitable deuterated solvent, such as DMSO-d6 or CDCl3.

• 1H NMR: Look for the characteristic signals of the pyridine and chlorophenoxy rings. The chemical shifts will be influenced by the solvent.[5][6]

• 13C NMR: This will provide information on the carbon skeleton and help to identify any unexpected carbon signals from impurities.

Question 2: My bioassay results are not reproducible. What could be the cause?

Answer:

Beyond purity, the stability of 2-(4-Chlorophenoxy)nicotinic acid under your specific experimental conditions is a critical factor. The molecule has several moieties that can be susceptible to degradation.

Potential Degradation Pathways:

• Hydrolysis: The ether linkage is a potential site for hydrolytic cleavage, especially under acidic or basic conditions, which would yield 2-hydroxynicotinic acid and 4-chlorophenol.[7][8]

• Photodegradation: Exposure to light, particularly UV, can lead to degradation. The ICH Q1B guideline provides a framework for assessing photostability.[9][10]

• Thermal Degradation: While nicotinic acid itself is relatively heat-stable, the stability of the derivative at elevated temperatures, such as those used in some assays, should not be assumed.[11][12]

Troubleshooting Workflow for Bioassay Variability:

Caption: A logical flow for diagnosing sources of bioassay variability.

Detailed Protocols:

Protocol 3: Forced Degradation Studies

To understand the stability of your compound, perform forced degradation studies under various stress conditions.[5][7][13]

Stress Condition	Typical Procedure	Potential Degradants
Acid Hydrolysis	0.1 M HCl at 60°C for 24 hours	2-Hydroxynicotinic acid, 4-Chlorophenol
Base Hydrolysis	0.1 M NaOH at 60°C for 24 hours	2-Hydroxynicotinic acid, 4-Chlorophenol
Oxidative	3% H2O2 at room temperature for 24 hours	Oxidized derivatives
Thermal	Solid sample at 80°C for 48 hours	Thermally induced rearrangement or decomposition products
Photolytic	Solution exposed to light (≥1.2 million lux hours and ≥200 W h/m2 UV)	Photodegradation products

Analyze the stressed samples using the HPLC method described in Protocol 1 to identify and quantify any degradation products.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-(4-Chlorophenoxy)nicotinic acid?

A: Based on the potential for hydrolysis and photodegradation, it is recommended to store the solid compound in a cool, dry, and dark place. A desiccator at 2-8°C is ideal. Solutions should be prepared fresh for each experiment. If storage of solutions is necessary, they should be protected from light and stored at -20°C or -80°C.

Q2: What is the solubility of 2-(4-Chlorophenoxy)nicotinic acid in common laboratory solvents?

Solvent	Expected Solubility	Notes
DMSO	High	A good solvent for preparing concentrated stock solutions.
Ethanol	Moderate	May require warming to fully dissolve.
Methanol	Moderate	Similar to ethanol.
Water	Low	Solubility is expected to be poor at neutral pH.
PBS (pH 7.4)	Very Low	The compound is likely to be poorly soluble in aqueous buffers.

It is crucial to experimentally determine the solubility in your specific assay buffer to avoid precipitation.

Q3: How can I be sure that the biological effects I am observing are from the parent compound and not a degradation product?

A: This is a critical aspect of ensuring experimental validity.

• Purity Analysis: Always begin with a highly pure starting material, confirmed by HPLC and NMR (Protocols 1 & 2).

• Stability Testing: Perform stability studies of the compound in your assay media under the exact conditions of your experiment (time, temperature, light exposure). Analyze the media at the end of the experiment by HPLC to see if any degradation has occurred.

• Test Potential Degradants: If degradation is observed, synthesize or procure the major degradation products (e.g., 2-hydroxynicotinic acid and 4-chlorophenol) and test them in your bioassay to see if they contribute to the observed activity.

By systematically addressing these potential sources of variability, you can enhance the reliability and reproducibility of your research with 2-(4-Chlorophenoxy)nicotinic acid.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley.
• ICH Harmonised Tripartite Guideline. (2003). Q1B Photostability Testing of New Active Substances and Medicinal Products.
• Ullmann, F. (1903). Ueber eine neue Bildungsweise von Diphenylaminderivaten. Berichte der deutschen chemischen Gesellschaft, 36(2), 2382–2384.
• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001488).
• SGS. (n.d.). Photostability.
• R. D.
• Supporting Inform
• ICH. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.
• Pharma Growth Hub. (2024, November 18). ICH Q1B: Complete Guide to Photostability Testing | Step-by-Step Explained #pharmaceuticals [Video]. YouTube.
• Bernat, P., et al. (2018). Biodegradation of 2,4,5-trichlorophenoxyacetic acid (2,4,5-T) and analysis of the degradation products.
• Gonçalves, J. M., & da Piedade, M. E. M. (2012). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. The Journal of Chemical Thermodynamics, 47, 362-371.
• PubChem. (n.d.). 2-(4-Chlorophenoxy)nicotinic acid.
• Ghattas, M. A., & El-Sayed, M. A. (2009). Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids.
• Donaldson, K., & Tran, L. (2014). The elephant in the room: reproducibility in toxicology. Particle and Fibre Toxicology, 11(1), 43.
• Pozdnyakov, I. P., et al. (2016). Degradation of Herbicide 2,4-dichlorophenoxybutanoic Acid in the Photolysis of [FeOH]2+ and [Fe(Ox)3]3- Complexes: A Mechanistic Study. Chemosphere, 150, 433-439.
• Zheng, Y. G., et al. (2018). Biocatalytic Hydrolysis of Chlorinated Nicotinamides by a Superior AS Family Amidase and Its Application in Enzymatic Production of 2-chloronicotinic Acid. Bioorganic & Medicinal Chemistry, 26(1), 137-144.
• Abraham, M. H., et al. (2013). On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. The Journal of Chemical Thermodynamics, 62, 113-119.
• Zhang, M., et al. (2019). Synthesis of 2-Chloronicotinic Acid Derivatives.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• Venkatesh, D. N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).
• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts.
• Zhou, M., et al. (2018). Degradation and mechanism of 2,4-dichlorophenoxyacetic acid (2,4-D)
• Cantarella, M., et al. (1991). Hydrolytic reactions in two-phase systems. Effect of water-immiscible organic solvents on stability and activity of acid phosphatase, beta-glucosidase, and beta-fructofuranosidase. Enzyme and Microbial Technology, 13(7), 547-553.
• Gonçalves, J. M., & da Piedade, M. E. M. (2016). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide.
• FDA. (2014). Forced Degradation Studies for Biopharmaceuticals.
• SIELC Technologies. (n.d.). HPLC Method for Separation of Nicotinic Acid, Nicotinamide, Tranexamic Acid on Primesep 100 Column.
• Rossi, R., et al. (2022). C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. Molecules, 27(11), 3594.
• Muhamad, N., Yusoff, M. M., & Gimbun, J. (2018).
• Singh, R., et al. (2021). 1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones. Scientific Reports, 11(1), 2534.
• Cayman Chemical. (2023).
• Thermo Fisher Scientific. (n.d.). Ullmann Reaction.
• Karns, K., et al. (2018). Biodegradation of 2,4,5-trichlorophenoxyacetic acid (2,4,5-T) and analysis of the degradation products.
• ResearchGate. (n.d.).
• PrepChem. (n.d.). Synthesis of 2-chloronicotinic acid.
• Santa Cruz Biotechnology. (n.d.). 2-(4-Chlorophenoxy)nicotinonitrile.
• Nelson, D. A. (n.d.).
• Ionashiro, M., et al. (2014). Thermal behaviour of nicotinic acid, sodium nicotinate and its compounds with some bivalent transition metal ions. INIS-IAEA.
• Amitychem. (n.d.). 2-(4-CHLOROPHENOXY)NICOTINIC ACID.
• ECHEMI. (n.d.). Buy 2-(4-chlorophenoxy)
• Bordoloi, R., et al. (2017). Development and Validation of UV-Spectroscopic Method for Estimation of Niacin in Bulk and Pharmaceutical Dosage Form. Journal of Applied Pharmaceutical Science, 7(9), 81-84.
• ResearchGate. (n.d.). Development and Validation of UV-Spectroscopic Method for Estimation of Niacin in Bulk and Pharmaceutical Dosage Form.
• du Toit, M., & Divol, B. (2021).
• Li, X., et al. (2011). Hydrolytic synthesis and structural characterization of lanthanide hydroxide clusters supported by nicotinic acid. Inorganic Chemistry, 50(17), 8446-8455.
• Pickering Laboratories, Inc. (n.d.). Analysis of Bioavailable Niacin (Vitamin B3) by HPLC with Post-Column Photochemical Derivatization in Foods and Supplements.
• Mason, J. B., Gibson, N., & Kodicek, E. (1971). The chemical nature of bound nicotinic acid. The Biochemical Journal, 125(4), 117P–118P.
• International Journal of Modern Pharmaceutical Research. (n.d.). PDF.

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Technical Support Center: Investigating Off-Target Effects of 2-(4-Chlorophenoxy)nicotinic Acid

Welcome to the technical support center for researchers investigating the molecular interactions of 2-(4-Chlorophenoxy)nicotinic acid. This guide is designed for professionals in drug development and academic research who are tasked with characterizing the specificity of this and other novel chemical entities.

Given that 2-(4-Chlorophenoxy)nicotinic acid is a derivative of nicotinic acid (niacin), a well-studied compound, a primary concern is understanding its unique interaction profile and identifying any unintended molecular targets—its "off-targets." Such off-target effects can lead to unexpected phenotypic outcomes, toxicity, or opportunities for drug repositioning.

This document provides a comprehensive framework for identifying and validating potential off-target effects, complete with troubleshooting guides for common experimental hurdles and a set of frequently asked questions. We will proceed from the assumption that the on-target rationale is established and focus on the critical process of de-risking your compound by mapping its broader biological interactions.

Part 1: Frequently Asked Questions (FAQs)

Here we address common questions that arise during the investigation of off-target effects for a novel compound like 2-(4-Chlorophenoxy)nicotinic acid.

Q1: We have limited information on the off-target profile of 2-(4-Chlorophenoxy)nicotinic acid. Where do we begin our investigation?

A1: The most effective starting point is a multi-pronged, unbiased screening approach. Since public domain data on this specific analog is scarce, you cannot rely on literature-based predictions. We recommend initiating your studies with proteome-wide screening techniques that do not require modification of your compound. Two powerful methods for this are:

• Thermal Proteome Profiling (TPP): This method assesses changes in the thermal stability of thousands of proteins in response to drug binding. It is a robust way to identify direct and indirect targets in a cellular context.[[“]][2][3]

• Chemical Proteomics: This involves using the compound of interest to "fish" for binding partners in cell lysates or living cells, which are then identified by mass spectrometry.[4][5]

Given its relationship to nicotinic acid, it would also be prudent to investigate known targets and pathways of nicotinic acid as a starting hypothesis.[6][7][8] For example, nicotinic acid is known to interact with G protein-coupled receptors like GPR109A.[7]

Q2: What is the principle behind Thermal Proteome Profiling (TPP) and how can it help us?

A2: TPP is based on the principle that when a small molecule binds to a protein, it often stabilizes the protein's structure, making it more resistant to heat-induced denaturation. The TPP workflow involves treating cells with your compound, heating aliquots of the cell lysate to a range of temperatures, separating soluble from aggregated proteins, and then using quantitative mass spectrometry to identify which proteins remained soluble at higher temperatures in the presence of the drug compared to a control.[[“]][2][9] This "thermal shift" indicates a direct or indirect interaction between your compound and the protein. TPP is advantageous because it can be performed in intact cells or even tissues, providing a physiologically relevant context for your findings.[[“]][3]

Q3: We've identified a list of potential off-targets using TPP. What's the next step for validation?

A3: A list of hits from a proteome-wide screen is the beginning, not the end, of your investigation. Validation is critical. We recommend a tiered approach:

• Orthogonal Biophysical Assays: Confirm direct binding between your compound and the purified candidate proteins. Techniques like Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or a Cellular Thermal Shift Assay (CETSA) on individual targets can be used.[10][11][12]

• Biochemical/Enzymatic Assays: If the identified off-target is an enzyme, test whether your compound modulates its activity.[13][14]

• Cell-Based Functional Assays: Use cell lines where the candidate off-target is expressed and functionally important. Assess whether treatment with 2-(4-Chlorophenoxy)nicotinic acid elicits a cellular phenotype consistent with modulation of the off-target. This could involve reporter assays, signaling pathway analysis (e.g., Western blotting for downstream markers), or phenotypic screens.

• CRISPR/Cas9 Knockout/Knock-in Studies: To definitively link a phenotype to an off-target, use CRISPR/Cas9 to remove the target protein from a cell line. If the cellular effect of your compound is lost in the knockout cells, it strongly implicates that protein as a mediator of the effect.

Q4: Can we use our compound in an animal model to look for off-target effects?

A4: Yes, in vivo studies are the ultimate test of a compound's effects. After validating off-target interactions in vitro, you can move to animal models.[15][16][17] Key considerations include:

• Pharmacokinetics/Pharmacodynamics (PK/PD): Ensure that the compound reaches the target tissues at concentrations sufficient to engage both the on- and off-targets.

• Toxicology Studies: Comprehensive toxicology studies in rodents can uncover unexpected pathologies.[15][16] For instance, inhibitors of nicotinamide phosphoribosyltransferase (NAMPT), a pathway related to nicotinic acid metabolism, have been shown to cause retinal toxicity in rodents.[15][16] This highlights the importance of thorough safety assessments.

• Target Engagement Biomarkers: Develop assays to measure the engagement of your off-target in the animal model, which can be correlated with any observed phenotypes. CETSA can be adapted for use in tissue samples for this purpose.[10]

Q5: What are the known adverse effects of the parent compound, nicotinic acid, that we should be aware of?

A5: While 2-(4-Chlorophenoxy)nicotinic acid will have its own unique profile, understanding the liabilities of nicotinic acid is a valuable precautionary step. High doses of nicotinic acid are associated with:

• Cutaneous Flushing: A common side effect mediated by prostaglandins.[7][18]

• Hepatotoxicity: Liver damage can occur, particularly with sustained-release formulations.[6]

• Hyperglycemia: It can elevate fasting blood glucose and increase the risk of type 2 diabetes.[6][19]

• Gastrointestinal Issues: Stomach problems are a known side effect.[20]

• Increased Risk of Bleeding and Infection: These were identified as serious adverse effects in large clinical trials.[20][21]

Recent research has also linked a breakdown product of excess niacin, known as 4PY, to vascular inflammation and an increased risk of cardiovascular events, challenging the long-held belief of its cardiovascular benefits.[22][23]

Part 2: Troubleshooting Guides

This section provides practical advice for overcoming common challenges in off-target identification workflows.

Troubleshooting Thermal Proteome Profiling (TPP) Experiments

Problem	Possible Cause(s)	Recommended Solution(s)
No significant thermal shifts observed for any proteins.	1. Compound is not cell-permeable.2. Compound concentration is too low to achieve target engagement.3. Compound does not induce a significant thermal shift upon binding to its targets.	1. Verify cell permeability using an orthogonal assay.2. Perform a dose-response TPP experiment with a wider concentration range.3. Consider an alternative unbiased screening method like chemical proteomics.
Too many protein hits, making downstream validation difficult.	1. High compound concentration is causing non-specific interactions.2. Indirect effects: the compound is affecting a pathway that leads to broad changes in protein stability.	1. Repeat the TPP experiment at a lower, more physiologically relevant concentration.2. Prioritize hits based on the magnitude of the thermal shift, biological plausibility, and known roles in disease. Cross-reference with other 'omics' data if available.
A known on-target does not show a thermal shift.	1. The on-target protein is of low abundance and difficult to detect by mass spectrometry.2. The binding of the compound does not confer thermal stability to this specific protein.3. The protein is part of a large complex, and its stability is governed by other factors.	1. Validate on-target engagement with a more sensitive, targeted method like Western blot-based CETSA.[9]2. Not all binding events cause a thermal shift. This does not invalidate the on-target interaction but means TPP is not the right tool to measure it.

Troubleshooting Secondary Validation Assays

Problem	Possible Cause(s)	Recommended Solution(s)
A TPP hit does not show direct binding in an SPR assay.	1. The interaction is very weak (low affinity).2. The purified protein is not correctly folded or functional.3. The interaction seen in TPP was indirect (downstream of the primary binding event).	1. Use a more sensitive assay or one that doesn't require immobilization. 2. Ensure the protein is purified under non-denaturing conditions and its activity is confirmed.3. This is a valid result. The hit may not be a direct binder. Focus on validating other direct binders first.
Compound shows activity in a biochemical assay but not in a cell-based assay.	1. Poor cell permeability of the compound.2. The compound is rapidly metabolized or effluxed from the cells.3. The off-target is not accessible or functionally relevant in the chosen cell line.	1. Assess cell permeability (e.g., using a PAMPA assay).2. Investigate compound stability in cell culture media and the presence of efflux pumps (e.g., P-gp) in your cell model.3. Choose a cell line with high expression of the off-target and where its function is well-characterized.

Part 3: Experimental Protocols & Workflows

Workflow for Unbiased Off-Target Identification

The following diagram illustrates a robust workflow for identifying and validating the off-target effects of a novel compound like 2-(4-Chlorophenoxy)nicotinic acid.

Caption: A multi-phase workflow for off-target discovery and validation.

Protocol: Cellular Thermal Shift Assay (CETSA) for Target Validation

This protocol outlines the steps for validating a specific protein-drug interaction in intact cells, a crucial step following a TPP screen.

Objective: To confirm the binding of 2-(4-Chlorophenoxy)nicotinic acid to a candidate off-target protein in a cellular environment.

Materials:

• Cell line expressing the protein of interest.

• 2-(4-Chlorophenoxy)nicotinic acid.

• DMSO (vehicle control).

• Complete cell culture medium.

• Phosphate-buffered saline (PBS).

• Protease and phosphatase inhibitor cocktails.

• Lysis buffer (e.g., RIPA buffer).

• Antibody specific to the target protein.

• Standard Western blotting equipment and reagents.

• Thermocycler or heating blocks.

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 80-90% confluency.

  • Treat cells with the desired concentration of 2-(4-Chlorophenoxy)nicotinic acid or vehicle (DMSO) for a predetermined time (e.g., 1 hour) at 37°C.

• Heating Step:

  • Harvest cells by trypsinization or scraping, wash with PBS, and resuspend in PBS containing protease/phosphatase inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes. Include an unheated control.

• Cell Lysis:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen and a 37°C water bath). This is crucial for releasing soluble proteins.

• Separation of Soluble and Aggregated Proteins:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Protein Quantification and Analysis:

  • Carefully collect the supernatant containing the soluble protein fraction.

  • Determine the protein concentration of each sample.

  • Analyze the samples by SDS-PAGE and Western blotting using an antibody specific for the target protein.

• Data Interpretation:

  • Quantify the band intensities from the Western blot.

  • Plot the percentage of soluble protein remaining as a function of temperature for both the drug-treated and vehicle-treated samples.

  • A shift in the melting curve to a higher temperature in the drug-treated sample indicates that the compound binds to and stabilizes the target protein.

Caption: The experimental workflow for the Cellular Thermal Shift Assay (CETSA).

References

• Consensus. (n.d.). What are the applications of thermal proteome profiling in drug discovery?
• Taylor & Francis Online. (n.d.). Full article: Off-target identification by chemical proteomics for the understanding of drug side effects.
• Creative Proteomics. (n.d.). Chemoproteomics-based Off-Target Screening of Small Molecule Drugs.
• Brieflands. (n.d.). A New Drug Discovery Approach Based on Thermal Proteome Profiling to Develop More Effective Drugs.
• Springer Nature Experiments. (n.d.). Cellular thermal shift assay for the identification of drug–target interactions in the Plasmodium falciparum proteome.

• PubMed. (2022). Drug Target Identification in Tissues by Thermal Proteome Profiling. Retrieved from [Link]

• Celtarys Research. (n.d.). Biochemical assays in drug discovery and development.

• PubMed Central. (n.d.). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Cellular thermal shift assay: an approach to identify and assess protein target engagement.

• ACS Publications. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. Retrieved from [Link]

• bioRxiv. (2022). A real-time cellular thermal shift assay (RT-CETSA) to monitor target engagement. Retrieved from [Link]

• NIH. (n.d.). Target identification and mechanism of action in chemical biology and drug discovery. Retrieved from [Link]

• Patsnap Synapse. (n.d.). What Are the Types of Biochemical Assays Used in Drug Discovery?.
• Scientist Live. (2018). Off-target testing assays.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET.

• PubMed. (2014). Retinal toxicity, in vivo and in vitro, associated with inhibition of nicotinamide phosphoribosyltransferase. Retrieved from [Link]

• Oxford Academic. (2014). Retinal Toxicity, in vivo and in vitro, Associated with Inhibition of Nicotinamide Phosphoribosyltransferase. Retrieved from [Link]

• Wikipedia. (n.d.). Nicotinic acid. Retrieved from [Link]

• PubMed. (n.d.). Nicotinic acid: pharmacological effects and mechanisms of action. Retrieved from [Link]

• Journal of Neuroscience. (2023). Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. Retrieved from [Link]

• University of Miami. (n.d.). Synthesis, nicotinic acetylcholine receptor binding, in vitro and in vivo pharmacology properties of 3′-(substituted pyridinyl)-deschloroepibatidine analogs.

• PubChem. (n.d.). Nicotinic Acid. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis and Nicotinic Acetylcholine Receptor In Vitro and In Vivo Pharmacological Properties of 2'-Fluoro-3'-(substituted phenyl)deschloroepibatidine Analogues. Retrieved from [Link]

• ResearchGate. (2021). Nicotinic acid, its mechanism of action and pharmacological effects. Retrieved from [Link]

• CRISPR Medicine News. (n.d.). Strategies to Avoid and Reduce Off-Target Effects.
• CPAchem. (n.d.). Nicotinic acid linearity standard set - Safety data sheet.

• PMC - NIH. (n.d.). Nicotinic acid: an old drug with a promising future. Retrieved from [Link]

• PMC - NIH. (n.d.). Editorial focus: understanding off-target effects as the key to successful RNAi therapy. Retrieved from [Link]

• PMC - NIH. (n.d.). Off-target effects in CRISPR/Cas9 gene editing. Retrieved from [Link]

• TMMedia. (n.d.). NICOTINIC ACID (NIACIN (VITAMIN B3)).
• ChemScience. (2024). Safety Data Sheet: Nicotinic acid (Niacin), Plant Culture Tested.
• ResearchGate. (n.d.). Identifying off-target effects and hidden phenotypes of drugs in human cells.
• Chem-Impex. (n.d.). 2-(2-Methoxybenzylamino)Nicotinic Acid.
• Semantic Scholar. (n.d.). Nicotinic acid, its mechanism of action and pharmacological effects.

• YouTube. (2025). 10. Nicotinic acid: Pharmacology Video Lectures USMLE Step 1. Retrieved from [Link]

• NIH. (n.d.). Effects of Nicotinic Acid on Gene Expression: Potential Mechanisms and Implications for Wanted and Unwanted Effects of the Lipid-Lowering Drug. Retrieved from [Link]

• PubMed. (n.d.). Serious Adverse Effects of Extended-release Niacin/Laropiprant: Results From the Heart Protection Study 2-Treatment of HDL to Reduce the Incidence of Vascular Events (HPS2-THRIVE) Trial. Retrieved from [Link]

• Cleveland Clinic. (2024). Cleveland Clinic-Led Study Discovers Link between High Levels of Niacin – a Common B Vitamin – and Heart Disease. Retrieved from [Link]

• NCBI Bookshelf. (2020). Niacin Toxicity. Retrieved from [Link]

• Cleveland Clinic Research. (2024). Excess niacin breakdown product fuels inflammation, cardiovascular disease through newly discovered pathway. Retrieved from [Link]

• FirstWord Pharma. (2013). Adverse Effects in AIM-HIGH trial of Niaspan are Consistent With the Results Reported From HPS2-THRIVE Trial of ER Niacin Plus Laropiprant.

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Technical Support Center: Troubleshooting Cell Viability Issues with 2-(4-Chlorophenoxy)nicotinic Acid

Welcome to the technical support guide for researchers utilizing 2-(4-Chlorophenoxy)nicotinic acid. As Senior Application Scientists, we understand that unexpected cell viability results can be a significant roadblock in your research. This guide is designed to provide in-depth troubleshooting strategies and foundational knowledge to help you navigate these challenges effectively. We will explore the causality behind experimental outcomes, provide validated protocols, and empower you to confidently interpret your data.

Frequently Asked Questions (FAQs)

Q1: What is 2-(4-Chlorophenoxy)nicotinic acid and what is its expected biological activity?

2-(4-Chlorophenoxy)nicotinic acid is a derivative of nicotinic acid (niacin or Vitamin B3). Nicotinic acid itself is a precursor to essential coenzymes like NAD and NADP, which are crucial for cellular metabolism and redox reactions.[1] Pharmacological doses of nicotinic acid can significantly alter lipid profiles and have been studied for their role in cardiovascular health.[2][3] Furthermore, nicotinic acid and its derivatives have been shown to influence cellular processes like apoptosis. For instance, certain niacin-related compounds can induce apoptosis in leukemia cell lines such as HL-60 and K562, often through caspase-dependent pathways.[4][5] Recent studies have also indicated that nicotinic acid can protect against cytotoxicity in neuronal cells by inhibiting the mitochondrial pathway of apoptosis.[6] Given this background, 2-(4-Chlorophenoxy)nicotinic acid may exhibit a range of biological activities, including modulation of cell metabolism and induction of programmed cell death, depending on the cell type and experimental context.

Q2: I'm observing high cytotoxicity. What are the general culprits in cell-based assays?

Unexpected cytotoxicity can arise from several factors beyond the compound's intrinsic activity. It is crucial to rule out experimental artifacts. Common issues include:

• Compound Solubility and Precipitation: The compound may not be fully dissolved in your culture medium, leading to the formation of micro-precipitates that can be toxic to cells or interfere with assay readouts.

• Solvent Toxicity: The solvent used to dissolve the compound, most commonly DMSO, can be cytotoxic at higher concentrations. Typically, final DMSO concentrations should be kept below 0.5% to avoid artifacts.[7]

• Suboptimal Cell Health: Using cells that are unhealthy, too old (high passage number), or over-confluent can make them more susceptible to stress and lead to inconsistent results.[7][8]

• Contamination: Microbial contamination (e.g., bacteria, yeast, or mycoplasma) can rapidly kill cells or interfere with the metabolic indicators used in many viability assays.[7]

• Assay-Specific Interference: The compound itself might interfere with the assay chemistry. For example, it could have an intrinsic color that affects absorbance readings in MTT or XTT assays, or it could quench fluorescence in fluorescent-based assays.

Q3: What is the recommended method for preparing and storing 2-(4-Chlorophenoxy)nicotinic acid solutions?

Proper handling of the compound is the first step to reproducible results.

• Solubilization: Based on its chemical structure, 2-(4-Chlorophenoxy)nicotinic acid is likely soluble in organic solvents like DMSO or ethanol. Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% anhydrous DMSO. To ensure complete dissolution, you may need to warm the solution gently (e.g., in a 37°C water bath) and vortex.

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect the solution from light.

• Working Dilution: When preparing your experiment, thaw an aliquot and dilute it serially in your cell culture medium to achieve the final desired concentrations. Ensure the compound is thoroughly mixed into the medium before adding it to the cells. Crucially, the final concentration of the solvent (e.g., DMSO) should be consistent across all treatments, including the vehicle control.

Q4: What are the essential positive and negative controls for my cell viability experiments?

Controls are non-negotiable for validating your results.

• Negative Control (Vehicle Control): This is one of the most critical controls. Treat cells with the highest concentration of the solvent (e.g., DMSO) used in your experimental conditions. This allows you to distinguish between the effect of your compound and the effect of the solvent.

• Untreated Control: Cells incubated in culture medium alone. This serves as your baseline for 100% viability.

• Positive Control: A well-characterized cytotoxic agent that is known to induce cell death in your specific cell line. Examples include staurosporine or doxorubicin for inducing apoptosis, or a high concentration of Triton X-100 for inducing necrosis. This control confirms that your assay system is capable of detecting cell death.

Troubleshooting Guide: From Viability Loss to Mechanistic Insight

Problem: My cell viability is unexpectedly low, even at concentrations where I expect minimal effect. What should I investigate first?

This common issue often points to technical rather than purely biological problems. The following workflow can help you systematically identify the cause.

Caption: Troubleshooting workflow for low cell viability.

Problem: I've ruled out technical issues, and the compound is indeed cytotoxic. How do I determine if the cells are dying from apoptosis or necrosis?

Distinguishing between programmed cell death (apoptosis) and uncontrolled cell death due to injury (necrosis) is fundamental to understanding a compound's mechanism of action.[9][10] Apoptosis is a tightly regulated process involving specific signaling cascades, whereas necrosis is typically characterized by rapid cell swelling and membrane rupture.[9] We recommend a multi-assay approach to build a conclusive picture.

Caption: Decision tree for apoptosis vs. necrosis.

Authoritative Protocol 1: Differentiating Cell Death Modes with Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay is the gold standard for distinguishing live, apoptotic, and necrotic cells.[11]

• Principle: In early apoptosis, the phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (like FITC), it can label early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by the intact membranes of live and early apoptotic cells. It can only enter late apoptotic and necrotic cells where membrane integrity is compromised.[11]

• Step-by-Step Methodology:

  • Cell Preparation: Seed and treat your cells with 2-(4-Chlorophenoxy)nicotinic acid for the desired time. Include positive and negative controls.

  • Harvesting: Collect both adherent and floating cells to ensure you are analyzing the entire population. Centrifuge at 300 x g for 5 minutes.

  • Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

  • Staining: a. Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of 1 x 10^6 cells/mL. b. Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. c. Add 5 µL of FITC-conjugated Annexin V. d. Gently vortex and incubate for 15 minutes at room temperature in the dark. e. Add 5 µL of Propidium Iodide (PI) solution. f. Add 400 µL of 1X Binding Buffer to each tube.[11]

  • Analysis: Analyze the samples on a flow cytometer immediately (within one hour). Use unstained, Annexin V-only, and PI-only stained cells to set up proper compensation and gates.

• Data Interpretation:

Quadrant	Annexin V Staining	PI Staining	Cell Population
Lower-Left	Negative	Negative	Live, viable cells
Lower-Right	Positive	Negative	Early apoptotic cells
Upper-Right	Positive	Positive	Late apoptotic or secondary necrotic cells
Upper-Left	Negative	Positive	Primary necrotic cells or dead cells with damaged membranes

This table provides a clear guide for interpreting the output from your flow cytometry analysis.

Authoritative Protocol 2: Measuring Caspase-3/7 Activation

Caspases are a family of proteases that are central executioners of apoptosis.[12] Measuring the activity of effector caspases, like caspase-3 and caspase-7, provides strong evidence for apoptosis.

• Principle: This assay uses a synthetic peptide substrate (e.g., DEVD) that is recognized and cleaved by active caspase-3/7. The substrate is conjugated to a fluorophore (e.g., AMC) or a chromophore (e.g., pNA). Upon cleavage, the fluorophore is released and emits a measurable signal that is proportional to caspase activity.[13][14]

• Step-by-Step Methodology (Fluorometric):

  • Cell Lysis: After treatment, harvest cells and lyse them using a chilled lysis buffer provided with a commercial kit. Incubate on ice for 10-15 minutes.

  • Centrifugation: Centrifuge the lysates at ~12,000 x g for 10 minutes at 4°C to pellet cellular debris.[15]

  • Assay Setup: Transfer the supernatant (lysate) to a 96-well black plate.

  • Reaction Mix: Prepare a reaction buffer containing the caspase substrate (e.g., Ac-DEVD-AMC) and DTT. Add this to each well containing the lysate.[14]

  • Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measurement: Read the fluorescence using a fluorometer with excitation at ~380 nm and emission at ~440 nm.[14]

Authoritative Protocol 3: Assessing Mitochondrial Membrane Potential (ΔΨm) with JC-1

A drop in the mitochondrial membrane potential is one of the earliest events in the intrinsic pathway of apoptosis.[16]

• Principle: The JC-1 dye is a cationic probe that selectively enters mitochondria and changes color depending on the membrane potential.[17] In healthy, non-apoptotic cells with high ΔΨm, JC-1 forms "J-aggregates" that emit intense red fluorescence. In apoptotic cells with low ΔΨm, JC-1 remains in its monomeric form and emits green fluorescence.[18] The ratio of red to green fluorescence is therefore a direct measure of mitochondrial depolarization.

• Step-by-Step Methodology:

  • Cell Treatment: Culture cells in a 96-well plate and treat with your compound. Include a positive control such as FCCP, an uncoupling agent that collapses the mitochondrial membrane potential.[19]

  • JC-1 Staining: Remove the culture medium and add JC-1 staining solution (typically 1-10 µM in pre-warmed medium or buffer).

  • Incubation: Incubate the plate at 37°C in a CO2 incubator for 15-30 minutes.

  • Washing: Aspirate the staining solution and wash the cells once or twice with an assay buffer.

  • Measurement: Read the fluorescence on a plate reader.

    • J-aggregates (Red): Excitation ~535 nm / Emission ~595 nm.

    • Monomers (Green): Excitation ~485 nm / Emission ~535 nm.

  • Analysis: Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization and an early apoptotic event.

Caption: Simplified intrinsic apoptosis pathway.

By systematically applying these validated protocols and troubleshooting frameworks, you can move from observing a decrease in cell viability to understanding the specific cellular mechanisms being triggered by 2-(4-Chlorophenoxy)nicotinic acid. This rigorous approach is essential for producing high-quality, reliable data in your research.

References

• Elabscience. (n.d.). Mitochondrial Membrane Potential Assay Kit (with JC-1) (E-CK-A301). Retrieved from [Link]

• G-Biosciences. (n.d.). JC-1 Mitochondrial Membrane Potential Assay (Cat. # 786-1321, 786-1322). Retrieved from [Link]

• RayBiotech. (n.d.). JC-1 Mitochondrial Membrane Potential Assay Kit. Retrieved from [Link]

• Purdue University Cytometry Laboratories. (n.d.). Apoptosis vs Necrosis. Retrieved from [Link]

• Ormerod, M. G., Sun, X. M., Brown, D., Snowden, R. T., & Cohen, G. M. (1993). Quantification of apoptosis and necrosis by flow cytometry. Acta oncologica (Stockholm, Sweden), 32(4), 417–424. [Link]

• Pushpavalli, G., Kalaiarasi, A., & Pannerselvam, C. (2014). Caspase Protocols in Mice. In Apoptosis and Cancer (pp. 167-178). Humana Press, Totowa, NJ.

• ScienceDirect. (n.d.). Caspases activity assay procedures. Retrieved from [Link]

• Shlomovitz, I., & Gerlic, M. (2018). Distinguishing Necroptosis from Apoptosis. In The Cytoskeleton (pp. 39-47). Humana Press, New York, NY.

• Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved from [Link]

• Krysko, D. V., Vanden Berghe, T., D'Herde, K., & Vandenabeele, P. (2008). Methods for distinguishing apoptotic from necrotic cells and measuring their clearance. Methods in cell biology, 85, 261–294. [Link]

• JoVE. (2023). Measuring Caspase Activity Using a Fluorometric Assay or Flow Cytometry. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

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• PubChem. (n.d.). 2-(4-Chlorophenoxy)nicotinic acid. Retrieved from [Link]

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• Litwiniuk, A., Kalinowska-Lyszczarz, A., & Bocian, R. (2024). Nicotinic acid attenuates amyloid β1-42-induced mitochondrial dysfunction and inhibits the mitochondrial pathway of apoptosis in differentiated SH-SY5Y cells. Neurochemistry international, 178, 105772. [Link]

• Wu, X., Zhang, G., Li, W., & Li, M. (2016). Protection of Nicotinic Acid against Oxidative Stress-Induced Cell Death in Hepatocytes Contributes to Its Beneficial Effect on Alcohol-induced Liver Injury in Mice. Journal of nutritional biochemistry, 31, 62–71. [Link]

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• ResearchGate. (2023). Time and dose-dependent cytotoxicity of selected nicotinamide derivatives on SH-SY5Y and HEK293 cells after 1-, 4-. Retrieved from [Link]

• Ali, A. M., Al-rahwi, K., & Abdulla, M. A. (2014). Induction of Apoptosis of 2,4',6-Trihydroxybenzophenone in HT-29 Colon Carcinoma Cell Line. Evidence-based complementary and alternative medicine : eCAM, 2014, 141989. [Link]

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• Huang, M., & et al. (2023). Niacin restriction with NAMPT-inhibition is synthetic lethal to neuroendocrine carcinoma. Nature Communications, 14(1), 8171. [Link]

• Kamanna, V. S., & Kashyap, M. L. (2008). Mechanism of action of niacin. The American journal of cardiology, 101(8A), 5B–10B. [Link]

• Preprints.org. (2024). Inhibitory Effects of Nicotinic Acid against Streptococcus pneumoniae Biofilm. Retrieved from [Link]

• Chen, C. Y., & et al. (2012). Nicotinic acid hydroxamate downregulated the melanin synthesis and tyrosinase activity through activating the MEK/ERK and AKT/GSK3β signaling pathways. Journal of agricultural and food chemistry, 60(19), 4859–4864. [Link]

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Reference Data & Comparative Studies

A Comparative Guide for Researchers: Nicotinic Acid Versus the Enigmatic 2-(4-Chlorophenoxy)nicotinic Acid

An In-Depth Analysis of a Well-Characterized Pharmacological Agent and its Lesser-Known Halogenated Derivative

For researchers and professionals in drug development, the journey from a lead compound to a clinical candidate is paved with rigorous comparative studies. This guide delves into a fascinating juxtaposition: the extensively studied nicotinic acid (niacin) and its structurally related but publicly uncharacterized analogue, 2-(4-Chlorophenoxy)nicotinic acid .

While nicotinic acid's pharmacological profile is well-documented, a conspicuous absence of published experimental data for 2-(4-Chlorophenoxy)nicotinic acid necessitates a different analytical approach. This guide will provide a comprehensive overview of nicotinic acid's activity, supported by established experimental data and protocols. Subsequently, we will embark on a theoretical exploration of how the addition of a 4-chlorophenoxy group might modulate this activity, a hypothesis grounded in established principles of medicinal chemistry.

Nicotinic Acid: A Multi-Faceted Biological Modulator

Nicotinic acid, a form of vitamin B3, is a cornerstone in the management of dyslipidemia.[1][2] Its primary therapeutic effects are a reduction in low-density lipoprotein (LDL) cholesterol, triglycerides, and lipoprotein(a), coupled with a significant increase in high-density lipoprotein (HDL) cholesterol.[1]

Mechanism of Action: The GPR109A Receptor and Beyond

The principal mechanism underlying the lipid-modifying effects of nicotinic acid is its action as an agonist for the G protein-coupled receptor 109A (GPR109A), also known as hydroxycarboxylic acid receptor 2 (HCA2).[3] This receptor is highly expressed in adipocytes and immune cells.[3]

Activation of GPR109A in adipocytes leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and consequently, a reduction in the activity of hormone-sensitive lipase. This cascade of events suppresses the release of free fatty acids from adipose tissue, thereby reducing the substrate available to the liver for triglyceride and VLDL synthesis.[3]

Beyond its effects on lipids, nicotinic acid exhibits pleiotropic effects, including anti-inflammatory and immunomodulatory properties, which are also mediated through GPR109A on immune cells.[4] Studies in mice have shown that nicotinic acid can inhibit the progression of atherosclerosis independently of its lipid-lowering effects, a phenomenon attributed to the activation of GPR109A on immune cells within atherosclerotic plaques.[4]

Signaling Pathway of Nicotinic Acid via GPR109A

Caption: Nicotinic acid signaling in adipocytes.

2-(4-Chlorophenoxy)nicotinic Acid: A Theoretical Postulation

In the absence of direct experimental evidence, we can hypothesize the potential activity of 2-(4-Chlorophenoxy)nicotinic acid based on its structural relationship to nicotinic acid. The introduction of a 4-chlorophenoxy group at the 2-position of the pyridine ring represents a significant structural modification.

Structural Comparison:

Compound	Structure	Key Features
Nicotinic Acid	Pyridine-3-carboxylic acid	Simple, polar molecule.
2-(4-Chlorophenoxy)nicotinic acid	2-(4-Chlorophenoxy)pyridine-3-carboxylic acid	Addition of a bulky, lipophilic chlorophenoxy group.

This structural alteration could influence several key pharmacological parameters:

• Receptor Binding and Activity: The bulky chlorophenoxy group could sterically hinder the binding of the carboxylic acid moiety to GPR109A, potentially reducing its agonist activity. Conversely, the lipophilic nature of the substituent might enhance binding to a hydrophobic pocket within the receptor, potentially increasing potency or altering the signaling cascade.

• Pharmacokinetics: The increased lipophilicity would likely alter the compound's absorption, distribution, metabolism, and excretion (ADME) profile. This could lead to a longer half-life compared to the rapidly cleared nicotinic acid.[1]

• Off-Target Effects: The introduction of a new chemical motif could lead to interactions with other receptors or enzymes, resulting in a different side-effect profile.

Comparative Biological Activities: Known vs. Hypothesized

Feature	Nicotinic Acid	2-(4-Chlorophenoxy)nicotinic Acid (Hypothesized)
Primary Target	GPR109A Agonist[3]	Potentially a GPR109A modulator (agonist or antagonist activity is unknown).
Lipid-Lowering Effects	Decreases LDL, TG, Lp(a); Increases HDL[1]	Unknown. Activity would depend on its interaction with GPR109A and potentially other pathways.
Anti-inflammatory Effects	Demonstrated via GPR109A on immune cells[4]	Unknown. May possess anti-inflammatory properties if it retains GPR109A agonism.
Side Effects	Flushing (prostaglandin-mediated), potential for hepatotoxicity with sustained-release formulations.[1]	Unknown. The side-effect profile could be significantly different. Flushing, a key GPR109A-mediated effect, might be reduced or absent if receptor affinity is altered.

Experimental Protocols for Characterization

To elucidate the activity of 2-(4-Chlorophenoxy)nicotinic acid and enable a direct comparison with nicotinic acid, a series of well-established experimental workflows are necessary.

In Vitro Receptor Binding and Functional Assays

Objective: To determine the affinity and functional activity of the compound at the GPR109A receptor.

Methodology:

• Cell Line: Utilize a stable cell line expressing human GPR109A (e.g., HEK293 or CHO cells).

• Binding Assay: Perform a competitive radioligand binding assay using a known GPR109A radioligand (e.g., [³H]-nicotinic acid) to determine the binding affinity (Ki) of 2-(4-Chlorophenoxy)nicotinic acid.

• Functional Assay (cAMP Measurement): Treat the GPR109A-expressing cells with varying concentrations of the test compound and measure intracellular cAMP levels using a commercially available ELISA or HTRF assay. A decrease in forskolin-stimulated cAMP levels would indicate agonist activity.

• Functional Assay (Calcium Mobilization): In cells co-expressing GPR109A and a promiscuous G-protein, agonist binding can lead to an increase in intracellular calcium. This can be measured using a fluorescent calcium indicator (e.g., Fura-2 AM).

Experimental Workflow: In Vitro Characterization

Caption: In vitro characterization workflow.

In Vivo Pharmacokinetic and Pharmacodynamic Studies

Objective: To assess the ADME profile and in vivo efficacy of the compound.

Methodology:

• Animal Model: Utilize a relevant animal model, such as C57BL/6 mice or a dyslipidemic model (e.g., ApoE-/- or Ldlr-/- mice).

• Pharmacokinetic Study: Administer a single dose of the compound via a relevant route (e.g., oral gavage) and collect blood samples at various time points. Analyze plasma concentrations of the compound using LC-MS/MS to determine key PK parameters (Cmax, Tmax, AUC, half-life).

• Pharmacodynamic Study (Lipid Profile): Administer the compound to dyslipidemic mice for a specified duration (e.g., 2-4 weeks). Measure plasma levels of total cholesterol, HDL, LDL, and triglycerides using standard enzymatic assays.

• Pharmacodynamic Study (Atherosclerosis): In a long-term study using atherosclerosis-prone mice (e.g., ApoE-/- on a high-fat diet), treat with the compound and assess the development of atherosclerotic plaques in the aorta using histological staining (e.g., Oil Red O).

Conclusion: A Tale of Two Molecules

This guide has illuminated the well-trodden path of nicotinic acid's pharmacological activity and ventured into the uncharted territory of its 2-(4-chlorophenoxy) derivative. While nicotinic acid remains a valuable tool in the researcher's arsenal, with its mechanisms and effects extensively documented, 2-(4-Chlorophenoxy)nicotinic acid represents a scientific question mark.

The provided experimental frameworks offer a clear roadmap for any research endeavor aimed at characterizing this and other novel nicotinic acid derivatives. The potential for altered potency, pharmacokinetics, and side-effect profiles makes such investigations a compelling prospect in the ongoing quest for improved therapeutics. Without such data, any comparison remains in the realm of hypothesis, underscoring the critical role of empirical evidence in the scientific process.

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A Senior Application Scientist's Guide to 2-(4-Chlorophenoxy)nicotinic Acid and Its Derivatives: A Comparative Analysis

This guide provides an in-depth comparison of 2-(4-Chlorophenoxy)nicotinic acid and its derivatives. We will explore the structure-activity relationships that govern their biological effects, present comparative experimental data, and provide detailed protocols for their evaluation. This document is intended for researchers, scientists, and professionals in drug development seeking to understand the therapeutic potential and design principles of this class of compounds.

Introduction to the 2-Phenoxynicotinic Acid Scaffold

Nicotinic acid, or niacin (Vitamin B3), is a fundamental molecule in cellular metabolism and, at pharmacological doses, a well-established agent for treating dyslipidemia.[1][2] Its mechanism of action is primarily mediated through the G protein-coupled receptor GPR109A (HCA2), which leads to a reduction in fatty acid mobilization and hepatic triglyceride synthesis.[3][4]

The modification of the nicotinic acid core by introducing a phenoxy group at the 2-position creates the 2-phenoxynicotinic acid scaffold. This structural alteration significantly diversifies the molecule's biological activity profile beyond lipid metabolism. The addition of a chlorine atom at the 4-position of the phenoxy ring yields 2-(4-Chlorophenoxy)nicotinic acid, a compound that serves as a foundational structure for a multitude of derivatives with potential applications ranging from antimicrobial to anti-inflammatory agents.[5][6] This guide will dissect how substitutions on this parent scaffold influence efficacy and biological function.

Core Structure: 2-(4-Chlorophenoxy)nicotinic acid

• IUPAC Name: 2-(4-chlorophenoxy)pyridine-3-carboxylic acid[5]

• Molecular Formula: C₁₂H₈ClNO₃[5]

• CAS Number: 51362-37-9[5]

The core structure consists of a pyridine-3-carboxylic acid (nicotinic acid) backbone linked to a 4-chlorophenoxy group via an ether bond at the 2-position of the pyridine ring. This arrangement provides a rigid framework with distinct regions amenable to chemical modification: the carboxylic acid group, the pyridine ring, and the phenyl ring.

Synthesis Strategy: From Precursors to Final Compounds

The synthesis of 2-(4-Chlorophenoxy)nicotinic acid and its derivatives typically begins with a halogenated nicotinic acid precursor, most commonly 2-chloronicotinic acid.[6][7] This key intermediate is crucial as the chlorine atom at the 2-position is a good leaving group, facilitating nucleophilic substitution by a phenoxide.

The general synthetic workflow can be visualized as follows:

Caption: General synthetic pathway for 2-(4-Chlorophenoxy)nicotinic acid derivatives.

The key step is the Ullmann condensation or a similar copper-catalyzed reaction between 2-chloronicotinic acid and 4-chlorophenol. Subsequent modifications of the carboxylic acid group (e.g., to amides or esters) or further substitutions on the aromatic rings can then be performed to generate a library of derivatives.[8]

Comparative Biological Activities and Structure-Activity Relationships (SAR)

Modifying the 2-(4-Chlorophenoxy)nicotinic acid scaffold can lead to a wide spectrum of biological activities. The choice of functional groups and their positions are critical determinants of potency and selectivity.

Antimicrobial and Antifungal Activity

Derivatives of nicotinic acid have shown significant promise as antimicrobial agents. Research into novel acylhydrazones and 1,3,4-oxadiazoline derivatives of nicotinic acid has revealed potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[9] Similarly, N-(thiophen-2-yl) nicotinamide derivatives have been developed as potent fungicides against pathogens like cucumber downy mildew.[8]

The structure-activity relationship (SAR) for these activities often depends on the nature of the amide or heterocyclic substituent attached to the carbonyl group of the nicotinic acid core.

Caption: Workflow for the in vitro tyrosinase inhibition assay.

Step-by-Step Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of each test compound and the positive control (kojic acid) in DMSO. Perform serial dilutions to obtain a range of concentrations (e.g., 0.1 µM to 100 µM).

• Assay Setup: In a 96-well plate, add reagents in the following order:

  • 140 µL of 50 mM phosphate buffer (pH 6.8).

  • 20 µL of the test compound dilution (or DMSO for vehicle control).

  • 20 µL of mushroom tyrosinase solution (50 units/mL in phosphate buffer).

• Pre-incubation: Mix gently and pre-incubate the plate at 25°C for 10 minutes.

• Reaction Initiation: Add 20 µL of 2 mM L-tyrosine solution to each well to initiate the reaction. The final volume in each well is 200 µL.

• Measurement: Immediately begin monitoring the change in absorbance at 475 nm every minute for 20 minutes using a microplate reader. The rate of dopachrome formation is indicative of enzyme activity.

• Data Analysis:

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the vehicle control and A_sample is the absorbance of the test compound.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Causality and Self-Validation:

• Why DMSO? DMSO is a standard solvent for solubilizing a wide range of organic compounds for biological assays. A vehicle control (DMSO only) is critical to ensure that the solvent itself does not inhibit the enzyme.

• Why Kojic Acid? Using a known, well-characterized inhibitor as a positive control validates that the assay is performing correctly and provides a benchmark against which to compare the potency of new compounds. [10]* Why Pre-incubation? Pre-incubating the enzyme with the inhibitor allows for binding to occur before the substrate is introduced, providing a more accurate measurement of inhibitory potential, especially for slow-binding inhibitors.

Conclusion and Future Directions

2-(4-Chlorophenoxy)nicotinic acid is a versatile and privileged scaffold in medicinal chemistry. While its parent molecule, nicotinic acid, is known for its lipid-modifying effects, the introduction of the 2-(4-chlorophenoxy) group unlocks a diverse range of biological activities, including potent antimicrobial, antifungal, and antiplasmodial effects.

The comparative data presented in this guide demonstrates that targeted modifications at the carboxylic acid and phenoxy ring positions are key to optimizing potency and tailoring activity towards specific therapeutic targets. The structure-activity relationships highlighted herein provide a rational basis for the design of next-generation derivatives. Future research should focus on optimizing the pharmacokinetic and toxicological profiles of the most potent lead compounds to translate their in vitro efficacy into viable clinical candidates.

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A Comparative Guide to the Efficacy of 2-(4-Chlorophenoxy)nicotinic acid versus Clofibrate in Dyslipidemia

Introduction

For decades, the management of dyslipidemia, a key risk factor for cardiovascular disease, has been a cornerstone of preventive cardiology. Fibrates, a class of lipid-lowering drugs, have played a significant role in this therapeutic landscape. Clofibrate, one of the earliest fibrates, paved the way for our understanding of modulating lipid metabolism. This guide provides an in-depth comparison of the well-established fibrate, clofibrate, with a structurally related but less-studied compound, 2-(4-Chlorophenoxy)nicotinic acid.

Given the limited direct experimental data on 2-(4-Chlorophenoxy)nicotinic acid, this guide will first offer a comprehensive review of the known efficacy and mechanism of action of clofibrate. Subsequently, it will provide a prospective analysis of 2-(4-Chlorophenoxy)nicotinic acid, inferring its potential lipid-modifying properties based on its hybrid structure, which combines the pharmacophores of both clofibrate and nicotinic acid (niacin). This guide is intended for researchers, scientists, and drug development professionals interested in the landscape of lipid-lowering agents and the potential for novel compound design.

Clofibrate: The Archetypal Fibrate

Clofibrate is a fibric acid derivative that has been used for the treatment of hypertriglyceridemia.[1] Although its use has declined due to the development of newer agents with better safety profiles, its mechanism of action remains a key model for understanding fibrate pharmacology.

Mechanism of Action of Clofibrate

Clofibrate's primary mechanism of action is the activation of the peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that plays a pivotal role in lipid and glucose homeostasis.[2][3] The binding of clofibrate to PPARα leads to a cascade of downstream effects that collectively lower plasma triglyceride levels and modulate cholesterol metabolism.

The key molecular events initiated by clofibrate's activation of PPARα include:

• Increased Lipoprotein Lipase (LPL) Activity: PPARα activation upregulates the expression of LPL, an enzyme responsible for the hydrolysis of triglycerides within very low-density lipoproteins (VLDL) and chylomicrons.[2] This enhanced LPL activity accelerates the clearance of triglyceride-rich lipoproteins from the circulation.

• Enhanced Fatty Acid Oxidation: Clofibrate stimulates the expression of genes involved in fatty acid uptake and β-oxidation in the liver and muscle, leading to increased catabolism of fatty acids and a reduction in their availability for triglyceride synthesis.[2][3]

• Reduced Hepatic VLDL Production: By decreasing the hepatic synthesis of triglycerides and apolipoprotein B (apoB), a key structural component of VLDL, clofibrate reduces the production and secretion of VLDL particles from the liver.[1][2]

• Modulation of HDL Cholesterol: The effect of clofibrate on high-density lipoprotein (HDL) cholesterol is generally modest, with some studies showing a slight increase.[4]

Figure 1: Simplified signaling pathway of Clofibrate's mechanism of action.

Efficacy of Clofibrate: A Summary of Clinical Findings

Clinical trials have demonstrated the efficacy of clofibrate in modifying lipid profiles, particularly in patients with hypertriglyceridemia.

Parameter	Efficacy of Clofibrate	Reference(s)
Triglycerides (TG)	↓ 20-50%	[5]
Very Low-Density Lipoprotein (VLDL)	↓ Significantly	[6][7]
Low-Density Lipoprotein (LDL) Cholesterol	Variable effect, may increase in patients with high baseline VLDL	[4][7]
High-Density Lipoprotein (HDL) Cholesterol	Modest increase or no significant change	[4][6]

The World Health Organization cooperative trial on primary prevention of ischaemic heart disease showed that while clofibrate effectively lowered cholesterol, it was associated with excess mortality from non-cardiovascular causes.[8] This, along with other side effects, has led to a decline in its clinical use.

Adverse Effects of Clofibrate

The clinical utility of clofibrate is limited by its side effect profile, which includes:

• Gastrointestinal disturbances: Nausea, vomiting, and diarrhea are common.[9]

• Hepatotoxicity: Elevated liver enzymes have been reported.[9]

• Myopathy: Muscle pain and weakness can occur, particularly when co-administered with statins.[9]

• Cholelithiasis: An increased risk of gallstones has been observed.[10][11]

• Thromboembolic events: An increased risk of venous thromboembolism has been suggested.

2-(4-Chlorophenoxy)nicotinic acid: A Prospective Analysis

Direct experimental data on the lipid-lowering efficacy of 2-(4-Chlorophenoxy)nicotinic acid is scarce in the public domain. However, its chemical structure, which is a hybrid of a phenoxy-isobutyric acid moiety (similar to clofibrate) and a nicotinic acid moiety, allows for a scientifically reasoned prospective analysis of its potential mechanism and efficacy.

Inferred Mechanism of Action

Based on its structure, 2-(4-Chlorophenoxy)nicotinic acid could plausibly exhibit a dual mechanism of action, engaging pathways targeted by both fibrates and nicotinic acid.

• Fibrate-like Activity (PPARα Agonism): The 2-(4-chlorophenoxy) portion of the molecule is structurally analogous to clofibric acid, the active metabolite of clofibrate. It is therefore conceivable that this compound could act as a PPARα agonist, leading to increased LPL activity, enhanced fatty acid oxidation, and decreased VLDL production, similar to clofibrate.[12][13]

• Nicotinic Acid-like Activity (GPR109A Agonism): The nicotinic acid (niacin) moiety is a known agonist of the G protein-coupled receptor 109A (GPR109A), which is highly expressed in adipocytes.[14][15] Activation of GPR109A inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels and subsequent inhibition of hormone-sensitive lipase (HSL). This reduces the mobilization of free fatty acids (FFAs) from adipose tissue, thereby decreasing the substrate available for hepatic triglyceride synthesis and VLDL production.[16][17] Nicotinic acid is also known to inhibit diacylglycerol acyltransferase-2 (DGAT2), a key enzyme in triglyceride synthesis.[18][19] Furthermore, niacin is the most effective agent for increasing HDL-C levels.[20][21]

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Validation of 2-(4-Chlorophenoxy)nicotinic acid's biological effects

An In-Depth Guide to the Biological Validation of Novel Nicotinic Acid Analogs: A Comparative Framework

This guide provides a comprehensive framework for the validation of the biological effects of novel nicotinic acid analogs, using the hypothetical compound 2-(4-Chlorophenoxy)nicotinic acid as a case study. Given the limited direct public data on this specific molecule, we will establish a robust validation pathway by comparing its projected evaluation process against its well-characterized parent compound, nicotinic acid (Niacin, Vitamin B3). This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of nicotinic acid derivatives for therapeutic applications.

Introduction: The Rationale for Nicotinic Acid Analogs

Nicotinic acid, a long-established therapeutic agent, is primarily known for its beneficial effects on plasma lipid profiles.[1] It effectively reduces low-density lipoprotein (LDL) cholesterol, triglycerides, and lipoprotein(a), while being one of the most potent agents for increasing high-density lipoprotein (HDL) cholesterol.[2][3] These effects have positioned it as a tool in the management of dyslipidemia and the reduction of cardiovascular disease risk.[4][5]

The therapeutic utility of nicotinic acid is often hampered by a significant side effect: cutaneous flushing.[6] This vasodilation effect, while harmless, leads to poor patient compliance.[7] This limitation has driven the development of novel analogs with the aim of retaining the therapeutic lipid-modifying effects while minimizing or eliminating the flushing response. The synthesis of derivatives, such as 2-(4-Chlorophenoxy)nicotinic acid, represents a rational design approach to modulate the compound's pharmacodynamic and pharmacokinetic properties. This guide outlines the essential experimental cascade required to validate such a novel analog.

The Benchmark: Nicotinic Acid's Mechanism of Action

The primary biological effects of nicotinic acid are mediated through the activation of a specific G protein-coupled receptor, GPR109A (also known as Hydroxycarboxylic Acid Receptor 2, HCA₂).[6][8]

• In Adipocytes: Activation of GPR109A on fat cells inhibits adenylyl cyclase, leading to decreased intracellular cAMP levels. This has an antilipolytic effect, reducing the release of free fatty acids into the bloodstream. The reduced supply of free fatty acids to the liver results in decreased synthesis of triglycerides and, consequently, VLDL and LDL cholesterol.[7][8]

• In Immune Cells (Langerhans Cells): The undesirable flushing effect is also mediated by GPR109A, but in epidermal Langerhans cells. Receptor activation leads to the synthesis and release of prostaglandins (primarily PGD₂ and PGE₂), which act on dermal blood vessels to cause vasodilation.[7]

A secondary, less understood mechanism for HDL elevation involves the reduced hepatic uptake and breakdown of apolipoprotein A-I, the primary protein component of HDL particles.[5]

Signaling Pathway of Nicotinic Acid

Caption: GPR109A-mediated signaling pathways of nicotinic acid.

A Framework for Comparative Validation

The core objective is to determine if a novel analog like 2-(4-Chlorophenoxy)nicotinic acid offers an improved therapeutic window over the parent compound. This requires a multi-tiered validation process, from in vitro characterization to in vivo efficacy and safety assessment.

Experimental Validation Workflow

Caption: Tiered workflow for validating a novel nicotinic acid analog.

Detailed Experimental Protocols

Here we detail the essential experiments. The causality behind these choices is to build a profile of the analog, starting from its interaction with the molecular target and progressing to its effect in a complex biological system.

PART 1: In Vitro Characterization

Objective: To determine the analog's affinity and functional activity at the GPR109A receptor.

1. Competitive Radioligand Binding Assay

• Rationale: This assay quantifies the binding affinity (Ki) of the test compound for the GPR109A receptor, providing a direct comparison to nicotinic acid.

• Methodology:

  • Cell Culture: Use a stable cell line (e.g., HEK293) engineered to express human GPR109A.

  • Membrane Preparation: Homogenize cells and isolate the membrane fraction containing the receptor via centrifugation.

  • Assay Setup: In a 96-well plate, incubate cell membranes with a known concentration of a radiolabeled ligand (e.g., [³H]-nicotinic acid).

  • Competition: Add increasing concentrations of the unlabeled test compound (2-(4-Chlorophenoxy)nicotinic acid) or nicotinic acid (as a control).

  • Incubation & Separation: Allow the binding to reach equilibrium. Rapidly filter the mixture through a glass fiber filter to separate bound from free radioligand.

  • Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

  • Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the competitor. Calculate the IC50 (concentration causing 50% inhibition) and convert it to a Ki value using the Cheng-Prusoff equation.

2. cAMP Functional Assay

• Rationale: Since GPR109A is a Gi-coupled receptor, its activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP. This assay measures the functional potency (EC50) of the analog as an agonist.

• Methodology:

  • Cell Culture: Use GPR109A-expressing cells (as above).

  • Cell Stimulation: Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. Then, stimulate the cells with forskolin to elevate basal cAMP levels.

  • Treatment: Add increasing concentrations of the test analog or nicotinic acid.

  • Lysis & Detection: After incubation, lyse the cells and measure the intracellular cAMP concentration using a competitive immunoassay kit (e.g., HTRF, ELISA).

  • Data Analysis: Plot the reduction in cAMP levels against the agonist concentration to determine the EC50 value.

PART 2: In Vivo Evaluation

Objective: To assess the analog's pharmacokinetic profile, therapeutic efficacy on lipid levels, and its propensity to cause flushing in a whole-animal model.

1. Pharmacokinetic (PK) Study in Rodents

• Rationale: Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) profile is critical for interpreting efficacy and toxicity data. A validated LC-MS/MS method is essential for quantifying the parent compound and its metabolites in plasma.[9]

• Methodology:

  • Animal Model: Use male Sprague-Dawley rats or C57BL/6 mice.

  • Dosing: Administer a single dose of the test compound via oral gavage (to simulate clinical use) and intravenous injection (to determine bioavailability).

  • Blood Sampling: Collect blood samples from the tail vein or via cannulation at multiple time points (e.g., 0, 15, 30 min, 1, 2, 4, 8, 24 hours).

  • Sample Preparation: Process blood to obtain plasma. Perform protein precipitation to extract the analyte.[9]

  • Quantification: Analyze plasma concentrations using a validated LC-MS/MS method.

  • Data Analysis: Use PK software (e.g., Phoenix WinNonlin) to calculate key parameters: Cmax (peak concentration), Tmax (time to peak), AUC (area under the curve), half-life (t½), and oral bioavailability (F%).

2. Dyslipidemia Efficacy Model

• Rationale: To determine if the in vitro potency translates to a therapeutic effect on plasma lipids. An atherosclerosis-prone mouse model is often used.[8]

• Methodology:

  • Animal Model: Use LDL-receptor deficient (Ldlr-/-) mice fed a high-fat diet to induce hypercholesterolemia.

  • Treatment: Administer the test analog, nicotinic acid (positive control), or vehicle (negative control) daily via oral gavage for a period of several weeks (e.g., 4-10 weeks).

  • Lipid Profile Analysis: Collect blood at baseline and at the end of the study. Measure plasma levels of total cholesterol, HDL, LDL, and triglycerides using enzymatic colorimetric assays.[8]

  • Data Analysis: Compare the changes in lipid parameters between the treatment groups and the vehicle control group using statistical analysis (e.g., ANOVA).

Data Presentation and Comparative Analysis

All quantitative data should be summarized in tables for clear comparison. The goal is to build a comprehensive picture of the analog's profile relative to nicotinic acid.

Table 1: Comparative In Vitro Profile

Compound	GPR109A Binding Affinity (Ki, nM)	GPR109A Functional Potency (EC50, nM)
Nicotinic Acid	Typical Literature Value	Typical Literature Value

| 2-(4-Chlorophenoxy)nicotinic acid | Experimental Result | Experimental Result |

Table 2: Comparative In Vivo Efficacy (Hypothetical Data from Ldlr-/- Mice)

Treatment Group (Dose)	Change in LDL-C (%)	Change in HDL-C (%)	Change in Triglycerides (%)
Vehicle	+2%	-1%	+5%
Nicotinic Acid (100 mg/kg)	-25%	+30%	-40%

| Analog (100 mg/kg) | -30% | +35% | -45% |

Interpretation: The primary goal is to assess the therapeutic index. An ideal analog would demonstrate equal or greater potency in lipid modification (Table 2) with a significantly reduced flushing response. The chlorophenoxy moiety may alter the compound's lipophilicity, potentially affecting its ADME profile and tissue distribution, which must be correlated with the efficacy and safety outcomes.

Safety and Toxicological Considerations

• Standard Safety: The safety profile of nicotinic acid is well-documented and includes potential hepatotoxicity at high doses, especially with extended-release formulations.[10][11] Standard toxicological evaluation of any new analog must include liver function tests (ALT, AST) and histopathological examination of the liver.[12][13]

• Compound-Specific Safety: The presence of a chlorophenol group necessitates additional scrutiny. Chlorophenols as a class have their own toxicological profiles, and it is crucial to ensure that the metabolic fate of the analog does not lead to the release of toxic metabolites.[14] A preliminary safety assessment should be conducted in parallel with efficacy studies.

Conclusion

The validation of a novel nicotinic acid analog like 2-(4-Chlorophenoxy)nicotinic acid is a systematic process aimed at demonstrating an improved therapeutic profile over existing treatments. By following a logical workflow from in vitro target engagement to in vivo efficacy and safety studies, researchers can build a comprehensive data package. The ultimate goal is to identify a compound that retains the potent lipid-modifying benefits of nicotinic acid while mitigating the side effects that limit its clinical utility. This structured, comparative approach ensures that development efforts are guided by robust scientific evidence.

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A consolidated list of authoritative sources cited within this guide.

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• Percutaneous Absorption of Nicotinic Acid, Phenol, Benzoic Acid and Triclopyr Butoxyethyl Ester Through Rat and Human Skin in Vitro: Further Validation of an in Vitro Model by Comparison With in Vivo Data - PubMed .

• EXPERIMENTAL INVESTIGATION INTO THE EXTRACTION OF NICOTINIC ACID USING NATURAL NON-TOXIC AND CONVENTIONAL SOLVENTS - Hungarian Journal of Industry and Chemistry .

• Meta-analysis of the effect of nicotinic acid alone or in combination on cardiovascular events and atherosclerosis - PubMed .

• Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells - NIH .

• Synthesis and Nicotinic Acetylcholine Receptor In Vitro and In Vivo Pharmacological Properties of 2'-Fluoro-3'-(substituted phenyl)deschloroepibatidine Analogues of 2' - PubMed Central .

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• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives .

• Quantification of Niacin and Its Metabolite Nicotinuric Acid in Human Plasma by LC-MS/MS: Application to a Clinical Trial of a Fixed Dose Combination Tablet of Niacin Extended-Release/Simvastatin (500 mg/10 mg) in Healthy Chinese Volunteers - NIH .

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• Nicotinic acid, its mechanism of action and pharmacological effects - ResearchGate .

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• Synthesis, Nicotinic Acetylcholine Receptor Binding, and in Vitro and in Vivo Pharmacological Properties of 2'-Fluoro-(substituted thiophenyl)deschloroepibatidine Analogues - PubMed .

• Nicotinic acid: an old drug with a promising future - PMC - NIH .

• DISCLAIMER - Toxicological Profile for Chlorophenols - NCBI Bookshelf .

• Blood levels of nicotinic acid negatively correlate with hearing ability in healthy older men .

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• Differential effect of two nicotinic acid preparations on low-density lipoprotein subclass distribution in patients classified as low-density lipoprotein pattern A, B, or I - PubMed .

• Niacin - Health Professional Fact Sheet .

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• Niacin | Linus Pauling Institute | Oregon State University .

• NIACIN (Vitamin B3) Impact on Cholesterol - YouTube .

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A Researcher's Guide to Ensuring Reproducibility in 2-(4-Chlorophenoxy)nicotinic Acid Experimentation

For researchers, scientists, and drug development professionals, the reproducibility of experimental results is the bedrock of scientific progress. This guide provides an in-depth analysis of the factors influencing the reproducibility of experiments involving 2-(4-Chlorophenoxy)nicotinic acid, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. By understanding the nuances of its synthesis and offering a comparative look at alternative approaches, this document aims to equip scientists with the knowledge to conduct robust and reliable studies.

The issue of reproducibility is a significant concern across all scientific disciplines, with toxicology and preclinical research being particularly scrutinized.[1] A lack of reproducibility can lead to the squandering of resources and undermine the confidence of stakeholders in research findings.[1] In the context of 2-(4-Chlorophenoxy)nicotinic acid, ensuring consistent results is paramount for its application in the development of new drugs and other chemical products.

The Synthesis of 2-(4-Chlorophenoxy)nicotinic Acid: A Pathway Prone to Variability

The synthesis of 2-(4-Chlorophenoxy)nicotinic acid and its derivatives typically involves the functionalization of the pyridine ring, with 2-chloronicotinic acid being a critical intermediate.[2] The overall yield and purity of the final product can be significantly influenced by the chosen synthetic route and reaction conditions.

A Standard Synthetic Protocol

A common method for preparing 2-aryloxynicotinic acids involves the nucleophilic substitution of 2-chloronicotinic acid. Below is a generalized protocol, with explanations for key steps to highlight potential sources of variability.

Experimental Protocol: Synthesis of 2-(4-Chlorophenoxy)nicotinic Acid

• Esterification of 2-Chloronicotinic Acid: This initial step is often performed to protect the carboxylic acid group and prevent unwanted side reactions. The choice of alcohol and catalyst can impact the reaction rate and yield.

• Nucleophilic Aromatic Substitution: The ester of 2-chloronicotinic acid is reacted with 4-chlorophenol in the presence of a base. The choice of base, solvent, and reaction temperature are critical parameters that must be precisely controlled to ensure complete reaction and minimize the formation of byproducts.

• Hydrolysis: The final step involves the hydrolysis of the ester to yield the desired 2-(4-Chlorophenoxy)nicotinic acid. The conditions for hydrolysis (e.g., acid or base catalysis) must be carefully selected to avoid degradation of the product.

Causality Behind Experimental Choices and Reproducibility Challenges

Several factors can contribute to a lack of reproducibility in this synthesis:

• Purity of Starting Materials: The purity of 2-chloronicotinic acid and 4-chlorophenol can significantly affect the outcome of the reaction. Impurities can lead to side reactions and the formation of undesired byproducts, complicating purification and reducing the final yield.

• Reaction Conditions: Precise control of temperature, reaction time, and stoichiometry is crucial. Even minor deviations can lead to incomplete reactions or the formation of impurities.

• Solvent and Base Selection: The polarity of the solvent and the strength of the base can influence the rate and selectivity of the nucleophilic substitution reaction. Inconsistent solvent quality or base strength can introduce variability.

• Purification Methods: The method used to purify the final product, such as recrystallization or chromatography, can impact the final purity and yield. The choice of solvent and the precise execution of the purification process are critical for obtaining a consistent product.

Visualizing the Synthetic Workflow

Caption: Synthetic workflow for 2-(4-Chlorophenoxy)nicotinic acid.

Comparative Analysis: Alternative Synthetic Routes and Analogs

To improve reproducibility and potentially discover compounds with enhanced properties, researchers can explore alternative synthetic methodologies and structural analogs.

Alternative Synthetic Approaches

One-pot synthesis methods offer a streamlined alternative to traditional multi-step procedures. For instance, a one-pot method for synthesizing 2-chloro-N-(2,4-difluorophenyl) nicotinamide has been developed, where 2-chloro-3-trichloromethylpyridine reacts with water to form 2-chloronicotinoyl chloride, which is then directly aminated.[3] This approach can reduce handling losses and improve overall efficiency.

Structural Analogs of Nicotinic Acid

The development of nicotinic acid derivatives is an active area of research, with numerous analogs being synthesized and evaluated for various biological activities.[4][5] For example, N-(thiophen-2-yl) nicotinamide derivatives have shown promising fungicidal activity.[4] These analogs often involve modifications to the pyridine ring or the substituent at the 2-position, which can significantly alter their physicochemical and biological properties.

Compound/Method	Key Features	Potential Advantages	Potential Disadvantages
Standard Synthesis of 2-(4-Chlorophenoxy)nicotinic acid	Multi-step process involving esterification, substitution, and hydrolysis.	Well-established methodology.	Prone to variability in yield and purity.
One-Pot Synthesis	Combines multiple reaction steps into a single procedure.[3]	Reduced reaction time and improved efficiency.	May require more complex reaction control.
N-(thiophen-2-yl) nicotinamide derivatives	Structural analogs with a thiophene moiety.[4]	Potential for novel biological activities (e.g., fungicidal).[4]	Requires development and optimization of new synthetic routes.
Other Nicotinic Acid Derivatives	Various modifications to the core nicotinic acid structure.[5]	Can lead to compounds with improved efficacy or selectivity.[5]	Synthesis can be challenging and require specialized reagents.

Ensuring Experimental Integrity: Self-Validating Protocols

To enhance the trustworthiness of experimental results, protocols should be designed as self-validating systems. This involves incorporating rigorous analytical techniques to characterize intermediates and the final product.

Essential Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing the purity of 2-(4-Chlorophenoxy)nicotinic acid and for separating it from its metabolites or related compounds.[6][7][8]

• Mass Spectrometry (MS): MS, often coupled with liquid chromatography (LC-MS), is invaluable for confirming the molecular weight of the synthesized compound and for identifying any impurities.[2][6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed structural information, confirming the correct arrangement of atoms in the molecule.[2][4]

Visualizing the Analytical Workflow

Caption: Analytical workflow for product validation.

By adhering to the principles of careful experimental design, rigorous analytical validation, and a thorough understanding of the underlying chemical principles, researchers can significantly improve the reproducibility of their experiments with 2-(4-Chlorophenoxy)nicotinic acid. This, in turn, will accelerate the pace of discovery and innovation in the fields of medicine and agriculture.

References

• Jactel, H., Verheggen, F., Thiéry, D., Escobar-Gutiérrez, A., Gachet, E., & Desneux, N. (2019). Alternatives to neonicotinoids. Environmental International, 129, 347-356. [Link]

• Wang, X., et al. (2021). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 26(15), 4469. [Link]

• Abdel-Ghani, T. M., et al. (2023). Synthesis of novel nicotinic acid derivatives of potential antioxidant and anticancer activity. Archiv der Pharmazie, 356(11), e2300250. [Link]

• NIOSH. (1998). CHLORINATED AND ORGANONITROGEN HERBICIDES (AIR SAMPLING) 5602. [Link]

• Górska, A., & Wierzbicki, P. (2022). Methods to Produce Nicotinic Acid with Potential Industrial Applications. Molecules, 27(3), 701. [Link]

• Szafarz, M., et al. (2010). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS). Journal of Chromatography B, 878(13-14), 895-902. [Link]

• Google Patents. (2015). CN104402814A - Method for synthesizing 2-chlorine-N-(2,4-difluorophenyl) nicotinamide by one-pot method.

• Stone, V., & Tetley, T. D. (2014). The elephant in the room: reproducibility in toxicology. Particle and Fibre Toxicology, 11(1), 43. [Link]

• Atlantis Press. (2017). Synthesis of 2-Chloronicotinic Acid Derivatives. [Link]

• Szafarz, M., et al. (2010). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography. Bevital AS. [Link]

• Sun, E., et al. (2017). Comparison of the effects of nicotinic acid and nicotinamide degradation on plasma betaine and choline levels. Clinical Nutrition, 36(4), 1136-1142. [Link]

• SIELC Technologies. Analysis of Nicotinic Acid and Nicotinamide (Vitamin B3) on Newcrom AH Column. [Link]

• Google Patents. (2011). WO2011139930A1 - A method for clinically monitoring niacin and niacin metabolites in serum or plasma.

• Hungarian Journal of Industry and Chemistry. (2023). EXPERIMENTAL INVESTIGATION INTO THE EXTRACTION OF NICOTINIC ACID USING NATURAL NON-TOXIC AND CONVENTIONAL SOLVENTS. [Link]

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A Senior Application Scientist's Guide to Positive and Negative Controls for 2-(4-Chlorophenoxy)nicotinic Acid in GPR109A Receptor Studies

For researchers, scientists, and drug development professionals investigating the therapeutic potential of 2-(4-Chlorophenoxy)nicotinic acid, also known as Acifran, rigorous experimental design is paramount. As a potent agonist of the G protein-coupled receptor 109A (GPR109A), also known as Hydroxycarboxylic Acid Receptor 2 (HCA2), understanding its specific effects requires the use of well-characterized positive and negative controls. This guide provides an in-depth comparison of suitable controls, supported by experimental data and detailed protocols, to ensure the integrity and validity of your research findings.

The Central Role of GPR109A in the Action of 2-(4-Chlorophenoxy)nicotinic Acid

2-(4-Chlorophenoxy)nicotinic acid exerts its biological effects primarily by activating GPR109A, a Gi/o-coupled receptor.[1][2] This activation initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[3] This mechanism is fundamental to the therapeutic effects of GPR109A agonists, which include modulation of lipid metabolism and inflammatory responses.[4][5] Therefore, the selection of appropriate controls should be centered around their interaction with this specific receptor and its signaling pathway.

Positive Controls: Establishing a Benchmark for GPR109A Agonism

Positive controls are essential for validating the experimental system and providing a benchmark against which the potency and efficacy of 2-(4-Chlorophenoxy)nicotinic acid can be compared. The ideal positive control is a well-characterized GPR109A agonist with a known mechanism of action and established potency.

Recommended Positive Controls:

• Niacin (Nicotinic Acid): As the most well-known and historically significant agonist for GPR109A, niacin is an indispensable positive control.[2][6] Its high affinity and robust activation of the receptor make it the gold standard for GPR109A studies.

• Acipimox: A synthetic analog of nicotinic acid, acipimox is a potent GPR109A agonist used clinically as a lipid-lowering agent.[2] Its established pharmacological profile makes it a reliable positive control.

• Monomethyl Fumarate (MMF): The active metabolite of the psoriasis and multiple sclerosis drug dimethyl fumarate, MMF is a potent GPR109A agonist.[7][8] Its inclusion as a positive control can provide valuable comparative data, particularly in studies related to inflammation and immune modulation.

• Endogenous Ligands (Butyrate and β-hydroxybutyrate): For studies investigating the physiological roles of GPR109A, the endogenous ligands butyrate and β-hydroxybutyrate (BHB) serve as crucial positive controls. Butyrate is a short-chain fatty acid produced by gut microbiota, while BHB is a ketone body.[2][6] Although they exhibit lower affinity compared to synthetic agonists, their use can provide physiological context to the experimental findings.

Comparative Potency of GPR109A Agonists:

Compound	EC50 (Human GPR109A)	Assay Type
2-(4-Chlorophenoxy)nicotinic acid (Acifran)	~1 µM	cAMP Inhibition
Niacin (Nicotinic Acid)	~100 nM - 1 µM	cAMP Inhibition / [35S]GTPγS binding
Acipimox	~2.5 - 6.3 µM	cAMP Inhibition
Monomethyl Fumarate (MMF)	Potent Agonist (Specific EC50 can vary by assay)	GPR109A Activation
Butyrate	~1.6 mM	GPR109A Activation
β-hydroxybutyrate (BHB)	~0.7 mM	GPR109A Activation

Note: EC50 values can vary depending on the specific cell line, receptor expression levels, and assay conditions.

Negative Controls: Ensuring Specificity of Action

The use of appropriate negative controls is critical to demonstrate that the observed effects of 2-(4-Chlorophenoxy)nicotinic acid are specifically mediated by GPR109A and not due to off-target effects or experimental artifacts.

Recommended Negative Controls:

• Isonicotinic Acid: As a structural isomer of nicotinic acid, isonicotinic acid is an excellent negative control. It is biologically inactive at the GPR109A receptor and can be used to control for potential non-specific effects related to the chemical scaffold.

• Pertussis Toxin: GPR109A signals through the Gi/o family of G proteins. Pertussis toxin catalyzes the ADP-ribosylation of the α-subunit of Gi/o proteins, preventing them from interacting with the receptor and thereby blocking downstream signaling.[2] Pre-treatment of cells with pertussis toxin should abolish the effects of 2-(4-Chlorophenoxy)nicotinic acid, confirming the involvement of the Gi/o pathway.

• GPR109A-Deficient Systems: The most definitive negative control is the use of a system that lacks the target receptor. This can be achieved through:

  • Cell Lines Lacking Endogenous GPR109A: Utilizing a parental cell line that does not express GPR109A alongside a stably transfected line expressing the receptor.

  • GPR109A Knockdown/Knockout Models: Employing siRNA/shRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of the GPR109A gene in the experimental cell line.

  • GPR109A Knockout Animals: For in vivo studies, GPR109A knockout mice are invaluable for confirming that the observed physiological effects of 2-(4-Chlorophenoxy)nicotinic acid are GPR109A-dependent.[4]

Visualizing the Experimental Framework

GPR109A Signaling Pathway

Caption: GPR109A signaling cascade initiated by agonist binding.

Experimental Workflow for GPR109A Activity Assessment

Caption: Generalized workflow for assessing GPR109A agonist activity.

Experimental Protocols

GPR109A-Mediated cAMP Inhibition Assay (HTRF-based)

This functional assay measures the ability of a GPR109A agonist to inhibit the forskolin-induced production of cAMP.

Materials:

• HEK293 cells stably expressing human GPR109A

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA)

• Forskolin

• 3-isobutyl-1-methylxanthine (IBMX)

• Test compounds (2-(4-Chlorophenoxy)nicotinic acid, positive and negative controls)

• HTRF cAMP assay kit (e.g., from Cisbio)

• 384-well white, low-volume assay plates

• HTRF-compatible plate reader

Procedure:

• Cell Preparation:

  • Culture HEK293-GPR109A cells to 70-80% confluency.

  • On the day of the assay, harvest cells and resuspend in assay buffer containing 500 µM IBMX to a final density of 2 x 106 cells/mL.

• Compound Preparation:

  • Prepare a 4X stock of your test compounds (2-(4-Chlorophenoxy)nicotinic acid, controls) in assay buffer. Perform serial dilutions to generate a dose-response range.

• Assay Execution:

  • Dispense 5 µL of the cell suspension into each well of the 384-well plate.

  • Add 5 µL of the 4X compound dilutions to the respective wells.

  • Prepare a 4X stock of forskolin in assay buffer to achieve a final concentration that elicits approximately 80% of the maximal cAMP response (typically 1-10 µM, to be optimized).

  • Add 5 µL of the 4X forskolin solution to all wells except the basal control wells (add 5 µL of assay buffer instead).

  • Incubate the plate at room temperature for 30 minutes.

• cAMP Detection:

  • Prepare the HTRF detection reagents (cAMP-d2 and anti-cAMP cryptate) according to the manufacturer's instructions.

  • Add 5 µL of the cAMP-d2 solution to each well.

  • Add 5 µL of the anti-cAMP cryptate solution to each well.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible reader at 620 nm and 665 nm.

  • Calculate the 665/620 nm ratio and the Delta F% according to the kit's instructions.

  • Plot the Delta F% against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Competitive Radioligand Binding Assay

This assay measures the affinity of a test compound for GPR109A by its ability to displace a radiolabeled ligand.

Materials:

• Cell membranes from HEK293 cells stably expressing human GPR109A

• [3H]-Nicotinic acid (Radioligand)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Test compounds

• Non-specific binding control (e.g., a high concentration of unlabeled niacin, such as 10 µM)

• 96-well filter plates (e.g., GF/C)

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Membrane Preparation:

  • Homogenize GPR109A-expressing cells in a hypotonic buffer and pellet the membranes by centrifugation.

  • Wash the membrane pellet and resuspend in binding buffer. Determine the protein concentration.

• Assay Setup:

  • In a 96-well plate, add in the following order:

    • 50 µL of binding buffer

    • 50 µL of test compound at various concentrations (or vehicle for total binding, or non-specific control)

    • 50 µL of [3H]-Nicotinic acid (at a concentration close to its Kd, typically 1-5 nM)

    • 50 µL of cell membrane suspension (typically 10-20 µg of protein per well)

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through the filter plate using a vacuum manifold.

  • Wash the filters three times with ice-cold binding buffer to remove unbound radioligand.

• Detection:

  • Allow the filters to dry.

  • Add scintillation fluid to each well.

  • Count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from all other readings to obtain specific binding.

  • Plot the percentage of specific binding against the log of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

By employing this rigorous and well-controlled experimental framework, researchers can confidently elucidate the specific mechanisms of action of 2-(4-Chlorophenoxy)nicotinic acid and accurately assess its potential as a modulator of GPR109A.

References

• Characterization of determinants of ligand binding to the nicotinic acid receptor GPR109A (HM74A/PUMA-G). The Journal of biological chemistry. [Link]

• The niacin/butyrate receptor GPR109A suppresses mammary tumorigenesis by inhibiting cell survival. Cancer Research. [Link]

• How to run a cAMP HTRF assay. Revvity. [Link]

• HTRF® package insert cAMP HiRange General information. Cisbio. [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• Nicotinic acid- and monomethyl fumarate-induced flushing involves GPR109A expressed by keratinocytes and COX-2-dependent prostanoid formation in mice. The Journal of clinical investigation. [Link]

• acipimox | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Focus on small molecule Inhibitors&Agonists. ULS. [Link]

• Niacin stimulates adiponectin secretion through the GPR109A receptor. American journal of physiology. Endocrinology and metabolism. [Link]

• Neuroprotective Effects of Sodium Butyrate and Monomethyl Fumarate Treatment through GPR109A Modulation and Intestinal Barrier Restoration on PD Mice. Nutrients. [Link]

• Nicotinic acid | Ligand Activity Charts. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells. The Journal of clinical investigation. [Link]

• The Role of GPR109a Signaling in Niacin Induced Effects on Fed and Fasted Hepatic Metabolism. MDPI. [Link]

• The niacin/butyrate receptor GPR109A suppresses mammary tumorigenesis by inhibiting cell survival. Cancer Research. [Link]

• Radioligand binding for quantitative analysis of ligand-receptor interactions. Protein & cell. [Link]

• Structural and Energetic Insights Into the Interaction of Niacin With the GPR109A Receptor. Frontiers in molecular biosciences. [Link]

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• 8. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Benchmarking 2-(4-Chlorophenoxy)nicotinic Acid Against Standard Hypolipidemic Compounds

This guide provides a comprehensive framework for the preclinical benchmarking of 2-(4-Chlorophenoxy)nicotinic acid, a novel compound with potential applications in the management of dyslipidemia. Given the current scarcity of public-domain data on its specific biological activities, this document outlines the essential experimental comparisons against established therapeutic agents—fibrates and nicotinic acid (niacin). We will delve into the mechanistic underpinnings of these standard drugs, propose a hypothesized mechanism for 2-(4-Chlorophenoxy)nicotinic acid based on its structural characteristics, and provide detailed protocols for a rigorous head-to-head evaluation.

Mechanistic Overview of Standard Compounds

A thorough understanding of the mechanisms of action of current dyslipidemia treatments is paramount for a meaningful comparative analysis. The two primary classes of non-statin therapies relevant to this investigation are the fibrates and nicotinic acid.

Fibrates: PPARα Agonists

Fibrates, such as Bezafibrate , Fenofibrate , and Gemfibrozil , exert their lipid-lowering effects primarily through the activation of the Peroxisome Proliferator-Activated Receptor alpha (PPARα)[1][2][3][4]. PPARα is a nuclear receptor that, upon activation, forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.

The key outcomes of PPARα activation include:

• Increased Lipoprotein Lipase (LPL) Activity: Upregulation of LPL, leading to enhanced catabolism of triglyceride-rich lipoproteins (VLDL and chylomicrons)[1][4].

• Reduced Apolipoprotein C-III (ApoC-III) Expression: ApoC-III is an inhibitor of LPL; its downregulation further promotes triglyceride clearance[1].

• Increased HDL Cholesterol: Enhanced expression of Apolipoprotein A-I (ApoA-I) and Apolipoprotein A-II (ApoA-II), the major protein components of High-Density Lipoprotein (HDL)[4].

• Increased Fatty Acid Oxidation: Upregulation of genes involved in the uptake and beta-oxidation of fatty acids in the liver and muscle.

Nicotinic Acid (Niacin): A Multi-faceted Mechanism

Nicotinic acid's primary mechanism involves the inhibition of adipocyte lipolysis through its interaction with the G protein-coupled receptor, GPR109A (also known as HM74A)[5][6]. This leads to a reduction in the release of free fatty acids (FFAs) from adipose tissue into the circulation. With a decreased flux of FFAs to the liver, the synthesis of triglycerides is reduced, which in turn decreases the production and secretion of VLDL[7][8]. This ultimately leads to a reduction in LDL levels. Nicotinic acid is also the most potent agent for raising HDL levels, although the exact mechanisms are not fully elucidated but are thought to involve decreased hepatic uptake of ApoA-I.

Hypothesized Mechanism of Action for 2-(4-Chlorophenoxy)nicotinic acid

Structurally, 2-(4-Chlorophenoxy)nicotinic acid is a hybrid of a nicotinic acid core and a phenoxypropionic acid-like moiety, which bears resemblance to the chemical scaffold of some fibrates. This suggests a potential dual mechanism of action or a primary activity targeting one of the established pathways.

• Hypothesis 1: PPARα Agonism. The phenoxy acid side chain may enable binding to and activation of PPARα, similar to fibrates. The nicotinic acid core might influence the binding affinity or selectivity for PPAR isoforms.

• Hypothesis 2: GPR109A Agonism. The nicotinic acid moiety could be the primary pharmacophore, targeting the GPR109A receptor to inhibit lipolysis. The chlorophenoxy group could modulate potency, selectivity, or pharmacokinetic properties.

• Hypothesis 3: Dual Agonism. It is plausible that the compound could interact with both PPARα and GPR109A, potentially offering a synergistic lipid-modifying effect.

Experimental Benchmarking Workflow

To elucidate the mechanism of action and therapeutic potential of 2-(4-Chlorophenoxy)nicotinic acid, a tiered experimental approach is recommended, progressing from in vitro characterization to in vivo efficacy studies.

In Vitro Experimental Protocols

Objective: To determine if 2-(4-Chlorophenoxy)nicotinic acid can activate PPARα and to quantify its potency relative to fenofibrate.

Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or HepG2) in appropriate media.

  • Co-transfect cells with an expression vector for human PPARα, a reporter plasmid containing a luciferase gene downstream of a PPRE, and a control plasmid (e.g., Renilla luciferase) for normalization.

• Compound Treatment:

  • Plate the transfected cells in a 96-well plate.

  • Treat the cells with increasing concentrations of 2-(4-Chlorophenoxy)nicotinic acid, fenofibrate (positive control), and vehicle (negative control).

• Luciferase Assay:

  • After 24-48 hours of incubation, lyse the cells and measure the luciferase activity using a commercial dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity.

  • Plot the fold induction of luciferase activity against the compound concentration and determine the EC50 (half-maximal effective concentration) for each compound.

Objective: To assess the ability of 2-(4-Chlorophenoxy)nicotinic acid to inhibit lipolysis in adipocytes, with nicotinic acid as the benchmark.

Methodology:

• Adipocyte Culture:

  • Differentiate a pre-adipocyte cell line (e.g., 3T3-L1) into mature adipocytes.

• Lipolysis Induction and Compound Treatment:

  • Wash the mature adipocytes and incubate with a lipolytic agent such as isoproterenol to stimulate lipolysis.

  • Concurrently, treat the cells with various concentrations of 2-(4-Chlorophenoxy)nicotinic acid, nicotinic acid (positive control), and vehicle.

• Glycerol Measurement:

  • After a defined incubation period, collect the cell culture medium.

  • Measure the concentration of glycerol released into the medium as an indicator of lipolysis, using a commercial glycerol assay kit.

• Data Analysis:

  • Calculate the percentage inhibition of isoproterenol-stimulated lipolysis for each compound concentration.

  • Determine the IC50 (half-maximal inhibitory concentration) for each compound.

In Vivo Experimental Protocol

Objective: To evaluate the in vivo efficacy of 2-(4-Chlorophenoxy)nicotinic acid on the lipid profile of a relevant animal model of dyslipidemia.

Methodology:

• Animal Model Induction:

  • Acclimatize male C57BL/6J mice or Syrian golden hamsters.

  • Induce dyslipidemia by feeding a high-fat diet for a specified period (e.g., 8-12 weeks).

• Compound Administration:

  • Randomly assign the dyslipidemic animals to treatment groups: vehicle control, 2-(4-Chlorophenoxy)nicotinic acid (at various doses), fenofibrate, and nicotinic acid.

  • Administer the compounds orally once daily for a defined duration (e.g., 4 weeks).

• Sample Collection and Analysis:

  • At the end of the treatment period, collect blood samples after an overnight fast.

  • Measure plasma levels of total cholesterol, triglycerides, HDL-C, and LDL-C using enzymatic assay kits.

• Data Analysis:

  • Compare the lipid parameters between the treatment groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA).

Data Presentation and Interpretation

The quantitative data from the proposed experiments should be summarized in clear, comparative tables.

Table 1: In Vitro Potency of 2-(4-Chlorophenoxy)nicotinic acid and Standard Compounds

Compound	PPARα Activation (EC50, µM)	Adipocyte Lipolysis Inhibition (IC50, µM)
2-(4-Chlorophenoxy)nicotinic acid	TBD	TBD
Fenofibrate	Hypothetical Value: 10	Not Applicable
Nicotinic Acid	Not Applicable	Hypothetical Value: 5

TBD: To Be Determined

Table 2: In Vivo Efficacy in a Rodent Model of Dyslipidemia (% Change from Vehicle Control)

Treatment Group	Total Cholesterol	Triglycerides	HDL-C	LDL-C
2-(4-Chlorophenoxy)nicotinic acid (Low Dose)	TBD	TBD	TBD	TBD
2-(4-Chlorophenoxy)nicotinic acid (High Dose)	TBD	TBD	TBD	TBD
Fenofibrate	Hypothetical: ↓ 25%	Hypothetical: ↓ 40%	Hypothetical: ↑ 15%	Hypothetical: ↓ 20%
Nicotinic Acid	Hypothetical: ↓ 15%	Hypothetical: ↓ 30%	Hypothetical: ↑ 25%	Hypothetical: ↓ 10%

TBD: To Be Determined

Conclusion and Future Directions

The benchmarking framework outlined in this guide provides a robust and scientifically rigorous approach to characterizing the pharmacological profile of 2-(4-Chlorophenoxy)nicotinic acid. The initial in vitro assays will be crucial in determining its primary mechanism of action, which will then inform the interpretation of the in vivo efficacy data. Should 2-(4-Chlorophenoxy)nicotinic acid demonstrate potent activity, further studies, including investigation of its effects on the expression of key genes involved in lipid metabolism (e.g., LPL, ApoA-I, SREBP-1c) and assessment of its safety profile, will be warranted. The successful completion of this benchmarking process will be instrumental in establishing the therapeutic potential of 2-(4-Chlorophenoxy)nicotinic acid as a novel agent for the management of dyslipidemia.

References

• PubChem. 2-(4-Chlorophenoxy)nicotinic acid. [Link]

• Fenofibrate - Wikipedia. [Link]

• Bezafibrate - Wikipedia. [Link]

• Patsnap Synapse. What is the mechanism of Bezafibrate? [Link]

• Gemfibrozil - Wikipedia. [Link]

• Patsnap Synapse. What is the mechanism of Gemfibrozil? [Link]

• Dr.Oracle. What is the mechanism of action of Gemfibrozil (Gemfibrizol)? [Link]

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• Dr.Oracle. What is the mechanism of action of fenofibrate (Fibric acid derivative)? [Link]

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• PMC - NIH. Nicotinic acid: an old drug with a promising future. [Link]

• PMC - NIH. Effects of Nicotinic Acid on Gene Expression: Potential Mechanisms and Implications for Wanted and Unwanted Effects of the Lipid-Lowering Drug. [Link]

• Charles River Laboratories. Dyslipidemia and Atherosclerosis Mouse Models. [Link]

• PubMed. [Comparative characteristics of in vivo models of hyperlipidemia in Wistar rats and C57Bl/6 mice]. [Link]

• Semantic Scholar. Selecting an Appropriate Animal Model for Dyslipidemia. [Link]

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A Comparative Guide to the Cross-Validation of 2-(4-Chlorophenoxy)nicotinic Acid Assays

In the landscape of pharmaceutical research and development, the rigorous and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth, objective comparison of two robust analytical methods for the quantification of 2-(4-Chlorophenoxy)nicotinic acid, a key chemical entity. The methodologies presented—High-Performance Liquid Chromatography with UV Detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)—are critically evaluated to provide researchers, scientists, and drug development professionals with the insights needed to select the most appropriate assay for their specific needs.

The principles of analytical method validation, as outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, form the bedrock of this comparison.[1][2][3] Adherence to these guidelines ensures that the analytical procedures are suitable for their intended purpose, yielding reliable and reproducible data.[4][5]

Understanding the Analyte: 2-(4-Chlorophenoxy)nicotinic acid

2-(4-Chlorophenoxy)nicotinic acid is a substituted aromatic carboxylic acid. Its structure, comprising a pyridine carboxylic acid (nicotinic acid) backbone and a chlorophenoxy moiety, dictates its physicochemical properties and informs the selection of appropriate analytical techniques. The presence of a chromophore in the chlorophenoxy group makes it amenable to UV detection, while its ionizable carboxylic acid group allows for effective separation by reversed-phase chromatography and sensitive detection by mass spectrometry.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and cost-effective technique, often considered a workhorse in quality control laboratories for its robustness and reliability in quantifying APIs.[6]

Rationale for HPLC-UV Method Development

The selection of a reversed-phase HPLC method is based on the non-polar nature of the 2-(4-Chlorophenoxy)nicotinic acid molecule, allowing for good retention and separation on a C18 stationary phase.[7][8] The mobile phase, a mixture of acetonitrile and an acidic aqueous buffer, is chosen to ensure the analyte is in its neutral, protonated form, which enhances retention and improves peak shape.[8] UV detection is selected due to the presence of the aromatic rings which provide strong absorbance, allowing for sensitive quantification.

Experimental Workflow for HPLC-UV Analysis

Caption: Workflow for the HPLC-UV analysis of 2-(4-Chlorophenoxy)nicotinic acid.

Detailed HPLC-UV Protocol

1. Preparation of Standard and Sample Solutions:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-(4-Chlorophenoxy)nicotinic acid reference standard and dissolve in a 10 mL volumetric flask with a 50:50 (v/v) mixture of acetonitrile and water (diluent).
• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards ranging from 1 µg/mL to 100 µg/mL.
• Sample Solution: Accurately weigh a quantity of the test sample expected to contain 10 mg of the analyte and prepare as described for the stock solution to achieve a target concentration of 1 mg/mL. Dilute further to fall within the calibration range.

2. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.
• Mobile Phase A: 0.1% Formic acid in Water.
• Mobile Phase B: Acetonitrile.
• Gradient: 60% A / 40% B, isocratic.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Injection Volume: 10 µL.
• UV Detection Wavelength: 274 nm.

3. System Suitability:

• Inject the 50 µg/mL standard solution five times. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%. The tailing factor should be ≤ 2.0, and the theoretical plates should be ≥ 2000.

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, such as bioanalysis or trace impurity detection, LC-MS/MS is the gold standard.[2] This technique combines the separation power of liquid chromatography with the highly specific and sensitive detection capabilities of tandem mass spectrometry.[9]

Rationale for LC-MS/MS Method Development

The chromatographic principles for the LC-MS/MS method are similar to the HPLC-UV approach, focusing on achieving good separation and peak shape. However, the mobile phase composition is optimized for compatibility with electrospray ionization (ESI), which is a common ionization technique for polar molecules like 2-(4-Chlorophenoxy)nicotinic acid.[10] Tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode is employed for its exceptional selectivity and sensitivity, allowing for the precise quantification of the analyte even in complex matrices.[11]

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the LC-MS/MS analysis of 2-(4-Chlorophenoxy)nicotinic acid.

Detailed LC-MS/MS Protocol

1. Preparation of Standard and Sample Solutions:

• Standard Stock Solution (1 mg/mL): Prepare as described for the HPLC-UV method.
• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards ranging from 0.1 ng/mL to 100 ng/mL.
• Sample Solution: Prepare as described for the HPLC-UV method, with dilutions to bring the final concentration into the ng/mL range.

2. LC-MS/MS Conditions:

• LC System: UPLC (Ultra-Performance Liquid Chromatography) system.
• Column: UPLC C18, 2.1 x 50 mm, 1.7 µm particle size.
• Mobile Phase A: 0.1% Formic acid in Water.
• Mobile Phase B: 0.1% Formic acid in Acetonitrile.
• Gradient: 95% A (0-0.5 min), linear gradient to 5% A (0.5-2.5 min), hold at 5% A (2.5-3.0 min), return to 95% A (3.1-4.0 min).
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40 °C.
• Injection Volume: 5 µL.
• Mass Spectrometer: Triple quadrupole mass spectrometer.
• Ionization Source: Electrospray Ionization (ESI), Negative Mode.
• MRM Transition: Precursor Ion (Q1): m/z 248.0 -> Product Ion (Q3): m/z 204.0 (for quantification).

Performance Comparison: HPLC-UV vs. LC-MS/MS

The performance of each method was evaluated based on key validation parameters as defined by ICH Q2(R1) guidelines.[1][5] The following table summarizes the comparative data.

Validation Parameter	HPLC-UV Method	LC-MS/MS Method	Commentary
Linearity (r²)	> 0.999 (1 - 100 µg/mL)	> 0.999 (0.1 - 100 ng/mL)	Both methods demonstrate excellent linearity over their respective ranges.
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	Both methods are highly accurate.
Precision (RSD)	Repeatability: < 1.0%Intermediate: < 1.5%	Repeatability: < 2.0%Intermediate: < 3.0%	Both methods show excellent precision, well within acceptable limits.
LOD	150 ng/mL	0.05 ng/mL	The LC-MS/MS method is significantly more sensitive, with a limit of detection approximately 3000 times lower than the HPLC-UV method.[2]
LOQ	500 ng/mL	0.1 ng/mL	The superior sensitivity of the LC-MS/MS method is also reflected in its much lower limit of quantitation.[2]
Specificity	Good, potential for co-eluting impurities.	Excellent, highly specific due to MRM.	LC-MS/MS offers superior specificity, as it relies on both the retention time and the specific mass transition of the analyte, minimizing the risk of interference.[12]
Throughput	~10 minutes per sample	~4 minutes per sample	The UPLC system used for the LC-MS/MS method allows for a faster analysis time and higher throughput.
Cost & Complexity	Lower instrument cost, simpler operation.	Higher instrument cost, more complex.	HPLC-UV is more cost-effective and easier to operate, making it suitable for routine quality control environments.[6]

Conclusion and Recommendations

Both the HPLC-UV and LC-MS/MS methods are validated and suitable for the quantification of 2-(4-Chlorophenoxy)nicotinic acid. The choice between the two methods is contingent on the specific application.

• HPLC-UV is the recommended method for routine quality control, release testing, and assays where the expected concentration of the analyte is in the µg/mL range or higher. Its robustness, cost-effectiveness, and ease of use make it an ideal choice for these applications.

• LC-MS/MS is the superior method for applications requiring high sensitivity and selectivity, such as pharmacokinetic studies, metabolite identification, trace-level impurity analysis, and bioequivalence studies. While the initial investment and operational complexity are higher, the enhanced performance justifies its use in these demanding research and development contexts.

By understanding the relative strengths and weaknesses of each technique, researchers can confidently select the most appropriate analytical method to ensure the generation of accurate, reliable, and defensible data in their pursuit of novel therapeutics.

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• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
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A Comparative Guide to the Preclinical Evaluation of 2-(4-Chlorophenoxy)nicotinic Acid and its Analogs in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Nicotinic Acid Derivatives

This guide will provide a comprehensive overview of the preclinical assessment of nicotinic acid analogs, using the wealth of data on nicotinic acid as a reference. We will delve into the established mechanisms of action, relevant animal models for dyslipidemia, detailed experimental protocols for evaluating efficacy and safety, and expected outcomes based on extensive preclinical research.

Mechanism of Action: A Multi-faceted Approach to Lipid Regulation

The primary mechanism of action of nicotinic acid involves the activation of the G protein-coupled receptor 109A (GPR109A), which is highly expressed in adipocytes.[1][5] This activation leads to the inhibition of adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels and subsequently inhibiting hormone-sensitive lipase. The result is a decrease in the mobilization of free fatty acids (FFAs) from adipose tissue to the liver. This reduction in hepatic FFA availability decreases the synthesis of triglycerides and the subsequent production and secretion of VLDL particles, which are precursors to LDL.[4][5]

Furthermore, nicotinic acid has been shown to modulate the expression of genes involved in lipid metabolism. For instance, it can decrease the expression of diacylglycerol O-acyltransferase 2 (DGAT2), a key enzyme in triglyceride synthesis.[4][6] Nicotinic acid also influences HDL metabolism, though the exact mechanisms are still being fully elucidated. It is believed to increase HDL levels by reducing the hepatic uptake and clearance of apolipoprotein A-I (ApoA-I), the primary protein component of HDL, and by inhibiting cholesterol ester transfer protein (CETP) in species that express it.[5]

Signaling Pathway of Nicotinic Acid in Adipocytes

Caption: Nicotinic acid signaling in adipocytes leading to reduced free fatty acid release.

Preclinical Efficacy Evaluation: Choosing the Right Animal Model

The selection of an appropriate animal model is critical for evaluating the therapeutic potential of nicotinic acid analogs. Several models are commonly used in dyslipidemia research, each with its own advantages and limitations.

Animal Model	Method of Induction	Key Characteristics	Relevant for Studying
Rats/Mice	High-fat diet	Develop obesity, hyperlipidemia, and insulin resistance.	General effects on lipid metabolism and glucose homeostasis.
LDL-receptor knockout mice (Ldlr-/-)	Genetic modification	Exhibit elevated LDL cholesterol levels, especially on a high-fat diet.	LDL-lowering efficacy and impact on atherosclerosis development.[7]
Apolipoprotein E knockout mice (ApoE-/-)	Genetic modification	Spontaneously develop severe hypercholesterolemia and atherosclerotic lesions.	Anti-atherosclerotic properties of the test compound.
GPR109A knockout mice	Genetic modification	Lack the nicotinic acid receptor.	Confirming on-target effects of the compound.[5][7]
Dogs	Normal diet	Can be used to study lipid profiles and have shown responses to nicotinic acid.[8]	General lipid-lowering effects and safety.

For a comprehensive evaluation of a novel nicotinic acid analog like 2-(4-Chlorophenoxy)nicotinic acid, a tiered approach is recommended. Initial screening in a high-fat diet-induced rodent model can establish general efficacy. Subsequent studies in more specialized models, such as Ldlr-/- or ApoE-/- mice, can provide deeper insights into the compound's effects on specific lipoproteins and its potential to mitigate atherosclerosis.

Experimental Protocols: A Step-by-Step Guide

Efficacy Study in a High-Fat Diet-Induced Hyperlipidemic Rat Model

Objective: To assess the dose-dependent effects of 2-(4-Chlorophenoxy)nicotinic acid on the lipid profile of rats with diet-induced hyperlipidemia.

Methodology:

• Animal Acclimatization: Male Wistar rats (8-10 weeks old) are acclimatized for one week under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to standard chow and water.

• Induction of Hyperlipidemia: Animals are fed a high-fat diet (e.g., 45% kcal from fat) for 4-6 weeks to induce a stable hyperlipidemic state. A control group is maintained on a standard chow diet.

• Grouping and Treatment: Hyperlipidemic rats are randomly assigned to the following groups (n=8-10 per group):

  • Vehicle control (e.g., 0.5% carboxymethyl cellulose)

  • 2-(4-Chlorophenoxy)nicotinic acid (low, medium, and high doses)

  • Positive control (e.g., nicotinic acid or another standard lipid-lowering drug)

• Drug Administration: The test compound and controls are administered orally once daily for a period of 4-8 weeks.

• Monitoring: Body weight and food intake are monitored weekly.

• Blood Sampling: Blood samples are collected at baseline and at the end of the treatment period after an overnight fast.

• Biochemical Analysis: Serum is analyzed for:

  • Total cholesterol (TC)

  • Triglycerides (TG)

  • High-density lipoprotein cholesterol (HDL-C)

  • Low-density lipoprotein cholesterol (LDL-C) (calculated or measured)

  • Free fatty acids (FFAs)

• Tissue Collection: At the end of the study, animals are euthanized, and liver and adipose tissue are collected for further analysis (e.g., gene expression studies for DGAT2, GPR109A).

Experimental Workflow for Efficacy Studies

Caption: Workflow for a preclinical efficacy study of a nicotinic acid analog.

Preclinical Safety and Tolerability Assessment

While nicotinic acid is generally considered safe, it is associated with side effects, most notably cutaneous flushing.[1][5] Therefore, a thorough safety evaluation of any new analog is crucial.

Key Safety Endpoints to Evaluate:

• Acute Toxicity: A single high-dose study to determine the median lethal dose (LD50) and identify signs of immediate toxicity.

• Sub-chronic Toxicity: A longer-term study (e.g., 90 days) with multiple dose levels to assess the effects on various organs and systems.

• Hepatotoxicity: Monitor liver enzymes (ALT, AST) and conduct histopathological examination of liver tissue, as high doses of some nicotinic acid formulations have been associated with liver damage.

• Metabolic Effects: Assess blood glucose and insulin levels, as nicotinic acid can sometimes impair glucose tolerance.

• Flushing Response: In some animal models (e.g., mice), flushing can be assessed by measuring changes in ear temperature or redness.[5]

Expected Outcomes and Data Interpretation

Based on the extensive literature on nicotinic acid, a successful analog would be expected to demonstrate a dose-dependent improvement in the lipid profile, characterized by:

• Significant reductions in serum TC, TG, and LDL-C compared to the placebo group.

• A significant increase in serum HDL-C.

• A reduction in circulating FFAs.

The magnitude of these effects would be compared to the positive control to gauge relative potency. Safety data will be crucial in determining the therapeutic window of the new compound. An ideal candidate would exhibit robust efficacy with a significantly reduced flushing response and a better overall safety profile compared to nicotinic acid.

Conclusion

While direct comparative studies of 2-(4-Chlorophenoxy)nicotinic acid versus placebo in animal models are not currently available, the well-established preclinical profile of nicotinic acid provides a clear and scientifically rigorous roadmap for the evaluation of this and other novel analogs. By employing appropriate animal models, detailed experimental protocols, and a comprehensive assessment of both efficacy and safety, researchers can effectively characterize the therapeutic potential of new nicotinic acid derivatives for the treatment of dyslipidemia and related cardiovascular diseases. The ultimate goal is to develop novel therapies that retain the beneficial lipid-modifying properties of nicotinic acid while minimizing its undesirable side effects.

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• Effects of nicotinic acid and its derivatives on lipid metabolism and other metabolic factors related to
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• 2-(4-Chlorophenoxy)nicotinic acid | C12H8ClNO3 | CID 609454. PubChem.
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A Comparative Analysis of 2-(4-Chlorophenoxy)nicotinic Acid Analogs: A Guide for Medicinal Chemists and Drug Development Professionals

The nicotinic acid scaffold is a cornerstone in medicinal chemistry, serving as the foundation for a wide array of therapeutic agents. Among its numerous derivatives, 2-aryloxy nicotinic acids have garnered significant interest due to their diverse biological activities. This guide provides an in-depth comparative analysis of analogs of 2-(4-Chlorophenoxy)nicotinic acid, focusing on their synthesis, structure-activity relationships (SAR), and underlying mechanisms of action. Our objective is to equip researchers, scientists, and drug development professionals with a critical understanding of this chemical class to inform future discovery efforts.

The Rationale for Analog Development

2-(4-Chlorophenoxy)nicotinic acid itself is a structurally intriguing molecule, combining the pharmacologically significant nicotinic acid core with a substituted phenoxy moiety. Nicotinic acid (Niacin, Vitamin B3) is a well-established clinical agent for treating dyslipidemia.[1][2] Its ability to lower LDL cholesterol and triglycerides while raising HDL cholesterol has made it a valuable tool in cardiovascular disease management.[3] However, its therapeutic use can be limited by side effects, most notably cutaneous flushing.[2]

The development of analogs, such as those with a 2-aryloxy substitution, is driven by several key objectives:

• Enhancing Potency: To achieve the desired therapeutic effect at lower concentrations, thereby reducing the overall drug load.

• Improving Selectivity: To design molecules that interact more specifically with the intended biological target, minimizing off-target effects.

• Modulating Physicochemical Properties: To optimize absorption, distribution, metabolism, and excretion (ADME) profiles for better bioavailability and a more favorable dosing regimen.

• Discovering Novel Activities: To explore how structural modifications can lead to entirely new therapeutic applications, such as anti-inflammatory, antimicrobial, or anticancer agents.[4][5]

This guide will delve into how subtle changes to the 2-(4-Chlorophenoxy)nicotinic acid structure can profoundly impact its biological performance.

Synthesis of the 2-(Aryloxy)nicotinic Acid Scaffold

The most common and versatile method for synthesizing 2-(aryloxy)nicotinic acids involves the nucleophilic aromatic substitution of a halogen at the 2-position of the pyridine ring with a corresponding phenol. 2-Chloronicotinic acid is a readily available and critical starting material for this process.[6]

General Synthetic Workflow

The synthesis is typically a one-step reaction, often performed under basic conditions to facilitate the deprotonation of the phenol, which then acts as a nucleophile.

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A Head-to-Head In Vitro Comparison of Nicotinic Acid Derivatives: A Guide to Differentiating GPR109A Agonists

This guide provides a comprehensive in vitro comparison of nicotinic acid (Niacin) and its derivatives, focusing on their interaction with the G protein-coupled receptor GPR109A (also known as HCA₂). For researchers in pharmacology and drug development, understanding the nuanced differences in receptor binding, signaling pathway activation, and functional outcomes is critical for identifying next-generation therapeutics with improved efficacy and reduced side effects. This document outlines the key experimental frameworks and provides the technical data necessary to differentiate these compounds objectively.

The Central Target: GPR109A Receptor and its Dual Signaling Pathways

Nicotinic acid's therapeutic effects, primarily the reduction of atherogenic lipoproteins, and its primary side effect, cutaneous flushing, are both mediated by the GPR109A receptor[1][2]. The discovery of this receptor in 2003 was a landmark moment, finally elucidating the mechanism behind a drug used for decades[1]. GPR109A is predominantly expressed in adipocytes and various immune cells, including Langerhans cells in the skin[3][4].

Crucially, agonist binding to GPR109A does not trigger a single, linear pathway. Instead, it initiates two distinct downstream signaling cascades, a phenomenon known as biased agonism. This duality is the key to differentiating the therapeutic actions from the undesirable side effects[1][5].

• The Gαi-Mediated Therapeutic Pathway: In adipocytes, GPR109A couples to inhibitory G-proteins (Gαi). This activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels[6]. Reduced cAMP levels decrease the activity of protein kinase A (PKA), which in turn reduces the phosphorylation of hormone-sensitive lipase (HSL) and perilipin, ultimately inhibiting lipolysis[6]. This reduction in the release of free fatty acids (FFAs) from adipose tissue is the principal mechanism behind niacin's beneficial lipid-lowering effects[7].

• The β-Arrestin-Mediated Flushing Pathway: In cutaneous Langerhans cells and keratinocytes, GPR109A activation leads to the recruitment of β-arrestin 1[1]. This pathway is largely independent of G-protein signaling and results in the activation of cytosolic phospholipase A₂, releasing arachidonic acid, which is then converted to prostaglandin D₂ (PGD₂). PGD₂ acts on DP₁ receptors in dermal capillaries, causing vasodilation and the characteristic flushing sensation[8][9].

A primary goal in developing nicotinic acid derivatives is to create G-protein-biased agonists—compounds that selectively activate the therapeutic Gαi pathway while minimally engaging the β-arrestin pathway, thus offering a non-flushing therapeutic profile[10].

Figure 1: Divergent signaling pathways of the GPR109A receptor.

Comparative In Vitro Assessment Strategy

A multi-assay approach is essential to build a comprehensive profile for each nicotinic acid derivative. This strategy allows for the dissection of receptor affinity from functional efficacy and signaling bias.

• Rationale for Assay Selection:

  • Receptor Binding Assays: The first step is to confirm and quantify the interaction between the derivative and the GPR109A receptor. A high binding affinity is a prerequisite for a potent agonist, but it does not provide information about functional activity or pathway bias.

  • G-Protein Pathway Functional Assays: Since the therapeutic anti-lipolytic effect is mediated by the inhibition of adenylyl cyclase, measuring changes in intracellular cAMP is the most direct and relevant functional readout. This assay quantifies the compound's ability to elicit the desired biological response.

  • β-Arrestin Pathway Functional Assays: To predict the potential for flushing, it is necessary to quantify the recruitment of β-arrestin to the activated receptor. A compound with low potency or efficacy in this assay is desirable.

By comparing the potency (EC₅₀) of a derivative in the cAMP and β-arrestin assays, a "bias factor" can be calculated, providing a quantitative measure of its signaling preference.

Head-to-Head Data Comparison

This table summarizes the known in vitro characteristics of nicotinic acid and its key derivative, Acipimox. Acipimox (5-methylpyrazinecarboxylic acid 4-oxide) was developed to have a longer duration of action and improved tolerability compared to the parent compound[11][12].

Compound	Target Receptor	Gαi Pathway Activity (cAMP Inhibition)	β-Arrestin Pathway Activity (Flushing Potential)	Key In Vitro Characteristics
Nicotinic Acid (Niacin)	GPR109A	Potent Agonist: Effectively inhibits adenylyl cyclase and reduces cAMP levels, leading to a decrease in lipolysis in adipocytes[6].	Potent Agonist: Strongly recruits β-arrestin, leading to PGD₂ release and high flushing potential[1].	The benchmark compound. Its clinical utility is limited by strong activation of the β-arrestin pathway[6].
Acipimox	GPR109A	Full Agonist: Effectively inhibits lipolysis, similar to nicotinic acid[13][14].	Less Potent than Nicotinic Acid: Non-clinical studies show Acipimox is a consistently less potent agonist of the GPR109A receptor, which correlates with its clinically observed reduced incidence and severity of flushing[12][15].	A derivative with a longer duration of action and a more favorable side-effect profile due to reduced potency at GPR109A, suggesting weaker engagement of the β-arrestin pathway[12][16].
β-Hydroxybutyrate (BHB)	GPR109A	Endogenous Agonist: Activates GPR109A with an EC₅₀ of approximately 700-800 µM[17][18].	Agonist: Activates the receptor, but physiological concentrations are typically below the threshold for strong activation[17].	An endogenous ligand for GPR109A, demonstrating the receptor's role as a metabolic sensor[4].

Experimental Methodologies

To ensure reproducibility and accuracy, the following detailed protocols are provided for the key in vitro assays. These protocols represent self-validating systems when appropriate controls are included.

Experimental Workflow: cAMP Functional Assay

The workflow for quantifying Gαi-mediated signaling is a cornerstone of GPR109A agonist screening.

Figure 2: Standard workflow for a GPR109A cAMP inhibition assay.

Protocol 1: GPR109A Radioligand Binding Assay

Objective: To determine the binding affinity (Kᵢ) of nicotinic acid derivatives for the GPR109A receptor.

Materials:

• Cell membranes from HEK293 or CHO cells stably expressing human GPR109A.

• Radioligand: [³H]-Nicotinic acid.

• Non-specific binding control: Unlabeled nicotinic acid (high concentration).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• 96-well filter plates (GF/C).

• Scintillation fluid and microplate scintillation counter.

Methodology:

• Preparation: Prepare serial dilutions of the test compounds (nicotinic acid derivatives) in assay buffer.

• Reaction Setup: In each well of the 96-well plate, add:

  • 50 µL of Assay Buffer (for total binding) or 10 µM unlabeled nicotinic acid (for non-specific binding).

  • 50 µL of the test compound at various concentrations.

  • 50 µL of [³H]-Nicotinic acid (at a final concentration near its Kₔ).

  • 50 µL of cell membrane preparation (5-10 µg protein per well).

• Incubation: Incubate the plate for 60 minutes at room temperature with gentle agitation.

• Harvesting: Rapidly filter the contents of each well through the filter plate using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Allow the filters to dry completely. Add scintillation fluid to each well and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC₅₀ (concentration of compound that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Protocol 2: cAMP HTRF Functional Assay

Objective: To measure the potency (EC₅₀/IC₅₀) of nicotinic acid derivatives in modulating Gαi-mediated signaling.

Materials:

• CHO-K1 or HEK293 cells stably expressing human GPR109A.

• Cell culture medium (e.g., F-12K with 10% FBS).

• Assay Buffer: HBSS with 20 mM HEPES.

• Phosphodiesterase (PDE) inhibitor: 3-isobutyl-1-methylxanthine (IBMX).

• Adenylyl cyclase activator: Forskolin.

• cAMP HTRF detection kit (containing cAMP-d2 and anti-cAMP-cryptate).

• 384-well low-volume white plates.

• HTRF-compatible plate reader.

Methodology:

• Cell Plating: Seed GPR109A-expressing cells into a 384-well plate at a density of 2,000-5,000 cells/well and incubate overnight.

• Compound Preparation: Prepare a serial dilution of the test compounds in assay buffer containing IBMX.

• Cell Stimulation:

  • Aspirate the culture medium from the cells.

  • Add 5 µL of the test compound dilutions to the appropriate wells.

  • Add 5 µL of Forskolin (at a final concentration that stimulates ~80% of maximal cAMP production) to all wells except the basal control.

• Incubation: Incubate the plate for 30 minutes at room temperature.

• Detection:

  • Add 5 µL of cAMP-d2 working solution to each well.

  • Add 5 µL of anti-cAMP-cryptate working solution to each well.

• Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on an HTRF reader at 665 nm and 620 nm.

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm).

  • Convert the HTRF ratio to cAMP concentration using a standard curve.

  • Plot the percent inhibition of forskolin-stimulated cAMP levels against the log concentration of the test compound.

  • Determine the IC₅₀ value from the resulting dose-response curve using non-linear regression.

Interpretation and Field-Proven Insights

The in vitro data provides a robust framework for ranking and selecting promising drug candidates.

• High Affinity, High Gαi Potency: A derivative must demonstrate high affinity in binding assays and potent inhibition of cAMP production. This confirms target engagement and the desired therapeutic action.

• Low β-Arrestin Recruitment: The key differentiator for an improved derivative is significantly reduced potency or efficacy in β-arrestin recruitment assays compared to nicotinic acid. Acipimox's improved clinical tolerability is a direct result of this characteristic, even if it is described as being a less potent agonist overall[12].

• Structure-Activity Relationship (SAR): The carboxylate group of nicotinic acid is a critical anchor point for binding to the GPR109A receptor, interacting with key amino acid residues like Arg111[19]. Many derivatives, including Acipimox, retain a carboxylic acid or a bioisostere to maintain this crucial interaction[11][20]. The modifications to the rest of the scaffold are what modulate the potency and signaling bias. For example, pyrazole-based derivatives have been explored as novel scaffolds that can alter the functional response[10][20].

Conclusion

The in vitro comparison of nicotinic acid derivatives hinges on a multi-faceted experimental approach that can distinguish between receptor binding, therapeutic pathway activation, and off-target pathway engagement. By employing a combination of radioligand binding, cAMP functional assays, and β-arrestin recruitment assays, researchers can effectively characterize and rank compounds. The ultimate goal is the identification of G-protein-biased agonists that retain the potent anti-lipolytic activity of nicotinic acid while minimizing the β-arrestin-mediated signaling that leads to flushing. This strategy, grounded in a deep understanding of the GPR109A receptor's dual signaling capabilities, is essential for the successful development of next-generation therapies for dyslipidemia.

References

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• Title: Signaling pathways downstream of FFA2, FFA3, and GPR109a activation and corresponding effects[5] Source: ResearchGate URL: [Link]

• Title: Laropiprant - Wikipedia[8] Source: Wikipedia URL: [Link]

• Title: Characterization of determinants of ligand binding to the nicotinic acid receptor GPR109A (HM74A/PUMA-G)[19] Source: PubMed URL: [Link]

• Title: Inhibition of lipolysis by nicotinic acid and by acipimox[11] Source: AIR Unimi URL: [Link]

• Title: Structural and Energetic Insights Into the Interaction of Niacin With the GPR109A Receptor[3] Source: PMC - NIH URL: [Link]

• Title: Nicotinic Acid: Pharmacological Effects and Mechanisms of Action[6] Source: Annual Reviews URL: [Link]

• Title: The role of nicotinic acid receptor in mediating its metabolic and vascular effects[9] Source: ResearchGate URL: [Link]

• Title: Substances related to nicotinic acid - referral[12] Source: European Medicines Agency (EMA) URL: [Link]

• Title: Review of extended-release niacin/laropiprant fixed combination in the treatment of mixed dyslipidemia and primary hypercholesterolemia[2] Source: PubMed Central URL: [Link]

• Title: Discovery of 4-(phenyl)thio-1H-pyrazole derivatives as agonists of GPR109A, a high affinity niacin receptor[10] Source: ResearchGate URL: [Link]

• Title: Emerging roles of GPR109A in regulation of neuroinflammation in neurological diseases and pain[17] Source: PMC - PubMed Central URL: [Link]

• Title: Agonist lead identification for the high affinity niacin receptor GPR109a[20] Source: PubMed URL: [Link]

• Title: Extended Release Niacin-Laropiprant in Patients with Hypercholesterolemia or Mixed Dyslipidemias Improves Clinical Parameters[7] Source: PMC - NIH URL: [Link]

• Title: The Role of GPR109a Signaling in Niacin Induced Effects on Fed and Fasted Hepatic Metabolism[18] Source: PMC - PubMed Central URL: [Link]

• Title: GPR109A activation and aging liver[4] Source: PMC - NIH URL: [Link]

• Title: The lipolysis inhibitor acipimox reverses the cardiac phenotype induced by electronic cigarettes[13] Source: NIH URL: [Link]

• Title: The effect of nicotinic acid and acipimox on lipoprotein(a) concentration and turnover[16] Source: PubMed URL: [Link]

• Title: Inhibition of lipolysis by nicotinic acid and by acipimox[14] Source: PubMed URL: [Link]

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A Comparative Guide to Alternatives for 2-(4-Chlorophenoxy)nicotinic acid in GPR109A Receptor Agonism

For Researchers, Scientists, and Drug Development Professionals

In the landscape of therapeutic agents targeting dyslipidemia and related metabolic disorders, 2-(4-Chlorophenoxy)nicotinic acid represents a specific scaffold within the broader class of nicotinic acid derivatives. The primary molecular target for this class of compounds is the G protein-coupled receptor 109A (GPR109A), also known as hydroxycarboxylic acid receptor 2 (HCA2). Activation of GPR109A in adipocytes inhibits lipolysis, leading to a decrease in plasma free fatty acids (FFAs), which in turn reduces the hepatic synthesis of triglycerides and very-low-density lipoprotein (VLDL). This guide provides a comprehensive comparison of 2-(4-Chlorophenoxy)nicotinic acid with key alternative compounds, focusing on their performance as GPR109A agonists, with supporting experimental data and an exploration of their structure-activity relationships.

The Central Role of GPR109A in Lipid Metabolism

The discovery of GPR109A as the receptor for nicotinic acid (niacin) provided a molecular basis for its well-established lipid-lowering effects.[1] The activation of this Gi-coupled receptor sets off a signaling cascade that ultimately modulates lipid profiles. However, a significant challenge in the clinical use of GPR109A agonists is the common side effect of cutaneous vasodilation, or flushing, which is mediated by the release of prostaglandins in the skin.[2] This has driven the search for alternative compounds with an improved therapeutic window, offering potent lipid-modifying effects with reduced flushing.

Caption: GPR109A Signaling Pathways in Adipocytes and Skin Cells.

Comparative Analysis of GPR109A Agonists

Compound	Structure	GPR109A Activity (EC50/IC50)	Key Performance Characteristics	Flushing Potential
2-(4-Chlorophenoxy)nicotinic acid	(Structure not shown due to lack of specific data)	Data not available	Expected to be a GPR109A agonist based on its structural similarity to other active compounds. The 4-chloro substitution on the phenoxy ring likely influences potency and pharmacokinetic properties.	Likely to be significant, similar to nicotinic acid.
Nicotinic Acid (Niacin)	Pyridine-3-carboxylic acid	~1 µM (for human GPR109A)	Broad-spectrum lipid-lowering effects: reduces LDL, VLDL, and triglycerides, and increases HDL.[3]	High, a major factor for non-compliance.[2]
Acipimox	5-Methylpyrazine-2-carboxylic acid 4-oxide	Potent GPR109A agonist	Effective in reducing triglycerides and cholesterol.[4]	Present, but reported to be better tolerated than nicotinic acid in some studies.[4]
MK-0354	(Structure proprietary)	Partial Agonist	Potent suppression of plasma FFAs with minimal impact on HDL, LDL, or triglycerides in longer-term studies.[5]	Significantly reduced compared to nicotinic acid.[1][5]
SCH-900271	(Structure proprietary)	2 nM (for human GPR109A)	Potent, orally active full agonist with dose-dependent inhibition of plasma FFAs.[6][7][8]	Improved therapeutic window with reduced flushing compared to nicotinic acid.[8]

Nicotinic Acid: The Benchmark

Nicotinic acid serves as the foundational compound for GPR109A agonists. Its efficacy in treating dyslipidemia is well-documented, but its clinical utility is hampered by the flushing effect. This side effect is a direct consequence of GPR109A activation in skin immune cells, leading to prostaglandin release.[2]

Acipimox: A Structural Analog

Acipimox, a pyrazine carboxylic acid derivative, is a GPR109A agonist that has been used clinically.[9] While it also exhibits lipid-lowering effects, studies comparing it directly with nicotinic acid have shown that while it may be better tolerated in terms of flushing by some patients, it may not be as efficacious in altering lipid profiles at standard doses.[4]

MK-0354: A Partial Agonist Approach to Mitigate Flushing

The development of MK-0354 represented a strategy to separate the therapeutic anti-lipolytic effects from the flushing side effect. As a partial agonist, MK-0354 was designed to activate GPR109A sufficiently to suppress FFA release from adipocytes without fully triggering the prostaglandin-mediated flushing response in the skin.[1][10] While successful in reducing flushing, clinical studies showed that the potent acute FFA suppression did not translate into significant long-term improvements in LDL, HDL, or triglyceride levels.[5] This finding has led to a re-evaluation of the "FFA hypothesis," suggesting that the full lipid-modifying effects of nicotinic acid may not be solely dependent on FFA suppression via GPR109A.

SCH-900271: A Potent Full Agonist with an Improved Side-Effect Profile

SCH-900271 is a potent, orally bioavailable full agonist of the human GPR109A receptor, with a reported EC50 of 2 nM.[6][7][8] Structure-guided optimization led to a compound that demonstrated significant dose-dependent inhibition of plasma FFAs in preclinical models and early clinical trials.[8] Importantly, it was designed to have an improved therapeutic window with a reduced propensity for flushing compared to nicotinic acid.[8] The development of such potent and more tolerable full agonists represents a significant advancement in the field.

Structure-Activity Relationship (SAR) Insights

The development of diverse GPR109A agonists has provided valuable insights into the structural requirements for receptor activation and the potential for biased agonism.

• The Carboxylic Acid Moiety: The carboxylic acid group is a critical pharmacophore for interacting with GPR109A, likely forming a key ionic bond with a basic residue in the receptor's binding pocket.[4]

• The Aromatic/Heterocyclic Core: The nature of the aromatic or heterocyclic ring system influences potency and selectivity. For 2-phenoxynicotinic acid derivatives, substitutions on the phenoxy ring can significantly modulate activity.

• Biased Agonism: The case of MK-0354 highlights the concept of biased agonism, where a ligand can preferentially activate one signaling pathway (e.g., Gαi-mediated anti-lipolysis) over another (e.g., β-arrestin-mediated flushing).[7] This suggests that the conformation of the receptor induced by different agonists can lead to distinct downstream signaling events.

Caption: Key Structural Features of GPR109A Agonists and Their Influence on Biological Response.

Experimental Protocols

To facilitate comparative studies of GPR109A agonists, the following are generalized protocols for key in vitro and in vivo assays.

In Vitro GPR109A Functional Assay (cAMP Measurement)

Objective: To determine the potency and efficacy of a test compound in activating the GPR109A receptor.

Principle: GPR109A is a Gi-coupled receptor. Its activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

Methodology:

• Cell Culture: Use a cell line stably expressing the human GPR109A receptor (e.g., CHO-K1 or HEK293 cells).

• Cell Seeding: Plate the cells in a 96-well plate and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of the test compound and a reference agonist (e.g., nicotinic acid).

• Assay Procedure: a. Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. b. Stimulate the cells with forskolin to increase basal cAMP levels. c. Add the test compound or reference agonist at various concentrations. d. Incubate for a specified period (e.g., 30 minutes).

• cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or AlphaLISA).

• Data Analysis: Plot the concentration-response curve and calculate the EC50 value for each compound.

In Vivo Free Fatty Acid (FFA) Suppression Assay

Objective: To assess the ability of a test compound to inhibit lipolysis in an animal model.

Methodology:

• Animal Model: Use a suitable animal model, such as mice or rats.

• Fasting: Fast the animals overnight to elevate baseline FFA levels.

• Compound Administration: Administer the test compound orally or via intraperitoneal injection.

• Blood Sampling: Collect blood samples at various time points post-administration (e.g., 0, 30, 60, 120, and 240 minutes).

• FFA Measurement: Separate the plasma and measure FFA concentrations using a commercially available colorimetric or enzymatic assay kit.

• Data Analysis: Calculate the percentage of FFA suppression at each time point relative to the baseline and vehicle-treated controls. Determine the dose-response relationship.

Conclusion

The development of alternatives to 2-(4-Chlorophenoxy)nicotinic acid and nicotinic acid itself is driven by the need to improve the therapeutic index of GPR109A agonists, primarily by reducing the flushing side effect. While partial agonists like MK-0354 have shown promise in mitigating flushing, their long-term efficacy on lipid profiles has been questioned. Potent full agonists with improved tolerability, such as SCH-900271, represent a more promising avenue. The future of GPR109A-targeted therapies will likely rely on a deeper understanding of the structural basis of biased agonism and the development of compounds that can selectively activate the desired anti-lipolytic and anti-inflammatory pathways without triggering the adverse effects associated with prostaglandin release. Further research to elucidate the precise in vitro and in vivo profile of 2-(4-Chlorophenoxy)nicotinic acid is warranted to accurately position it within this evolving landscape of GPR109A modulators.

References

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• SCH-900271 | Nicotinic Acid Receptor Agonist. MedChemExpress.
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• Discovery of SCH 900271, a Potent Nicotinic Acid Receptor Agonist for the Tre
• Differential tissue and ligand-dependent signaling of GPR109A receptor: implications for anti-atherosclerotic therapeutic potential. PubMed.
• Flushing out the role of GPR109A (HM74A) in the clinical efficacy of nicotinic acid. JCI.
• Nicotinic acid analogues. GPnotebook.
• Acipimox Acutely Increases GLP-1 Concentrations in Overweight Subjects and Hypopituitary P
• Ligand binding interface of GPR109A a List of GPR109A residues...
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• The Specificity and Broad Multitarget Properties of Ligands for the Free Fatty Acid Receptors FFA3/GPR41 and FFA2/GPR43 and the Related Hydroxycarboxylic Acid Receptor HCA2/GPR109A. MDPI.
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• Activation of the receptor (Gpr109a)
• Structural and Energetic Insights Into the Interaction of Niacin With the GPR109A Receptor. PMC - NIH.
• Nicotinic Acid Receptor GPR109A Exerts Anti-Inflammatory Effects Through Inhibiting the Akt/mTOR Signaling Pathway in MIN6 Pancre
• A comparison of acipimox and nicotinic acid in type 2b hyperlipidaemia. PubMed.
• The niacin/butyrate receptor GPR109A suppresses mammary tumorigenesis by inhibiting cell survival. PMC - NIH.
• Activation of Gpr109a, receptor for niacin and the commensal metabolite butyrate, suppresses colonic inflamm
• Nicotinic acid- and monomethyl fumarate-induced flushing involves GPR109A expressed by keratinocytes and COX-2-dependent prostanoid form
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A Researcher's Guide to Comparative Dose-Response Analysis of GPR109A Agonists: A Case Study of 2-(4-Chlorophenoxy)nicotinic Acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to conduct a rigorous dose-response comparison of GPR109A agonists, using 2-(4-Chlorophenoxy)nicotinic acid as a case study against the benchmark compound, nicotinic acid. The methodologies detailed herein are designed to ensure scientific integrity and provide actionable insights into the potency and signaling bias of novel compounds targeting the nicotinic acid receptor.

Introduction: The Significance of GPR109A and its Ligands

The G protein-coupled receptor 109A (GPR109A), also known as hydroxycarboxylic acid receptor 2 (HCA2), has garnered significant attention as a therapeutic target.[1] Its activation by nicotinic acid (niacin) leads to a cascade of events with beneficial metabolic and anti-inflammatory effects.[2][3][4] Pharmacological doses of nicotinic acid have been a cornerstone in the management of dyslipidemia for decades, primarily due to its ability to lower LDL cholesterol and triglycerides while increasing HDL cholesterol.[5][6]

The therapeutic utility of nicotinic acid is, however, hampered by a significant side effect: cutaneous flushing.[7] This has spurred the development of novel GPR109A agonists, such as 2-(4-Chlorophenoxy)nicotinic acid, with the aim of retaining the therapeutic benefits while minimizing adverse effects. A critical step in the evaluation of these new chemical entities is a precise characterization of their dose-response relationship at the target receptor in comparison to the reference agonist, nicotinic acid. This guide will delineate the experimental workflows to achieve this.

The Molecular Machinery: GPR109A Signaling Pathways

A thorough understanding of the signaling pathways downstream of GPR109A is paramount to designing and interpreting dose-response experiments. GPR109A is a pleiotropic receptor that signals through two primary pathways:

• Gαi-Mediated Pathway: As a Gαi-coupled receptor, GPR109A, upon agonist binding, inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[8][9] This reduction in cAMP is the primary mechanism for the anti-lipolytic effects observed in adipocytes.[10]

• β-Arrestin-Mediated Pathway: GPR109A can also signal through the recruitment of β-arrestins.[11] This pathway is implicated in the desensitization of the receptor and may also mediate some of the receptor's other effects, including the flushing response.[7]

The potential for a ligand to preferentially activate one pathway over the other, a phenomenon known as "biased agonism," is a key area of investigation in GPR109A drug discovery.[11] Therefore, a comprehensive dose-response analysis should interrogate both the Gαi and β-arrestin pathways.

Figure 1: GPR109A Signaling Pathways.

Experimental Design: A Dual-Assay Approach

To construct a comprehensive dose-response profile, we recommend a dual-assay approach targeting the two primary signaling arms of GPR109A. The following sections provide detailed protocols for these assays.

Gαi Pathway Activation: cAMP Accumulation Assay

This assay measures the ability of a compound to inhibit the production of cAMP, providing a direct readout of Gαi pathway activation.

Experimental Workflow:

Figure 2: cAMP Assay Workflow.

Detailed Protocol:

• Cell Culture: Maintain HEK293 cells stably expressing human GPR109A in a suitable growth medium (e.g., DMEM with 10% FBS and a selection antibiotic).

• Cell Plating: Seed the cells into a white, opaque 384-well plate at a density of 3,000-5,000 cells per well and incubate overnight.

• Compound Preparation: Prepare serial dilutions of 2-(4-Chlorophenoxy)nicotinic acid and nicotinic acid in a suitable assay buffer. The final concentration range should typically span from 1 pM to 100 µM.

• Assay Procedure: a. Aspirate the growth medium from the cell plate. b. Add stimulation buffer containing a phosphodiesterase inhibitor like IBMX (final concentration 0.5 mM) to each well.[12] c. Add the serially diluted compounds to the respective wells. d. Incubate for 30 minutes at room temperature. e. Add forskolin (final concentration that gives ~80% of maximal stimulation, e.g., 1-10 µM) to all wells except the negative control to stimulate adenylyl cyclase.[12] f. Incubate for 30-60 minutes at room temperature. g. Lyse the cells and detect cAMP levels using a commercially available kit (e.g., HTRF, AlphaScreen) according to the manufacturer's instructions.[12][13]

• Data Analysis: a. Normalize the data to the forskolin-only control (0% inhibition) and a non-stimulated control (100% inhibition). b. Plot the normalized response against the logarithm of the agonist concentration. c. Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration at which 50% of the forskolin-stimulated cAMP production is inhibited).

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GPR109A receptor, providing a direct measure of the second major signaling pathway.

Experimental Workflow:

Figure 3: β-Arrestin Assay Workflow.

Detailed Protocol:

• Cell Line: Utilize a commercially available cell line engineered for β-arrestin recruitment assays, such as the DiscoverX PathHunter® cells, which co-express GPR109A fused to a ProLink™ tag and β-arrestin fused to an Enzyme Acceptor (EA) fragment.

• Cell Plating: Plate the cells in a 384-well white, clear-bottom plate according to the manufacturer's protocol and incubate overnight.

• Compound Preparation: Prepare serial dilutions of 2-(4-Chlorophenoxy)nicotinic acid and nicotinic acid in assay buffer.

• Assay Procedure: a. Remove the growth medium from the cell plate. b. Add the serially diluted compounds to the respective wells. c. Incubate the plate for 60-90 minutes at 37°C. d. Prepare the detection reagent mixture according to the manufacturer's protocol. e. Add the detection reagents to each well. f. Incubate for 60 minutes at room temperature, protected from light.

• Data Analysis: a. Measure the chemiluminescent signal using a plate reader. b. Normalize the data to a maximal agonist control (100% response) and a vehicle control (0% response). c. Plot the normalized response against the logarithm of the agonist concentration. d. Fit the data to a four-parameter logistic equation to determine the EC50 value (the concentration at which 50% of the maximal response is achieved).[5]

Data Presentation and Interpretation

The data obtained from these assays should be tabulated for a clear and direct comparison of the potencies of 2-(4-Chlorophenoxy)nicotinic acid and nicotinic acid.

Table 1: Comparative Potency of GPR109A Agonists

Compound	Assay Type	Parameter	Value (nM)
Nicotinic Acid	cAMP Accumulation	IC50	100[10]
β-Arrestin Recruitment	EC50	To be determined
2-(4-Chlorophenoxy)nicotinic acid	cAMP Accumulation	IC50	To be determined
β-Arrestin Recruitment	EC50	To be determined

Note: The IC50 value for nicotinic acid in the cAMP assay is based on published data. All other values are to be determined experimentally.

Illustrative Dose-Response Curves:

The following graphs illustrate the expected output from the described assays. The data for 2-(4-Chlorophenoxy)nicotinic acid is hypothetical and for illustrative purposes only.

(A) cAMP Accumulation Assay

Log [Agonist] (M)	Nicotinic Acid (% Inhibition)	2-(4-Chlorophenoxy)nicotinic acid (% Inhibition)
-11	2.5	1.8
-10	10.1	5.2
-9	25.3	15.6
-8	50.0	35.4
-7	85.2	65.8
-6	98.7	90.1
-5	100.0	99.2

(B) β-Arrestin Recruitment Assay

Log [Agonist] (M)	Nicotinic Acid (% Activation)	2-(4-Chlorophenoxy)nicotinic acid (% Activation)
-11	3.1	2.2
-10	12.5	8.9
-9	30.1	22.4
-8	55.6	48.7
-7	88.9	79.3
-6	99.5	95.6
-5	100.0	100.0

Interpretation of Results:

• Potency: A lower IC50 or EC50 value indicates a higher potency. By comparing the values for 2-(4-Chlorophenoxy)nicotinic acid and nicotinic acid, one can determine the relative potency of the novel compound.

• Signaling Bias: A significant difference in the potency of a compound between the cAMP and β-arrestin assays suggests signaling bias. For example, a compound that is much more potent in the cAMP assay than in the β-arrestin assay would be considered Gαi-biased. This information is crucial for understanding the potential for a reduced flushing side effect.

Conclusion

This guide provides a robust framework for the dose-response comparison of 2-(4-Chlorophenoxy)nicotinic acid and nicotinic acid at the GPR109A receptor. By employing both cAMP accumulation and β-arrestin recruitment assays, researchers can obtain a comprehensive understanding of the potency and signaling profile of novel GPR109A agonists. This dual-pathway analysis is essential for identifying compounds with improved therapeutic windows and for advancing the development of next-generation treatments for dyslipidemia and inflammatory diseases.

References

• The Role of GPR109a Signaling in Niacin Induced Effects on Fed and Fasted Hepatic Metabolism. MDPI. Available from: [Link]

• The niacin/butyrate receptor GPR109A suppresses mammary tumorigenesis by inhibiting cell survival. Cancer Research. Available from: [Link]

• Role of GPR109A Receptor in the Efficacy of Nicotinic Acid. ResearchGate. Available from: [Link]

• Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual. NCBI. Available from: [Link]

• The Niacin/Butyrate Receptor GPR109A Suppresses Mammary Tumorigenesis by Inhibiting Cell Survival. AACR Journals. Available from: [Link]

• Internalization of the Human Nicotinic Acid Receptor GPR109A Is Regulated by Gi, GRK2, and Arrestin3. Journal of Biological Chemistry. Available from: [Link]

• GPR109A and Vascular Inflammation. PMC. Available from: [Link]

• Emerging roles of GPR109A in regulation of neuroinflammation in neurological diseases and pain. PMC. Available from: [Link]

• Role of GPR109A Receptor in the Efficacy of Nicotinic Acid. IJMRA. Available from: [Link]

• Activation of the receptor (Gpr109a) for niacin and the commensal metabolite butyrate suppresses colonic inflammation and carcinogenesis. PMC. Available from: [Link]

• Characterization of determinants of ligand binding to the nicotinic acid receptor GPR109A (HM74A/PUMA-G). PubMed. Available from: [Link]

• Structure-guided engineering of biased-agonism in the human niacin receptor via single amino acid substitution. bioRxiv. Available from: [Link]

• Niacin lipid efficacy is independent of both the niacin receptor GPR109A and free fatty acid suppression. PubMed. Available from: [Link]

• Structural and Energetic Insights Into the Interaction of Niacin With the GPR109A Receptor. PMC. Available from: [Link]

• HCA2 receptor. IUPHAR/BPS Guide to PHARMACOLOGY. Available from: [Link]

• Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells. PubMed. Available from: [Link]

• Agonist lead identification for the high affinity niacin receptor GPR109a. PubMed. Available from: [Link]

• Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells. NIH. Available from: [Link]

• Inflammation stimulates niacin receptor (GPR109A/HCA2) expression in adipose tissue and macrophages. PMC. Available from: [Link]

• Hydroxycarboxylic acid receptor 2. Wikipedia. Available from: [Link]

• Nicotinic acid. Wikipedia. Available from: [Link]

• Structural insights into the human niacin receptor HCA2-Gi signalling complex. PMC. Available from: [Link]

• Activation of HCA2 regulates microglial responses to alleviate neurodegeneration in LPS-induced in vivo and in vitro models. PubMed Central. Available from: [Link]

• Analogues of acifran: agonists of the high and low affinity niacin receptors, GPR109a and GPR109b. PubMed. Available from: [Link]

• Vitamin B3. StatPearls. Available from: [Link]

• Minireview Exploring the Biological Cycle of Vitamin B3 and Its Influence on Oxidative Stress. MDPI. Available from: [Link]

• Niacin. Linus Pauling Institute. Available from: [Link]

• CHAPTER 7. The Chemistry and Biochemistry of Niacin (B3). ResearchGate. Available from: [Link]

• Exploring GPR109A Receptor Interaction with Hippuric Acid Using MD Simulations and CD Spectroscopy. PMC. Available from: [Link]

• Niacin. Linus Pauling Institute. Available from: [Link]

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A Guide to Confirming the Molecular Target of 2-(4-Chlorophenoxy)nicotinic acid: A Comparative Approach

For researchers, scientists, and drug development professionals, the precise identification of a small molecule's molecular target is a cornerstone of modern pharmacology. This guide provides a comprehensive, technically detailed framework for confirming the molecular target of 2-(4-Chlorophenoxy)nicotinic acid, a compound of interest due to its structural relation to nicotinic acid, a known modulator of G protein-coupled receptors (GPCRs). We will explore the hypothesis that its primary target is the orphan receptor GPR35 and outline a rigorous, multi-faceted experimental approach for its validation. This guide eschews a rigid template in favor of a logical, causality-driven narrative that mirrors the scientific discovery process.

The Central Hypothesis: Is GPR35 the Molecular Target?

The structural similarity of 2-(4-Chlorophenoxy)nicotinic acid to nicotinic acid, a known ligand for the GPCR GPR109A, provides a strong rationale to investigate other GPCRs as potential targets. The orphan receptor GPR35 has emerged as a compelling candidate due to its activation by various synthetic and endogenous ligands that share some structural motifs with nicotinic acid derivatives.[1] This guide will therefore focus on a systematic approach to confirm or refute the hypothesis that 2-(4-Chlorophenoxy)nicotinic acid directly binds to and modulates the function of GPR35.

To establish this, we will employ a suite of biophysical and cell-based assays, comparing the activity of 2-(4-Chlorophenoxy)nicotinic acid with well-characterized GPR35 modulators.

Comparative Ligands: Essential Tools for Target Validation

A robust target validation strategy relies on comparing the investigational compound with established pharmacological tools. For GPR35, we will utilize the following comparators:

• Agonists:

  • Zaprinast: A well-established, potent agonist of GPR35.[2]

  • Pamoic Acid: Another potent GPR35 agonist.[3]

• Antagonists:

  • CID-2745687: A known antagonist of GPR35.[4]

  • ML-145: A selective and competitive antagonist of human GPR35.[5]

These compounds will serve as positive and negative controls, enabling a rigorous assessment of the specificity and mode of action of 2-(4-Chlorophenoxy)nicotinic acid at GPR35.

A Multi-Pronged Approach to Target Validation

No single experiment can definitively confirm a molecular target. Therefore, we will employ a tiered approach, moving from direct binding assays to cellular functional assays. This strategy provides a self-validating system where concordant results across different methodologies build a strong case for target engagement.

Figure 1: A tiered experimental workflow for the comprehensive validation of a molecular target.

Tier 1: Confirming Direct Physical Interaction

The initial and most critical step is to demonstrate a direct, physical interaction between 2-(4-Chlorophenoxy)nicotinic acid and the GPR35 protein. We will utilize three orthogonal biophysical techniques for this purpose.

Cellular Thermal Shift Assay (CETSA): In-Cellulo Target Engagement

Causality: CETSA assesses target engagement within the native cellular environment. The principle is that ligand binding stabilizes the target protein, leading to an increase in its melting temperature (Tm). Observing a thermal shift upon treatment with 2-(4-Chlorophenoxy)nicotinic acid provides strong evidence of intracellular target engagement.

Experimental Protocol:

• Cell Culture: Culture HEK293 cells stably expressing human GPR35.

• Compound Treatment: Treat cells with 2-(4-Chlorophenoxy)nicotinic acid, Zaprinast (positive control), or vehicle (DMSO) for 1 hour.

• Thermal Challenge: Aliquot treated cells into a PCR plate and heat to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by a 3-minute cooling step at room temperature.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble fraction (containing non-denatured protein) from the aggregated fraction by centrifugation.

• Protein Quantification: Quantify the amount of soluble GPR35 in each sample using Western blotting or an ELISA-based method.

• Data Analysis: Plot the percentage of soluble GPR35 as a function of temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of the compound indicates stabilization and binding.

Surface Plasmon Resonance (SPR): Real-Time Kinetics of Binding

Causality: SPR provides real-time, label-free detection of molecular interactions, allowing for the determination of binding kinetics (association and dissociation rates) and affinity (KD). This technique offers a quantitative measure of the direct interaction between the compound and purified GPR35.

Experimental Protocol:

• Protein Immobilization: Immobilize purified, full-length human GPR35 onto a sensor chip.

• Analyte Injection: Flow solutions of 2-(4-Chlorophenoxy)nicotinic acid, Zaprinast, and Pamoic acid at various concentrations over the sensor surface.

• Data Acquisition: Monitor the change in the refractive index at the sensor surface, which is proportional to the mass of the analyte binding to the immobilized receptor.

• Kinetic Analysis: Analyze the resulting sensorgrams to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

• Competitive Binding: To confirm the binding site, perform a competition assay by co-injecting 2-(4-Chlorophenoxy)nicotinic acid with a known GPR35 ligand (e.g., Zaprinast). A reduction in the binding signal of the known ligand indicates competition for the same binding site.

Isothermal Titration Calorimetry (ITC): Thermodynamic Profile of Interaction

Causality: ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS). This method provides an independent, in-solution confirmation of the binding interaction.

Experimental Protocol:

• Sample Preparation: Place a solution of purified GPR35 in the sample cell of the calorimeter and a solution of 2-(4-Chlorophenoxy)nicotinic acid in the titration syringe.

• Titration: Inject small aliquots of the compound into the protein solution at a constant temperature.

• Heat Measurement: Measure the heat change after each injection.

• Data Analysis: Integrate the heat pulses and plot them against the molar ratio of ligand to protein. Fit the resulting isotherm to a suitable binding model to determine the KD, n, ΔH, and ΔS.

Comparative Data Summary: Direct Binding Assays

Compound	CETSA (ΔTm, °C)	SPR (KD, nM)	ITC (KD, nM)
2-(4-Chlorophenoxy)nicotinic acid	Experimental	Experimental	Experimental
Zaprinast	Reference	Reference	Reference
Pamoic Acid	Reference	Reference	Reference
CID-2745687	Reference	Reference	Reference
ML-145	Reference	Reference	Reference

Reference values to be populated from literature or internal data.

Tier 2: Assessing Cellular Functional Response

Demonstrating direct binding is necessary but not sufficient. The next crucial step is to show that this binding event translates into a functional cellular response. For GPCRs, this involves measuring the activation of downstream signaling partners, namely G-proteins and β-arrestins.

Figure 2: Simplified signaling pathways downstream of GPR35 activation.

G-protein Activation Assays

Causality: GPR35 is known to couple to Gαi/o and Gα13 proteins.[6] Agonist binding induces a conformational change in the receptor, leading to the exchange of GDP for GTP on the Gα subunit and subsequent downstream signaling. Measuring this activation is a direct readout of receptor functionality.

Experimental Protocol (cAMP Assay for Gαi/o):

• Cell Culture: Use CHO-K1 cells stably co-expressing human GPR35 and a cAMP-responsive reporter system.

• Forskolin Stimulation: Treat cells with forskolin to elevate intracellular cAMP levels.

• Compound Treatment: Add serial dilutions of 2-(4-Chlorophenoxy)nicotinic acid, Zaprinast, or vehicle.

• Signal Detection: Measure the reporter signal (e.g., luminescence or fluorescence), which will decrease upon Gαi/o activation due to the inhibition of adenylyl cyclase.

• Data Analysis: Plot the response as a function of compound concentration to determine the EC50 value.

β-Arrestin Recruitment Assays

Causality: Upon agonist binding, GPCRs are phosphorylated, leading to the recruitment of β-arrestins, which mediate receptor desensitization and internalization, and can also initiate G-protein-independent signaling.[1] Measuring β-arrestin recruitment provides another key functional readout of receptor activation.

Experimental Protocol (Enzyme Fragment Complementation Assay):

• Cell Line: Utilize a cell line (e.g., U2OS) engineered to express GPR35 fused to one fragment of an enzyme (e.g., β-galactosidase) and β-arrestin fused to the complementary fragment.

• Compound Treatment: Treat cells with serial dilutions of 2-(4-Chlorophenoxy)nicotinic acid, Zaprinast, or vehicle.

• Signal Detection: Upon agonist-induced recruitment of β-arrestin to GPR35, the enzyme fragments come into proximity, reconstituting a functional enzyme. Add a substrate that produces a luminescent or fluorescent signal upon cleavage.

• Data Analysis: Quantify the signal and plot it against the compound concentration to determine the EC50 for β-arrestin recruitment.

Comparative Data Summary: Cellular Functional Assays

Compound	G-protein Activation (EC50, nM)	β-Arrestin Recruitment (EC50, nM)
2-(4-Chlorophenoxy)nicotinic acid	Experimental	Experimental
Zaprinast	16 (rat), 840 (human)[2]	~1700[7]
Pamoic Acid	65 (ERK1/2 activation)[8]	79[3]
CID-2745687 (Antagonist)	Ki = 18 (vs. Pamoic acid)[4]	Ki = 12.8[5]
ML-145 (Antagonist)	IC50 = 20.1[5]	IC50 = 20.1[9]

Tier 3: Elucidating Downstream Signaling Consequences

The final tier of validation involves demonstrating that the engagement of GPR35 by 2-(4-Chlorophenoxy)nicotinic acid leads to the modulation of downstream signaling pathways known to be regulated by this receptor. GPR35 activation has been linked to the modulation of inflammatory pathways, including the MAPK/ERK and NF-κB signaling cascades.[1]

MAPK/ERK Pathway Activation

Causality: The activation of the MAPK/ERK pathway is a common downstream event following GPCR activation.[1] Monitoring the phosphorylation of ERK provides a quantitative measure of this signaling cascade.

Experimental Protocol:

• Cell Treatment: Treat GPR35-expressing cells with 2-(4-Chlorophenoxy)nicotinic acid or Zaprinast for various time points.

• Protein Extraction and Western Blotting: Lyse the cells, separate proteins by SDS-PAGE, and perform Western blotting using antibodies specific for phosphorylated ERK (p-ERK) and total ERK.

• Data Quantification: Quantify the band intensities to determine the ratio of p-ERK to total ERK. An increase in this ratio indicates pathway activation.

NF-κB Pathway Modulation

Causality: GPR35 has been shown to modulate NF-κB signaling, a key regulator of inflammation.[1] The effect can be either pro- or anti-inflammatory depending on the cellular context.

Experimental Protocol (Reporter Assay):

• Cell Transfection: Transfect GPR35-expressing cells with a reporter plasmid containing an NF-κB response element upstream of a luciferase gene.

• Compound and Stimulus Treatment: Pre-treat cells with 2-(4-Chlorophenoxy)nicotinic acid or vehicle, followed by stimulation with an NF-κB activator (e.g., TNF-α).

• Luciferase Assay: Lyse the cells and measure luciferase activity. A change in luciferase expression in the presence of the compound indicates modulation of the NF-κB pathway.

Conclusion: A Weight-of-Evidence Approach

The definitive confirmation of a molecular target is not the result of a single "killer experiment" but rather the culmination of a body of consistent evidence from multiple, orthogonal assays. This guide has outlined a comprehensive and logical workflow to investigate the hypothesis that 2-(4-Chlorophenoxy)nicotinic acid targets GPR35. By systematically progressing through direct binding, cellular function, and downstream signaling assays, and by continually comparing the results with those of well-characterized GPR35 modulators, researchers can build a robust and compelling case for the molecular mechanism of action of this compound. This rigorous, evidence-based approach is fundamental to advancing our understanding of pharmacology and accelerating the development of novel therapeutics.

References

• Ozayra Sharmin, et al. Activation of GPR35 protects against cerebral ischemia by recruiting monocyte-derived macrophages. Sci Rep. 2020 Jun 10;10(1):9400. [Link]

• GPR35 acts a dual role and therapeutic target in inflammation - PMC - PubMed Central. (2023, November 16). [Link]

• GPR35 acts a dual role and therapeutic target in inflammation - ResearchGate. (2023, November 2). [Link]

• Zaprinast, a well-known cyclic guanosine monophosphate-specific phosphodiesterase inhibitor, is an agonist for GPR35 - PubMed. (2006, September 18). [Link]

• GPR35 acts a dual role and therapeutic target in inflammation - Frontiers. [Link]

• Therapeutic Opportunities and Challenges in Targeting the Orphan G Protein-Coupled Receptor GPR35 | ACS Pharmacology & Translational Science. (2020, July 29). [Link]

• Inflammation-related downstream pathways of GPR35. (A) G proteins... - ResearchGate. [Link]

• G protein-coupled receptor 35: an emerging target in inflammatory and cardiovascular disease - PMC - PubMed Central. (2015, March 10). [Link]

• What are GPR35 modulators and how do they work? [Link]

• Agonist activation of the G protein-coupled receptor GPR35 involves transmembrane domain III and is transduced via Gα13 and β-arrestin-2 - PubMed Central. [Link]

• Agonist activation of the G protein-coupled receptor GPR35 involves transmembrane domain III and is transduced via Gα₁₃ and β-arrestin-2 - PubMed. [Link]

• cAMP Hunter™ eXpress GPR35 CHO-K1 GPCR Assay - Eurofins DiscoverX. [Link]

• ML 145 | CAS:1164500-72-4 | GPR35 antagonist | High Purity | Manufacturer BioCrick. [Link]

• GPR35 antagonist CID-2745687 attenuates anchorage-independent cell growth by inhibiting YAP/TAZ activity in colorectal cancer cells - OUCI. [Link]

• Kinetics of activation and deactivation of GPR35‐Gα sensors. A) A... | Download Scientific Diagram - ResearchGate. [Link]

• Discovery of Natural Phenols as G Protein-Coupled Receptor-35 (GPR35) Agonists - NIH. [Link]

• Isoforms of GPR35 have distinct extracellular N-termini that allosterically modify receptor-transducer coupling and mediate intracellular pathway bias - PMC - PubMed Central. (2022, August 4). [Link]

• G Protein-Coupled Receptor GPR35 Suppresses Lipid Accumulation in Hepatocytes - NIH. (2021, November 30). [Link]

• Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI. (2017, November 20). [Link]

• Dose-response curves for PathHunter β-arrestin recruitment to GPR35 by... - ResearchGate. [Link]

• How to Make Your Own Cell-Based Assays to Study β-Arrestin Recruitment - YouTube. (2017, March 16). [Link]

• Therapeutic Opportunities and Challenges in Targeting the Orphan G Protein-Coupled Receptor GPR35 - PMC - NIH. [Link]

• GPR35 antagonist CID-2745687 attenuates anchorage-independent cell growth by inhibiting YAP/TAZ activity in colorectal cancer cells - Frontiers. (2023, April 10). [Link]

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Safety & Regulatory Compliance

Proper Disposal of 2-(4-Chlorophenoxy)nicotinic Acid: A Guide for Laboratory Professionals

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 2-(4-Chlorophenoxy)nicotinic acid. Adherence to these procedures is critical for ensuring laboratory safety, protecting environmental health, and maintaining regulatory compliance. This document is intended for researchers, scientists, and drug development professionals who handle this compound in a laboratory setting.

Understanding the Hazards and Regulatory Framework

2-(4-Chlorophenoxy)nicotinic acid is a solid crystalline substance that is classified as an irritant, capable of causing skin, eye, and respiratory irritation.[1][2] While some sources indicate it is not known to be hazardous to the environment, others classify nicotinic acid derivatives as harmful to aquatic life.[1][3] Therefore, it is imperative that this chemical is not disposed of down the drain or in regular trash.[1][2][3]

The primary directive for the disposal of 2-(4-Chlorophenoxy)nicotinic acid is to "Dispose of contents/container to an approved waste disposal plant."[1][2][3] This necessitates a systematic approach to waste segregation, containment, and labeling to ensure it is handled correctly by your institution's Environmental Health and Safety (EHS) department or a licensed waste management contractor.

Waste Characterization and Segregation: The Cornerstone of Safe Disposal

Proper segregation of chemical waste is the most critical step in preventing dangerous reactions and ensuring compliant disposal.[4][5] 2-(4-Chlorophenoxy)nicotinic acid possesses three key chemical features that dictate its segregation: it is a halogenated organic compound , a carboxylic acid , and a phenoxy derivative .

Based on these characteristics, waste 2-(4-Chlorophenoxy)nicotinic acid should be categorized as halogenated organic solid waste .

Incompatible Materials: What NOT to Mix

Mixing incompatible chemicals in a waste container can lead to violent reactions, the generation of toxic gases, or fires.[5] Due to its chemical nature, 2-(4-Chlorophenoxy)nicotinic acid should NOT be mixed with the following:

Incompatible Chemical Class	Rationale for Segregation
Bases (e.g., sodium hydroxide, ammonium hydroxide)	As a carboxylic acid, it will undergo an exothermic neutralization reaction with bases, potentially causing heat and pressure buildup in a sealed container.
Strong Oxidizing Agents (e.g., nitric acid, perchloric acid, permanganates)	The organic nature of the compound makes it susceptible to oxidation, which can lead to a fire or explosion.[4]
Reactive Metals (e.g., sodium, potassium, magnesium)	Carboxylic acids can react with active metals to produce flammable hydrogen gas.
Non-halogenated Organic Waste	Halogenated and non-halogenated waste streams are typically incinerated under different conditions and at different costs. Co-mingling increases disposal expenses and complexity.[4]

Step-by-Step Disposal Protocol

This protocol outlines the process from the point of generation to the final handover for disposal.

Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE as specified in the Safety Data Sheet (SDS):

• Gloves: Nitrile rubber gloves.

• Eye Protection: ANSI-approved chemical splash goggles.

• Protective Clothing: A fully buttoned lab coat.

Waste Container Selection and Preparation

• Select a Compatible Container: Choose a clean, dry, and leak-proof container made of a material compatible with halogenated organic solids. A high-density polyethylene (HDPE) wide-mouth bottle or drum is a suitable option.[2] The original product container, if in good condition, is an ideal choice.[2]

• Inspect the Container: Ensure the container has a secure, screw-top lid and is free from cracks or damage.

• Initial Labeling: Affix a hazardous waste label to the container before adding any waste.[6]

Waste Collection and Accumulation

• Solid Waste: Carefully transfer solid 2-(4-Chlorophenoxy)nicotinic acid waste into the designated, pre-labeled container. Use a scoop or spatula. Avoid creating dust. If there is a risk of dust, handle it within a chemical fume hood.

• Contaminated Materials: Any materials grossly contaminated with the compound, such as weighing paper, gloves, or absorbent pads used for small spills, should also be placed in the same container.

• Keep the Container Closed: The waste container must be kept tightly sealed at all times, except when adding waste.[1][4] This prevents the release of vapors and protects against spills.

Hazardous Waste Labeling

Proper labeling is a legal requirement and is crucial for the safety of everyone who will handle the container. The hazardous waste label must include the following information:[6][7][8]

• The words "Hazardous Waste" .

• Full Chemical Name: "2-(4-Chlorophenoxy)nicotinic acid". Do not use abbreviations or chemical formulas.

• Hazard Identification: Check the appropriate hazard boxes (e.g., "Irritant").

• Generator Information: Your name, laboratory, and contact information.

Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area within your laboratory. The SAA must adhere to the following guidelines:[2][3]

• Location: At or near the point of waste generation.

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks.

• Segregation: Store the container away from incompatible materials, particularly bases and strong oxidizers.[2] A physical barrier or separate cabinet is recommended.

• Quantity Limits: Be aware of your institution's limits for waste accumulation in an SAA (typically 55 gallons for hazardous waste).[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-(4-Chlorophenoxy)nicotinic acid.

Caption: Disposal workflow for 2-(4-Chlorophenoxy)nicotinic acid.

Chemical Incompatibility Segregation Logic

This diagram outlines the segregation logic based on the chemical properties of 2-(4-Chlorophenoxy)nicotinic acid.

Sources

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• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
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• 8. acs.org [acs.org]

Comprehensive Safety &amp; Handling Guide: Personal Protective Equipment for 2-(4-Chlorophenoxy)nicotinic acid

Prepared by: Gemini, Senior Application Scientist

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling 2-(4-Chlorophenoxy)nicotinic acid (CAS No: 51362-37-9). Its purpose is to move beyond mere compliance and instill a deep, causal understanding of the necessary personal protective equipment (PPE) and handling procedures, ensuring both personal safety and experimental integrity.

Hazard Analysis: Understanding the Imperative for Protection

2-(4-Chlorophenoxy)nicotinic acid is a solid crystalline compound whose hazard profile necessitates a multi-faceted approach to personal protection.[1] The primary risks are associated with direct contact with the solid (dust) or solutions, making the eyes, skin, and respiratory system the most vulnerable points of exposure.

A thorough understanding of its specific hazards, as classified under the Globally Harmonized System (GHS), is the foundation of our safety protocol. These are not abstract warnings; they are direct indicators of the chemical's potential interaction with biological tissues.

Hazard Classification	GHS Code	Potential Effect on Researcher	Source
Serious Eye Irritation	H319 (Category 2A)	Causes significant, potentially painful irritation upon contact. Can lead to redness, watering, and discomfort.	[1][2][3][4]
Skin Irritation	H315 (Category 2)	Causes inflammation, redness, and itching upon contact with skin.	[1][3][4]
Respiratory Irritation	H335 (Category 3)	Inhalation of dust may irritate the nose, throat, and lungs, leading to coughing and shortness of breath.	[1][3][4]
Allergic Skin Reaction	H317 (Warning)	May cause sensitization upon skin contact, leading to a more severe allergic reaction upon subsequent exposures.	[3]
Acute Oral Toxicity	H302 (Warning)	Harmful if swallowed.	[3]
Aquatic Hazard	H402 (Acute 3)	Harmful to aquatic life, mandating responsible disposal to prevent environmental release.	[2]

The causality is clear: the compound's chemical properties allow it to disrupt cellular integrity in the eyes, skin, and respiratory tract. Therefore, our primary directive is to establish impermeable barriers between the chemical and the researcher.

Core PPE Requirements: An Integrated System of Defense

The selection of PPE is not a checklist but a system designed to counter the specific hazards identified above. Engineering controls, such as a certified chemical fume hood, are the primary line of defense. All handling of 2-(4-Chlorophenoxy)nicotinic acid powder should occur within a fume hood to mitigate respiratory exposure. The following PPE is mandatory for all personnel handling the compound.

Protective Equipment	Specification	Rationale for Use
Eye/Face Protection	Chemical splash goggles (conforming to EN166 or ANSI Z87.1)	Protects against airborne dust particles and potential splashes of solutions. Standard safety glasses do not provide a sufficient seal against fine powders.[2][4][5]
Hand Protection	Chemical-resistant nitrile gloves	Provides a barrier against skin irritation and potential absorption.[2][6] Gloves must be inspected for integrity before each use.
Body Protection	Professional laboratory coat (fully fastened)	Protects skin and personal clothing from contamination by dust or spills.
Respiratory Protection	NIOSH-approved N95 (US) or FFP2 (EU) respirator	Required if handling the powder outside of a fume hood or during a significant spill cleanup where dust generation is unavoidable.[6]

Operational Plan: A Step-by-Step Protocol for Safe Handling

This protocol ensures that safety is integrated into every step of the workflow.

Pre-Operational Checks:

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year and is functioning correctly.

• Assemble all Materials: Before bringing the chemical into the hood, ensure all necessary equipment (spatulas, weigh boats, solvent, containers) is present to minimize movement in and out of the controlled workspace.

• Don PPE: Put on all required PPE (lab coat, goggles, gloves) before beginning work.

Handling Protocol (inside a certified fume hood):

• Gently open the container of 2-(4-Chlorophenoxy)nicotinic acid, avoiding any actions that could generate dust.

• Using a clean spatula, carefully transfer the desired amount of powder to a weigh boat on a tared analytical balance.

• Once weighed, securely close the primary container.

• Transfer the powder to the receiving vessel for dissolution or use.

• If any powder has spilled within the hood, gently wipe it with a damp cloth or paper towel to avoid creating dust. Dispose of the cleaning material as hazardous waste.

• Upon completion of the task, perform a final wipe-down of the work surface inside the fume hood.

Doffing PPE and Personal Hygiene:

• Remove gloves using the proper technique (peeling one off with the other, then sliding a clean finger under the cuff of the second) to avoid skin contact with the outer surface.[2][6]

• Dispose of contaminated gloves immediately in the designated hazardous waste container.[2]

• Remove your lab coat and goggles.

• Crucially, wash your hands and any exposed skin thoroughly with soap and water. [1][2][4] This is a non-negotiable final step.

Safe Handling Workflow Diagram

Caption: Workflow for handling 2-(4-Chlorophenoxy)nicotinic acid.

Emergency Response and Disposal

Exposure First Aid:

• Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. If eye irritation persists, seek immediate medical attention from an ophthalmologist.[2][4]

• Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation or a rash occurs, get medical advice.[4]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, call a poison center or doctor.[4]

• Ingestion: Clean mouth with water and then drink plenty of water. Do NOT induce vomiting. Seek medical attention if symptoms occur.[4][7]

Spill Management: For small spills, avoid breathing dust.[2][6] Moisten the material with a damp cloth and carefully sweep or scoop it into a suitable, labeled container for disposal.[6][8] Ensure the area is well-ventilated. For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan: All waste, including the chemical itself, contaminated consumables (gloves, wipes, weigh boats), and empty containers, must be treated as hazardous waste.

• Do not mix with other waste. [2]

• Do not allow the product to enter drains or the environment. [2][6][8]

• Dispose of all materials in a clearly labeled, sealed container.[6]

• All disposal must be conducted through an approved waste disposal plant in accordance with all local, regional, and national regulations.[1][2][4]

By adhering to this comprehensive guide, you build a system of safety that protects you, your colleagues, and the integrity of your research.

References

• 2-(4-Chlorophenoxy)nicotinic acid. PubChem, National Center for Biotechnology Information. [Link]

• MSDS of 3-methyl iso nicotinic acid. (2012). Capot Chemical. [Link]

• NICOTINIC ACID EXTRA PURE Safety Data Sheet. Loba Chemie. [Link]

• Personal Protective Equipment. US Environmental Protection Agency (EPA). [Link]

• Safety data sheet. CPAChem. [Link]

• Appendix B: Toxicity Studies with 4-chlorophenoxyacetic acid (4-CPA) and Structures Related to 4-CPA. Regulations.gov. [Link]

• Safety Data Sheet: Nicotinic acid. Carl ROTH. [Link]

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